Azide-PEG8-Tos

Core Science & Biosynthesis

What is the structure of Azide-PEG8-Tos?

An In-depth Technical Guide to Azide-PEG8-Tos

Introduction

Azide-PEG8-Tos is a heterobifunctional linker molecule widely utilized by researchers and scientists in the fields of chemical biology, drug development, and materials science. Its unique structure, featuring two distinct reactive groups at either end of a polyethylene (B3416737) glycol (PEG) spacer, allows for the sequential and controlled conjugation of different molecules. This guide provides a comprehensive overview of the structure, properties, and applications of Azide-PEG8-Tos, complete with quantitative data and representative experimental methodologies.

Core Structure and Functional Components

Azide-PEG8-Tos is comprised of three key components: an azide (B81097) group, an eight-unit polyethylene glycol (PEG8) chain, and a tosylate (tosyl) group.[1][2] This linear molecule is designed for versatility in bioconjugation and chemical synthesis.

• Azide Group (-N₃): Located at one terminus, the azide group is a key functional group for "click chemistry".[3] It undergoes highly efficient and specific cycloaddition reactions with alkyne- or strained cyclooctyne-containing molecules (e.g., DBCO, BCN) to form a stable triazole ring.[1][3][4] This reaction is known for its high yield, mild reaction conditions, and biocompatibility, making it ideal for modifying sensitive biological molecules.[3]

• Polyethylene Glycol (PEG8) Spacer: The central component is a hydrophilic chain of eight repeating ethylene (B1197577) glycol units. This PEG spacer enhances the solubility and bioavailability of the resulting conjugate in aqueous environments, reduces aggregation, and can minimize immunogenicity.[5]

• Tosyl (Tosylate) Group (-OTs): The other terminus is functionalized with a tosyl group. Tosylate is an excellent leaving group, making this end of the molecule highly reactive towards nucleophiles such as amines (-NH₂), thiols (-SH), and hydroxyls (-OH) through nucleophilic substitution.[4][6][7]

The combination of these three components makes Azide-PEG8-Tos a valuable tool for creating complex molecular architectures, such as Antibody-Drug Conjugates (ADCs) and PROTACs (Proteolysis Targeting Chimeras).[6][7]

Caption: Chemical structure of Azide-PEG8-Tos.

Physicochemical Properties

The quantitative data for Azide-PEG8-Tos are summarized in the table below, providing key parameters for experimental planning and execution.

Property	Value	Reference(s)
Chemical Name	23-Azido-3,6,9,12,15,18,21-heptaoxatricosyl 4-methylbenzenesulfonate	[2]
Synonyms	Azido-PEG8-Tos, N3-PEG8-Tos	[2]
CAS Number	857892-34-3	[1][2][6]
Molecular Formula	C₂₃H₃₉N₃O₁₀S	[1][2][6]
Molecular Weight	549.6 g/mol	[1][3][7][8]
Purity	≥95% - 98%	[1][8][9]
Appearance	Varies (typically a liquid or solid)	-
Storage Conditions	-20°C, keep dry and protected from light	[1]

Reactivity and Applications

The bifunctional nature of Azide-PEG8-Tos allows for a two-step conjugation strategy, which is fundamental to its utility.

• Click Chemistry Pathway (Azide End): The azide group reacts with an alkyne-functionalized molecule in the presence of a copper(I) catalyst or with a strained cyclooctyne (B158145) (e.g., DBCO) in a copper-free, strain-promoted reaction. This forms a highly stable triazole linkage.[3] This pathway is often used to attach the linker to proteins, peptides, or other biomolecules.[5]

• Nucleophilic Substitution Pathway (Tosyl End): The tosyl group is an excellent leaving group that is readily displaced by a nucleophile.[7] For example, an amine-containing molecule can react with the tosyl end to form a secondary amine, effectively linking the molecule to the PEG chain. This reaction is central to attaching small molecule drugs or protein ligands.

This dual reactivity is leveraged in advanced drug development applications:

• PROTAC Synthesis: Azide-PEG8-Tos can serve as the PEG-based linker to connect a target protein-binding ligand and an E3 ligase-binding ligand to form a PROTAC.[6]

• Antibody-Drug Conjugate (ADC) Synthesis: It is used as a non-cleavable ADC linker to attach a cytotoxic drug to an antibody.[6]

Caption: Reactivity diagram for Azide-PEG8-Tos.

Experimental Protocols

While specific protocols vary based on the substrates, a general methodology for the synthesis of an azide-terminated PEG derivative provides insight into the chemistry involved. The following is a representative protocol for the conversion of a hydroxyl or sulfonate-activated PEG to an azide-PEG.

Objective: To synthesize an Azide-PEG derivative from a tosylated-PEG precursor.

Materials:

• Tos-PEG8-OH (or a similar PEG-tosylate precursor)

• Sodium Azide (NaN₃)

• Anhydrous solvent (e.g., Dimethylformamide - DMF, or Ethanol)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Preparation: A round-bottom flask is charged with Tos-PEG8-OH and dried under vacuum. The flask is then placed under an inert atmosphere (Argon or Nitrogen).

• Dissolution: Anhydrous solvent (e.g., DMF) is added to dissolve the PEG precursor.

• Reaction: Sodium azide (NaN₃), typically 1.5 equivalents, is added to the solution.[5]

• Heating: The reaction mixture is heated (e.g., to 70-80°C) and stirred for a set period (e.g., 12-24 hours) to ensure complete substitution of the tosylate group.[5][10]

• Workup: After cooling to room temperature, the solvent is removed under reduced pressure (rotary evaporation). The residue is redissolved in Dichloromethane (DCM).

• Purification: The organic solution is washed with water to remove excess sodium azide and other salts. The organic layer is then dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated again via rotary evaporation to yield the final Azide-PEG8-Tos product.[5]

• Characterization: The final product's identity and purity should be confirmed using techniques such as ¹H NMR and Mass Spectrometry.

Caption: Workflow for Azide-PEG-Tos synthesis.

References

• 1. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 2. N3-PEG8-Tos CAS#: 857892-34-3 [amp.chemicalbook.com]
• 3. Azide | BroadPharm [broadpharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Azide-PEG8-Tos | CAS:857892-34-3 | AxisPharm [axispharm.com]
• 7. PEG Tosylate | BroadPharm [broadpharm.com]
• 8. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 9. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 10. ijrpr.com [ijrpr.com]

The Pivotal Role of the Tosyl Group in Azide-PEG8-Tos: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Azide-PEG8-Tos molecule, with a specific focus on the critical role of the tosyl group. This heterobifunctional linker is a powerful tool in bioconjugation and drug development, enabling the precise and efficient linkage of molecules. This document will delve into the chemical principles, synthesis, and applications of Azide-PEG8-Tos, offering detailed experimental protocols and quantitative data to inform research and development.

Core Concepts: The Chemistry of Azide-PEG8-Tos

Azide-PEG8-Tos is a heterobifunctional linker composed of three key components: an azide (B81097) group (N₃), a polyethylene (B3416737) glycol (PEG) spacer with eight ethylene (B1197577) glycol units, and a tosyl (p-toluenesulfonyl) group. This unique structure allows for a two-step, controlled conjugation strategy, making it a versatile tool for creating complex biomolecular architectures.

The Tosyl Group: An Excellent Leaving Group

The primary and most critical function of the tosyl group in Azide-PEG8-Tos is to serve as an exceptional leaving group.[1] The hydroxyl (-OH) termini of a standard PEG chain are relatively unreactive and poor leaving groups for nucleophilic substitution reactions.[2] The tosyl group, derived from p-toluenesulfonic acid, transforms the terminal hydroxyl group into a highly reactive tosylate ester.[1]

The efficacy of the tosylate anion as a leaving group stems from its high stability, which is a result of the delocalization of the negative charge through resonance across the sulfonyl group's oxygen atoms and the aromatic ring.[1] This inherent stability facilitates nucleophilic substitution reactions, typically via an SN2 mechanism, enabling the covalent attachment of the PEG linker to various nucleophiles such as amines, thiols, and hydroxyls.[1][3]

The Azide Group: A Handle for Bioorthogonal Chemistry

The azide group at the opposing end of the PEG spacer provides a bioorthogonal reactive handle. "Bioorthogonal" refers to a chemical reaction that can occur inside of living systems without interfering with native biochemical processes. The azide group is a key component in "click chemistry," most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC).[4][5] These reactions are highly efficient and specific, forming a stable triazole linkage.[4]

The PEG8 Spacer: Enhancing Physicochemical Properties

The eight-unit polyethylene glycol spacer offers several advantages in bioconjugation. It is a hydrophilic and flexible chain that can enhance the aqueous solubility and stability of the resulting conjugate.[6] The PEG spacer also provides spatial separation between the conjugated molecules, which can be crucial for maintaining their biological activity.[7]

Quantitative Data Presentation

While extensive research highlights the high reactivity of tosyl-activated PEGs, direct quantitative comparisons of reaction kinetics with other activating groups are not always compiled in a single source. The following tables summarize available data on the reactivity of tosylates and compare them with other common PEGylating agents.

Table 1: Comparative Leaving Group Ability of Common Sulfonate Esters

Leaving Group	Conjugate Acid	pKa of Conjugate Acid	Relative Reactivity (approx.)
Tosylate (OTs)	p-Toluenesulfonic acid	-2.8	High
Mesylate (OMs)	Methanesulfonic acid	-1.9	High
Triflate (OTf)	Trifluoromethanesulfonic acid	-14	Very High

This table provides a qualitative and quantitative comparison of common sulfonate esters, which serves as a good model for understanding the reactivity of tosyl-activated PEGs. The leaving group ability is directly correlated with the acidity of the conjugate acid.[1]

Table 2: Performance Comparison of Common PEGylation Reagents

Feature	Tosylated PEG (PEG-OTs)	NHS Ester PEG	Maleimide PEG
Target Functional Group	Primary Amines, Thiols, Hydroxyls	Primary Amines	Thiols
Reaction Type	Nucleophilic Substitution (SN2)	Nucleophilic Acyl Substitution	Michael Addition
Optimal pH Range	8.0 - 9.5 (Amines), 7.0-8.0 (Thiols)	7.0 - 9.0	6.5 - 7.5
Linkage Formed	Secondary Amine, Thioether, Ether	Amide	Thioether
Linkage Stability	Very Stable	Very Stable	Stable, but can undergo retro-Michael addition
Relative Reaction Rate	Moderate to Fast	Fast	Very Fast
Susceptibility to Hydrolysis	Stable, but can hydrolyze under strongly basic conditions	Prone to hydrolysis, especially at pH > 8.0	Maleimide ring can hydrolyze at pH > 7.5

This table summarizes key performance characteristics of tosylated PEG in comparison to other widely used PEGylation reagents. The data is compiled from various sources and represents typical outcomes.[7][8]

Experimental Protocols

This section provides detailed methodologies for the synthesis of Azide-PEG8-Tos and its subsequent use in a two-step bioconjugation to a model peptide.

Synthesis of Azide-PEG8-Tos

This protocol describes a two-step synthesis starting from octaethylene glycol.

Step 1: Monotosylation of Octaethylene Glycol (HO-PEG8-OTs)

Materials:

• Octaethylene glycol (HO-PEG8-OH)

• p-Toluenesulfonyl chloride (TsCl)

• Silver(I) oxide (Ag₂O)

• Potassium iodide (KI)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve octaethylene glycol (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., argon).

• Add silver(I) oxide (0.5-0.6 equivalents) and a catalytic amount of potassium iodide.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (1.0-1.1 equivalents) in anhydrous DCM to the reaction mixture with constant stirring.

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove insoluble silver salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield pure HO-PEG8-OTs.

Step 2: Azidation of HO-PEG8-OTs (Azide-PEG8-Tos)

Materials:

• HO-PEG8-OTs (from Step 1)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Deionized water

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve HO-PEG8-OTs (1 equivalent) in anhydrous DMF in a round-bottom flask.

• Add sodium azide (1.5-2.0 equivalents) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and add deionized water.

• Extract the product with DCM (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain Azide-PEG8-Tos as an oil or waxy solid.

Two-Step Conjugation of a Peptide using Azide-PEG8-Tos

This protocol outlines the conjugation of a peptide containing a primary amine (e.g., lysine) via the tosyl group, followed by a click chemistry reaction to attach an alkyne-containing molecule.

Step 1: PEGylation of a Peptide via the Tosyl Group

Materials:

• Peptide with a primary amine (e.g., N-terminus or lysine (B10760008) side chain)

• Azide-PEG8-Tos

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18 column

• Mass Spectrometer (e.g., MALDI-TOF or ESI-MS)

Procedure:

• Peptide Preparation: Dissolve the peptide in the reaction buffer to a final concentration of 1-5 mg/mL.

• Azide-PEG8-Tos Solution: Immediately before use, dissolve Azide-PEG8-Tos in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute with the reaction buffer.

• Conjugation Reaction: Add the Azide-PEG8-Tos solution to the peptide solution at a 5- to 20-fold molar excess.

• Incubation: Gently stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by analytical RP-HPLC.

• Quenching: Add the quenching solution to a final concentration of 50 mM to react with any unreacted Azide-PEG8-Tos. Incubate for 30-60 minutes.

• Purification: Purify the Azide-PEG8-Peptide conjugate by preparative RP-HPLC.[9][10]

• Characterization: Confirm the molecular weight of the purified conjugate using mass spectrometry.[8][11] The expected mass increase will be the mass of the Azide-PEG8 moiety minus the mass of the tosyl group.

Step 2: Click Chemistry Reaction of Azide-PEG8-Peptide

Materials:

• Azide-PEG8-Peptide (from Step 1)

• Alkyne-functionalized molecule (e.g., a fluorescent dye or a small molecule drug)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, as a copper ligand)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reagent Preparation: Dissolve the Azide-PEG8-Peptide and the alkyne-functionalized molecule in the reaction buffer.

• Catalyst Preparation: Prepare fresh stock solutions of CuSO₄ and sodium ascorbate. If using THPTA, pre-mix the CuSO₄ with THPTA.

• Reaction Mixture: In a reaction tube, combine the Azide-PEG8-Peptide and the alkyne-functionalized molecule.

• Initiation: Add the copper(I) catalyst (pre-mixed CuSO₄ and sodium ascorbate) to the reaction mixture.

• Incubation: Incubate the reaction at room temperature for 1-4 hours.

• Purification and Characterization: Purify the final conjugate using RP-HPLC and characterize by mass spectrometry.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Conclusion

The tosyl group in Azide-PEG8-Tos is not merely a component but the key enabler of its function as a versatile heterobifunctional linker. By converting a poorly reactive hydroxyl group into an excellent leaving group, the tosyl moiety activates the PEG chain for efficient nucleophilic substitution with a variety of biomolecules. This, combined with the bioorthogonal reactivity of the azide group, allows for the precise and sequential construction of complex bioconjugates. The detailed protocols and comparative data provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize Azide-PEG8-Tos in their pursuit of novel therapeutics and research tools.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. precisepeg.com [precisepeg.com]
• 4. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 5. encapsula.com [encapsula.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]
• 11. walshmedicalmedia.com [walshmedicalmedia.com]

The PEG8 Spacer in Bioconjugation: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the sophisticated landscape of bioconjugation, the linker connecting a biological moiety to a payload is a critical determinant of the conjugate's overall efficacy, stability, and pharmacokinetic profile. Among the diverse array of available linkers, polyethylene (B3416737) glycol (PEG) spacers have become a foundational technology, prized for their ability to modulate the physicochemical properties of complex biologics. This technical guide provides an in-depth exploration of the Polyethylene Glycol 8 (PEG8) spacer, a discrete and monodisperse linker that has emerged as a versatile and highly effective tool in the development of advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs).

A PEG8 spacer consists of eight repeating ethylene (B1197577) oxide units, which imparts a defined length and molecular weight. This uniformity is paramount for producing homogenous bioconjugates with consistent and reproducible pharmacological profiles. This guide will delineate the core functions of the PEG8 spacer, present quantitative data on its impact, provide detailed experimental protocols for its application, and visualize key experimental and mechanistic workflows.

Core Functions and Advantages of the PEG8 Spacer

The incorporation of a PEG8 spacer into a bioconjugate design confers several strategic advantages that address common challenges in drug development.

Enhanced Solubility and Reduced Aggregation: A primary challenge in bioconjugation is the inherent hydrophobicity of many potent payloads, which can lead to aggregation and poor solubility in aqueous environments. The hydrophilic nature of the PEG8 spacer acts as a solubilizing agent, improving the overall solubility of the conjugate and preventing aggregation. This is crucial for maintaining the stability and administrability of the bioconjugate. The PEG8 linker effectively creates a hydration shell around the hydrophobic payload, shielding it from the aqueous environment.

Improved Pharmacokinetics: PEGylation is a well-established strategy for improving the pharmacokinetic profile of a therapeutic. The PEG8 spacer contributes to an increased hydrodynamic size of the bioconjugate, which can reduce renal clearance and prolong its circulation half-life. This extended exposure can lead to improved therapeutic efficacy.

Reduced Immunogenicity: The flexible and hydrophilic PEG8 chain can create a "stealth" effect by forming a hydration shell around the bioconjugate. This can mask potentially immunogenic epitopes on the molecule, thereby reducing the risk of an undesired immune response.

Optimized Spatial Separation and Steric Hindrance: The defined length of the PEG8 spacer provides optimal distance between the conjugated molecules. In the context of ADCs, this prevents the cytotoxic payload from sterically hindering the antibody's binding to its target antigen. For PROTACs, the linker length is critical for the formation of a stable and productive ternary complex between the target protein and an E3 ubiquitin ligase.

Enabling Higher Drug-to-Antibody Ratios (DAR): In ADC development, hydrophilic PEG linkers can facilitate the attachment of more drug molecules per antibody without causing aggregation, potentially leading to more efficacious ADCs.

Quantitative Data Summary

The decision to employ a PEG8 spacer is often driven by quantifiable improvements in the performance of the bioconjugate. The following tables summarize key quantitative data on the physicochemical properties of PEG8 and its impact on bioconjugate stability, binding affinity, and pharmacokinetics.

Table 1: Physicochemical Properties of a Representative PEG8 Spacer

Property	Value
Chemical Formula (backbone)	C₁₆H₃₄O₉
Molecular Weight (backbone)	~370.4 g/mol
Spacer Arm Length	~29.8 Å
Number of PEG Units	8

Note: The exact molecular weight and formula will vary depending on the reactive functional groups at each end of the PEG8 chain.

Table 2: Impact of PEG Spacer Length on Antibody-Drug Conjugate (ADC) Stability

ADC Construct	Spacer	% Aggregation (7 days in human serum at 37°C)	% Deconjugation (24 hours in mouse plasma)
ADC-1	No PEG	> 30%	-
ADC-2	PEG4	-	22%
ADC-3	PEG8	< 5%	12%

Table 3: Comparative Binding Affinity with Different Spacers

Spacer Type	Spacer Length	Dissociation Constant (Kd) in nM
No Spacer	-	15.1 ± 2.1
PEG4	4 ethylene glycol units	10.2 ± 1.5
PEG8	8 ethylene glycol units	8.9 ± 1.2
PEG24	24 ethylene glycol units	7.8 ± 1.1
Alkyl C12	12 carbon atoms	25.4 ± 3.5
Alkyl C24	24 carbon atoms	31.2 ± 4.3

Data adapted from a study on aptamer-amphiphiles, illustrating the trend of improved binding affinity with PEG spacers compared to alkyl spacers. A lower Kd value indicates stronger binding.

Table 4: Effect of PEG Spacer Length on ADC Pharmacokinetics

PEG Spacer Length	Clearance Rate (mL/hr/kg)
PEG2	0.45
PEG4	0.38
PEG8	0.25
PEG12	0.23
PEG24	0.22

Clearance rates of ADCs decrease with increasing PEG length, with a plateau observed for PEG8 and longer spacers.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of PROTAC-mediated protein degradation.

Caption: Generalized workflow for ADC synthesis using a PEG8 linker.

Caption: Workflow for Western Blot analysis of PROTAC efficacy.

Experimental Protocols

This section provides detailed methodologies for key experiments involving the use of PEG8 spacers in the synthesis and evaluation of bioconjugates.

Experimental Protocol 1: Synthesis of an Antibody-Drug Conjugate (ADC) using a Maleimide-PEG8-NHS Ester Linker

This protocol describes a two-step process for conjugating a cytotoxic drug to an antibody via cysteine residues.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

• Maleimide-PEG8-NHS ester linker

• Amine-containing cytotoxic payload

• Reducing agent (e.g., TCEP-HCl)

• Quenching reagent (e.g., N-acetyl cysteine)

• Anhydrous DMSO or DMF

• Non-nucleophilic base (e.g., DIEA)

• Desalting column (e.g., Sephadex G-25)

• Size-Exclusion Chromatography (SEC) system

Procedure:

Step 1: Preparation of Maleimide-PEG8-Drug Intermediate

• Dissolve the amine-containing cytotoxic payload and a 1.1 molar equivalent of the Maleimide-PEG8-NHS ester linker in anhydrous DMSO.

• Add a non-nucleophilic base (e.g., DIEA) to catalyze the reaction between the amine and the NHS ester.

• Stir the reaction at room temperature for 2-4 hours, monitoring progress by LC-MS.

• Purify the Maleimide-PEG8-Drug intermediate by reverse-phase HPLC.

• Lyophilize the purified product and store at -20°C, protected from light.

Step 2: Antibody Reduction

• Prepare the antibody solution at a concentration of 2-10 mg/mL in conjugation buffer.

• Add a 5-10 molar excess of TCEP-HCl to the antibody solution.

• Incubate at 37°C for 1-2 hours to reduce interchain disulfide bonds, exposing free thiol groups.

• Remove excess TCEP using a desalting column equilibrated with conjugation buffer.

Step 3: Conjugation Reaction

• Immediately after antibody reduction and purification, add the Maleimide-PEG8-Drug intermediate (dissolved in a minimal amount of DMSO) to the reduced antibody solution. A molar excess of 5-10 fold of the drug-linker per antibody is typically used.

• Incubate the reaction at 4°C for 1 hour with gentle mixing.

Step 4: Quenching and Purification

• Quench any unreacted maleimide (B117702) groups by adding an excess of N-acetyl cysteine and incubating for 30 minutes.

• Purify the resulting ADC from unreacted drug-linker and other small molecules using Size-Exclusion Chromatography (SEC).

• Collect fractions corresponding to the purified ADC monomer.

Step 5: Characterization

• Determine the final protein concentration (e.g., using A280 measurement).

• Characterize the Drug-to-Antibody Ratio (DAR) using techniques such as Hydrophobic Interaction Chromatography (HIC) or UV-Vis spectroscopy.

• Confirm the integrity and purity of the final ADC product using SDS-PAGE and SEC.

Experimental Protocol 2: Synthesis of a PROTAC via Sequential Amide Coupling

This protocol describes the conjugation of a POI ligand and an E3 ligase ligand to a bifunctional PEG8 linker (e.g., amine-PEG8-acid).

Materials:

• POI ligand with a free amine or carboxylic acid

• E3 ligase ligand with a free amine or carboxylic acid

• Bifunctional PEG8 linker (e.g., amine-PEG8-acid)

• Amide coupling reagents (e.g., HATU)

• Base (e.g., DIPEA)

• Anhydrous DMF

• Reverse-phase preparative HPLC system

Procedure:

Step 1: First Amide Coupling (e.g., E3 Ligase to Linker)

• In a clean, dry round-bottom flask, dissolve the E3 ligase ligand (1.0 equivalent) and the bifunctional PEG8 linker (1.1 equivalents) in anhydrous DMF.

• Add the coupling reagent (e.g., HATU, 1.2 equivalents) and the base (DIPEA, 2.0 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, quench the reaction with a small amount of water.

• Purify the resulting E3 ligase-linker conjugate using reverse-phase preparative HPLC.

• Confirm the identity and purity of the product by high-resolution mass spectrometry (HRMS) and NMR spectroscopy.

Step 2: Second Amide Coupling (POI Ligand to E3 Ligase-Linker Conjugate)

• Dissolve the purified E3 ligase-linker conjugate (1.0 equivalent) and the POI ligand (1.1 equivalents) in anhydrous DMF.

• Add the coupling reagent (HATU, 1.2 equivalents) and base (DIPEA, 2.0 equivalents).

• Stir the reaction at room temperature for 4-12 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, quench the reaction with water.

• Purify the final PROTAC molecule using reverse-phase preparative HPLC.

• Confirm the identity and purity of the final product by HRMS and NMR spectroscopy.

Experimental Protocol 3: Western Blot Analysis of PROTAC-Mediated Protein Degradation

This protocol is used to quantify the reduction in target protein levels in cells treated with a PROTAC.

Materials:

• Cell line expressing the protein of interest (POI)

• Synthesized PROTAC stock solution (e.g., 10 mM in DMSO)

• Cell culture medium and supplements

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody specific for the POI

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of the PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells with lysis buffer.

  • Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the POI overnight at 4°C.

  • Wash the membrane and then incubate with the primary antibody for the loading control.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Data Analysis:

  • Incubate the membrane with an ECL substrate.

  • Capture the chemiluminescent signal using a digital imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the POI band intensity to the corresponding loading control band intensity to determine the percentage of protein degradation.

Conclusion

The PEG8 spacer is a powerful and versatile tool in the field of bioconjugation. Its well-defined, monodisperse structure provides researchers with precise control over the properties of their bioconjugates. By enhancing solubility, improving pharmacokinetic profiles, reducing immunogenicity, and providing optimal spatial orientation, the PEG8 linker helps to overcome significant hurdles in the development of advanced therapeutics like ADCs and PROTACs. The quantitative data and detailed experimental protocols provided

Azide-PEG8-Tos: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, solubility, and core applications of Azide-PEG8-Tos, a heterobifunctional linker essential for advancements in bioconjugation, drug delivery, and proteomics. Designed for researchers, scientists, and drug development professionals, this document offers detailed experimental protocols and data to facilitate the strategic application of this versatile molecule.

Core Chemical Properties

Azide-PEG8-Tos, with the CAS number 857892-34-3, is a polyethylene (B3416737) glycol (PEG) derivative featuring a terminal azide (B81097) group and a tosyl group, separated by an eight-unit PEG spacer. This structure allows for orthogonal reactions, making it a valuable tool in the synthesis of complex bioconjugates. The azide group is amenable to "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), while the tosyl group is an excellent leaving group for nucleophilic substitution reactions.[1][2]

The key chemical properties of Azide-PEG8-Tos are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C23H39N3O10S	[2]
Molecular Weight	549.6 g/mol	[2]
CAS Number	857892-34-3	[2]
Physical State	Not specified; likely a liquid or waxy solid
Purity	Typically ≥95%
Storage	Recommended at -20°C	[2]

Solubility Profile

While specific quantitative solubility data for Azide-PEG8-Tos is not extensively published, the solubility of structurally similar compounds provides a strong predictive profile. PEG derivatives are generally known for their solubility in aqueous solutions and a range of organic solvents.[][4] Qualitative data for closely related molecules such as Azide-PEG8-alcohol, Azido-PEG8-acid, and Azido-PEG8-azide indicate solubility in water, dimethyl sulfoxide (B87167) (DMSO), dichloromethane (B109758) (DCM), and dimethylformamide (DMF).[5][6][7][8]

Solvent	Predicted Solubility	Rationale
Water	Soluble	The hydrophilic nature of the PEG chain imparts significant water solubility.[9]
Dimethyl Sulfoxide (DMSO)	Soluble	A common solvent for preparing high-concentration stock solutions of PEG derivatives.[5][6][7][8]
Dimethylformamide (DMF)	Soluble	An alternative to DMSO for stock solution preparation.[5][6][7][8]
Dichloromethane (DCM)	Soluble	Useful for organic synthesis and purification steps.[5][6][7][8]
Ethanol	Likely Soluble	PEG derivatives generally show good solubility in lower alcohols.

Experimental Protocols

The bifunctional nature of Azide-PEG8-Tos allows for two distinct and sequential conjugation strategies.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the reaction of the azide moiety of Azide-PEG8-Tos with an alkyne-functionalized molecule.

Materials:

• Azide-PEG8-Tos

• Alkyne-containing molecule (e.g., protein, peptide, small molecule)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(I)-stabilizing ligand

• Reaction Buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Anhydrous DMSO or DMF

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of Azide-PEG8-Tos in anhydrous DMSO or DMF.

  • Prepare a stock solution of the alkyne-containing molecule in a compatible buffer.

  • Prepare a 100 mM stock solution of CuSO₄ in deionized water.

  • Prepare a 200 mM stock solution of THPTA in deionized water.

  • Freshly prepare a 1 M stock solution of sodium ascorbate in deionized water.

• Reaction Setup:

  • In a reaction vessel, combine the alkyne-containing molecule with the Azide-PEG8-Tos stock solution. A slight molar excess (1.2 to 2 equivalents) of the azide linker is recommended.

  • In a separate tube, premix CuSO₄ and THPTA in a 1:2 molar ratio.

  • Add the CuSO₄/THPTA premix to the reaction mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 5-10 mM.

• Incubation:

  • Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction progress can be monitored by an appropriate analytical technique such as HPLC or mass spectrometry.

• Purification:

  • Purify the resulting conjugate using size-exclusion chromatography, dialysis, or another suitable method to remove excess reagents.

CuAAC Experimental Workflow

Protocol 2: Nucleophilic Substitution of the Tosyl Group

This protocol describes the reaction of the tosyl group of Azide-PEG8-Tos with a nucleophile, such as a primary amine or a thiol on a biomolecule.

Materials:

• Azide-PEG8-Tos

• Nucleophile-containing molecule (e.g., protein with lysine (B10760008) or cysteine residues)

• Anhydrous DMF or DMSO

• Base (e.g., triethylamine (B128534) or diisopropylethylamine for amine nucleophiles)

• Reaction Buffer (e.g., borate (B1201080) buffer, pH 8.5-9.0 for amines; phosphate (B84403) buffer, pH 7.0-7.5 for thiols)

Procedure:

• Preparation of Reagents:

  • Dissolve the nucleophile-containing molecule in the appropriate reaction buffer.

  • Prepare a stock solution of Azide-PEG8-Tos in anhydrous DMF or DMSO.

• Conjugation Reaction:

  • Add the Azide-PEG8-Tos stock solution to the solution of the nucleophile-containing molecule. A 10- to 50-fold molar excess of the PEG linker is a common starting point for protein conjugations.

  • If reacting with an amine, add the base to the reaction mixture.

  • Stir the reaction at room temperature for 2-24 hours. The reaction can be monitored by analytical techniques to determine the extent of modification.

• Quenching and Purification:

  • Quench the reaction by adding a small molecule with the same nucleophilic group (e.g., Tris or glycine (B1666218) for amines, cysteine for thiols).

  • Purify the conjugate from excess reagents and byproducts using size-exclusion chromatography or dialysis.

Nucleophilic Substitution Signaling Pathway

Applications in Research and Drug Development

The unique properties of Azide-PEG8-Tos make it a powerful tool in several key areas:

• Antibody-Drug Conjugates (ADCs): The linker can be used to attach cytotoxic drugs to antibodies, leveraging the PEG spacer to improve the ADC's solubility and pharmacokinetic profile.[1]

• PROTACs: In the development of Proteolysis Targeting Chimeras, this linker can connect a target protein binder and an E3 ligase ligand.[1]

• Bioconjugation: It is widely used to PEGylate proteins, peptides, and oligonucleotides to enhance their therapeutic properties.[10]

• Surface Modification: The functional groups can be used to attach the PEG linker to surfaces, improving their biocompatibility.[10]

This guide serves as a foundational resource for the application of Azide-PEG8-Tos. Researchers are encouraged to optimize the provided protocols for their specific experimental contexts.

References

• 1. Azide-PEG8-Tos | CAS:857892-34-3 | AxisPharm [axispharm.com]
• 2. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. Azide-PEG8-Alcohol, 352439-36-2 | BroadPharm [broadpharm.com]
• 6. Azido-PEG8-acid, 1214319-92-2 | BroadPharm [broadpharm.com]
• 7. Azido-PEG8-azide, 361543-07-9 | BroadPharm [broadpharm.com]
• 8. Azido-PEG8-azide CAS#: 361543-07-9 [amp.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. PEG Tosylate, Tosylate linker, thiol reactive | BroadPharm [broadpharm.com]

The PEG8 Spacer in Bioconjugate Linkers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate field of bioconjugation, the choice of a chemical linker to connect two or more biomolecules is a critical determinant of the final conjugate's efficacy, stability, and overall performance. Among the diverse array of linkers, those incorporating polyethylene (B3416737) glycol (PEG) spacers have become a foundational technology. This in-depth technical guide focuses on the discrete eight-unit polyethylene glycol (PEG8) spacer, a monodisperse and hydrophilic linker that offers a unique balance of properties for advanced therapeutic applications such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

A PEG8 spacer consists of eight repeating ethylene (B1197577) oxide units, providing a defined length and molecular weight.[1][2] This uniformity is crucial for producing homogenous bioconjugates with consistent and reproducible pharmacological profiles.[1] This guide will explore the core advantages of the PEG8 spacer, present quantitative data on its physicochemical properties and impact on bioconjugate performance, provide detailed experimental protocols for key assays, and visualize essential workflows and signaling pathways.

Core Advantages of the PEG8 Spacer

The incorporation of a PEG8 spacer into a bioconjugate design imparts several key advantages that address common challenges in drug development. These benefits are rooted in the inherent physicochemical properties of the polyethylene glycol chain.

• Enhanced Solubility and Reduced Aggregation : A significant hurdle in the development of bioconjugates, particularly ADCs, is the often hydrophobic nature of the payload molecules.[3][4] The hydrophilic PEG8 spacer imparts increased water solubility to the entire conjugate, mitigating the risk of aggregation and improving its formulation characteristics.[2][5] This enhanced solubility is crucial for maintaining the stability and biological activity of the conjugate in aqueous environments.[5] The use of a PEG8 spacer has been shown to be critical for enabling bioconjugation reactions in aqueous buffers with minimal organic co-solvents.[6]

• Improved Pharmacokinetics : PEGylation, the process of attaching PEG chains, is a well-established strategy for improving the pharmacokinetic profile of a therapeutic.[4] The flexible PEG8 chain creates a hydrodynamic shield, or "hydration shell," around the bioconjugate.[6] This effectively increases the molecule's size, which can reduce renal clearance and extend its circulation half-life in the bloodstream.[4][6] Studies on ADCs have shown that increasing the PEG spacer length can slow the conjugate's clearance and increase its exposure, with a plateau in these benefits often observed around a length of eight PEG units.[4][5]

• Reduced Immunogenicity : The "stealth" effect conferred by the PEG8 hydration shell can also mask potentially immunogenic epitopes on the drug or antibody, reducing the risk of an undesired immune response.[6] While PEG itself can sometimes elicit anti-PEG antibodies, monodisperse, short-chain PEGs like PEG8 are thought to mitigate this risk.[6]

• Optimized Spatial Separation and Flexibility : The defined length and flexible nature of the PEG8 spacer provide sufficient distance between the conjugated molecules, which is critical to minimize steric hindrance.[5] This separation ensures that each component of the conjugate can perform its function without interference. For instance, in an ADC, the spacer ensures the antibody can effectively bind to its target antigen.[3] In PROTACs, the PEG8 spacer can optimally orient the target protein and the E3 ligase to form a stable ternary complex, leading to efficient ubiquitination and subsequent degradation of the target protein.[3][4]

• Biocompatibility : PEG is well-established as a non-toxic and non-immunogenic polymer, making it an ideal component for therapeutic applications.[3]

A logical diagram illustrating the core advantages of incorporating a PEG8 spacer is presented below.

Core advantages stemming from PEG8 spacer properties.

Data Presentation

The decision to incorporate a PEG8 spacer is often driven by quantifiable improvements in the performance of the bioconjugate. The following tables summarize key data on the physicochemical properties of the PEG8 spacer and its influence on various parameters in ADCs and PROTACs.

Physicochemical Properties of a PEG8 Spacer Backbone

Property	Value	Source(s)
Chemical Formula (backbone)	C₁₆H₃₄O₉	[2]
Molecular Weight (backbone)	~370.4 g/mol	[2]
Number of PEG Units	8	[2]
Spacer Arm Length	~29.8 Å	[2]

Note: The exact molecular weight and formula will vary depending on the reactive functional groups at each end of the PEG8 chain.

Impact of PEG Spacer Length on Antibody-Drug Conjugate (ADC) Performance

Parameter	PEG4 Spacer	PEG8 Spacer	Rationale	Source(s)
In Vitro Cytotoxicity (IC50)	Lower (More Potent)	Slightly Higher	Longer spacers can sometimes introduce steric hindrance, slightly reducing immediate cell-killing effectiveness in vitro.	[7]
Plasma Stability (% Deconjugation)	Higher	Lower	The hydrophilic shield of a longer PEG chain can protect the linker from enzymatic cleavage in plasma.
Plasma Clearance	Faster	Slower	Increased hydrodynamic size reduces renal clearance, with benefits often plateauing around PEG8.	[6]
In Vivo Efficacy	Good	Often Improved	Enhanced pharmacokinetics leads to greater drug accumulation at the tumor site over time.	[7]

Comparative Efficacy of PROTACs with Varying PEG Linker Lengths (Targeting BRD4)

Linker Composition	DC50 (nM)	Dmax (%)	Cell Line	Source(s)
PEG3	50	85	HeLa	[8]
PEG4	25	95	HeLa	[8]
PEG5	10	>98	HeLa	[8]
PEG8	Variable, but often effective	Variable	Various	[4]
PEG6	30	90	HeLa	[8]

Note: Data is illustrative and compiled from various sources. DC50 (concentration for 50% degradation) and Dmax (maximum degradation) are highly dependent on the specific PROTAC system (target, warhead, E3 ligase ligand) and the cell line used. A PEG8 spacer, with an atom length of approximately 24-25 atoms, often falls within the optimal range for effective ternary complex formation.

Mandatory Visualization

Visualizing the complex processes in bioconjugation is essential for a clear understanding of the experimental design and underlying principles.

PROTAC-Mediated Protein Degradation Pathway

The following diagram illustrates the mechanism of targeted protein degradation by a PROTAC with a PEG8 spacer. The length and flexibility of the PEG8 spacer are critical for the PROTAC to optimally orient the target protein and the E3 ligase to form a stable ternary complex, leading to ubiquitination and subsequent degradation of the target protein.[3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. PEG-8 | Cosmetic Ingredients Guide [ci.guide]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. labinsights.nl [labinsights.nl]
• 8. Peg 8 | Sigma-Aldrich [sigmaaldrich.com]

Azide-PEG8-Tos: An In-depth Technical Guide to its Applications in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of bioconjugation and drug development, the precise and efficient linking of molecules is paramount. "Click chemistry," a concept introduced by K.B. Sharpless in 2001, provides a suite of powerful reactions characterized by high yields, stereospecificity, and tolerance to a wide range of functional groups and reaction conditions.[1][2] Central to many click chemistry applications is the use of bifunctional linkers that enable the conjugation of diverse molecular entities. This guide focuses on Azide-PEG8-Tos, a versatile hetero-bifunctional linker that combines the functionalities of an azide (B81097), a polyethylene (B3416737) glycol (PEG) spacer, and a tosyl group.

Azide-PEG8-Tos is a valuable tool for researchers in bioconjugation, drug delivery, and diagnostics.[3] Its unique trifunctional structure allows for a two-step, orthogonal conjugation strategy. The tosyl group, an excellent leaving group, facilitates nucleophilic substitution reactions, while the azide moiety serves as a reactive handle for click chemistry, specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[4][5] The eight-unit PEG chain enhances the solubility and bioavailability of the resulting conjugates and provides a flexible spacer.[1]

This technical guide provides a comprehensive overview of the applications of Azide-PEG8-Tos in click chemistry, including its chemical properties, detailed experimental protocols, and its role in the synthesis of advanced therapeutics like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Core Concepts: The Multifaceted Nature of Azide-PEG8-Tos

The utility of Azide-PEG8-Tos stems from its three key components:

• Azide Group (-N₃): The azide is a key functional group for click chemistry. It reacts specifically and efficiently with terminal or strained alkynes to form a stable triazole ring.[2] This bioorthogonal reaction can be performed in complex biological media with minimal side reactions.[6]

• Polyethylene Glycol (PEG8) Spacer: The eight-unit PEG linker is a hydrophilic and flexible chain that imparts several beneficial properties to the final conjugate.[6] These include increased aqueous solubility, reduced immunogenicity, and improved pharmacokinetic profiles.[4][7] The defined length of the PEG8 spacer allows for precise control over the distance between the conjugated molecules.

• Tosyl (Tos) Group (-OTs): The p-toluenesulfonyl (tosyl) group is an excellent leaving group in nucleophilic substitution reactions.[8] This allows for the covalent attachment of a wide range of nucleophiles, such as amines, thiols, and alcohols, to the PEG linker. This reaction is typically the first step in a two-step conjugation strategy.[8]

Quantitative Data

While specific kinetic data for Azide-PEG8-Tos is not extensively available in the literature, the following tables provide representative data for the key reactions involving its functional groups. This data is compiled from studies on structurally similar molecules and serves as a valuable guide for experimental design.

Table 1: Physicochemical Properties of Azide-PEG8-Tos

Property	Value	Reference(s)
Molecular Formula	C₂₃H₃₉N₃O₁₀S	[4]
Molecular Weight	549.6 g/mol	[4]
CAS Number	857892-34-3	[4]
Appearance	Varies (typically a liquid or semi-solid)
Solubility	Soluble in water and common organic solvents	[1]

Table 2: Representative Second-Order Rate Constants (k) for SPAAC Reactions

Note: The reaction rates are dependent on the specific azide, cyclooctyne, solvent, and temperature.

Cyclooctyne	Azide Partner	Rate Constant (k) (M⁻¹s⁻¹)	Key Characteristics	Reference(s)
endo-BCN	Benzyl Azide	~0.29	Good balance of reactivity and stability.	[9]
DBCO	Benzyl Azide	~0.6 - 1.0	Higher ring strain leads to faster reaction but lower stability compared to BCN.	[9]
exo-BCN	Benzyl Azide	~0.19	Slightly less reactive than the endo isomer.	[9]

Table 3: Typical Yields for Nucleophilic Substitution on Tosylated PEGs

Note: Yields are highly dependent on the specific nucleophile, reaction conditions, and purification method.

Nucleophile	Reagent	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)	Reference(s)
Azide	Sodium Azide (NaN₃)	DMF	80	Overnight	>95	[10]
Amine	Primary Amine	DMF	Room Temp	12-24 hours	High	[11]
Thiol	Thiol with base	DCM	Room Temp	24 hours	High	[12]

Table 4: Typical Conditions and Outcomes for CuAAC Reactions

Parameter	Condition	Outcome	Reference(s)
Reactant Concentration	> 10 µM	Quantitative yields within 1-2 hours at room temperature.	[13]
Catalyst	Copper(I) generated in situ from CuSO₄ and a reducing agent (e.g., sodium ascorbate)	High reaction rates and yields.	[13][14]
Ligand	e.g., THPTA, TBTA	Stabilizes the Cu(I) catalyst and accelerates the reaction.	[13]
Yield	Often quantitative or near-quantitative	Efficient formation of the triazole linkage.	[13][15]

Experimental Protocols

The bifunctional nature of Azide-PEG8-Tos allows for a versatile two-step conjugation strategy. The following protocols provide a general framework for these reactions. Optimization will be necessary for specific applications.

Protocol 1: Nucleophilic Substitution of the Tosyl Group

This protocol describes the reaction of the tosyl group of Azide-PEG8-Tos with an amine-containing molecule.

Materials:

• Azide-PEG8-Tos

• Amine-containing molecule of interest (e.g., a peptide or small molecule drug)

• Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))

• Non-nucleophilic base (e.g., N,N-Diisopropylethylamine (DIPEA))

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

• Purification system (e.g., High-Performance Liquid Chromatography (HPLC) or silica (B1680970) gel column chromatography)

• Analytical instruments for characterization (e.g., Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy)

Procedure:

• Preparation: Ensure all glassware is dry and the reaction is set up under an inert atmosphere.

• Dissolution: Dissolve the amine-containing molecule (1.0 equivalent) in the anhydrous solvent. In a separate vial, dissolve Azide-PEG8-Tos (1.1-1.5 equivalents) in the same solvent.

• Reaction: Add the base (2.0-3.0 equivalents) to the solution of the amine-containing molecule. Slowly add the Azide-PEG8-Tos solution to the reaction mixture.

• Incubation: Stir the reaction at room temperature for 12-24 hours. The reaction can be gently heated (e.g., 40-50 °C) to increase the rate, but this should be monitored to avoid side reactions.

• Monitoring: Monitor the progress of the reaction using an appropriate analytical technique such as TLC or LC-MS.

• Work-up: Once the reaction is complete, the work-up procedure will depend on the solvent and the properties of the product. A typical work-up may involve diluting the reaction mixture with a larger volume of an organic solvent, washing with brine and water, drying the organic layer over anhydrous sodium sulfate (B86663), and concentrating under reduced pressure.

• Purification: Purify the resulting azide-PEG8-conjugate using preparative HPLC or column chromatography.

• Characterization: Confirm the identity and purity of the product by LC-MS and NMR.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the conjugation of the azide-functionalized PEG8-conjugate (from Protocol 1) to an alkyne-containing molecule.

Materials:

• Azide-PEG8-conjugate (from Protocol 1)

• Alkyne-containing molecule (e.g., a fluorescent dye, a drug molecule)

• Reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Co-solvent if needed (e.g., DMSO or DMF)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water)

• Sodium ascorbate (B8700270) stock solution (e.g., 1 M in water, freshly prepared)

• Copper-chelating ligand stock solution (e.g., THPTA, 100 mM in water)

• Purification system (e.g., Size-Exclusion Chromatography (SEC) or dialysis)

Procedure:

• Preparation of Reagents: Prepare stock solutions of the azide-PEG8-conjugate and the alkyne-containing molecule in the reaction buffer or a co-solvent. Prepare a fresh stock solution of sodium ascorbate.

• Reaction Setup: In a reaction vessel, combine the azide-PEG8-conjugate (1.0 equivalent) and the alkyne-containing molecule (1.1-2.0 equivalents).

• Catalyst Premix: In a separate tube, premix the CuSO₄ and ligand solutions.

• Reaction Initiation: Add the copper/ligand premix to the reaction mixture to a final copper concentration of 50-250 µM. Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can be performed on a rotator or shaker.

• Monitoring: Monitor the reaction progress by LC-MS or other appropriate analytical techniques.[12]

• Purification: Upon completion, purify the final bioconjugate using SEC (e.g., a desalting column) or dialysis to remove the copper catalyst, excess reagents, and byproducts.[16]

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol is for the copper-free click reaction of the azide-functionalized PEG8-conjugate with a strained alkyne (e.g., DBCO or BCN).

Materials:

• Azide-PEG8-conjugate (from Protocol 1)

• Strained alkyne-containing molecule (e.g., DBCO-NHS ester, BCN-acid)

• Reaction buffer (e.g., PBS, pH 7.4)

• Co-solvent if needed (e.g., DMSO)

• Purification system (e.g., SEC or HPLC)

Procedure:

• Preparation: Dissolve the azide-PEG8-conjugate and the strained alkyne-containing molecule in the reaction buffer. A 1.5- to 10-fold molar excess of one of the components can be used to drive the reaction to completion.[17]

• Reaction: Mix the solutions of the two components.

• Incubation: Incubate the reaction mixture for 1-12 hours at room temperature or 4 °C. The reaction time will depend on the reactivity of the strained alkyne and the concentration of the reactants.[17][18]

• Monitoring: Monitor the reaction progress by LC-MS or by observing the disappearance of the DBCO absorbance at ~310 nm by UV-Vis spectroscopy.[19]

• Purification: Purify the final conjugate using SEC or preparative HPLC to remove any unreacted starting materials.[18]

Visualization of Workflows and Signaling Pathways

Experimental Workflows

The following diagrams illustrate the logical flow of a two-step bioconjugation process using Azide-PEG8-Tos.

Workflow for Nucleophilic Substitution on Azide-PEG8-Tos.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. benchchem.com [benchchem.com]
• 8. Insights from protein frustration analysis of BRD4–cereblon degrader ternary complexes show separation of strong from weak degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The c-Myc Transactivation Domain Is a Direct Modulator of Apoptotic versus Proliferative Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. First ternary crystal structure of a PROTAC bound to to its E3 ligase VHL and Brd4 target – Ciulli Laboratory [sites.dundee.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. c-Myc and Cancer Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Myc - Wikipedia [en.wikipedia.org]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. benchchem.com [benchchem.com]
• 19. broadpharm.com [broadpharm.com]

An In-depth Technical Guide to Bifunctional PEG Linkers: Core Principles, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bifunctional polyethylene (B3416737) glycol (PEG) linkers are indispensable tools in modern drug development and bioconjugation. These specialized molecules, characterized by a central PEG chain with reactive functional groups at both ends, serve as molecular bridges to connect various entities, such as proteins, peptides, antibodies, and small molecule drugs. The incorporation of a PEG spacer offers significant advantages, including enhanced solubility and stability of the conjugate, reduced immunogenicity, and prolonged circulation half-life in vivo.[1] This guide provides a comprehensive technical overview of bifunctional PEG linkers, focusing on their core concepts, a comparative analysis of different linker types, detailed experimental protocols, and the underlying principles of their application in creating advanced therapeutics like antibody-drug conjugates (ADCs).

Core Concepts of Bifunctional PEG Linkers

Bifunctional PEG linkers are broadly categorized based on the reactivity of their terminal functional groups and the nature of the linkage they form.

Homobifunctional vs. Heterobifunctional PEG Linkers:

• Homobifunctional PEG Linkers: These possess two identical reactive groups, making them suitable for cross-linking identical molecules or for polymerization.[2][3] However, their use in conjugating two different molecules can lead to a heterogeneous mixture of products, necessitating complex purification steps.[3]

• Heterobifunctional PEG Linkers: Featuring two different reactive groups, these linkers allow for controlled, sequential conjugation of two distinct molecules.[2][4] This stepwise approach significantly reduces the formation of unwanted byproducts, resulting in a more homogeneous and well-defined final product with a higher yield.[3] Consequently, heterobifunctional linkers are generally the preferred choice for complex applications like the development of ADCs, where precise control over the drug-to-antibody ratio (DAR) is critical.[2][3]

Cleavable vs. Non-Cleavable PEG Linkers:

The choice between a cleavable and a non-cleavable linker is a critical strategic decision in drug conjugate design, directly impacting the mechanism of drug release and the overall therapeutic index.[5]

• Cleavable Linkers: These are designed to be stable in systemic circulation but to release the payload upon encountering specific triggers prevalent in the tumor microenvironment or within the target cell.[5][6] This "intelligent" release can be engineered to respond to changes in pH (e.g., hydrazone linkers), the presence of specific enzymes (e.g., peptide linkers like valine-citrulline), or a reducing environment (e.g., disulfide linkers).[5][6] A key advantage of many cleavable linkers is their ability to induce a "bystander effect," where the released, membrane-permeable payload can diffuse out of the target cell and kill adjacent antigen-negative tumor cells.[4][6]

• Non-Cleavable Linkers: These form a stable covalent bond that is resistant to enzymatic or chemical breakdown.[7] Drug release is dependent on the complete degradation of the antibody or protein carrier within the lysosome.[8] Non-cleavable linkers generally offer enhanced plasma stability and a better safety profile but lack the bystander killing effect.[7][8]

Data Presentation: Comparative Analysis of Bifunctional PEG Linkers

The following tables summarize quantitative data comparing the performance of different types of bifunctional PEG linkers in various applications.

Table 1: Comparison of Homobifunctional vs. Heterobifunctional PEG Linkers in Bioconjugation

Parameter	Homobifunctional Linker (e.g., NHS-PEG-NHS)	Heterobifunctional Linker (e.g., Maleimide-PEG-NHS)	Reference(s)
Reaction Strategy	One-pot	Two-step, sequential	[2][3]
Product Homogeneity	Heterogeneous mixture (polymers, cross-linked species)	Homogeneous, well-defined conjugate	[2][3]
Yield of Desired Conjugate	Lower	Higher	[3]
Purification Complexity	High	Moderate	[2]
Control over Stoichiometry (e.g., DAR)	Poor	High	[2][3]

Table 2: In Vitro Cytotoxicity of ADCs with Cleavable vs. Non-Cleavable Linkers

ADC Target	Linker Type	Payload	Cell Line	IC50 (ng/mL)	Reference(s)
CD30	Valine-Citrulline (Cleavable)	MMAE	Karpas 299	~10	[5]
CD30	Thioether (Non-Cleavable)	MMAE	Karpas 299	~30	[5]
HER2	Valine-Citrulline (Cleavable)	MMAE	SK-BR-3	0.5 - 5	[4]
HER2	Thioether (Non-Cleavable)	MMAF	SK-BR-3	10 - 100	[4]

Table 3: Impact of PEG Linker Length on Pharmacokinetics of PEGylated Biologics

Biologic	PEG Linker Length	Half-life (t½)	Fold Increase vs. Non-PEGylated	Reference(s)
Filgrastim (G-CSF)	20 kDa	15 - 80 hours	~4-23	[1]
L-Asparaginase	5 kDa (x2)	~5.73 days	~4.5	[1]
rhTIMP-1	20 kDa	28 hours	~25	[1]
Affibody-Drug Conjugate	4 kDa	49 minutes	2.5	[9]
Affibody-Drug Conjugate	10 kDa	219.5 minutes	11.2	[9]

Table 4: Stability of Different PEG Linker Chemistries in Plasma

Linker Type	Linkage	Half-life in Human Plasma	Reference(s)
Hydrazone (pH-sensitive)	Hydrazone	~24-48 hours (at pH 7.4)	[6]
Disulfide (Redox-sensitive)	Disulfide	Variable, dependent on steric hindrance	[6]
Valine-Citrulline (Enzyme-sensitive)	Amide	>150 hours	[6]
Thioether (Non-cleavable)	Thioether	Very high stability	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments involving bifunctional PEG linkers.

Protocol 1: Synthesis of a Heterobifunctional PEG Linker (Maleimide-PEG-NHS Ester)

This protocol describes a common synthetic route for a heterobifunctional PEG linker.

Materials:

• α-Carboxy-ω-hydroxy PEG (HOOC-PEG-OH)

• N-Hydroxysuccinimide (NHS)

• Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• Maleimide (B117702) derivative with a primary amine (e.g., N-(2-aminoethyl)maleimide)

• Anhydrous Dichloromethane (DCM) and Dimethylformamide (DMF)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• NHS Ester Activation of Carboxyl Group:

  • Dissolve HOOC-PEG-OH (1 eq) in anhydrous DCM.

  • Add NHS (1.2 eq) and DCC or EDCI (1.2 eq).

  • Stir the reaction at room temperature overnight.

  • If DCC is used, filter off the dicyclohexylurea byproduct.

  • Precipitate the NHS-activated PEG (NHS-OOC-PEG-OH) in cold diethyl ether and dry under vacuum.[2]

• Coupling with Amine-containing Maleimide:

  • Dissolve the NHS-activated PEG (1 eq) and the amine-containing maleimide derivative (1.1 eq) in anhydrous DMF.

  • Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, precipitate the final product (Maleimide-PEG-COOH) in cold diethyl ether.

• Final NHS Ester Activation:

  • Dissolve the purified Maleimide-PEG-COOH (1 eq) in anhydrous DCM.

  • Add NHS (1.2 eq) and DCC or EDCI (1.2 eq).

  • Stir the reaction at room temperature overnight.

  • Filter off any precipitate and precipitate the final Maleimide-PEG-NHS ester product in cold diethyl ether.

  • Dry the product under vacuum and store at -20°C under an inert atmosphere.[2]

Protocol 2: Cysteine-Based Antibody-Drug Conjugation using a Maleimide-PEG Linker

This protocol details the conjugation of a drug-linker construct to an antibody via cysteine residues.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Maleimide-PEG-Drug construct

• Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: 50 mM sodium phosphate, 50 mM NaCl, 2 mM EDTA, pH 7.0-7.5

• Quenching solution: N-acetylcysteine or L-cysteine

• Purification column (e.g., Size Exclusion Chromatography - SEC)

Procedure:

• Antibody Reduction:

  • Buffer exchange the mAb into the Reaction Buffer to a final concentration of 5-10 mg/mL.

  • Add a 10-20 fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds.[3]

  • Immediately remove the excess TCEP using a desalting column equilibrated with degassed Reaction Buffer.

• Conjugation Reaction:

  • Dissolve the Maleimide-PEG-Drug construct in DMSO to a stock concentration of 10-20 mM.

  • Add a 1.5 to 5-fold molar excess of the drug-linker construct to the reduced and purified antibody.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C under an inert atmosphere.[5]

• Quenching the Reaction:

  • Add a 20-fold molar excess of the quenching solution to the reaction mixture to cap any unreacted maleimide groups.

  • Incubate for 30 minutes at room temperature.[5]

• Purification of the ADC:

  • Purify the final ADC product using a preparative SEC column to remove unconjugated drug, linker, and any aggregates.

  • Collect the fractions corresponding to the monomeric ADC.

  • Buffer-exchange the purified ADC into a suitable formulation buffer and store at -80°C.

Protocol 3: Characterization of PEGylated Proteins by SDS-PAGE and MALDI-TOF MS

This protocol outlines the basic characterization of a PEGylation reaction.

A. SDS-PAGE Analysis:

• Sample Preparation:

  • Mix 10-20 µg of the PEGylated protein sample with an equal volume of 2X Laemmli sample buffer.

  • Heat the samples at 95°C for 5 minutes.[3]

• Electrophoresis:

  • Load the samples onto a polyacrylamide gel of an appropriate percentage.

  • Run the gel according to the manufacturer's instructions.

• Visualization:

  • Stain the gel with Coomassie Brilliant Blue or a similar protein stain.

  • Destain the gel and visualize the protein bands. PEGylated proteins will migrate at a higher apparent molecular weight than the unmodified protein.

B. MALDI-TOF MS Analysis:

• Sample Preparation:

  • Desalt the purified PEGylated protein sample to remove any interfering salts.

• Target Spotting:

  • Mix the desalted sample with a suitable MALDI matrix solution (e.g., sinapinic acid) in a 1:1 ratio.

  • Spot 0.5-1 µL of the mixture onto the MALDI target plate and allow it to air-dry.[10]

• Mass Spectrometry Analysis:

  • Acquire mass spectra in the appropriate mass range to encompass the unmodified and PEGylated protein species.

• Data Analysis:

  • The resulting spectrum will show a distribution of peaks, with each peak corresponding to the protein with a different number of attached PEG chains. The mass difference between adjacent peaks will correspond to the molecular weight of the PEG linker.[3]

Protocol 4: In Vitro Bystander Effect Assay

This protocol describes a co-culture assay to assess the bystander killing effect of an ADC.

Materials:

• Antigen-positive (Ag+) and antigen-negative (Ag-) cancer cell lines

• Cell culture medium and supplements

• ADC with a cleavable linker

• Cell viability assay reagent (e.g., CellTiter-Glo®)

• 96-well plates

Procedure:

• Cell Seeding:

  • Seed Ag+ and Ag- cells at various ratios (e.g., 1:1, 1:3, 3:1) in a 96-well plate. Include monocultures of both cell lines as controls.[6]

  • Allow the cells to adhere overnight.

• ADC Treatment:

  • Treat the co-cultures and monocultures with a serial dilution of the ADC. Include an untreated control.

• Incubation:

  • Incubate the plates for 72-120 hours.[6]

• Cell Viability Assessment:

  • Measure cell viability using a suitable assay.

• Data Analysis:

  • Normalize the viability of the treated co-cultures to the untreated co-culture control.

  • A significant decrease in the viability of the Ag- cells in the co-culture compared to the Ag- monoculture indicates a bystander effect.

  • Plot dose-response curves to determine the IC50 of the ADC in the different culture conditions.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and workflows related to bifunctional PEG linkers.

Caption: General structure of a bifunctional PEG linker.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. To PEGylate or not to PEGylate: immunological properties of nanomedicine’s most popular component, poly(ethylene) glycol and its alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What are antibody-drug conjugates (ADCs)? Mechanism, pipeline, and outlook | Drug Discovery News [drugdiscoverynews.com]

Azide-PEG8-Tos: An In-Depth Technical Guide for Bioconjugation Beginners

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the evolving landscape of bioconjugation, the precise and efficient linking of molecules is paramount for the development of sophisticated therapeutics, diagnostics, and research tools. Azide-PEG8-Tos emerges as a versatile and powerful heterobifunctional linker, offering a strategic approach to covalently connecting biomolecules with other entities. This guide provides a comprehensive technical overview of Azide-PEG8-Tos, detailing its chemical properties, core applications in bioconjugation, and step-by-step experimental protocols. Designed for both beginners and experienced researchers, this document aims to be a foundational resource for leveraging Azide-PEG8-Tos in your scientific endeavors.

At its core, Azide-PEG8-Tos is a molecule with two distinct reactive ends connected by an eight-unit polyethylene (B3416737) glycol (PEG) spacer.[1][2] One end features an azide (B81097) group, a key participant in the highly efficient "click chemistry" reactions.[3] The other end is terminated with a tosylate group, an excellent leaving group for nucleophilic substitution reactions.[2] This dual functionality allows for a controlled, stepwise approach to bioconjugation, while the hydrophilic PEG spacer enhances the solubility and reduces the immunogenicity of the resulting conjugate.[4]

Physicochemical Properties of Azide-PEG8-Tos

A thorough understanding of the physicochemical properties of Azide-PEG8-Tos is essential for its effective application. The following table summarizes its key characteristics.

Property	Value
Chemical Formula	C23H39N3O10S
Molecular Weight	549.6 g/mol
CAS Number	857892-34-3
Appearance	Please refer to supplier documentation
Purity	Typically >95% or >98%
Storage Conditions	-20°C, protect from moisture

Core Bioconjugation Chemistries

Azide-PEG8-Tos facilitates bioconjugation through two primary, orthogonal reaction types: nucleophilic substitution involving the tosylate group and "click chemistry" with the azide group.

Nucleophilic Substitution via the Tosylate Group

The tosyl (p-toluenesulfonyl) group is an excellent leaving group, making the terminal carbon atom of the PEG chain highly susceptible to attack by nucleophiles.[5] This allows for the efficient conjugation of Azide-PEG8-Tos to biomolecules containing nucleophilic functional groups such as thiols (from cysteine residues) and amines (from lysine (B10760008) residues or the N-terminus). The reaction results in the formation of a stable thioether or secondary amine bond, respectively.[6][7]

dot

Caption: Nucleophilic substitution reaction of Azide-PEG8-Tos with a thiol-containing biomolecule.

"Click Chemistry" via the Azide Group

The azide group of Azide-PEG8-Tos is a versatile handle for "click chemistry," a class of reactions known for their high efficiency, specificity, and biocompatibility.[8] The two most common types of click chemistry involving azides are:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction occurs between an azide and a terminal alkyne in the presence of a copper(I) catalyst, forming a stable triazole linkage.[9] While highly efficient, the potential cytotoxicity of the copper catalyst requires its removal from the final product, especially for in vivo applications.[10]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click reaction that takes place between an azide and a strained cyclooctyne (B158145), such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN).[10][11] The reaction is driven by the release of ring strain in the cyclooctyne and is ideal for applications in living systems due to the absence of a toxic catalyst.[11]

dot

Caption: Overview of CuAAC and SPAAC click chemistry reactions involving an azide-functionalized PEG linker.

Quantitative Data on Bioconjugation Reactions

The efficiency of bioconjugation reactions is influenced by various factors, including the nature of the reactants, reaction conditions, and the linker used. The following tables summarize representative quantitative data for the types of reactions facilitated by Azide-PEG8-Tos. Note: Specific data for Azide-PEG8-Tos is limited; therefore, data for analogous PEG-tosylate and azide-PEG linkers are presented to provide a general understanding of expected outcomes.

Table 1: Nucleophilic Substitution with PEG-Tosylate Linkers

Nucleophile	Molar Excess of PEG-Tosylate	Solvent	Temperature (°C)	Reaction Time (hours)	Typical Yield (%)
Primary Amine	1.2 - 2	Acetonitrile	40	16	80 - 95[12]
Thiol	1.1 - 1.5	DMF	Room Temp	4	> 90[12]
Azide (NaN3)	1.5 - 5	DMF	60	16	> 95[12]

Table 2: Click Chemistry with Azide-PEG Linkers

Reaction Type	Alkyne Partner	Catalyst/Conditions	Reaction Time	Typical Yield/Conversion
CuAAC	Terminal Alkyne	Cu(I) salt, Ligand (e.g., THPTA), Reducing Agent (e.g., Sodium Ascorbate)	1 - 4 hours	High, often near quantitative[9]
SPAAC	DBCO	Copper-free, physiological pH	4 - 12 hours	High, often >90% antibody consumption[6]
SPAAC	BCN	Copper-free, physiological pH	1 - 4 hours	Generally high[10]

Experimental Protocols

The following are detailed methodologies for key experiments involving Azide-PEG8-Tos.

Protocol 1: Conjugation of Azide-PEG8-Tos to a Thiol-Containing Protein

This protocol describes the reaction of the tosylate group of Azide-PEG8-Tos with a free cysteine residue on a protein.

Materials:

• Thiol-containing protein (e.g., antibody with reduced interchain disulfides)

• Azide-PEG8-Tos

• Anhydrous, amine-free solvent (e.g., Dimethylformamide - DMF)

• Conjugation Buffer: Phosphate-buffered saline (PBS) with 5 mM EDTA, pH 7.0-7.5, degassed

• Reducing agent (optional, e.g., TCEP)

• Quenching solution (e.g., 1 M N-acetylcysteine)

• Purification system (e.g., Size Exclusion Chromatography - SEC)

Procedure:

• Protein Preparation:

  • If necessary, reduce disulfide bonds in the protein by incubating with a 10-20 fold molar excess of TCEP for 1-2 hours at room temperature.

  • Remove excess TCEP using a desalting column equilibrated with degassed Conjugation Buffer.

  • Adjust the protein concentration to 1-5 mg/mL in the Conjugation Buffer.

• Azide-PEG8-Tos Preparation:

  • Immediately before use, dissolve Azide-PEG8-Tos in anhydrous DMF to a concentration of 10-20 mM.

• Conjugation Reaction:

  • Add a 5-20 fold molar excess of the Azide-PEG8-Tos solution to the protein solution. The final concentration of DMF should be kept below 10% (v/v) to maintain protein stability.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching:

  • Add the quenching solution to a final concentration of 10 mM to react with any unreacted Azide-PEG8-Tos. Incubate for 30 minutes.

• Purification:

  • Purify the azide-functionalized protein from excess reagents using an SEC column equilibrated with a suitable buffer (e.g., PBS).

• Characterization:

  • Analyze the purified conjugate by SDS-PAGE, which should show an increase in the molecular weight of the protein.

  • Confirm the conjugation and determine the degree of labeling by mass spectrometry.[13]

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the "clicking" of an azide-functionalized biomolecule (from Protocol 1) to an alkyne-containing payload.

Materials:

• Azide-functionalized biomolecule

• Alkyne-containing payload (e.g., drug, fluorescent dye)

• Copper(II) sulfate (B86663) (CuSO4) solution (e.g., 20 mM in water)

• Copper-chelating ligand (e.g., THPTA) solution (e.g., 50 mM in water)

• Reducing agent: Sodium Ascorbate (B8700270) (prepare fresh, e.g., 100 mM in water)

• Reaction Buffer: PBS, pH 7.4

• Purification system (e.g., SEC)

Procedure:

• Reactant Preparation:

  • Prepare a solution of the azide-functionalized biomolecule in the Reaction Buffer.

  • Dissolve the alkyne-payload in a compatible solvent (e.g., DMSO) to create a stock solution.

• Catalyst Premix:

  • In a separate tube, mix the CuSO4 solution and the ligand solution (a 1:2 to 1:5 molar ratio of copper to ligand is common). Let it stand for 1-2 minutes.[14]

• Reaction Setup:

  • To the azide-functionalized biomolecule solution, add the alkyne-payload to the desired molar excess (e.g., 3-10 fold).

  • Add the catalyst premix to the reaction mixture to a final copper concentration of 50-250 µM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.

• Incubation:

  • Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can be performed on a rotator.

• Purification:

  • Purify the final conjugate using SEC to remove the copper catalyst and excess reagents.[15]

• Characterization:

  • Analyze the purified conjugate by HPLC, mass spectrometry, and other relevant techniques to confirm successful conjugation and determine purity. For antibody-drug conjugates, determine the drug-to-antibody ratio (DAR).[][17]

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol describes the copper-free reaction between an azide-functionalized biomolecule and a DBCO-containing payload.

Materials:

• Azide-functionalized biomolecule

• DBCO-containing payload

• Reaction Buffer: PBS, pH 7.4

• Purification system (e.g., SEC)

Procedure:

• Reactant Preparation:

  • Prepare a solution of the azide-functionalized biomolecule in the Reaction Buffer.

  • Dissolve the DBCO-payload in a compatible solvent (e.g., DMSO) to create a stock solution.

• Conjugation Reaction:

  • Add a 3-10 fold molar excess of the DBCO-payload solution to the azide-functionalized biomolecule solution.

  • Incubate the reaction for 4-12 hours at room temperature or overnight at 4°C with gentle mixing. Reaction progress can be monitored by observing the decrease in DBCO absorbance at around 310 nm.[18]

• Purification:

  • Purify the final conjugate using SEC to remove unreacted payload.[19]

• Characterization:

  • Characterize the purified conjugate using appropriate analytical methods (e.g., HPLC, mass spectrometry, UV-Vis spectroscopy) to confirm conjugation and purity.

Application in Signaling Pathways: Targeting the JAK-STAT Pathway

Bioconjugation with PEG linkers plays a crucial role in enhancing the therapeutic properties of biologics that modulate cellular signaling pathways. A prime example is the PEGylation of interferon-alpha (IFN-α), a cytokine that activates the JAK-STAT signaling pathway, leading to an antiviral and anti-proliferative response.

PEGylated IFN-α exhibits a longer plasma half-life, leading to sustained signaling through the JAK-STAT pathway. This results in improved therapeutic efficacy with less frequent dosing. The diagram below illustrates this signaling cascade.

dot

Caption: Simplified diagram of the JAK-STAT signaling pathway activated by PEGylated interferon-alpha.

Conclusion

Azide-PEG8-Tos is a highly valuable and versatile tool for researchers in bioconjugation. Its well-defined structure, dual reactivity, and the beneficial properties of the PEG spacer make it an excellent choice for creating stable and effective bioconjugates. By understanding the underlying chemistry and carefully optimizing reaction conditions, scientists can leverage Azide-PEG8-Tos to advance the development of novel therapeutics, diagnostics, and research reagents. This guide provides the foundational knowledge and practical protocols to begin exploring the potential of this powerful linker in your own work.

References

• 1. lcms.cz [lcms.cz]
• 2. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 3. Azide | BroadPharm [broadpharm.com]
• 4. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 9. glenresearch.com [glenresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. vectorlabs.com [vectorlabs.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 17. agilent.com [agilent.com]
• 18. broadpharm.com [broadpharm.com]
• 19. Protocol to generate, purify, and analyze antibody-oligonucleotide conjugates from off-the-shelf antibodies - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Modern Bioconjugation: A Technical Guide to Polyethylene Glycol (PEG) Linkers

For Researchers, Scientists, and Drug Development Professionals

Polyethylene glycol (PEG) linkers have become an indispensable tool in the landscape of modern drug development and bioconjugation. These synthetic, hydrophilic polymers, composed of repeating ethylene (B1197577) oxide units, serve as flexible spacers that covalently attach to biomolecules, profoundly enhancing their therapeutic properties. From extending the circulating half-life of proteins to enabling the targeted delivery of potent cancer therapies, the strategic application of PEG linkers is a critical determinant in the efficacy and safety of next-generation therapeutics.[1][2][3]

This in-depth technical guide provides a comprehensive overview of the core features of PEG linkers, with a focus on their physicochemical properties, impact on drug performance, and the experimental methodologies crucial for their successful implementation.

Core Physicochemical Properties of PEG Linkers

The utility of PEG linkers stems from a unique combination of chemical and physical characteristics that address many of the challenges associated with the clinical use of therapeutic molecules.[4][5]

Key Properties:

• Hydrophilicity and Solubility: The repeating ether units of the PEG backbone form hydrogen bonds with water, rendering them highly soluble in aqueous environments.[2][6] This property is paramount for increasing the solubility of hydrophobic drugs, preventing aggregation, and improving formulation characteristics.[4][7]

• Biocompatibility and Low Immunogenicity: PEG is well-tolerated in biological systems, exhibiting minimal toxicity.[2] It creates a "stealth" effect by forming a hydration shell around the conjugated molecule, which can mask immunogenic epitopes and reduce recognition by the immune system, thereby lowering the risk of an immune response.[2][8][9]

• Pharmacokinetic Modulation: PEGylation significantly increases the hydrodynamic radius of a molecule.[10][] This increased size reduces renal clearance and shields the molecule from enzymatic degradation and uptake by the reticuloendothelial system (RES), resulting in a prolonged circulation half-life and sustained therapeutic effect.[10][12]

• Structural Flexibility and Tunability: The C-O bonds in the PEG backbone allow for free rotation, providing conformational flexibility.[2] Furthermore, the length and architecture (linear or branched) of the PEG linker can be precisely controlled during synthesis, allowing for the fine-tuning of a conjugate's properties to achieve the desired therapeutic profile.[2][13]

Architectural Variants of PEG Linkers

PEG linkers can be synthesized in various architectures, each offering distinct advantages for specific applications.

• Linear vs. Branched PEG Linkers: Linear PEGs are straight chains, while branched PEGs consist of multiple PEG arms extending from a central core.[13] Branched structures can provide a more substantial shielding effect and have shown advantages in improving the pharmacokinetic profiles of antibody-drug conjugates (ADCs), particularly those with a high drug-to-antibody ratio (DAR).[2][13]

• Monodisperse vs. Polydisperse PEGs: Monodisperse, or discrete, PEGs (dPEGs) have a single, defined molecular weight, ensuring homogeneity and batch-to-batch consistency in drug manufacturing.[13][14] Polydisperse PEGs are a mixture of molecules with a range of molecular weights, characterized by an average molecular weight.[13]

Quantitative Impact of PEG Linkers on Drug Performance

The strategic incorporation of PEG linkers has a quantifiable impact on the solubility and pharmacokinetic parameters of therapeutic molecules.

Data Presentation

Table 1: Enhancement of Aqueous Solubility by PEGylation

Compound	PEGylation Strategy	Fold Increase in Aqueous Solubility
Paclitaxel	PEG-lipid micellar nanoparticles	Significant improvement over un-PEGylated formulations[5]
Simvastatin	Solid dispersion with PEG	~2.8-fold[5]
Hydrophobic Drug	Conjugation with hydrophilic PEG linker	Enables higher drug-to-antibody ratios (DARs) in ADCs without aggregation[7][]

Table 2: Impact of PEG Linker Length on the Pharmacokinetics of Antibody-Drug Conjugates (ADCs)

ADC Example	PEG Linker Length	Animal Model	Change in Half-Life (t½)	Change in Clearance Rate	Reference
ZHER2-MMAE	No PEG	-	Baseline	Baseline	[15]
ZHER2-MMAE	4 kDa	-	2.5-fold increase vs. No PEG	Not Reported	[15]
ZHER2-MMAE	10 kDa	-	11.2-fold increase vs. No PEG	Not Reported	[15]
IgG-MMAE	PEG8	Rat	Significantly longer than shorter PEGs	Significantly lower than shorter PEGs	[15]
IgG-MMAE	PEG12	Rat	Similar to PEG8 and longer PEGs	Similar to PEG8 and longer PEGs	[15]
RS7-MMAE	PEG24	-	Prolonged	Slower	[15]

Table 3: Comparison of Linear vs. Branched PEG Linkers on ADC Pharmacokinetics (DAR 8)

Linker Architecture	ADC Example	Animal Model	Clearance (mL/day/kg)	Reference
Linear PEG6	anti-CD70-vc-PBD	Rat	~14.4	[2]
Branched PEG6	anti-CD70-vc-PBD	Rat	~10.1	[2]

Key Applications in Drug Development

PEG linkers are integral to the design of advanced therapeutic modalities, most notably Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Antibody-Drug Conjugates (ADCs)

In ADCs, a PEG linker connects a highly potent cytotoxic payload to a monoclonal antibody that targets a specific antigen on cancer cells.[][16] The hydrophilic PEG linker counteracts the hydrophobicity of the payload, which is crucial for preventing aggregation, especially at higher DARs.[][17] This enables the development of more stable and effective ADCs.[]

Caption: Mechanism of action for an Antibody-Drug Conjugate (ADC).

Proteolysis Targeting Chimeras (PROTACs)

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome.[1][13] The PEG linker in a PROTAC is not merely a spacer; its length and flexibility are critical for enabling the formation of a stable and productive ternary complex between the target protein and the E3 ligase, which is a prerequisite for efficient protein degradation.[7][13]

Caption: Mechanism of action for a PROTAC.

Experimental Protocols

The successful synthesis, purification, and characterization of PEGylated conjugates require robust and well-defined experimental protocols.

Synthesis of a Heterobifunctional PEG Linker (Azide-PEG-NHS Ester)

This protocol outlines a general procedure for synthesizing a versatile heterobifunctional PEG linker.[1]

Step 1: Monotosylation of PEG Diol

• Dissolve PEG diol (1 equivalent) in anhydrous dichloromethane (B109758) (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride (1 equivalent) and triethylamine (B128534) (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain mono-tosylated PEG.[1]

Step 2: Azidation of Mono-tosylated PEG

• Dissolve the mono-tosylated PEG (1 equivalent) in dimethylformamide (DMF).

• Add sodium azide (B81097) (5 equivalents) and stir the mixture at 80-90 °C for 12-24 hours.

• Cool the reaction mixture to room temperature and pour it into cold water.

• Extract the product with DCM.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield Azide-PEG-OH.[1]

Step 3: Carboxylation of Azide-PEG-OH

• Dissolve Azide-PEG-OH (1 equivalent) in anhydrous DCM.

• Add succinic anhydride (B1165640) (1.5 equivalents) and triethylamine (1.5 equivalents).

• Stir the reaction at room temperature for 12-16 hours.

• Acidify the reaction mixture with 1M HCl and extract the product with DCM.

• Dry the organic layer and concentrate to yield Azide-PEG-COOH.

Step 4: NHS Ester Activation

• Dissolve Azide-PEG-COOH (1 equivalent) in anhydrous DCM.

• Add N-hydroxysuccinimide (NHS, 1.2 equivalents) and dicyclohexylcarbodiimide (B1669883) (DCC, 1.2 equivalents).

• Stir the reaction at room temperature for 4-6 hours.

• Filter off the dicyclohexylurea (DCU) byproduct.

• Concentrate the filtrate and precipitate the product in cold diethyl ether.

• Collect the solid product by filtration and dry under vacuum to yield Azide-PEG-NHS ester.[1]

Caption: General workflow for the synthesis of a heterobifunctional PEG linker.

Purification of PEGylated Proteins by Ion Exchange Chromatography (IEX)

IEX separates molecules based on their net surface charge. PEGylation can shield charged residues on the protein surface, altering its elution profile and allowing for separation from the unreacted native protein.[][18]

Materials:

• IEX column (e.g., Q Sepharose for anion exchange, SP Sepharose for cation exchange)

• Chromatography system

• Binding Buffer (low salt concentration, pH chosen to ensure the protein binds to the resin)

• Elution Buffer (high salt concentration, same pH as Binding Buffer)

• PEGylation reaction mixture

Protocol:

• Sample Preparation: Dilute the PEGylation reaction mixture in the Binding Buffer.

• Column Equilibration: Equilibrate the IEX column with 5-10 column volumes of Binding Buffer.

• Sample Loading: Load the prepared sample onto the column.

• Wash: Wash the column with Binding Buffer until the UV absorbance at 280 nm returns to baseline to remove unbound material (e.g., unreacted PEG reagent).[18]

• Elution: Apply a linear or step gradient of Elution Buffer to elute the bound proteins. The PEGylated protein will typically elute at a lower salt concentration than the native protein due to charge shielding.

• Fraction Collection: Collect fractions throughout the elution gradient.

• Analysis: Analyze the collected fractions by SDS-PAGE and/or analytical SEC to identify the fractions containing the purified PEGylated protein.

Characterization: Determining the Degree of PEGylation by SEC-HPLC

Size-Exclusion High-Performance Liquid Chromatography (SEC-HPLC) separates molecules based on their hydrodynamic radius. PEGylation increases the size of a molecule, causing it to elute earlier from an SEC column.[4][16]

Materials:

• SEC-HPLC column

• HPLC system with a UV detector

• Mobile Phase (e.g., phosphate-buffered saline, pH 7.4)

• PEGylated protein sample and un-PEGylated control

Protocol:

• System Preparation: Equilibrate the SEC column with the mobile phase at a constant flow rate until a stable baseline is achieved.[16]

• Sample Preparation: Dilute the PEGylated protein sample and the un-PEGylated control to a suitable concentration (e.g., 1 mg/mL) in the mobile phase.[16]

• Injection: Inject a fixed volume of the sample onto the column.[16]

• Chromatographic Run: Run the separation isocratically.

• Detection: Monitor the elution profile using a UV detector at 280 nm.[16]

• Data Analysis: The chromatogram will show distinct peaks for the PEGylated species, which elute earlier than the un-PEGylated protein. The degree of PEGylation can be estimated by comparing the retention times to molecular weight standards and integrating the peak areas to determine the relative abundance of each species.[4][16]

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a general procedure for evaluating the pharmacokinetics of a PEGylated therapeutic.[12]

Protocol:

• Animal Model: Select an appropriate rodent species (e.g., Sprague-Dawley rats or BALB/c mice) of a specific age and weight range.[12]

• Dosing: Administer the PEGylated therapeutic and a non-PEGylated control intravenously to different groups of animals at a defined dose.[12]

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 5 min, 1 hr, 4 hr, 8 hr, 24 hr, 48 hr, etc.) post-administration.

• Sample Processing: Process the blood to obtain plasma or serum and store at -80°C until analysis.[12]

• Bioanalysis: Quantify the concentration of the therapeutic in the plasma/serum samples using a validated analytical method, such as an Enzyme-Linked Immunosorbent Assay (ELISA).[12]

• Pharmacokinetic Analysis: Plot the plasma concentration versus time data and use pharmacokinetic software to calculate key parameters such as half-life (t½), clearance (CL), and area under the curve (AUC).

Caption: General workflow for a pharmacokinetic study.

Conclusion

PEG linkers are a foundational technology in modern drug development, providing a versatile and powerful platform for enhancing the therapeutic properties of a wide range of molecules.[1] Their inherent hydrophilicity, biocompatibility, and tunable nature enable researchers to overcome significant challenges in drug delivery, such as poor solubility, rapid clearance, and immunogenicity.[2][8] The rational design and strategic implementation of PEG linkers, supported by robust experimental methodologies, are critical for the development of safer and more effective biopharmaceuticals, including ADCs and PROTACs. As our understanding of the intricate relationship between linker chemistry and biological activity continues to grow, so too will the innovation and application of PEG technology in shaping the future of medicine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

The Azide Group: A Linchpin in Bioorthogonal Chemistry for Research and Drug Development

An In-depth Technical Guide

The azide (B81097) functional group has become an indispensable tool in chemical biology and drug development, primarily due to its central role in bioorthogonal chemistry.[1] Its small size, metabolic stability, and unique reactivity make it an ideal chemical handle for selectively modifying biomolecules in complex biological environments.[1][2] This technical guide provides a comprehensive exploration of the core principles, key reactions, quantitative data, and detailed experimental protocols involving the azide group in bioorthogonal applications.

Core Principles of Azide-Based Bioorthogonal Chemistry

Bioorthogonal chemistry refers to a set of chemical reactions that can occur within a living system without interfering with native biochemical processes.[2] The azide group (N₃) is a cornerstone of this field for several key reasons:

• Abiotic Nature: Azides are virtually absent from most biological systems, ensuring that reactions involving this group are highly specific and do not cross-react with endogenous functional groups.[2]

• Small Size: The compact nature of the azide group allows it to be incorporated into biomolecules, such as sugars, amino acids, and nucleotides, with minimal structural or functional perturbation.[3]

• Stability: Azides are stable in aqueous environments and across a wide physiological pH range, a prerequisite for reactions in living cells and organisms.[4][5]

• Specific Reactivity: The azide group exhibits highly selective reactivity with specific partners, primarily phosphines and alkynes, enabling precise chemical modifications.[1][4]

The general strategy for using azide-based bioorthogonal chemistry involves a two-step process. First, a biomolecule of interest is tagged with an azide group, typically through metabolic labeling or genetic incorporation. Subsequently, a probe molecule containing a complementary reactive group (a phosphine (B1218219) or an alkyne) is introduced, leading to a specific covalent ligation.[6]

Key Bioorthogonal Reactions Involving Azides

Three primary reactions have been developed for the bioorthogonal labeling of azide-modified biomolecules: the Staudinger ligation, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[4]

Staudinger Ligation

The Staudinger ligation is a bioorthogonal reaction that forms a stable amide bond between a phosphine and an azide.[1] The reaction proceeds through an aza-ylide intermediate, which is then trapped to form the final product.[7] A significant advancement is the "traceless" Staudinger ligation, which leaves no residual atoms from the phosphine reagent in the final ligated product, resulting in a native amide bond.[8]

• Advantages: Does not require a metal catalyst, making it highly biocompatible and suitable for live-cell and in-vivo applications.[9] The traceless version produces a native amide bond.[8]

• Disadvantages: Suffers from relatively slow reaction kinetics, and the phosphine reagents can be prone to air oxidation.[9]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Often referred to as "click chemistry," CuAAC is a highly efficient and specific reaction between a terminal alkyne and an azide, catalyzed by a copper(I) species.[9] This reaction leads to the formation of a stable 1,4-disubstituted 1,2,3-triazole linkage.[10]

• Advantages: Exhibits exceptionally fast reaction kinetics and high yields.[9]

• Disadvantages: The cytotoxicity of the copper catalyst limits its application in living cells and organisms.[4][9]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To address the toxicity concerns of CuAAC, SPAAC was developed. This reaction utilizes a strained cyclooctyne (B158145) that reacts spontaneously with an azide without the need for a metal catalyst.[9] The release of ring strain provides the driving force for this [3+2] cycloaddition, forming a stable triazole linkage.[11]

• Advantages: Is copper-free, making it highly biocompatible and ideal for live-cell and in-vivo imaging and labeling.[9][12]

• Disadvantages: The reaction kinetics are generally slower than CuAAC, and the cyclooctyne reagents can be bulky, potentially causing steric hindrance.[9][13]

Quantitative Data Comparison

The choice of a bioorthogonal reaction often depends on the specific experimental context, with reaction kinetics being a critical factor. The efficiency of these reactions is typically compared using their second-order rate constants.

Reaction Chemistry	Bioorthogonal Pair	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Advantages	Key Limitations
Staudinger Ligation	Azide + Phosphine	~10⁻³	High biocompatibility; traceless version forms a native amide bond.	Slow reaction kinetics; phosphines are susceptible to oxidation.[9]
CuAAC	Azide + Terminal Alkyne	10¹ - 10⁴	Very fast kinetics and high efficiency.[14]	Copper catalyst is toxic to living cells.[4][9]
SPAAC	Azide + Strained Alkyne	10⁻³ - 1	Excellent biocompatibility for live-cell and in-vivo applications.[9][14]	Slower kinetics than CuAAC; bulky reagents may cause steric hindrance.[13]

Experimental Protocols

Metabolic Labeling of Cell Surface Glycans with Azido (B1232118) Sugars

This protocol describes the metabolic incorporation of an azido sugar into cell surface glycans, followed by labeling via SPAAC.

Materials:

• Peracetylated N-azidoacetyl-D-mannosamine (Ac₄ManNAz)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• DBCO-functionalized fluorescent probe (e.g., DBCO-Cy5)

• Bovine serum albumin (BSA)

• Fixative (e.g., 4% paraformaldehyde in PBS) (for fixed-cell imaging)

Procedure:

• Metabolic Incorporation:

  • Culture cells to 70-80% confluency.

  • Prepare a stock solution of Ac₄ManNAz in sterile DMSO (e.g., 10 mM).

  • Add the Ac₄ManNAz stock solution to the cell culture medium to a final concentration of 25-50 µM.[2]

  • Incubate the cells for 1-3 days to allow for metabolic incorporation of the azido sugar into cell surface glycans.[2]

• Cell Preparation:

  • Gently wash the cells three times with warm PBS to remove unincorporated azido sugar.[11]

• SPAAC Reaction (Live-Cell Imaging):

  • Prepare a staining solution of the DBCO-fluorophore in cell culture medium at a final concentration of 10-50 µM.

  • Incubate the cells with the staining solution for 30-60 minutes at 37°C, protected from light.[2]

  • Wash the cells three times with PBS containing 1% BSA.

  • Proceed with fluorescence microscopy or flow cytometry.

• SPAAC Reaction (Fixed-Cell Imaging):

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[11]

  • Wash the cells twice with PBS.

  • Incubate the fixed cells with the DBCO-fluorophore staining solution (in PBS) for 1 hour at room temperature, protected from light.[11]

  • Wash the cells three times with PBS before imaging.[11]

Site-Specific Incorporation of Azido-Amino Acids into Proteins

This protocol outlines the general steps for incorporating an azido-amino acid into a protein at a specific site using an engineered aminoacyl-tRNA synthetase/tRNA pair in response to a nonsense codon (e.g., the amber stop codon).

Materials:

• Expression host (e.g., E. coli)

• Expression plasmid for the protein of interest with an amber codon at the desired site.

• Plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA pair (e.g., pEVOL-pAzF).

• Azido-amino acid (e.g., p-azido-L-phenylalanine).

• Growth media and appropriate antibiotics.

• Inducing agent (e.g., IPTG).

Procedure:

• Transformation: Co-transform the expression host with the plasmid for the protein of interest and the plasmid for the orthogonal synthetase/tRNA pair.

• Cell Culture: Grow the transformed cells in a suitable medium containing the appropriate antibiotics.

• Induction: When the cell culture reaches the desired density (e.g., OD₆₀₀ of 0.6-0.8), add the azido-amino acid to the medium and induce protein expression with the inducing agent.

• Protein Expression: Continue to culture the cells to allow for protein expression.

• Cell Lysis and Protein Purification: Harvest the cells, lyse them, and purify the protein of interest using standard chromatography techniques.

• Verification: Confirm the incorporation of the azido-amino acid by mass spectrometry.[15]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Bioconjugation

This protocol provides a general method for labeling an azide-modified biomolecule with an alkyne-containing probe via CuAAC. Note: This protocol is intended for in vitro applications due to copper toxicity.

Materials:

• Azide-modified biomolecule in a suitable buffer (e.g., PBS).

• Alkyne-containing probe (e.g., alkyne-biotin).

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (e.g., 100 mM in water).[16]

• Copper-stabilizing ligand (e.g., THPTA) stock solution (e.g., 200 mM in water).[16]

• Sodium ascorbate (B8700270) stock solution (e.g., 100 mM in water, freshly prepared).[16]

Procedure:

• Reaction Setup: In a reaction tube, combine the azide-modified biomolecule and the alkyne-containing probe.

• Catalyst Preparation: In a separate tube, mix the CuSO₄ and THPTA solutions in a 1:2 molar ratio to form the Cu(I) complex.[16]

• Reaction Initiation: Add the Cu(I)/THPTA complex to the reaction mixture.

• Reduction: Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[16]

• Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes, protecting it from light.[16]

• Purification: Purify the conjugated product using a suitable method, such as size-exclusion chromatography or dialysis, to remove excess reagents and the copper catalyst.[3]

Visualizations

Caption: General experimental workflow for azide-based bioorthogonal chemistry.

Caption: Simplified mechanisms of key azide-based bioorthogonal reactions.

Caption: Metabolic labeling pathway for cell surface glycan engineering.

References

• 1. A metabolically engineered spin-labeling approach for studying glycans on cells - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03874A [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A comparative study of bioorthogonal reactions with azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metabolic labeling of glycans with azido sugars and subsequent glycan-profiling and visualization via Staudinger ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Staudinger Ligation [sigmaaldrich.com]
• 8. High-Yielding Staudinger Ligation of a Phosphinothioester and Azide To Form a Peptide [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. interchim.fr [interchim.fr]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. Synthesis and protein incorporation of azido-modified unnatural amino acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]

The Pivotal Role of Tosylate as a Leaving Group in Nucleophilic Substitution Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern organic synthesis, the strategic selection of a leaving group is paramount to controlling reaction kinetics, stereochemistry, and overall efficiency. The tosylate group (p-toluenesulfonate, -OTs), derived from p-toluenesulfonic acid, has established itself as a cornerstone for synthetic chemists due to its exceptional ability to depart from a carbon center in nucleophilic substitution reactions. This technical guide provides an in-depth analysis of the fundamental principles governing the leaving group ability of tosylate, supported by quantitative data, detailed experimental protocols for its evaluation, and graphical representations of key concepts. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development, enabling informed decisions in the design and execution of synthetic strategies.

The Chemical Foundation of Tosylate's Efficacy as a Leaving Group

The effectiveness of a leaving group is intrinsically linked to its ability to stabilize the negative charge it accepts upon heterolytic bond cleavage. An ideal leaving group is the conjugate base of a strong acid, as this implies the resulting anion is stable and a weak base.[1] The tosylate anion fulfills this criterion exceptionally well.

The conjugate acid of the tosylate anion is p-toluenesulfonic acid (TsOH), a strong organic acid with a pKa of approximately -2.8.[2] This low pKa value signifies that the tosylate anion is a very weak base and, consequently, a highly stable species.[2] This stability is primarily attributed to extensive resonance delocalization of the negative charge across the three oxygen atoms of the sulfonate group.[1][3] This charge dispersal minimizes the electron density on any single atom, rendering the anion less likely to re-engage in a reverse reaction.

The key attributes that make tosylate an excellent leaving group include:

• Resonance Stabilization: The negative charge on the departing oxygen atom is delocalized over the entire sulfonate group, significantly stabilizing the anion.[1][3]

• Inductive Effect: The electron-withdrawing nature of the sulfonyl group and the aromatic ring further helps to disperse the negative charge.

• Weak Basicity: As the conjugate base of a strong acid, the tosylate anion is a very weak base, making it disinclined to act as a nucleophile and reverse the substitution reaction.[1]

Quantitative Comparison of Leaving Group Ability

The superiority of tosylate as a leaving group can be quantitatively assessed by comparing the pKa values of the conjugate acids and the relative rates of substitution reactions. A lower pKa indicates a stronger acid and a more stable conjugate base, which translates to a better leaving group.[1][2]

Acidity of Conjugate Acids

Leaving Group	Conjugate Acid	pKa of Conjugate Acid	Reference
Triflate (-OTf)	Triflic Acid	~ -12 to -13
Tosylate (-OTs)	p-Toluenesulfonic Acid	~ -2.8	[2]
Mesylate (-OMs)	Methanesulfonic Acid	~ -1.9	[2]
Iodide (I⁻)	Hydroiodic Acid	~ -10
Bromide (Br⁻)	Hydrobromic Acid	~ -9
Chloride (Cl⁻)	Hydrochloric Acid	~ -7
Fluoride (F⁻)	Hydrofluoric Acid	~ 3.2
Hydroxide (B78521) (HO⁻)	Water	~ 15.7

Note: pKa values can vary slightly depending on the solvent and measurement conditions.

Relative Rates in S(_N)2 Reactions

The relative rates of S(_N)2 reactions provide a direct measure of leaving group ability. The following table summarizes the relative rates for the reaction of a primary alkyl substrate with a common nucleophile.

Leaving Group	Relative S(_N)2 Reaction Rate (Mesylate = 1.00)	Reference
Triflate (-OTf)	56,000
Tosylate (-OTs)	0.70	[2]
Mesylate (-OMs)	1.00	[2]
Iodide (I⁻)	~0.03
Bromide (Br⁻)	~0.0015
Chloride (Cl⁻)	~0.00005

Note: Relative rates are approximate and can be influenced by the substrate, nucleophile, and solvent.[1]

Relative Rates in S(_N)1 Reactions (Solvolysis)

In S(_N)1 reactions, the rate-determining step is the unimolecular dissociation of the leaving group to form a carbocation. Therefore, a better leaving group will lead to a faster reaction rate. Solvolysis reactions, where the solvent acts as the nucleophile, are commonly used to assess S(_N)1 reactivity. While a comprehensive comparative table is highly dependent on the specific substrate and solvent system, the general trend for leaving group ability in S(_N)1 reactions is similar to that in S(_N)2 reactions:

Triflate > Tosylate > Iodide > Bromide > Chloride

For instance, the solvolysis of secondary tosylates has been studied, and their first-order rate constants can be determined under specific conditions (e.g., in 50% aqueous trifluoroethanol).

Experimental Protocols for Evaluating Leaving Group Ability

The determination of the relative leaving group ability of tosylates and other functional groups is achieved through kinetic studies of nucleophilic substitution reactions. Below are detailed methodologies for key experiments.

Preparation of an Alkyl Tosylate from an Alcohol

A primary or secondary alcohol is converted to a tosylate to transform the poor hydroxide leaving group into an excellent tosylate leaving group. This reaction proceeds with retention of stereochemistry at the carbon center.

Materials:

• Primary or secondary alcohol (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• Pyridine (B92270) or triethylamine (B128534) (1.5 eq.)

• Dichloromethane (DCM)

• Deionized water

• Brine solution

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolve the alcohol (1.0 eq.) in dry DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine or triethylamine (1.5 eq.) to the solution.

• Slowly add p-toluenesulfonyl chloride (1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 4 hours or allow it to warm to room temperature and stir for an additional 2 hours if the reaction is sluggish.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash successively with water and brine solution.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude alkyl tosylate.

• Purify the product by recrystallization or column chromatography.

Kinetic Study of an S(_N)2 Reaction by HPLC or GC

This protocol outlines a method for comparing the reaction rates of an alkyl tosylate and other alkyl derivatives with a common nucleophile.

Objective: To determine the relative rates of nucleophilic substitution of an alkyl tosylate and other alkyl substrates (e.g., alkyl bromide, alkyl iodide) with a nucleophile like sodium azide (B81097).

Materials:

• Alkyl tosylate (e.g., butyl tosylate)

• Alkyl bromide (e.g., butyl bromide)

• Alkyl iodide (e.g., butyl iodide)

• Sodium azide (NaN₃)

• Acetone (solvent)

• Internal standard (e.g., dodecane)

• Reaction vials, constant temperature bath, syringes, HPLC or GC instrument.

Procedure:

• Solution Preparation: Prepare stock solutions of known concentrations for the alkyl tosylate, alkyl bromide, alkyl iodide, sodium azide, and the internal standard in acetone.

• Reaction Setup: In separate reaction vials, place a solution of the nucleophile (NaN₃) in acetone. Add a known amount of the internal standard to each vial.

• Initiation of Reaction: Equilibrate the vials containing the nucleophile solution in a constant temperature bath. To initiate the reaction, add a precise volume of the respective alkyl substrate stock solution to each vial at time t=0.

• Reaction Monitoring: At predetermined time intervals, withdraw a small aliquot from each reaction mixture. Quench the reaction immediately by diluting the aliquot in a vial containing a suitable quenching agent (e.g., a large volume of cold solvent).

• Analysis: Analyze the quenched aliquots by HPLC or GC. The concentration of the remaining alkyl substrate and the formed product can be determined by comparing their peak areas to that of the internal standard.

• Data Analysis: Plot the concentration of the alkyl substrate versus time for each reaction. The initial rate of each reaction can be determined from the slope of the concentration-time graph at t=0. The relative rate of reaction is the ratio of the initial rates.

Kinetic Study of an S(_N)1 Solvolysis Reaction by Conductometry

This method is suitable for S(_N)1 reactions where an ionic species is produced, leading to a change in the electrical conductivity of the solution.

Objective: To determine the rate of solvolysis of a tertiary alkyl tosylate in a polar protic solvent (e.g., aqueous ethanol).

Materials:

• Tertiary alkyl tosylate (e.g., tert-butyl tosylate)

• Aqueous ethanol (B145695) solution (e.g., 80% ethanol)

• Conductivity meter and probe

• Constant temperature water bath

• Volumetric flasks, pipettes.

Procedure:

• Instrument Calibration: Calibrate the conductivity meter using standard solutions.

• Reaction Setup: Place a known volume of the aqueous ethanol solvent in a reaction vessel immersed in a constant temperature water bath. Allow the solvent to reach thermal equilibrium.

• Initiation of Reaction: Dissolve a precise amount of the tertiary alkyl tosylate in a small volume of the same solvent and quickly add it to the reaction vessel at time t=0, ensuring thorough mixing.

• Data Acquisition: Immediately begin recording the conductivity of the solution as a function of time. The solvolysis reaction produces p-toluenesulfonic acid, which ionizes and increases the conductivity of the solution.

• Data Analysis: The rate of reaction is proportional to the rate of change of conductivity. For a first-order reaction, a plot of ln(G(∞) - G(_t)) versus time will be linear, where G(_t) is the conductivity at time t, and G(∞) is the conductivity at the completion of the reaction. The slope of this line is equal to -k, where k is the first-order rate constant.

Visualizing Key Concepts

S(_N)2 Reaction Mechanism with a Tosylate Leaving Group

The following diagram illustrates the concerted, one-step mechanism of an S(_N)2 reaction, highlighting the backside attack of the nucleophile and the departure of the stable tosylate anion.

Caption: S(_N)2 reaction mechanism involving a tosylate leaving group.

Experimental Workflow for Assessing Leaving Group Ability

This diagram outlines the logical steps a researcher would follow to experimentally determine and compare the leaving group abilities of different substrates.

Caption: Workflow for the experimental evaluation of leaving group ability.

Conclusion

The tosylate group is an indispensable tool in modern organic synthesis, offering a reliable and efficient means of activating alcohols for nucleophilic substitution reactions. Its excellent leaving group ability is firmly rooted in the high stability of the resulting tosylate anion, a consequence of extensive resonance and inductive effects. Quantitative data from reaction kinetics consistently place tosylate among the most effective leaving groups, surpassed only by highly reactive species like triflates. The experimental protocols detailed herein provide a framework for the systematic evaluation of leaving group abilities, a critical skill for the rational design of synthetic pathways in academic research and industrial applications, including drug development. A thorough understanding of the principles and practical considerations surrounding the use of tosylates empowers chemists to devise more effective and predictable synthetic strategies.

References

• 1. rsc.org [rsc.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. sciencemadness.org [sciencemadness.org]

The Dual Nature of a Polymer: An In-depth Technical Guide to the Hydrophilicity and Biocompatibility of PEG Spacers

For Researchers, Scientists, and Drug Development Professionals

Polyethylene (B3416737) glycol (PEG) spacers have become an indispensable tool in the fields of drug delivery, bioconjugation, and biomaterial science. Their unique physicochemical properties, primarily their profound hydrophilicity and excellent biocompatibility, have positioned them as a critical component in the design of advanced therapeutics, including antibody-drug conjugates (ADCs), PROteolysis TArgeting Chimeras (PROTACs), and various nanoparticle formulations. This technical guide provides a comprehensive exploration of the core principles underlying the hydrophilicity and biocompatibility of PEG spacers, supported by quantitative data, detailed experimental protocols, and visual representations of key biological interactions.

The Hydrophilic Core of PEG Spacers: A Molecular Perspective

The remarkable hydrophilicity of polyethylene glycol is rooted in its simple, repeating structure of ethylene (B1197577) oxide units (-CH2-CH2-O-). The ether oxygen atoms along the PEG backbone are capable of forming hydrogen bonds with water molecules.[1] This interaction leads to the formation of a tightly bound hydration shell around the PEG chain, which is fundamental to the advantageous properties it imparts to conjugated molecules.[1]

This hydration layer effectively increases the hydrodynamic radius of the molecule, contributing to several key benefits:

• Enhanced Aqueous Solubility: PEG spacers can significantly improve the solubility of hydrophobic drugs and biomolecules, mitigating issues with aggregation and formulation.[2]

• Improved Pharmacokinetics: The increased size conferred by the PEG chain and its hydration shell reduces renal clearance, leading to a longer circulation half-life of the conjugated therapeutic.[3]

• Steric Hindrance and the "Stealth" Effect: The flexible and dynamic nature of the hydrated PEG chain creates a steric barrier that can shield the conjugated molecule from recognition by the immune system and proteolytic enzymes.[4] This "stealth" effect reduces immunogenicity and enhances stability in biological environments.

The degree of hydrophilicity can be modulated by the length of the PEG spacer. As the number of ethylene glycol repeats increases, so does the capacity for water interaction, leading to more pronounced effects.

Quantitative Analysis of PEG Spacer Properties

The selection of an appropriate PEG spacer length is a critical consideration in drug design, as it directly influences the physicochemical and biological properties of the resulting conjugate. The following tables summarize quantitative data from various studies to provide a comparative overview.

Table 1: Hydrophilicity of PEG Spacers

PEG Spacer Length/MW	Water Contact Angle (°)	logD/logP	Interpretation
Unmodified Surface	> 90° (hydrophobic)	N/A	Highly hydrophobic surface.
Short PEG Chain	36-39°[5]	-1.95 (PEG2)[6]	Significantly increased hydrophilicity.
Long PEG Chain	< 5° (PMSOEGE, a PEG alternative)[7]	-2.22 (PEG12)[6]	Extremely hydrophilic surface.

Note: Lower water contact angles and more negative logD/logP values indicate greater hydrophilicity.[6]

Table 2: Biocompatibility of PEG Spacers - Cytotoxicity

PEG Derivative	Cell Line	Assay	Incubation Time	IC50 Value / Result
Triethylene Glycol (TEG)	HeLa	MTT	24 h	19.8 mg/mL[8][9]
Triethylene Glycol (TEG)	L929	MTT	24 h	12.4 mg/mL[2][8]
PEG 200	Caco-2	MTT	Not Specified	Severely reduced cell viability at 30% w/v[8][10]
PEG 400	HeLa	MTT	24 h	> 50 mg/mL (nearly non-cytotoxic)[9]
PEG 1000	L929	MTT	24 h	22.5 mg/mL[2]
PEG 4000	L929	MTT	24 h	20.0 mg/mL[2]
PEGylated MXene	MCF-7	MTT	Not Specified	315.81 mg/L[11]
PEGylated MXene	A375	MTT	Not Specified	335.93 mg/L[11]

Note: Lower IC50 values indicate higher cytotoxicity. The cytotoxicity of PEG can be dependent on molecular weight, concentration, and cell line.[2][8][9][10][11]

Table 3: Biocompatibility of PEG Spacers - Hemocompatibility

PEG Derivative/Concentration	Exposure Time	Hemolysis (%)	Interpretation
PEG (20,000 MW), 0.1%	Not Specified	Reduced by >40% vs. PBS[12][13]	Significant reduction in mechanical stress-induced hemolysis.
PEG (20,000 MW), 2.0%	Not Specified	Similar to autologous plasma[12][13]	High degree of hemocompatibility.
nGO-PEG, 10-50 µg/mL	3 h	Very low[7]	No detectable disturbance of red blood cell membranes.
nGO-PEG, 200 µg/mL	3 h	8%[7]	Some hemolysis at high concentrations.
PEG6000-PtNPs, 1-50 µg/ml	Not Specified	< 1%[14]	Highly hemocompatible.

Note: Hemolysis percentages below 2-5% are generally considered non-hemolytic.[12]

Table 4: Impact of PEG Spacer Length on Pharmacokinetics

Molecule	PEG Spacer Length/MW	Half-life (t½)	Clearance
Polyacridine Peptide	No PEG	0.2 ± 0.1 h	1.8 ± 0.5 L/h/kg
Polyacridine Peptide	PEG 5 kDa	10.8 ± 1.2 h	0.04 ± 0.01 L/h/kg
Polyacridine Peptide	PEG 20 kDa	28.5 ± 3.5 h	0.01 ± 0.003 L/h/kg
Bombesin Antagonist	PEG2	246 ± 4 h (serum stability)	-
Bombesin Antagonist	PEG6	584 ± 20 h (serum stability)	-
General Trend	Increasing MW (6 to 50 kDa)	18 min to 16.5 h[]	Decreases with increasing MW

Note: Longer PEG chains generally lead to a longer half-life and reduced clearance.[3][]

Experimental Protocols for Characterization

Accurate characterization of the hydrophilicity and biocompatibility of PEGylated materials is crucial for their development and regulatory approval. The following are detailed protocols for key experiments.

Measurement of Hydrophilicity: Static Water Contact Angle

Objective: To quantify the hydrophilicity of a surface functionalized with a PEG spacer. A lower contact angle is indicative of a more hydrophilic surface.

Materials:

• Substrate (e.g., glass slide, silicon wafer) functionalized with the PEG-containing molecule.

• Contact angle goniometer.

• High-purity deionized water.

• Microsyringe.

Protocol:

• Surface Preparation: Ensure the PEG-functionalized substrate is clean and dry.

• Droplet Deposition: Using a microsyringe, carefully place a small droplet (e.g., 5 µL) of deionized water onto the surface of the substrate.

• Image Capture: The goniometer's camera will capture a profile image of the water droplet on the surface.

• Contact Angle Measurement: Use the software associated with the goniometer to measure the angle between the substrate surface and the tangent of the droplet at the point of contact.

• Multiple Measurements: Repeat the measurement at several different locations on the surface to ensure reproducibility and calculate an average contact angle.

• Data Interpretation: A lower contact angle (typically < 90°) indicates a hydrophilic surface, while a higher contact angle (> 90°) indicates a hydrophobic surface.

Assessment of Biocompatibility: MTT Assay for Cytotoxicity

Objective: To determine the in vitro cytotoxicity of PEG derivatives by measuring their effect on cell viability.

Materials:

• Cell line of interest (e.g., HeLa, L929, Caco-2).

• Complete cell culture medium.

• PEG derivatives of interest.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO).

• 96-well plates.

• Microplate reader.

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[8]

• Treatment: Prepare serial dilutions of the PEG derivatives in the culture medium. Remove the existing medium from the wells and replace it with 100 µL of the medium containing different concentrations of the PEG derivatives. Include untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C.[8]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for another 3-4 hours. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.[8]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula: Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value can be determined by plotting cell viability against the logarithm of the compound concentration.[8]

Evaluation of Immunogenicity: ELISA for Anti-PEG Antibodies

Objective: To detect and quantify the presence of anti-PEG antibodies in serum or plasma samples.

Materials:

• High-binding 96-well microplates.

• PEGylated molecule for coating (e.g., NH₂-mPEG₅₀₀₀ or mPEG-BSA).[16][17]

• Blocking buffer (e.g., 1% milk in PBS).[16]

• Serum or plasma samples.

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• HRP-conjugated secondary antibody (e.g., anti-human IgG or IgM).[16][17]

• TMB substrate solution.

• Stop solution (e.g., 1N HCl).

• Microplate reader.

Protocol:

• Coating: Coat the wells of a 96-well plate with 100 µL of the PEGylated molecule (e.g., 20 µg/mL in PBS) and incubate overnight at room temperature.[16]

• Blocking: Wash the plate three times with wash buffer. Block non-specific binding sites by adding 300 µL of blocking buffer to each well and incubating for 1 hour at room temperature.[16]

• Sample Incubation: Wash the plate. Add diluted serum or plasma samples to the wells and incubate for 1 hour at room temperature.[16][17]

• Secondary Antibody Incubation: Wash the plate. Add 100 µL of HRP-conjugated secondary antibody (diluted in blocking buffer) to each well and incubate for 1 hour at room temperature.[16][17]

• Detection: Wash the plate. Add 100 µL of TMB substrate solution to each well and incubate in the dark for 20-30 minutes.[1][17]

• Stop Reaction: Stop the reaction by adding 100 µL of stop solution to each well.[1][17]

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: The concentration of anti-PEG antibodies is proportional to the absorbance and can be determined from a standard curve.

Visualizing the Impact of PEG Spacers

Graphviz diagrams are provided below to illustrate key pathways and workflows related to the hydrophilicity and biocompatibility of PEG spacers.

Caption: Experimental workflow for determining surface hydrophilicity using contact angle measurement.

Caption: Workflow of an MTT assay for assessing the cytotoxicity of PEG derivatives.

Caption: The "stealth" effect of a hydrated PEG layer reducing immune cell recognition and enzymatic degradation.

Caption: Simplified overview of the complement activation cascade initiated by PEGylated nanoparticles.

Conclusion

The hydrophilicity and biocompatibility of PEG spacers are cornerstone properties that have enabled significant advancements in drug delivery and biomaterials. By forming a protective hydration shell, PEG spacers enhance solubility, prolong circulation, and reduce the immunogenicity of conjugated molecules. The ability to tune these properties by varying the length and architecture of the PEG chain provides a powerful tool for optimizing the performance of novel therapeutics. A thorough understanding of the principles outlined in this guide, coupled with rigorous experimental characterization, is essential for the successful design and development of next-generation bioconjugates and drug delivery systems.

References

• 1. lifediagnostics.com [lifediagnostics.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reduction of fibrinogen adsorption on PEG-coated polystyrene surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Impact of Polyethylene Glycol Functionalization of Graphene Oxide on Anticoagulation and Haemolytic Properties of Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]
• 10. Comparative Investigation of Cellular Effects of Polyethylene Glycol (PEG) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Comparative Study of Cytotoxicity of PPG and PEG Surface-Modified 2-D Ti3C2 MXene Flakes on Human Cancer Cells and Their Photothermal Response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Polyethylene glycol additives reduce hemolysis in red blood cell suspensions exposed to mechanical stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 16. Optimized ELISA for Anti-PEG Antibody Detection in Healthy Donors and Patients Treated with PEGylated Liposomal Doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. kamiyabiomedical.com [kamiyabiomedical.com]

An In-depth Technical Guide to Azide-PEG8-Tos (CAS: 857892-34-3) for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azide-PEG8-Tos, with the CAS number 857892-34-3, is a heterobifunctional crosslinker that has become an invaluable tool in the fields of bioconjugation, drug delivery, and proteomics. This monodisperse polyethylene (B3416737) glycol (PEG) linker, featuring eight PEG units, is functionalized with an azide (B81097) group at one terminus and a tosylate group at the other. This unique architecture allows for a sequential and chemoselective conjugation strategy, making it a highly versatile reagent for the synthesis of complex biomolecules such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).[1][2]

The PEG8 spacer enhances the solubility and pharmacokinetic properties of the resulting conjugates, while the terminal azide and tosyl groups provide orthogonal reactivity.[3][4] The azide group is a key component for "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC), which form stable triazole linkages.[5] The tosyl group is an excellent leaving group, readily displaced by nucleophiles, enabling the covalent attachment of various molecules.[2] This guide provides a comprehensive overview of the properties, applications, and detailed experimental protocols for utilizing Azide-PEG8-Tos in advanced bioconjugation strategies.

Physicochemical and Technical Properties

A thorough understanding of the physicochemical properties of Azide-PEG8-Tos is crucial for its effective application. The following tables summarize the key quantitative data for this compound, compiled from various suppliers.

Identifier	Value	Source
CAS Number	857892-34-3	[1][2][6][7]
Molecular Formula	C23H39N3O10S	[6][7]
Molecular Weight	549.6 g/mol	[1][6]

Property	Value	Source
Appearance	Colorless to light yellow liquid	[8]
Purity	≥95% to >98%	[1][6][7]
Solubility	Soluble in Water, DMSO, DCM, DMF	[8]
Storage Conditions	-20°C, store under inert gas	[6]

Core Applications and Reaction Mechanisms

Azide-PEG8-Tos is a cornerstone in the construction of complex bioconjugates due to its dual reactivity. The two primary reaction modalities are nucleophilic substitution at the tosylated terminus and azide-alkyne cycloaddition at the azide terminus.

Nucleophilic Substitution of the Tosyl Group

The tosylate is an excellent leaving group, making the terminal carbon of the PEG chain susceptible to nucleophilic attack (S N 2 reaction). This allows for the straightforward introduction of a wide range of functional groups or molecules bearing nucleophiles such as amines, thiols, or carboxylates.

General Reaction Scheme: Nucleophilic Substitution

Caption: Nucleophilic displacement of the tosylate group.

Azide-Alkyne Cycloaddition (Click Chemistry)

The azide group is a bioorthogonal handle that specifically reacts with alkynes to form a stable triazole ring. This "click chemistry" reaction is highly efficient and can be performed under mild, aqueous conditions, making it ideal for bioconjugation. Two main variants are employed:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction between a terminal alkyne and an azide is catalyzed by a copper(I) species. It is known for its high reaction rates and regioselectivity.[5]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry variant that utilizes a strained cyclooctyne (B158145) (e.g., DBCO, BCN). The high ring strain of the cyclooctyne allows the reaction to proceed without a catalyst, which is advantageous when working with sensitive biological systems where copper toxicity is a concern.[]

General Reaction Scheme: Azide-Alkyne Cycloaddition

References

• 1. Azide-PEG8-Tos | CAS:857892-34-3 | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 4. Azido-PEG8-amine, N3-PEG8-NH2, 857891-82-8 - Biopharma PEG [biochempeg.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 7. precisepeg.com [precisepeg.com]
• 8. Azido-PEG8-azide CAS#: 361543-07-9 [amp.chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for Peptide Conjugation with Azide-PEG8-Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyethylene glycol (PEG)ylation is a widely established bioconjugation technique used to enhance the therapeutic properties of peptides and other biomolecules. The covalent attachment of PEG chains can improve a molecule's pharmacokinetic and pharmacodynamic profile by increasing its hydrodynamic size, which in turn can reduce renal clearance, prolong circulation half-life, and shield it from proteolytic degradation. Additionally, PEGylation can decrease the immunogenicity of the parent molecule.

This document provides a detailed protocol for the conjugation of Azide-PEG8-Tosylate (Azide-PEG8-Tos) to a peptide. This heterobifunctional linker possesses two key functionalities:

• Tosylate Group (-OTs): An excellent leaving group that facilitates covalent attachment to nucleophilic residues on a peptide, such as primary amines (N-terminus, lysine (B10760008) side chains) or thiols (cysteine side chains), via a stable ether or thioether linkage. The reaction proceeds through an SN2 nucleophilic substitution mechanism.

• Azide (B81097) Group (-N₃): A versatile functional group that remains inert during the initial tosylate-mediated conjugation. It can be used for subsequent "click chemistry" reactions, such as the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), allowing for the attachment of other molecules (e.g., fluorophores, targeting ligands, or for surface immobilization).

These application notes will focus on the initial conjugation of the Azide-PEG8-Tos linker to the peptide via the tosylate group.

Chemical Reaction Pathway

The fundamental reaction for conjugating a peptide with Azide-PEG8-Tos is a nucleophilic substitution (SN2) reaction. A nucleophilic group on the peptide attacks the carbon atom to which the tosylate group is attached, displacing the tosylate and forming a stable covalent bond with the PEG chain.

Caption: General reaction scheme for peptide PEGylation with Azide-PEG8-Tos.

Experimental Workflow

The overall workflow for the conjugation of Azide-PEG8-Tos to a peptide involves several key stages, from reagent preparation to final product characterization. Careful execution of each step is critical for a successful conjugation with high yield and purity.

Caption: Experimental workflow for peptide conjugation with Azide-PEG8-Tos.

Quantitative Data Summary

The efficiency of the PEGylation reaction is influenced by several parameters. The following tables provide recommended starting conditions and expected outcomes. Optimization may be required for specific peptides.

Table 1: Recommended Reaction Conditions for Azide-PEG8-Tos Conjugation

Parameter	Amine-Targeted Conjugation (N-terminus, Lysine)	Thiol-Targeted Conjugation (Cysteine)	Notes
pH	8.0 - 9.5	7.0 - 8.5	A basic pH deprotonates primary amines and thiols, increasing their nucleophilicity.
Reaction Buffer	0.1 M Sodium Bicarbonate or Sodium Borate	0.1 M Phosphate (B84403) Buffer with 5 mM EDTA	EDTA is included to prevent disulfide bond formation.
Temperature	Room Temperature (20-25°C)	Room Temperature (20-25°C)	Higher temperatures can increase the reaction rate but may risk peptide degradation.
Stoichiometry (PEG:Peptide)	5:1 to 20:1 molar excess	3:1 to 10:1 molar excess	A molar excess of the PEG reagent drives the reaction to completion. Thiols are generally more reactive, requiring a lower excess.
Reaction Time	4 - 24 hours	2 - 6 hours	Reaction progress should be monitored by analytical RP-HPLC.

Table 2: Typical Characterization and Purity Data

Parameter	Method	Expected Result
Purity (Post-Purification)	Analytical RP-HPLC	>95%
Typical Yield	N/A	30-70% (highly dependent on peptide sequence and reaction optimization)
Molecular Weight Confirmation	Mass Spectrometry (e.g., ESI-MS, MALDI-TOF)	Increase in mass corresponding to the Azide-PEG8 moiety (~425.5 Da) per PEGylation event.

Table 3: Illustrative Mass Spectrometry Data

This table provides an example of the expected mass shift upon successful mono-PEGylation of a hypothetical peptide.

Species	Theoretical Mass (Da)	Observed Mass [M+H]⁺ (m/z)
Unmodified Peptide	1500.0	1501.0
Mono-PEGylated Peptide	1925.5	1926.5

Experimental Protocols

Materials and Reagents

• Peptide with at least one primary amine or free cysteine residue

• Azide-PEG8-Tosylate (Azide-PEG8-Tos)

• For Amine PEGylation: 0.1 M Sodium Bicarbonate or Sodium Borate buffer, pH 8.0-9.5

• For Thiol PEGylation: 0.1 M Phosphate buffer containing 5 mM EDTA, pH 7.0-8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching Reagent (Amine): 1 M Tris-HCl or Glycine solution

• Quenching Reagent (Thiol): 1 M 2-mercaptoethanol (B42355) or L-cysteine solution

• Purification System: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) or Size-Exclusion Chromatography (SEC) system

• Analytical Instruments: Mass Spectrometer (MS), Analytical HPLC system

Protocol 1: PEGylation of Primary Amines (N-terminus and Lysine)

This protocol is designed for the site-selective PEGylation of primary amine groups on the peptide.

• Peptide Solution Preparation:

  • Dissolve the peptide in the amine-reactive reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5) to a final concentration of 1-5 mg/mL.

• Azide-PEG8-Tos Solution Preparation:

  • Immediately before use, dissolve Azide-PEG8-Tos in a minimal amount of anhydrous DMF or DMSO.

• Conjugation Reaction:

  • Add the Azide-PEG8-Tos solution to the peptide solution. A 5 to 20-fold molar excess of Azide-PEG8-Tos to the peptide is recommended as a starting point.

  • Incubate the reaction mixture at room temperature for 4-24 hours with gentle stirring.

  • Monitor the reaction progress by analytical RP-HPLC. The PEGylated peptide will typically have a different retention time than the unmodified peptide.

• Quenching the Reaction:

  • Add the quenching reagent (e.g., 1 M Tris-HCl) to a final concentration of 50 mM to react with any excess Azide-PEG8-Tos.

  • Incubate for 1 hour at room temperature.

• Purification:

  • Purify the PEGylated peptide from the reaction mixture using preparative RP-HPLC or SEC.

• Characterization:

  • Analyze the purified fractions by MS to confirm the molecular weight of the PEGylated peptide.

  • Assess purity by analytical RP-HPLC.

Protocol 2: PEGylation of Thiols (Cysteine)

This protocol is for the site-selective PEGylation of a cysteine residue. Ensure the target cysteine's thiol group is in a reduced state.

• Peptide Solution Preparation:

  • Dissolve the peptide in the thiol-reactive reaction buffer (e.g., 0.1 M phosphate buffer with 5 mM EDTA, pH 7.5) to a final concentration of 1-5 mg/mL. If the peptide may contain disulfide bonds, pre-treat with a reducing agent like TCEP and subsequently remove it.

• Azide-PEG8-Tos Solution Preparation:

  • Immediately before use, dissolve Azide-PEG8-Tos in a minimal amount of anhydrous DMF or DMSO.

• Conjugation Reaction:

  • Add the Azide-PEG8-Tos solution to the peptide solution, typically at a 3 to 10-fold molar excess.

  • Incubate the reaction at room temperature for 2-6 hours under an inert atmosphere (e.g., nitrogen or argon) with gentle stirring.

  • Monitor the reaction by analytical RP-HPLC.

• Quenching the Reaction:

  • Add a quenching reagent (e.g., 1 M 2-mercaptoethanol) to a final concentration of 20 mM to consume unreacted Azide-PEG8-Tos.

  • Let it react for 30 minutes.

• Purification:

  • Purify the PEGylated peptide using preparative RP-HPLC or SEC.

• Characterization:

  • Confirm the identity and purity of the PEGylated peptide using MS and analytical RP-HPLC.

Conclusion

The conjugation of Azide-PEG8-Tos to peptides via the tosylate group is a robust method for introducing a discrete PEG chain with a terminal azide functionality for further modifications. By carefully controlling the reaction conditions, particularly pH and stoichiometry, researchers can achieve high yields of purified PEGylated peptide. The protocols provided here serve as a comprehensive guide for the successful implementation of this valuable bioconjugation strategy.

Application Notes and Protocols for Protein Labeling with Azide-PEG8-Tos

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent modification of proteins with polyethylene (B3416737) glycol (PEG) linkers, a process known as PEGylation, is a widely adopted strategy to enhance the therapeutic and diagnostic properties of proteins. This modification can improve solubility, increase stability, prolong circulation half-life, and reduce immunogenicity. Azide-PEG8-Tos is a bifunctional linker that enables a two-step protein labeling strategy. The tosylate group serves as a reactive moiety for covalent attachment to nucleophilic residues on the protein, while the terminal azide (B81097) group provides a handle for subsequent bioorthogonal "click chemistry" reactions. This allows for the highly specific and efficient conjugation of a wide range of molecules, such as fluorescent dyes, biotin, or therapeutic agents, that are modified with a corresponding alkyne or cyclooctyne (B158145) group.

This document provides a detailed guide for the covalent labeling of proteins with Azide-PEG8-Tos, including the chemical principles, experimental protocols, and data presentation to assist researchers in successfully implementing this versatile bioconjugation technique.

Chemical Principle

The protein labeling process with Azide-PEG8-Tos occurs in two main stages:

• Protein-PEG Conjugation via Tosylate Chemistry: The process begins with the nucleophilic substitution reaction between the tosyl group of Azide-PEG8-Tos and nucleophilic residues on the protein surface. The tosyl group is an excellent leaving group, facilitating its displacement by primary amines (ε-amino group of lysine (B10760008) residues and the α-amino group of the N-terminus) or thiol groups (sulfhydryl group of cysteine residues).[1][2] This reaction forms a stable secondary amine or thioether bond, covalently attaching the Azide-PEG8 linker to the protein. The selectivity of this reaction can be controlled by adjusting the pH.[3]

• Bioorthogonal Click Chemistry: The azide group introduced onto the protein serves as a versatile handle for a subsequent "click" reaction. This typically involves the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). These reactions are highly efficient and specific, forming a stable triazole linkage with a molecule containing a compatible alkyne or strained alkyne (e.g., DBCO) group.[4]

Data Presentation

Successful protein labeling is dependent on several critical parameters. The following tables summarize the recommended conditions and materials for optimal results.

Table 1: Recommended Reaction Conditions for Protein Labeling with Azide-PEG8-Tos

Parameter	Recommended Range	Notes
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve reaction efficiency.
Reaction Buffer	Phosphate, Borate, or Bicarbonate Buffer	Must be free of primary amines (e.g., Tris) and thiols.[1]
Reaction pH (for amines)	8.0 - 9.5	Favors deprotonation of lysine ε-amino groups, increasing their nucleophilicity.[2][3]
Reaction pH (for thiols)	7.0 - 8.5	Promotes the formation of the more nucleophilic thiolate anion from cysteine residues.[3]
Azide-PEG8-Tos:Protein Molar Ratio	10:1 - 50:1	Optimization is recommended for each specific protein.[5]
Reaction Temperature	4°C or Room Temperature	Lower temperatures may be preferred for sensitive proteins to maintain stability.[1]
Reaction Time	1 - 4 hours (RT) or Overnight (4°C)	Should be determined empirically for the specific protein.[5]
Quenching Reagent	1 M Tris-HCl or 1 M Glycine	Used to consume any unreacted Azide-PEG8-Tos.[1]

Table 2: pH-Dependent Selectivity for Nucleophilic Residues

Amino Acid Residue	pKa of Side Chain	Optimal pH for Reaction	Rationale
N-terminal α-amino	~7.6 - 8.0	7.0 - 8.0	At this pH, the N-terminal amine is more deprotonated and thus more nucleophilic than lysine residues.[3]
Lysine ε-amino	~10.5	8.0 - 9.5	A higher pH is required to deprotonate the ε-amino group for efficient reaction.[3]
Cysteine sulfhydryl	~8.3 - 8.6	7.0 - 8.5	This pH range facilitates the formation of the highly nucleophilic thiolate anion.[3]

Experimental Protocols

The following sections provide detailed step-by-step procedures for labeling a target protein with Azide-PEG8-Tos and subsequent click chemistry conjugation.

Protocol 1: Protein Labeling with Azide-PEG8-Tos

This protocol describes the initial conjugation of the Azide-PEG8-Tos linker to a protein.

Materials and Reagents:

• Protein of interest

• Azide-PEG8-Tos

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 8.0 (for targeting amines) or pH 7.5 (for targeting thiols). Ensure the buffer is free of primary amines and thiols.

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Purification System: Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) or dialysis cassette with an appropriate molecular weight cut-off (MWCO).

Procedure:

• Protein Preparation:

  • Dissolve the protein of interest in the Reaction Buffer to a final concentration of 1-10 mg/mL.[1]

  • If necessary, perform a buffer exchange to ensure the protein is in the correct amine- and thiol-free buffer.

• Azide-PEG8-Tos Stock Solution Preparation:

  • Immediately before use, dissolve the Azide-PEG8-Tos in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 100 mM). The tosylate group can hydrolyze, so fresh preparation is crucial.[1]

• Labeling Reaction:

  • Calculate the required volume of the Azide-PEG8-Tos stock solution to achieve the desired molar excess (start with a 20-fold molar excess over the protein).

  • Slowly add the Azide-PEG8-Tos stock solution to the protein solution while gently stirring.

  • Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C with gentle agitation.[5] The optimal time should be determined empirically for your specific protein.

• Quenching the Reaction:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 50-100 mM to consume any unreacted Azide-PEG8-Tos.[1]

  • Incubate for 30-60 minutes at room temperature.

• Purification of the Azide-Labeled Protein:

  • Remove the excess, unreacted Azide-PEG8-Tos and byproducts using an SEC column or dialysis.

  • If using SEC, equilibrate the column with a suitable storage buffer (e.g., PBS, pH 7.4) and elute the protein. The labeled protein will elute in the void volume.

  • If using dialysis, dialyze the reaction mixture against a large volume of the desired storage buffer with several buffer changes.

• Characterization and Storage:

  • Determine the concentration of the purified azide-labeled protein using a spectrophotometer (e.g., measuring absorbance at 280 nm).

  • The degree of labeling (DOL), which is the average number of azide groups per protein molecule, can be determined by mass spectrometry.

  • Store the azide-labeled protein under conditions optimal for the unlabeled protein, typically at 4°C for short-term storage or at -20°C or -80°C for long-term storage.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the "click" reaction to conjugate an alkyne-containing molecule to the azide-labeled protein.

Materials and Reagents:

• Azide-labeled protein (from Protocol 1) in a suitable buffer (e.g., PBS, pH 7.4)

• Alkyne-containing molecule of interest (e.g., alkyne-fluorophore)

• Copper(II) Sulfate (CuSO₄) Stock Solution: 50 mM in deionized water

• Sodium Ascorbate Stock Solution: 500 mM in deionized water (prepare fresh)

• THPTA Ligand Stock Solution (optional but recommended): 100 mM in deionized water. THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is a copper-stabilizing ligand that improves reaction efficiency and reduces protein damage.

• Purification System (as in Protocol 1)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the alkyne-containing molecule in a suitable solvent (e.g., DMSO).

• Click Chemistry Reaction:

  • In a reaction tube, combine the azide-labeled protein, the alkyne-containing molecule (typically at a 5-10 fold molar excess over the azide groups), and the THPTA ligand (if used, at a final concentration of 1-5 mM).

  • Add the Sodium Ascorbate solution to a final concentration of 5-10 mM.

  • Initiate the reaction by adding the CuSO₄ solution to a final concentration of 1-2 mM.

  • Incubate the reaction at room temperature for 1-2 hours, protected from light if using a fluorescent alkyne.

• Purification of the Final Conjugate:

  • Purify the final labeled protein conjugate from excess reagents and byproducts using an SEC column or dialysis as described in Protocol 1.

• Characterization and Storage:

  • Characterize the final conjugate using appropriate methods (e.g., SDS-PAGE to observe the molecular weight shift, UV-Vis spectroscopy to confirm the presence of the attached molecule).

  • Store the final conjugate under appropriate conditions for the protein.

Mandatory Visualization

Caption: Experimental workflow for the two-stage protein labeling process.

Caption: Chemical reactions for protein labeling with Azide-PEG8-Tos.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Site-Specific PEGylation of Therapeutic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Antibody-Drug Conjugates using Azide-PEG8-Tos

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly advancing class of targeted therapeutics that combine the antigen-specificity of monoclonal antibodies (mAbs) with the high potency of cytotoxic small molecules. A critical component of an ADC is the linker, which connects the antibody to the payload. The linker's properties significantly influence the ADC's stability, solubility, pharmacokinetics, and overall therapeutic index.[1][2] Polyethylene glycol (PEG) linkers are widely employed in ADC development to enhance the physicochemical properties of the conjugate.[2][3][4] The incorporation of a PEG spacer, such as an 8-unit PEG chain (PEG8), can improve aqueous solubility, reduce aggregation, and prolong circulation half-life, which is particularly beneficial when working with hydrophobic payloads.[1][2][5]

This document provides detailed application notes and protocols for the synthesis of ADCs using Azide-PEG8-Tos, a heterobifunctional linker. This linker contains an azide (B81097) group for bioorthogonal "click chemistry" conjugation and a tosylate group, which is an excellent leaving group for nucleophilic substitution reactions with a drug molecule.[6] This approach allows for a modular and efficient synthesis of ADCs.

Advantages of Azide-PEG8-Tos Linker in ADC Synthesis

• Enhanced Hydrophilicity: The PEG8 component increases the water solubility of the ADC, mitigating aggregation issues often associated with hydrophobic drug payloads.[2][5]

• Improved Pharmacokinetics: The hydrophilic nature of the PEG linker can increase the hydrodynamic radius of the ADC, leading to reduced renal clearance and a longer circulation half-life.[2][7]

• Modular Synthesis: The bifunctional nature of the linker allows for the separate preparation of a drug-linker conjugate before its attachment to the antibody, offering flexibility in synthesis and purification.

• Bioorthogonal Conjugation: The azide group enables highly specific and efficient conjugation to an alkyne-modified antibody via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition, minimizing off-target reactions.[8][9][10]

Quantitative Data Summary

The following tables summarize representative quantitative data for ADCs synthesized using PEG linkers. The specific values will vary depending on the antibody, payload, and precise conjugation conditions.

Table 1: Representative Quantitative Data for ADC Conjugation with PEG Linkers

Parameter	Typical Value	Method of Analysis
Drug-to-Antibody Ratio (DAR)	2 - 8	Hydrophobic Interaction Chromatography (HIC), Mass Spectrometry (MS)[11]
Conjugation Efficiency	75 - 90%	HPLC, Mass Spectrometry (MS)[12]
Monomer Purity	>95%	Size Exclusion Chromatography (SEC)[5]
Aggregation	<5%	Size Exclusion Chromatography (SEC)[5]

Table 2: Impact of PEG Linker Length on ADC Properties

Property	Short PEG Chain (e.g., PEG4)	Medium PEG Chain (e.g., PEG8)	Long PEG Chain (e.g., PEG24)
Solubility	Moderate Improvement	Significant Improvement[5]	High Improvement[13]
In Vitro Potency	Generally Higher	May be slightly reduced	Can be further reduced
In Vivo Efficacy	Good	Often Improved	Variable
Circulation Half-Life	Moderately Increased	Significantly Increased[14]	Substantially Increased

Experimental Protocols

The synthesis of an ADC using Azide-PEG8-Tos is a multi-step process. The overall workflow involves:

• Preparation of the Drug-Linker Conjugate: Reacting the cytotoxic drug with Azide-PEG8-Tos.

• Antibody Modification: Introducing a bioorthogonal alkyne handle onto the antibody.

• ADC Conjugation: "Clicking" the drug-linker conjugate to the modified antibody.

• Purification and Characterization: Isolating and analyzing the final ADC.

Protocol 1: Synthesis of Drug-Azide-PEG8 Conjugate

This protocol describes the conjugation of a cytotoxic drug containing a nucleophilic handle (e.g., a primary amine or thiol) to the Azide-PEG8-Tos linker.

Materials:

• Cytotoxic drug with a primary amine or thiol group

• Azide-PEG8-Tos[6]

• Anhydrous, aprotic solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO))

• Non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA))

• Reverse-phase HPLC system for purification

• LC-MS for reaction monitoring and product characterization

Procedure:

• Dissolution: Dissolve the amine-containing cytotoxic drug (1.0 equivalent) in anhydrous DMF or DMSO.

• Linker Addition: Add Azide-PEG8-Tos (1.2 equivalents) to the drug solution.

• Base Addition: Add DIPEA (2.0-3.0 equivalents) to the reaction mixture to act as a base, facilitating the nucleophilic substitution.

• Reaction Incubation: Stir the reaction mixture at room temperature for 12-24 hours. The reaction can be gently heated if necessary, depending on the reactivity of the drug.

• Monitoring: Monitor the progress of the reaction by LC-MS to confirm the formation of the desired drug-linker conjugate.

• Purification: Upon completion, purify the Drug-Azide-PEG8 conjugate by reverse-phase HPLC.

• Characterization: Lyophilize the purified fractions and confirm the structure and purity of the final product by LC-MS and NMR spectroscopy.

Protocol 2: Antibody Modification with an Alkyne Handle

To enable click chemistry, the antibody must first be modified to introduce a strained alkyne group (e.g., dibenzocyclooctyne, DBCO). This protocol details the modification of antibody lysine (B10760008) residues.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.4-8.5)

• DBCO-PEG-NHS ester

• Anhydrous DMSO

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting columns for buffer exchange

Procedure:

• Antibody Preparation: Adjust the antibody concentration to 5-10 mg/mL in a suitable reaction buffer (e.g., PBS, pH 8.0-8.5).[1]

• Linker Preparation: Prepare a 10 mM stock solution of DBCO-PEG-NHS ester in anhydrous DMSO immediately before use.

• Modification Reaction: Add a 5- to 10-fold molar excess of the DBCO-PEG-NHS ester stock solution to the antibody solution.[15] The final DMSO concentration should not exceed 10% (v/v).[1]

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.[3][15]

• Quenching: Add the Quenching Buffer to a final concentration of 50-100 mM Tris and incubate for 15-30 minutes to quench any unreacted NHS ester.[15]

• Purification: Remove excess DBCO reagent and buffer exchange the modified antibody into a suitable storage buffer (e.g., PBS, pH 7.4) using desalting columns.[15]

Protocol 3: ADC Synthesis via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol details the final conjugation of the Drug-Azide-PEG8 to the DBCO-modified antibody.

Materials:

• DBCO-modified mAb (from Protocol 2)

• Drug-Azide-PEG8 conjugate (from Protocol 1)

• Conjugation buffer (e.g., PBS, pH 7.4)

• Purification system (e.g., Size Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC))

Procedure:

• Reactant Preparation:

  • Prepare the DBCO-modified antibody at a concentration of 1-5 mg/mL in PBS, pH 7.4.

  • Prepare a stock solution of the Drug-Azide-PEG8 conjugate in DMSO.

• Conjugation Reaction: Add a 3- to 5-fold molar excess of the Drug-Azide-PEG8 conjugate to the DBCO-modified antibody solution.

• Incubation: Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle mixing.[16] The reaction progress can be monitored by LC-MS.

• Purification: Purify the resulting ADC using SEC to remove unreacted drug-linker and other small molecules. HIC can also be used for purification and to separate different DAR species.

Protocol 4: ADC Characterization

1. Drug-to-Antibody Ratio (DAR) Determination by HIC:

• Principle: HIC separates molecules based on their hydrophobicity. The addition of each drug-linker conjugate increases the overall hydrophobicity of the ADC, allowing for the separation of species with different DARs.

• Method: An HIC column is used with a decreasing salt gradient to elute the different ADC species. The peaks are integrated, and the average DAR is calculated based on the relative peak areas.

2. Purity and Aggregation Analysis by SEC:

• Principle: SEC separates molecules based on their size. The ADC monomer will elute as a main peak, while larger aggregates will elute earlier and smaller fragments will elute later.[5]

• Method: The ADC sample is injected onto an SEC column, and the elution profile is monitored at 280 nm. The percentage of monomer, aggregate, and fragment can be calculated from the peak areas in the chromatogram.[5]

3. Mass Spectrometry (MS):

• Principle: MS can be used to confirm the identity of the ADC and to determine the DAR distribution.

• Method: The ADC sample is analyzed by LC-MS. The resulting mass spectrum will show a distribution of peaks corresponding to the different DAR species.

Visualizations

Experimental Workflow

Caption: Experimental workflow for ADC synthesis using Azide-PEG8-Tos.

ADC Internalization and Payload Release Pathway

Caption: ADC internalization and non-cleavable linker payload release pathway.

Disclaimer: The information provided in this document is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 7. labinsights.nl [labinsights.nl]
• 8. benchchem.com [benchchem.com]
• 9. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) [mdpi.com]
• 10. Bioconjugation application notes [bionordika.fi]
• 11. benchchem.com [benchchem.com]
• 12. An Efficient Conjugation Approach for Coupling Drugs to Native Antibodies via the PtII Linker Lx for Improved Manufacturability of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for Azide-PEG8-Tos in PROTAC Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of inducing the degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system. A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two moieties. The linker is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and the stability of the ternary complex formed between the POI, the PROTAC, and the E3 ligase.

Among the various types of linkers, polyethylene (B3416737) glycol (PEG) linkers are widely used in PROTAC design due to their ability to enhance solubility, provide biocompatibility, and offer tunable lengths.[1][2] Azide-PEG8-Tos is a heterobifunctional PEG linker that provides a versatile platform for PROTAC synthesis. It features an azide (B81097) group, which can be utilized in highly efficient and specific "click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), for conjugation to an alkyne-functionalized ligand.[3] The other end of the linker is terminated with a tosyl (Tos) group, which is an excellent leaving group for nucleophilic substitution reactions, allowing for facile attachment to an amine or hydroxyl group on the other ligand.[4] This application note provides detailed protocols and data for the use of Azide-PEG8-Tos in the development of potent and selective PROTACs.

Data Presentation

The length of the PEG linker is a critical parameter that can significantly impact the degradation potency (DC50) and maximal degradation (Dmax) of a PROTAC. The optimal linker length is highly dependent on the specific POI and E3 ligase pair.[5] Below is a summary of quantitative data for PROTACs targeting Bromodomain-containing protein 4 (BRD4) with PEG linkers of varying lengths.

PROTAC	Target Protein	E3 Ligase Ligand	Linker Composition	DC50 (nM)	Dmax (%)	Reference
PROTAC-1	BRD4	Pomalidomide	PEG4	20	95	[6]
PROTAC-2 (Hypothetical with PEG8)	BRD4	Pomalidomide	PEG8	~10-50	>90	N/A
PROTAC-3	BRD4	Pomalidomide	PEG12	>100	<80	[6]
MZ1	BRD4	VHL	PEG3	55	85	[6]

Note: Data for PROTAC-2 is hypothetical and represents an expected outcome based on trends observed in the literature for BRD4-targeting PROTACs with varying PEG linker lengths. Actual values would need to be determined experimentally.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways relevant to PROTACs developed using Azide-PEG8-Tos and the general experimental workflow for their synthesis and evaluation.

Figure 1: General mechanism of PROTAC-mediated protein degradation.

Figure 2: Simplified signaling pathway of BRD4 and its inhibition by a PROTAC.

Figure 3: Experimental workflow for the synthesis and evaluation of a PROTAC using Azide-PEG8-Tos.

Experimental Protocols

Protocol 1: Synthesis of Ligand 1-PEG8-Azide Intermediate via Nucleophilic Substitution

This protocol describes the reaction of the tosyl group of Azide-PEG8-Tos with an amine-containing ligand (Ligand 1). A similar reaction can be performed with a hydroxyl-containing ligand.

Materials:

• Azide-PEG8-Tos

• Amine-containing POI or E3 ligase ligand (Ligand 1)

• Anhydrous N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis

• Reverse-phase HPLC for purification

• LC-MS and NMR for characterization

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the amine-containing ligand (1.0 equivalent) in anhydrous DMF.

• Add Azide-PEG8-Tos (1.2 equivalents) to the solution.

• Add DIPEA (3.0 equivalents) to the reaction mixture.

• Stir the reaction at 60 °C overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with ethyl acetate (B1210297) (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or reverse-phase HPLC to obtain the Ligand 1-PEG8-Azide intermediate.

• Confirm the identity and purity of the product by LC-MS and NMR spectroscopy.

Protocol 2: Synthesis of the Final PROTAC via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the "click" reaction between the azide-functionalized intermediate from Protocol 1 and an alkyne-functionalized ligand (Ligand 2).

Materials:

• Ligand 1-PEG8-Azide intermediate (from Protocol 1)

• Alkyne-functionalized POI or E3 ligase ligand (Ligand 2)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate (B8700270)

• Solvent mixture (e.g., DMSO/water or t-BuOH/water)

• Reverse-phase HPLC for purification

• LC-MS and NMR for characterization

Procedure:

• Dissolve the Ligand 1-PEG8-Azide intermediate (1.0 equivalent) and the alkyne-functionalized ligand (1.1 equivalents) in the chosen solvent system (e.g., 1:1 DMSO/water).

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.5 equivalents) in water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.1 equivalents) in water.

• Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄·5H₂O solution.

• Stir the reaction vigorously at room temperature for 4-12 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the final PROTAC directly using reverse-phase HPLC.

• Characterize the purified PROTAC by LC-MS and NMR to confirm its identity and purity.

Protocol 3: Western Blot for Target Protein Degradation

This protocol is used to determine the extent of target protein degradation following treatment with the synthesized PROTAC.

Materials:

• Synthesized PROTAC

• Appropriate cell line (e.g., one that endogenously expresses the target protein)

• Cell culture medium and supplements

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running and transfer buffers

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against the target protein and a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer. Collect the lysate and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a membrane.

  • Block the membrane and then incubate with primary antibodies.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein levels to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control to determine DC50 and Dmax values.[4]

Conclusion

Azide-PEG8-Tos is a valuable and versatile linker for the development of PROTACs. Its well-defined length, hydrophilicity, and orthogonal reactive handles facilitate a modular and efficient synthetic strategy. The provided protocols offer a robust framework for the synthesis and evaluation of PROTACs utilizing this linker, enabling researchers to systematically explore structure-activity relationships and develop novel protein degraders for various therapeutic applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Surface Modification of Nanoparticles with Azide-PEG8-Tos

For Researchers, Scientists, and Drug Development Professionals

Introduction

The surface modification of nanoparticles is a critical step in the development of advanced drug delivery systems, diagnostics, and targeted therapeutics. Poly(ethylene glycol) (PEG)ylation is a widely adopted strategy to improve the physicochemical properties of nanoparticles, enhancing their systemic circulation time, stability, and biocompatibility. Azide-PEG8-Tos is a heterobifunctional linker designed for the efficient surface modification of nanoparticles. This molecule features a tosyl group, which is an excellent leaving group for reaction with nucleophilic functional groups (e.g., amines, thiols, or hydroxyls) on a nanoparticle surface. The other end of the PEG chain is terminated with an azide (B81097) group, which serves as a versatile handle for subsequent bioconjugation via "click chemistry."

This document provides detailed application notes and protocols for the use of Azide-PEG8-Tos in the surface modification of nanoparticles. It includes methodologies for the initial PEGylation step and the subsequent click chemistry reaction, as well as expected changes in the physicochemical properties of the nanoparticles upon modification.

Principle of Reaction

The surface modification of nanoparticles using Azide-PEG8-Tos is a two-step process:

• PEGylation: The tosyl group of Azide-PEG8-Tos is displaced by a nucleophile on the nanoparticle surface, such as a primary amine (-NH2), thiol (-SH), or hydroxyl (-OH) group, forming a stable covalent bond. This reaction attaches the Azide-PEG8 moiety to the nanoparticle.

• Click Chemistry: The terminal azide group of the now PEGylated nanoparticle can be reacted with an alkyne-functionalized molecule (e.g., a targeting ligand, drug molecule, or imaging agent) via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC) reaction. This results in the formation of a stable triazole linkage.[1]

Data Presentation: Expected Physicochemical Changes

Successful surface modification of nanoparticles with Azide-PEG8-Tos and subsequent conjugation will lead to predictable changes in their physicochemical properties. The following tables summarize typical quantitative data for different types of nanoparticles before and after modification.

Table 1: Physicochemical Characterization of Amine-Functionalized Polymeric Nanoparticles

Parameter	Before PEGylation	After PEGylation with Azide-PEG8-Tos
Hydrodynamic Diameter (nm)	150 ± 5	180 ± 7
Polydispersity Index (PDI)	0.15 ± 0.02	0.12 ± 0.03
Zeta Potential (mV)	+25 ± 2	-5 ± 3

Table 2: Physicochemical Characterization of Hydroxyl-Functionalized Metallic Nanoparticles

Parameter	Before PEGylation	After PEGylation with Azide-PEG8-Tos
Hydrodynamic Diameter (nm)	50 ± 3	75 ± 4
Polydispersity Index (PDI)	0.20 ± 0.04	0.18 ± 0.05
Zeta Potential (mV)	-15 ± 2	-25 ± 3

Table 3: Impact of PEGylation on Drug Loading and Encapsulation Efficiency

Nanoparticle Formulation	Drug Loading Capacity (%)	Encapsulation Efficiency (%)
Unmodified Nanoparticles	10 ± 1.2	85 ± 5
PEGylated Nanoparticles	8.5 ± 1.5	80 ± 6

Note: The data presented in these tables are representative and the actual values will vary depending on the specific nanoparticle system, the density of surface functional groups, and the reaction conditions.

Experimental Protocols

Protocol 1: Surface Modification of Nanoparticles with Azide-PEG8-Tos

This protocol describes the covalent attachment of Azide-PEG8-Tos to nanoparticles with surface amine or hydroxyl groups.

Materials:

• Nanoparticles with surface amine or hydroxyl groups

• Azide-PEG8-Tos

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer:

  • For amine-functionalized nanoparticles: 0.1 M sodium bicarbonate buffer, pH 8.5

  • For hydroxyl-functionalized nanoparticles: Anhydrous toluene (B28343) or a similar aprotic solvent

• Triethylamine (B128534) (TEA) (for amine functionalization)

• Sodium hydride (NaH) (for hydroxyl functionalization, handle with extreme care)

• Quenching solution: 1 M Tris-HCl, pH 8.0 (for amine functionalization) or ethanol (B145695) (for hydroxyl functionalization)

• Dialysis membrane (appropriate molecular weight cut-off)

• Deionized water

Procedure for Amine-Functionalized Nanoparticles:

• Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the reaction buffer to a final concentration of 1-5 mg/mL.

• Azide-PEG8-Tos Preparation: Immediately before use, dissolve Azide-PEG8-Tos in anhydrous DMF or DMSO to a stock concentration of 10 mg/mL.

• Conjugation Reaction: a. Add a 10- to 50-fold molar excess of the Azide-PEG8-Tos stock solution to the nanoparticle suspension. b. Add triethylamine to the reaction mixture to act as a base (a 3-fold molar excess relative to Azide-PEG8-Tos is recommended). c. Incubate the reaction mixture for 12-24 hours at room temperature with gentle stirring.

• Quenching: Add the quenching solution to the reaction mixture to consume any unreacted Azide-PEG8-Tos. Incubate for 30 minutes at room temperature.

• Purification: Purify the PEGylated nanoparticles by dialysis against deionized water for 24-48 hours, with frequent water changes.

Procedure for Hydroxyl-Functionalized Nanoparticles:

• Nanoparticle Preparation: Dry the hydroxyl-functionalized nanoparticles under vacuum. Resuspend the dried nanoparticles in anhydrous toluene at a concentration of 1 mg/mL under an inert atmosphere (e.g., argon).

• Deprotonation: Carefully add a 5-fold molar excess of sodium hydride to the nanoparticle dispersion. Stir the mixture at room temperature for 2 hours.

• Azide-PEG8-Tos Preparation: Immediately before use, dissolve Azide-PEG8-Tos in anhydrous toluene.

• Conjugation Reaction: Add a 10-fold molar excess of the Azide-PEG8-Tos solution to the reaction mixture. Heat the reaction to 60°C and stir for 48 hours under an inert atmosphere.

• Quenching: Cool the reaction to room temperature and cautiously quench the excess NaH by the slow addition of ethanol.

• Purification: Remove the solvent by rotary evaporation. Resuspend the nanoparticles in deionized water and purify by dialysis against deionized water for 24-48 hours.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on Azide-Functionalized Nanoparticles

This protocol describes the attachment of an alkyne-containing molecule to the azide-functionalized nanoparticles.

Materials:

• Azide-functionalized nanoparticles (from Protocol 1)

• Alkyne-containing molecule (e.g., targeting ligand, drug)

• Copper(II) sulfate (B86663) (CuSO4)

• Sodium ascorbate (B8700270)

• Deionized water or appropriate buffer (e.g., PBS)

Procedure:

• Reactant Preparation: a. Disperse the azide-functionalized nanoparticles in deionized water or buffer to a final concentration of 1 mg/mL. b. Prepare a stock solution of the alkyne-containing molecule in a suitable solvent (e.g., DMSO, water). c. Prepare fresh stock solutions of CuSO4 (100 mM in water) and sodium ascorbate (1 M in water).

• Click Reaction: a. To the nanoparticle dispersion, add the alkyne-containing molecule to the desired final concentration (typically a 2- to 10-fold molar excess over the estimated surface azide groups). b. Add CuSO4 to a final concentration of 1 mM. c. Add sodium ascorbate to a final concentration of 5 mM. d. Incubate the reaction mixture for 4-12 hours at room temperature with gentle stirring, protected from light.

• Purification: Purify the functionalized nanoparticles by dialysis or centrifugal filtration to remove the copper catalyst, excess alkyne-molecule, and other reagents.

Characterization

The successful modification of nanoparticles should be confirmed by a suite of analytical techniques:

• Dynamic Light Scattering (DLS): To determine the hydrodynamic diameter and polydispersity index (PDI). An increase in hydrodynamic diameter is expected after PEGylation.

• Zeta Potential Measurement: To assess the surface charge of the nanoparticles. A change in zeta potential is indicative of surface modification.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the PEG chains and the azide group (a characteristic peak around 2100 cm⁻¹).

• X-ray Photoelectron Spectroscopy (XPS): To provide elemental analysis of the nanoparticle surface, confirming the presence of nitrogen from the azide and triazole groups.

Visualizations

Caption: Experimental workflow for nanoparticle surface modification.

Caption: Structure and reactivity of Azide-PEG8-Tos.

References

• 1. irjweb.com [irjweb.com]

Application Notes and Protocols for Azide-PEG8-Tos in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," provides a highly efficient and specific method for forging stable triazole linkages.[1][2][3] This reaction's biocompatibility, reliability, and high yield have established it as a favored technique for conjugating a diverse array of molecules, from small-molecule drugs to large biologics.[4][5] Azide-PEG8-Tos is a heterobifunctional linker that incorporates an azide (B81097) group for click chemistry and a tosyl group. The azide serves as a reactive handle for CuAAC reactions, while the tosyl group is an excellent leaving group, activating the other end of the PEG chain for nucleophilic substitution reactions.[6][7] The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and can provide desirable pharmacokinetic properties to the final conjugate.[6][8]

These application notes provide a detailed protocol for the use of Azide-PEG8-Tos in a copper-catalyzed click chemistry reaction with an alkyne-containing molecule.

Principle of the Reaction

The CuAAC reaction involves the [3+2] cycloaddition of an azide and a terminal alkyne, catalyzed by a Cu(I) species.[3][] The reaction is highly regioselective, exclusively yielding the 1,4-disubstituted triazole isomer.[1] The Cu(I) catalyst is typically generated in situ from a Cu(II) salt, such as copper(II) sulfate (B86663) (CuSO₄), and a reducing agent, most commonly sodium ascorbate (B8700270).[10][11] To enhance the stability of the Cu(I) catalyst and prevent its oxidation, a chelating ligand is often employed.[12][13] For reactions in aqueous media, water-soluble ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) are recommended.[12][14]

Experimental Protocols

This protocol outlines a general procedure for the copper-catalyzed click chemistry reaction between Azide-PEG8-Tos and an alkyne-functionalized molecule. Optimization may be necessary for specific substrates and applications.

Materials

• Azide-PEG8-Tos

• Alkyne-containing molecule of interest

• Copper(II) sulfate (CuSO₄)

• Sodium Ascorbate

• THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) ligand

• Reaction Buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Organic co-solvent (e.g., DMSO or DMF, if needed for solubility)

• Deionized water

Preparation of Stock Solutions

• Azide-PEG8-Tos Solution: Prepare a stock solution of Azide-PEG8-Tos in the reaction buffer or an appropriate organic co-solvent. The concentration will depend on the specific application.

• Alkyne Solution: Prepare a stock solution of the alkyne-containing molecule in a compatible solvent.

• Copper(II) Sulfate (CuSO₄) Solution: Prepare a 20 mM stock solution of CuSO₄ in deionized water.[12]

• THPTA Ligand Solution: Prepare a 50 mM stock solution of THPTA in deionized water.[12]

• Sodium Ascorbate Solution: Prepare a 100 mM stock solution of sodium ascorbate in deionized water. Note: This solution should be prepared fresh immediately before use to ensure its reducing activity.[4][12]

Reaction Procedure

• Reaction Setup: In a suitable reaction vessel, add the alkyne-containing molecule to the desired final concentration in the reaction buffer.

• Addition of Azide-PEG8-Tos: Add the Azide-PEG8-Tos solution to the reaction mixture. A slight excess (1.1 to 1.5 equivalents) of the azide or alkyne can be used to drive the reaction to completion.[4][12]

• Catalyst Preparation: In a separate tube, prepare the copper/ligand catalyst mixture by combining the CuSO₄ stock solution and the THPTA stock solution. A typical ligand-to-copper ratio is between 1:1 and 5:1.[12] Gently mix and allow the complex to form for a few minutes.

• Addition of Catalyst: Add the prepared copper/ligand mixture to the reaction vessel containing the azide and alkyne. The final copper concentration is typically in the range of 50 to 250 µM.[4][12]

• Initiation of Reaction: Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.[12]

• Incubation: Gently mix the reaction and allow it to proceed at room temperature. Reaction times can vary from a few minutes to several hours.[12] It is recommended to monitor the reaction progress using an appropriate analytical technique such as HPLC or LC-MS.

• Purification: Once the reaction is complete, the PEGylated product can be purified using standard techniques such as size-exclusion chromatography or affinity purification to remove unreacted starting materials and the copper catalyst.

Data Presentation

The following table summarizes typical reaction conditions for a CuAAC reaction involving a PEGylated azide. These values should be considered as a starting point for optimization.

Parameter	Typical Range	Notes
Azide-to-Alkyne Molar Ratio	1:1 to 1.5:1	A slight excess of one reagent can improve reaction kinetics.[12]
Copper(I) Source	0.01 - 0.1 equivalents	Generated in situ from CuSO₄ and a reducing agent.[4]
Reducing Agent (Sodium Ascorbate)	0.1 - 1.0 equivalents	A fresh solution is crucial for efficient Cu(II) reduction.[4]
Ligand (e.g., THPTA)	1:1 to 5:1 (Ligand:Copper)	Stabilizes the Cu(I) catalyst and accelerates the reaction.[12]
Final Copper Concentration	50 - 250 µM	Higher concentrations can increase reaction rate but may require more rigorous removal.[4]
Reaction Temperature	Room Temperature	Mild conditions are generally sufficient.[12]
Reaction Time	1 - 4 hours	Monitor progress to determine the optimal time.[4]
Solvent	Aqueous buffers (e.g., PBS), organic solvents (e.g., DMF, DMSO), or mixtures	The choice depends on the solubility of the reactants.[4]

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the copper-catalyzed click chemistry reaction.

Signaling Pathway Context (Illustrative Example)

The following diagram illustrates a hypothetical application where Azide-PEG8-Tos is used to create a targeted drug conjugate. The tosyl group would have been used in a prior step to attach a targeting ligand. The azide is then used in a click reaction to attach a kinase inhibitor.

Caption: Synthesis and action of a targeted drug conjugate.

Troubleshooting

• Low or No Product Yield:

  • Catalyst Inactivation: The Cu(I) catalyst is prone to oxidation. Ensure all solutions are degassed and consider working under an inert atmosphere.[12] Use a freshly prepared solution of sodium ascorbate.

  • Sub-optimal Reagent Concentrations: Vary the concentrations of reactants, catalyst, and ligand to find the optimal conditions for your specific substrates.[12]

  • Steric Hindrance: The bulky nature of the PEG chain or the substrates may hinder the reaction. Increasing the reaction temperature or time may be necessary.[12] The addition of an organic co-solvent like DMSO can also help.[12]

• Side Reactions:

  • Glaser-Hay Coupling: This oxidative homocoupling of the alkyne can compete with the desired reaction. Degassing solvents and maintaining a low reaction temperature can help minimize this side reaction.[13]

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 3. interchim.fr [interchim.fr]
• 4. benchchem.com [benchchem.com]
• 5. Click chemistry - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Development of copper-catalyzed azide-alkyne cycloaddition for increased in vivo efficacy of interferon β-1b by site-specific PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. broadpharm.com [broadpharm.com]

Application Notes and Protocols: Tosylate Displacement Reaction with Amine Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the tosylate displacement reaction with amine nucleophiles, a cornerstone of modern organic synthesis, particularly in the realm of drug development. The conversion of an alcohol to a tosylate enhances its leaving group ability, facilitating nucleophilic substitution. This two-step sequence, involving the tosylation of an alcohol followed by displacement with an amine, is a robust method for forming carbon-nitrogen bonds with excellent stereochemical control.[1]

Introduction

The p-toluenesulfonyl (tosyl) group is a highly effective activating group for alcohols, transforming the poor hydroxyl leaving group into a highly effective tosylate leaving group.[1][2] This transformation is pivotal for a range of nucleophilic substitution reactions. The stability of the tosylate anion, due to resonance and inductive effects, makes it an excellent leaving group.[1] The subsequent reaction with amine nucleophiles proceeds via an SN2 mechanism, which typically results in an inversion of stereochemistry at the reaction center.[1][3] This predictable stereochemical outcome is a significant advantage in the synthesis of complex chiral molecules, including active pharmaceutical ingredients (APIs).[1]

Reaction Mechanism and Workflow

The overall process can be visualized as a two-stage sequence: tosylation of an alcohol followed by nucleophilic displacement by an amine.

Reaction Mechanism

The first step involves the reaction of an alcohol with p-toluenesulfonyl chloride (TsCl) in the presence of a base, such as pyridine (B92270) or triethylamine, to form the alkyl tosylate.[2][4] The amine then acts as a nucleophile, attacking the carbon atom bearing the tosylate group and displacing it to form the corresponding amine.

Caption: General reaction mechanism for tosylate displacement with an amine nucleophile.

Experimental Workflow

A typical experimental workflow for this two-step process involves the initial tosylation of the alcohol, followed by purification (if necessary), and then the displacement reaction with the amine.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for the Bioconjugation of Azide-PEG8-Tosylate to Thiol-Containing Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bioconjugation of polyethylene (B3416737) glycol (PEG) derivatives to biomolecules, a process known as PEGylation, is a cornerstone technique in drug delivery, diagnostics, and various biomedical research applications. PEGylation can enhance the therapeutic properties of proteins, peptides, and other molecules by increasing their hydrodynamic size, which in turn can improve solubility, extend circulatory half-life, and reduce immunogenicity.[1][2]

This document provides detailed application notes and protocols for the use of Azide-PEG8-Tosylate (Azide-PEG8-Tos), a heterobifunctional linker, for the site-specific modification of thiol-containing molecules, such as proteins with accessible cysteine residues. The tosyl group of this linker allows for a nucleophilic substitution reaction with a thiol group, forming a stable thioether bond.[2] The terminal azide (B81097) group serves as a versatile handle for subsequent "click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the attachment of a wide array of reporter molecules, drugs, or other functional moieties.[3][4][5][6][7]

Principle of the Two-Step Conjugation

The bioconjugation strategy using Azide-PEG8-Tos involves a two-step process:

• Thiol Modification (Tosylation): The tosyl group of Azide-PEG8-Tos is an excellent leaving group, making it highly reactive toward nucleophiles like the sulfhydryl group of a cysteine residue.[2][8] This reaction results in the formation of a stable thioether linkage, covalently attaching the Azide-PEG8 moiety to the target molecule.

• Azide-Alkyne Cycloaddition (Click Chemistry): The azide-modified biomolecule can then be conjugated to an alkyne-containing molecule of interest through a highly efficient and specific click chemistry reaction.[3][9] This allows for the precise and modular assembly of complex bioconjugates.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the successful bioconjugation of Azide-PEG8-Tos to thiol-containing molecules.

Table 1: Recommended Reaction Conditions for Thiol Modification

Parameter	Recommended Range	Notes
Protein/Molecule Concentration	1-10 mg/mL	Higher concentrations can enhance reaction kinetics.
Azide-PEG8-Tos Molar Excess	5-20 fold over thiol groups	Optimization is crucial; a 10-fold excess is a good starting point.
pH	7.5 - 8.5	Balances thiol reactivity (thiolate formation) with protein stability.[3]
Temperature	Room Temperature (20-25°C)	Can be performed at 4°C for sensitive proteins, which will increase reaction time.
Reaction Time	2 - 24 hours	Monitor progress using analytical techniques like HPLC or SDS-PAGE.
Solvent for Linker	Anhydrous DMF or DMSO	Prepare the linker stock solution immediately before use.[3]

Table 2: Troubleshooting Guide for Thiol Modification

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Inactive/hydrolyzed Azide-PEG8-Tos	Use a fresh vial of the reagent. Ensure proper storage (dry, cool, dark).[8]
Suboptimal pH	Adjust the reaction buffer pH to the 7.5-8.5 range.[8]
Inaccessible or oxidized thiols	Reduce the protein with TCEP and purify before conjugation.[3]
Non-specific Reactions	Reaction with other nucleophiles (e.g., amines)	Maintain the pH below 9.0 to favor thiol reactivity over amine reactivity.
Protein Precipitation	Protein instability at reaction pH or temperature	Perform the reaction at 4°C or screen for a more optimal buffer.

Experimental Protocols

Protocol 1: Thiol Modification of a Protein with Azide-PEG8-Tos

This protocol describes the covalent attachment of Azide-PEG8-Tos to cysteine residues of a protein.

A. Materials Required:

• Thiol-containing protein (e.g., antibody, enzyme)

• Azide-PEG8-Tosylate (store at -20°C, desiccated)

• Reaction Buffer: Phosphate-buffered saline (PBS) or Borate buffer (50 mM), pH 7.5-8.5. Avoid buffers containing primary amines like Tris.

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching Reagent: L-cysteine or N-acetylcysteine (prepare a fresh 100 mM stock)

• Purification System: Size-exclusion chromatography (SEC) or dialysis cassettes.[10][]

B. Step-by-Step Procedure:

• Protein Preparation:

  • Dissolve the thiol-containing protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

  • If the protein's disulfide bonds need to be reduced to expose free thiols, treat with a 10-100 fold molar excess of TCEP for 30-60 minutes at room temperature. Remove excess TCEP using a desalting column or dialysis.[12]

• Linker Preparation:

  • Immediately before use, prepare a 10-50 mM stock solution of Azide-PEG8-Tos in anhydrous DMF or DMSO.

• Conjugation Reaction:

  • Add the calculated volume of the Azide-PEG8-Tos stock solution to the protein solution to achieve the desired molar excess (e.g., 10-fold).

  • Incubate the reaction at room temperature with gentle mixing for 2-24 hours. The optimal reaction time should be determined by monitoring the reaction progress (e.g., by SDS-PAGE, which will show a shift in molecular weight).

• Quenching:

  • Add the quenching reagent (e.g., L-cysteine) to a final concentration of ~10 mM to react with any excess Azide-PEG8-Tos.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the azide-modified protein from excess linker and quenching reagent using size-exclusion chromatography (SEC) or dialysis.[][13] Ion-exchange chromatography (IEX) can also be used as PEGylation can alter the surface charge of the protein.[][14]

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the "click" reaction to conjugate an alkyne-containing molecule to the azide-modified protein from Protocol 1.

A. Materials Required:

• Azide-modified protein (purified product from Protocol 1)

• Alkyne-containing molecule (e.g., fluorescent dye, drug)

• Copper(II) Sulfate (CuSO₄): Prepare a 20-100 mM stock in water.

• Reducing Agent: Sodium Ascorbate (B8700270). Prepare a 100-200 mM stock in water immediately before use.

• Copper Ligand (optional but recommended): THPTA or TBTA. Prepare a 100-200 mM stock in water or DMSO/water. The ligand protects the protein from oxidative damage and accelerates the reaction.[3]

B. Step-by-Step Procedure:

• Prepare Click Reaction Components:

  • In a microcentrifuge tube, add the azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4).

  • Add the alkyne-containing molecule from a stock solution to the desired molar excess.

• Prepare Catalyst Premix (Recommended):

  • In a separate tube, mix the CuSO₄ stock solution with the ligand stock solution (e.g., at a 1:5 molar ratio of copper to ligand). Let it complex for 1-2 minutes.

• Initiate the Click Reaction:

  • Add the CuSO₄/ligand premix to the protein/alkyne mixture and mix gently.

  • Add the freshly prepared sodium ascorbate solution to initiate the reaction.

• Incubation:

  • Incubate the reaction at room temperature for 1-2 hours. If using a fluorescent molecule, protect the reaction from light.

• Purification:

  • Purify the final bioconjugate from excess reagents and catalyst using SEC or another suitable chromatography method.[10]

Visualizations

Caption: Experimental workflow for the two-step bioconjugation process.

Caption: Reaction scheme for the two-step conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. precisepeg.com [precisepeg.com]
• 6. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 7. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Purification of PEGylated Proteins, with the Example of PEGylated Lysozyme and PEGylated scFv | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of "click chemistry," renowned for its high efficiency, specificity, and biocompatibility.[1] This reaction forms a stable 1,4-disubstituted 1,2,3-triazole by covalently linking a terminal alkyne and an azide (B81097), a transformation that has become indispensable in drug discovery, bioconjugation, and materials science.[1][2] A typical CuAAC reaction involves an azide, an alkyne, a copper(I) catalyst, and frequently a stabilizing ligand to improve reaction performance.[1] The active Cu(I) catalyst is often generated in situ from a copper(II) salt, like copper(II) sulfate (B86663) (CuSO₄), using a reducing agent such as sodium ascorbate (B8700270).[1][3]

Core Components and Reaction Parameters

The success of a CuAAC reaction hinges on the careful selection and optimization of its components.

• Azide and Alkyne Substrates : These functional groups are small, stable, and generally absent in biological systems, ensuring high specificity.[1]

• Copper Source : While direct Cu(I) salts (e.g., CuI, CuBr) can be used, the in situ reduction of Cu(II) salts (e.g., CuSO₄) with sodium ascorbate is more common due to the instability of Cu(I) towards oxidation.[1][2][3]

• Reducing Agent : Sodium ascorbate is the most widely used reducing agent to maintain the copper catalyst in its active Cu(I) state.[1][4]

• Accelerating Ligands : Ligands are crucial for stabilizing the Cu(I) catalyst, preventing oxidation, accelerating the reaction rate, and reducing copper's cytotoxicity, which is particularly important in biological applications.[1][5] Common ligands include THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) and TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine).[6][7] THPTA is water-soluble and a good choice for bioconjugation in aqueous buffers.[7][8]

Quantitative Data Summary

The following table summarizes typical quantitative parameters for CuAAC reactions, providing a basis for reaction optimization.

Parameter	Typical Range	Notes
Alkyne/Azide Ratio	1:1 to 1:2	A slight excess of the less critical reagent can drive the reaction to completion.[1]
Copper Catalyst	0.5 - 5 mol% (synthesis)	Higher concentrations may be used in bioconjugation.[1][9]
Copper Concentration	50 - 250 µM (bioconjugation)	Optimal concentrations are typically between 50 and 100 µM.[10][11]
Ligand to Copper Ratio	1:1 to 5:1	A higher ratio helps to stabilize the Cu(I) catalyst.[1][10]
Sodium Ascorbate	5-50 equivalents (to copper)	Used in excess to maintain a reducing environment.[4][8]
Solvent	Aqueous buffers (PBS), DMSO, t-BuOH	The choice of solvent can affect the reaction yield.[1][4]
Temperature	Room Temperature (typically)	Gentle heating (e.g., 40-50°C) can be used for slow reactions.[1][4]
Reaction Time	Minutes to several hours	Highly dependent on substrates, catalyst loading, and temperature.[1][2]

Experimental Protocols

This section provides a detailed methodology for a typical CuAAC reaction for bioconjugation.

Materials

• Alkyne-modified biomolecule

• Azide-containing reporter molecule (e.g., fluorescent dye)

• Copper(II) Sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• THPTA ligand stock solution (e.g., 100 mM in water)[8]

• Sodium Ascorbate (NaAsc) stock solution (e.g., 100 mM in water, freshly prepared)[8]

• Reaction Buffer (e.g., Phosphate Buffered Saline, PBS)

• Degassing equipment (e.g., argon or nitrogen gas)

Protocol

• Preparation of Reagents :

  • Prepare stock solutions of the alkyne-biomolecule and azide-reporter in a suitable solvent (e.g., water or DMSO).

  • Prepare a fresh stock solution of sodium ascorbate. Ascorbic acid solutions are prone to oxidation and should be made fresh.[12]

• Reaction Setup (Recommended Order of Addition) :

  • In a microcentrifuge tube, combine the alkyne-modified biomolecule and the azide-containing reporter in the reaction buffer.[4]

  • Prepare a premixed solution of the CuSO₄ and the THPTA ligand. Allow this mixture to stand for a few minutes to allow for the formation of the copper-ligand complex.[3][4]

  • Add the copper/ligand premix to the reaction tube containing the azide and alkyne substrates.[4]

  • To minimize oxidative side reactions, it is recommended to degas the reaction mixture by bubbling with an inert gas like argon or nitrogen for a few seconds.[12][13]

• Initiation and Incubation :

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to the reaction mixture.[4]

  • Gently mix the reaction and allow it to proceed at room temperature. For bioconjugation, reaction times typically range from 30 to 60 minutes.[3][8]

• Reaction Monitoring and Workup :

  • The progress of the reaction can be monitored by techniques such as HPLC, mass spectrometry, or NMR spectroscopy to observe the formation of the triazole product and consumption of the starting materials.[14][15][16]

  • Once the reaction is complete, the product can be purified using standard techniques for biomolecules, such as ethanol (B145695) precipitation, size-exclusion chromatography, or affinity chromatography, to remove excess reagents and the copper catalyst.[3][12]

Visualizing the Process

The following diagrams illustrate the experimental workflow and the catalytic cycle of the CuAAC reaction.

Caption: General experimental workflow for a typical CuAAC reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. broadpharm.com [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. benchchem.com [benchchem.com]
• 8. broadpharm.com [broadpharm.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jenabioscience.com [jenabioscience.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. interchim.fr [interchim.fr]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Non-cleavable ADC Linker Synthesis with Azide-PEG8-Tos

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the synthesis and characterization of antibody-drug conjugates (ADCs) utilizing a non-cleavable Azide-PEG8-Tos linker. This linker system offers a robust and stable connection between the antibody and the cytotoxic payload, relying on lysosomal degradation of the antibody for drug release. The inclusion of an eight-unit polyethylene (B3416737) glycol (PEG8) spacer enhances hydrophilicity, which can improve the pharmacokinetic profile and reduce aggregation of the final ADC product.

The synthesis is a two-step process. First, the tosyl group of the Azide-PEG8-Tos linker is displaced by a nucleophilic group (typically an amine) on the cytotoxic payload to form a stable payload-linker conjugate. Second, the azide (B81097) group on this conjugate is then covalently attached to an alkyne-modified antibody via a copper-free strain-promoted alkyne-azide cycloaddition (SPAAC) click chemistry reaction. This bioorthogonal approach ensures high specificity and efficiency under mild, biocompatible conditions.

Data Presentation

The following table summarizes representative quantitative data for ADCs synthesized with non-cleavable PEG linkers, demonstrating their efficacy. While specific data for an Azide-PEG8-Tos linker is not widely available in published literature, the presented data for similar non-cleavable PEGylated ADCs provides an insight into the expected performance.

ADC Construct	Target Antigen	Payload	Linker Type	In Vitro Cytotoxicity (IC50)	In Vivo Efficacy (Tumor Growth Inhibition)	Reference
Anti-HER2-PEG8-MMAE	HER2	MMAE	Non-cleavable	15 ng/mL (SK-BR-3 cells)	85% at 5 mg/kg (NCI-N87 xenograft)	Fictional, for illustrative purposes
Anti-CD22-PEG4-PBD	CD22	PBD Dimer	Non-cleavable	0.5 ng/mL (Ramos cells)	95% at 1 mg/kg (systemic lymphoma model)	Fictional, for illustrative purposes
Anti-Trop2-PEG12-SN38	Trop2	SN-38	Non-cleavable	50 ng/mL (HCT116 cells)	75% at 10 mg/kg (colorectal cancer xenograft)	Fictional, for illustrative purposes

Experimental Protocols

Protocol 1: Synthesis of Amine-Payload-PEG8-Azide Conjugate

This protocol describes the reaction of an amine-containing cytotoxic payload with Azide-PEG8-Tos to form the payload-linker conjugate.

Materials:

• Amine-containing cytotoxic payload

• Azide-PEG8-Tos

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO))

• Non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA))

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel

• Stirring apparatus

• Reverse-phase HPLC system for purification

• Lyophilizer

Procedure:

• Under an inert atmosphere, dissolve the amine-containing cytotoxic payload (1 equivalent) in the anhydrous solvent in a clean, dry reaction vessel.

• Add the non-nucleophilic base (2-3 equivalents) to the payload solution and stir.

• In a separate vial, dissolve Azide-PEG8-Tos (1.2 equivalents) in the anhydrous solvent.

• Slowly add the Azide-PEG8-Tos solution to the stirring payload solution.

• Allow the reaction to proceed at room temperature for 12-24 hours. The reaction progress can be monitored by LC-MS.

• Upon completion, quench the reaction by adding a small amount of water.

• Purify the Amine-Payload-PEG8-Azide conjugate by reverse-phase HPLC.

• Lyophilize the purified fractions to obtain the final product as a solid. Store at -20°C, protected from light and moisture.

Protocol 2: Conjugation of Payload-PEG8-Azide to a DBCO-Modified Antibody

This protocol details the copper-free click chemistry reaction between the azide-functionalized payload-linker conjugate and a dibenzocyclooctyne (DBCO)-modified antibody.

Materials:

• DBCO-modified antibody in an appropriate buffer (e.g., PBS, pH 7.4)

• Amine-Payload-PEG8-Azide conjugate

• Anhydrous DMSO

• Reaction vessel

• Size-Exclusion Chromatography (SEC) system for purification

Procedure:

• Prepare a stock solution of the Amine-Payload-PEG8-Azide conjugate in anhydrous DMSO (e.g., 10 mM).

• To the DBCO-modified antibody solution, add a 3-5 fold molar excess of the Amine-Payload-PEG8-Azide stock solution. The final concentration of DMSO should be kept below 10% (v/v) to maintain antibody integrity.

• Gently mix the reaction and incubate at 4°C for 4-12 hours, or at room temperature for 1-4 hours.

• Monitor the conjugation reaction by Hydrophobic Interaction Chromatography (HIC) to determine the drug-to-antibody ratio (DAR).

• Purify the resulting ADC using an SEC system to remove unreacted payload-linker conjugate and other impurities.

• The purified ADC can be characterized by UV-Vis spectroscopy, HIC, and SEC to determine concentration, DAR, and aggregation levels. Store the final ADC at 2-8°C for short-term use or at -80°C for long-term storage.

Mandatory Visualizations

Caption: Workflow for the synthesis of a non-cleavable ADC using Azide-PEG8-Tos.

Caption: Internalization and lysosomal degradation pathway of a non-cleavable ADC.

Caption: Enzymatic degradation of the antibody component by lysosomal cathepsins.

Application Notes: PEGylation of Small Molecules with Azide-PEG8-Tos

For Researchers, Scientists, and Drug Development Professionals

Introduction to PEGylation with Azide-PEG8-Tos

PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains, is a leading strategy in drug development to enhance the pharmacokinetic and pharmacodynamic properties of therapeutic agents, including small molecules.[1] The use of a heterobifunctional linker like Azide-PEG8-Tos offers a versatile approach to this modification. This linker possesses two key functional groups: a tosylate (Tos) and an azide (B81097) (N₃).[2][3]

The tosyl group is an excellent leaving group, readily undergoing nucleophilic substitution with functional groups commonly found on small molecules, such as amines, thiols, and hydroxyls.[4][5] This allows for the initial, stable conjugation of the PEG linker to the drug molecule. The terminal azide group provides a bioorthogonal handle for subsequent "click chemistry" reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC).[6][7] This dual functionality makes Azide-PEG8-Tos an ideal tool for creating more complex architectures, such as antibody-drug conjugates (ADCs), PROteolysis TArgeting Chimeras (PROTACs), and targeted drug delivery systems.[8]

The incorporation of the 8-unit PEG chain can improve the solubility of hydrophobic small molecules, increase their systemic circulation time, and reduce immunogenicity.[9][10]

Key Features and Applications

• Improved Pharmacokinetics: PEGylation can increase the hydrodynamic radius of small molecules, reducing renal clearance and extending their half-life in circulation.[11]

• Enhanced Solubility: The hydrophilic nature of the PEG chain significantly improves the aqueous solubility of poorly soluble drug candidates.[]

• Reduced Immunogenicity: The PEG chain can shield the drug molecule from the immune system, reducing its antigenic and immunogenic potential.[10]

• Versatile Conjugation Chemistry: The tosylate group allows for conjugation to a variety of nucleophiles, while the azide group enables highly specific and efficient click chemistry reactions.[2][3]

• Linker for Complex Constructs: Azide-PEG8-Tos is a valuable building block for creating multi-component therapeutic systems, such as ADCs and PROTACs.[8]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflow for small molecule PEGylation using Azide-PEG8-Tos and the subsequent click chemistry reaction.

Caption: General workflow for small molecule PEGylation and subsequent conjugation.

Caption: Reaction schemes for PEGylation and click chemistry.

Experimental Protocols

Protocol 1: PEGylation of a Small Molecule via Nucleophilic Substitution

This protocol describes a general procedure for the conjugation of a small molecule containing a primary amine, thiol, or hydroxyl group to Azide-PEG8-Tos.

A. Materials Required:

• Small molecule with a nucleophilic functional group

• Azide-PEG8-Tos

• Anhydrous solvent (e.g., DMF, DMSO, Acetonitrile)

• Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

• Reaction vessel (e.g., round-bottom flask)

• Stirring apparatus

• Purification system (e.g., Preparative RP-HPLC, Flash Chromatography)

• Analytical instruments (e.g., LC-MS, Analytical RP-HPLC)

B. Recommended Starting Reaction Parameters:

Parameter	Recommended Range	Notes
Molar Excess of Azide-PEG8-Tos	1.1 - 3.0 equivalents	Start with a slight excess to drive the reaction to completion. Optimize based on small molecule reactivity and cost.
Small Molecule Concentration	10 - 100 mM	Dependent on the solubility of the small molecule in the chosen solvent.
Base (for amine/thiol reactions)	2.0 - 5.0 equivalents	To deprotonate the nucleophile and neutralize the tosylate leaving group.
Solvent	Anhydrous DMF, DMSO, or ACN	Ensure the solvent is dry to prevent hydrolysis of the tosylate.
Temperature	Room Temperature (20-25°C) to 60°C	Higher temperatures can increase the reaction rate but may lead to side products. Monitor reaction progress.
Reaction Time	4 - 24 hours	Monitor by LC-MS or TLC to determine completion.

C. Step-by-Step Procedure:

• Preparation: Dissolve the small molecule in the chosen anhydrous solvent in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: If reacting with an amine or thiol, add the base to the solution and stir for 15-30 minutes.

• PEGylation Reaction: Dissolve Azide-PEG8-Tos in a small amount of the anhydrous solvent and add it dropwise to the small molecule solution.

• Incubation: Allow the reaction to proceed at the chosen temperature with continuous stirring. Monitor the reaction progress periodically using an appropriate analytical technique (e.g., LC-MS).

• Quenching (Optional): Once the reaction is complete, a quenching reagent can be added to consume any excess Azide-PEG8-Tos, although this is often unnecessary if the product is purified chromatographically.

• Purification: Remove the solvent under reduced pressure. Purify the crude product using preparative RP-HPLC or flash chromatography to isolate the Azide-PEGylated small molecule.

• Characterization: Confirm the identity and purity of the product using MS for molecular weight verification and analytical RP-HPLC for purity assessment.[5]

Protocol 2: Click Chemistry (CuAAC) Conjugation of Azide-PEGylated Small Molecule

This protocol describes the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to conjugate the azide-functionalized small molecule with an alkyne-containing molecule.

A. Materials Required:

• Purified Azide-PEGylated Small Molecule (from Protocol 1)

• Alkyne-functionalized molecule (e.g., fluorescent dye, targeting ligand)

• Copper(II) Sulfate (B86663) (CuSO₄)

• Reducing Agent (e.g., Sodium Ascorbate)

• Copper Ligand (e.g., THPTA, TBTA) - Optional but recommended

• Solvent system (e.g., t-butanol/water, DMSO/water)

• Purification system (e.g., SEC, Preparative RP-HPLC)

B. Recommended Starting Reaction Parameters:

Parameter	Recommended Concentration/Ratio	Notes
Azide-PEGylated Small Molecule	1 equivalent	Starting material.
Alkyne-functionalized Molecule	1.1 - 2.0 equivalents	A slight excess of the alkyne component is typically used.
Copper(II) Sulfate (CuSO₄)	0.1 - 0.5 equivalents	Catalyst precursor.
Sodium Ascorbate (B8700270)	1.0 - 5.0 equivalents	Reduces Cu(II) to the active Cu(I) species.
Copper Ligand (THPTA/TBTA)	0.5 - 1.0 equivalent	Stabilizes the Cu(I) catalyst and can improve reaction efficiency.
Solvent	Aqueous buffer/organic co-solvent	The choice depends on the solubility of the reactants.
Temperature	Room Temperature (20-25°C)	CuAAC is typically efficient at room temperature.
Reaction Time	1 - 12 hours	Monitor by LC-MS or HPLC.

C. Step-by-Step Procedure:

• Preparation: Dissolve the Azide-PEGylated small molecule and the alkyne-functionalized molecule in the chosen solvent system.

• Catalyst Preparation: In a separate vial, prepare the catalyst solution by mixing the copper(II) sulfate and the copper ligand (if used) in the reaction solvent.

• Reaction Initiation: Add the sodium ascorbate solution to the mixture of the azide and alkyne, followed by the addition of the copper catalyst solution.

• Incubation: Stir the reaction mixture at room temperature. Protect from light if using photosensitive molecules.

• Monitoring: Follow the progress of the reaction by LC-MS, looking for the formation of the triazole product.

• Purification: Once the reaction is complete, purify the final conjugate using size-exclusion chromatography (SEC) to remove the copper catalyst and excess reagents, or by preparative RP-HPLC for higher purity.

• Characterization: Analyze the purified conjugate by MS to confirm the final molecular weight and by analytical HPLC to determine its purity.

Characterization of PEGylated Products

Thorough characterization is crucial to confirm successful PEGylation and to determine the purity of the final product.

Analysis Technique	Parameter Measured	Expected Outcome for Successful PEGylation
Mass Spectrometry (MS)	Molecular Weight	An increase in mass corresponding to the Azide-PEG8 moiety (~499.6 g/mol ) per PEGylation event.[2]
RP-HPLC	Retention Time and Purity	The PEGylated molecule will typically have a different retention time than the starting material. A single, sharp peak indicates high purity.[5]
NMR Spectroscopy	Chemical Structure	Appearance of characteristic PEG signals in the proton and carbon NMR spectra, confirming covalent attachment.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low PEGylation Yield	Incomplete reaction; steric hindrance; inactive reagents.	Increase molar excess of Azide-PEG8-Tos; increase reaction time or temperature; ensure anhydrous conditions; check the purity of the starting materials.
Multiple Products	PEGylation at multiple sites on the small molecule.	If site-selectivity is desired, consider using protecting groups for other reactive sites on the small molecule.
No Reaction	Poor nucleophilicity of the small molecule; degraded Azide-PEG8-Tos.	Increase reaction temperature; use a stronger base (for amines/thiols); use fresh Azide-PEG8-Tos stored under recommended conditions.
Low Click Reaction Yield	Inactive copper catalyst; degradation of reactants.	Prepare fresh sodium ascorbate solution; use a copper ligand; degas solvents to remove oxygen which can oxidize Cu(I).

Disclaimer: These protocols provide a general guideline. Reaction conditions should be optimized for each specific small molecule and application.

References

• 1. benchchem.com [benchchem.com]
• 2. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. PEG Tosylate | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 7. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Azide-PEG8-Tos | CAS:857892-34-3 | AxisPharm [axispharm.com]
• 9. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 10. benchchem.com [benchchem.com]
• 11. PEGylation of Small Molecule Drugs | Biopharma PEG [biochempeg.com]

Application Notes and Protocols for Site-Specific Protein Modification with Azide-PEG8-Tos

For Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific protein modification is a critical technology in drug development, diagnostics, and fundamental research. It allows for the precise attachment of moieties such as polyethylene (B3416737) glycol (PEG), fluorescent dyes, or cytotoxic drugs to a protein of interest. Azide-PEG8-Tos is a heterobifunctional linker that enables a two-step, controlled approach to protein modification. This linker contains a tosyl (tosylate) group, which is an excellent leaving group for reaction with nucleophilic amino acid residues on a protein, and an azide (B81097) group for subsequent bioorthogonal "click chemistry" reactions.

The PEG8 spacer enhances the solubility and reduces the immunogenicity of the modified protein, while the distinct reactivity of the tosyl and azide groups allows for a sequential and site-specific conjugation strategy. This application note provides detailed protocols for the use of Azide-PEG8-Tos in protein modification, purification, and characterization, as well as its application in the synthesis of Antibody-Drug Conjugates (ADCs).

Chemical Properties and Reactivity

Azide-PEG8-Tos possesses two key functional groups with orthogonal reactivity:

• Tosyl (p-toluenesulfonyl) Group: This group is highly reactive towards nucleophilic side chains of amino acids, primarily the ε-amino group of lysine (B10760008) and the sulfhydryl group of cysteine. The reaction proceeds via a nucleophilic substitution (SN2) mechanism, forming a stable secondary amine or thioether bond, respectively. The tosyl group is an excellent leaving group, facilitating efficient conjugation under controlled pH conditions.

• Azide (-N₃) Group: The azide group is stable under most biological conditions and does not react with naturally occurring functional groups in proteins. It serves as a handle for "click chemistry," most commonly the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or the strain-promoted Azide-Alkyne Cycloaddition (SPAAC). These reactions are highly specific and efficient, allowing for the attachment of a second molecule containing a terminal alkyne or a strained cyclooctyne.

Key Applications

• PEGylation: Covalent attachment of PEG chains to therapeutic proteins to improve their pharmacokinetic and pharmacodynamic properties, such as increased half-life, improved stability, and reduced immunogenicity.[1][2]

• Antibody-Drug Conjugate (ADC) Synthesis: Used as a linker to connect a cytotoxic drug to a monoclonal antibody, enabling targeted delivery of the drug to cancer cells.[3][4][5][6]

• Protein Labeling: Introduction of fluorescent dyes, biotin, or other reporter molecules for use in immunoassays, protein tracking, and interaction studies.

• Surface Immobilization: Attachment of proteins to surfaces for applications in biosensors and affinity chromatography.

Quantitative Data on Protein Modification

The efficiency of protein modification with Azide-PEG8-Tos can be influenced by several factors, including the molar ratio of the linker to the protein, pH, temperature, and reaction time. The following table summarizes typical data obtained from protein modification experiments.

Parameter	Typical Value/Range	Analytical Method(s)	Reference(s)
Modification Efficiency (Tosyl Reaction)	40-80% for mono-PEGylation	SDS-PAGE, Mass Spectrometry (MALDI-TOF, ESI-MS), RP-HPLC	[7][8][9]
Drug-to-Antibody Ratio (DAR) in ADCs	2-4	HIC-HPLC, RP-HPLC, Mass Spectrometry	[4]
Click Chemistry Efficiency (Azide Reaction)	>95%	SDS-PAGE, Mass Spectrometry, RP-HPLC	[10][11]
Stability of Tosyl-Amine Linkage	Stable under physiological conditions (pH 7.4)	HPLC, Mass Spectrometry	[12]
Purity of Modified Protein	>95% after purification	SEC-HPLC, RP-HPLC	[13]

Experimental Protocols

Protocol 1: Site-Specific Modification of a Protein with Azide-PEG8-Tos (Tosylation Reaction)

This protocol describes the initial reaction of the tosyl group of Azide-PEG8-Tos with primary amines (e.g., lysine residues) on a protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., phosphate-buffered saline, PBS, pH 7.4-8.5)

• Azide-PEG8-Tos

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography (SEC) or dialysis cassettes)

Procedure:

• Protein Preparation:

  • Dissolve the protein in an amine-free buffer (e.g., PBS, pH 8.0) to a final concentration of 1-10 mg/mL. Ensure the buffer does not contain primary amines like Tris or glycine.

• Azide-PEG8-Tos Stock Solution Preparation:

  • Immediately before use, dissolve Azide-PEG8-Tos in anhydrous DMSO or DMF to prepare a 10-50 mM stock solution. The NHS-ester moiety is moisture-sensitive and hydrolyzes readily.[14][15]

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the Azide-PEG8-Tos stock solution to the protein solution. The optimal molar ratio should be determined empirically for each protein.

  • Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C with gentle stirring. Reaction progress can be monitored by SDS-PAGE or mass spectrometry.[10]

• Quenching the Reaction:

  • Add the quenching buffer to a final concentration of 50-100 mM to react with any unreacted Azide-PEG8-Tos.

  • Incubate for 30 minutes at room temperature.

• Purification of the Azide-Modified Protein:

  • Purify the protein-PEG-azide conjugate from excess reagents and unconjugated protein using size-exclusion chromatography (SEC) or dialysis.

Protocol 2: Click Chemistry Conjugation of an Alkyne-Containing Molecule to the Azide-Modified Protein (CuAAC)

This protocol describes the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a second molecule of interest.

Materials:

• Azide-modified protein (from Protocol 1)

• Alkyne-containing molecule (e.g., alkyne-drug, alkyne-fluorophore)

• Copper(II) sulfate (B86663) (CuSO₄)

• Reducing agent (e.g., sodium ascorbate)

• Copper-chelating ligand (e.g., THPTA or TBTA)

• Reaction Buffer (e.g., PBS, pH 7.4)

• Purification system (e.g., SEC or dialysis)

Procedure:

• Prepare Stock Solutions:

  • Dissolve the alkyne-containing molecule in a suitable solvent (e.g., DMSO).

  • Prepare a 50 mM stock solution of CuSO₄ in deionized water.

  • Prepare a 1 M stock solution of sodium ascorbate (B8700270) in deionized water (prepare fresh).

  • Prepare a 50 mM stock solution of the copper ligand (e.g., THPTA) in deionized water or DMSO.

• Reaction Setup:

  • In a microcentrifuge tube, combine the azide-modified protein (final concentration 1-10 mg/mL) with a 5- to 20-fold molar excess of the alkyne-containing molecule.

  • Add the copper ligand to a final concentration of 1 mM.

  • Add CuSO₄ to a final concentration of 1 mM.

  • Initiate the reaction by adding freshly prepared sodium ascorbate to a final concentration of 5 mM.[16]

• Incubation:

  • Incubate the reaction mixture at room temperature for 1-4 hours or at 4°C overnight.

• Purification of the Final Conjugate:

  • Purify the final conjugate to remove excess reagents and byproducts using SEC, dialysis, or other appropriate chromatographic techniques.

Characterization of the Modified Protein

1. SDS-PAGE Analysis:

• Purpose: To visualize the increase in molecular weight upon PEGylation.

• Procedure: Run samples of the unmodified protein and the modified protein on an SDS-PAGE gel. A successful modification will result in an upward shift in the molecular weight of the PEGylated protein band.

2. Mass Spectrometry (MS):

• Purpose: To determine the precise mass of the modified protein and the degree of PEGylation.

• Procedure: Techniques like MALDI-TOF or ESI-MS can be used to analyze the molecular weight of the intact protein before and after modification.[17] The expected mass increase from the Azide-PEG8 moiety (after loss of the tosyl group) is approximately 437.5 g/mol .

3. High-Performance Liquid Chromatography (HPLC):

• Purpose: To assess the purity and heterogeneity of the modified protein.

• Procedure:

  • Size-Exclusion Chromatography (SEC-HPLC): Separates molecules based on size. The PEGylated protein will elute earlier than the unmodified protein.[13]

  • Reversed-Phase HPLC (RP-HPLC): Separates based on hydrophobicity. PEGylation increases the hydrophilicity, leading to a shorter retention time compared to the unmodified protein.

  • Hydrophobic Interaction Chromatography (HIC-HPLC): Particularly useful for determining the drug-to-antibody ratio (DAR) in ADCs.

Visualizations

Caption: Experimental workflow for site-specific protein modification.

Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis.

Caption: SN2 reaction mechanism for tosylation of a primary amine.

References

• 1. creativepegworks.com [creativepegworks.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. The Chemical Design and Synthesis of Linkers Used in Antibody Drug Conjugates. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Chemical Design and Synthesis of Linkers Used in Antibody Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (586p) Optimization of Protein Pegylation | AIChE [proceedings.aiche.org]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. benchchem.com [benchchem.com]
• 11. Click-PEGylation – A mobility shift approach to assess the redox state of cysteines in candidate proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols: Azide-PEG8-Tos for Advanced Cell Surface Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azide-PEG8-Tos is a versatile heterobifunctional linker designed for advanced bioconjugation strategies, particularly in the realm of cell surface labeling and targeted therapies. This molecule incorporates three key features: an azide (B81097) group for bioorthogonal click chemistry, an eight-unit polyethylene (B3416737) glycol (PEG) spacer to enhance solubility and reduce steric hindrance, and a tosylate group, which is an excellent leaving group for nucleophilic substitution reactions.

The primary application of Azide-PEG8-Tos in cell surface labeling involves a two-stage approach. First, the tosylate group is displaced by a nucleophile present on a targeting moiety, such as an antibody, protein, or small molecule, to create a custom azide-functionalized probe. Subsequently, this probe is used to label cells that have been metabolically engineered to express a complementary alkyne on their surface via click chemistry. This methodology allows for highly specific and covalent labeling of target cell populations.

Principle of the Method

The use of Azide-PEG8-Tos for cell surface labeling is predicated on two fundamental chemical transformations:

• Nucleophilic Substitution: The tosyl group is a highly efficient leaving group. It is readily displaced by nucleophiles such as amines (-NH2) or thiols (-SH) found on biomolecules. This reaction forms a stable covalent bond between the targeting molecule and the Azide-PEG8-linker.[1][2][3]

• Bioorthogonal Click Chemistry: The azide group of the newly synthesized probe serves as a chemical handle for a highly specific and efficient reaction with an alkyne. For live-cell labeling, strain-promoted alkyne-azide cycloaddition (SPAAC) is the method of choice as it does not require a cytotoxic copper catalyst.[4][5] This involves the reaction of the azide with a strained alkyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN), that has been metabolically incorporated into the cell surface glycans.

This two-step strategy provides a powerful platform for the targeted delivery of imaging agents, drugs, or other payloads to specific cell types.

Data Presentation

Table 1: Quantitative Data on Nucleophilic Substitution of Tosyl-Activated PEG

This table summarizes typical reaction parameters and yields for the displacement of the tosyl group from a PEG linker by various nucleophiles. These values can serve as a starting point for optimizing the synthesis of azide-PEGylated probes.

Nucleophile	Reagent Example	Solvent	Base	Temperature (°C)	Reaction Time (hours)	Typical Yield (%)	Reference
Primary Amine	Antibody (Lysine ε-amino group)	Aqueous Buffer (pH 8.0-9.5)	N/A (pH control)	4 - 25	24 - 48	80 - 95	[3]
Thiol	Protein (Cysteine sulfhydryl group)	Aqueous Buffer (pH 7.0-8.0)	N/A (pH control)	4 - 25	2 - 12	> 90	[2][3]
Azide	Sodium Azide (NaN₃)	DMF	N/A	60 - 90	12 - 24	> 95	[2][6][7]

Note: Yields are dependent on the specific reactants, stoichiometry, and reaction conditions.

Table 2: Typical Parameters for Cell Surface Labeling via SPAAC

This table provides representative conditions for the labeling of cells metabolically engineered with strained alkynes using an azide-functionalized probe.

Parameter	Typical Value/Range	Notes	Reference
Alkyne-modified Sugar Concentration	25 - 50 µM	For metabolic labeling (e.g., Ac4ManN-DBCO)
Metabolic Labeling Incubation Time	1 - 3 days	Cell type dependent
Azide-Probe Concentration	10 - 100 µM	Titration is recommended for optimal signal-to-noise	[8]
Labeling Incubation Time	30 - 120 minutes
Labeling Temperature	Room Temperature or 37°C

Experimental Protocols

Protocol 1: Synthesis of an Azide-PEG8-Functionalized Antibody

This protocol describes the conjugation of Azide-PEG8-Tos to an antibody via nucleophilic substitution of the tosyl group by lysine (B10760008) ε-amino groups on the antibody surface.

Materials:

• Antibody of interest

• Azide-PEG8-Tos

• Conjugation Buffer: 0.1 M Sodium Bicarbonate Buffer, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification system (e.g., size-exclusion chromatography or dialysis)

• Anhydrous DMSO

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in the conjugation buffer to a final concentration of 1-10 mg/mL.

• Azide-PEG8-Tos Preparation:

  • Dissolve Azide-PEG8-Tos in anhydrous DMSO to prepare a stock solution (e.g., 10 mM).

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the Azide-PEG8-Tos solution to the antibody solution with gentle stirring. The final concentration of DMSO should be kept below 10% (v/v) to maintain antibody integrity.

  • Incubate the reaction mixture for 4-6 hours at room temperature or overnight at 4°C with gentle agitation.

• Quenching:

  • Add the quenching buffer to a final concentration of 50 mM to hydrolyze any unreacted Azide-PEG8-Tos.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the azide-functionalized antibody from excess reagents using size-exclusion chromatography or dialysis against PBS.

• Characterization:

  • Determine the degree of labeling (DOL) using methods such as MALDI-TOF mass spectrometry or UV-Vis spectroscopy (if the azide probe contains a chromophore).

Protocol 2: Cell Surface Labeling of Metabolically Engineered Cells

This protocol outlines the labeling of live cells that have been metabolically engineered to express strained alkynes on their surface glycans using the azide-functionalized antibody prepared in Protocol 1.

Materials:

• Cells of interest

• Complete cell culture medium

• Alkynylated sugar (e.g., peracetylated N-dibenzocyclooctynyl-D-mannosamine, Ac4ManN-DBCO)

• Azide-functionalized antibody (from Protocol 1)

• Phosphate-Buffered Saline (PBS)

• Fluorescently labeled secondary antibody or streptavidin conjugate (if the primary antibody is not directly labeled and is biotinylated)

• Imaging system (e.g., fluorescence microscope or flow cytometer)

Procedure:

• Metabolic Engineering:

  • Culture cells in their complete growth medium supplemented with an alkyne-modified sugar (e.g., 25-50 µM Ac4ManN-DBCO) for 1-3 days to allow for metabolic incorporation into cell surface glycans.

• Cell Preparation:

  • Gently harvest the cells and wash them three times with ice-cold PBS to remove any unincorporated sugar.

• Cell Surface Labeling:

  • Resuspend the cells in a blocking buffer (e.g., PBS with 1% BSA) and incubate for 30 minutes on ice.

  • Add the azide-functionalized antibody to the cells at a predetermined optimal concentration (e.g., 1-10 µg/mL).

  • Incubate for 1-2 hours on ice or at room temperature with gentle agitation.

• Washing:

  • Wash the cells three times with cold PBS to remove any unbound antibody.

• Detection (Indirect Method):

  • If the primary antibody is not fluorescently labeled, resuspend the cells in a solution containing a fluorescently labeled secondary antibody that recognizes the primary antibody.

  • Incubate for 30-60 minutes on ice, protected from light.

  • Wash the cells three times with cold PBS.

• Analysis:

  • Resuspend the cells in an appropriate buffer for analysis by flow cytometry or prepare for fluorescence microscopy.

Mandatory Visualizations

Synthesis of Azide-PEGylated Probe

Caption: Workflow for the synthesis of an azide-PEGylated probe from Azide-PEG8-Tos.

Cell Surface Labeling Workflow

Caption: Experimental workflow for cell surface labeling using an azide-PEGylated probe.

Conclusion

Azide-PEG8-Tos is a powerful and versatile chemical tool for the development of custom probes for cell surface labeling. The two-stage approach, involving an initial nucleophilic substitution to create an azide-functionalized targeting molecule followed by a bioorthogonal click reaction on metabolically engineered cells, offers high specificity and covalent attachment. The protocols and data presented in these application notes provide a solid foundation for researchers to design and execute novel cell labeling experiments for a wide range of applications in basic research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology [mdpi.com]
• 5. Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. rsc.org [rsc.org]
• 8. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for Azide-PEG8-Tos Reactions with Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azide-PEG8-Tos is a heterobifunctional linker that serves as a versatile tool in bioconjugation and drug development.[1][2] It incorporates three key chemical moieties:

• Azide (B81097) Group (-N₃): A bioorthogonal handle that specifically reacts with alkyne groups via 1,3-dipolar cycloaddition, a cornerstone of "click chemistry".[3][4]

• Polyethylene Glycol (PEG8) Spacer: An eight-unit PEG chain that enhances the solubility and biocompatibility of conjugates, reduces aggregation, and provides a flexible spacer arm between conjugated molecules.[5][6]

• Tosyl (Tos) Group (-OTs): A good leaving group that is readily displaced by nucleophiles (e.g., amines, thiols), enabling the initial conjugation of the linker to a biomolecule or surface.[7]

These application notes focus on the reaction of the azide group with two classes of alkynes: terminal alkynes and cyclooctynes. The choice between these reaction partners dictates the type of click chemistry employed—either the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[4]

Core Principles of Azide-Alkyne Click Chemistry

Click chemistry describes reactions that are high-yielding, modular, and create only inoffensive byproducts.[8][9] The azide-alkyne cycloaddition is the foremost example of this concept, forming a chemically stable triazole ring.[10]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient method for joining a terminal alkyne with an azide.[11] This reaction is characterized by its rapid kinetics and high specificity, yielding exclusively the 1,4-disubstituted triazole isomer.[8] The reaction requires a copper(I) catalyst, which is typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent like sodium ascorbate (B8700270).[12] To improve reliability and protect biomolecules from oxidative damage, a stabilizing ligand such as THPTA is often included.[11][13]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a bioorthogonal reaction that proceeds without the need for a cytotoxic copper catalyst.[14][15] This method utilizes a strained cyclooctyne (B158145), such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN).[16][17] The high ring strain of the cyclooctyne (approximately 18 kcal/mol) significantly lowers the activation energy of the cycloaddition, allowing the reaction to proceed rapidly at physiological temperatures.[14] This makes SPAAC the preferred method for applications in living cells and in vivo.[][19]

Caption: Reaction pathways for CuAAC and SPAAC. (Max Width: 760px)

Comparative Analysis: CuAAC vs. SPAAC

The choice between CuAAC and SPAAC depends on the specific application, particularly the tolerance of the system to copper. The table below summarizes the key differences.

Feature	Copper(I)-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Alkyne Reactant	Terminal Alkyne	Strained Cyclooctyne (e.g., DBCO, BCN)
Catalyst	Copper(I) is required[8][11]	None (copper-free)[14][]
Biocompatibility	Limited for live cells due to copper cytotoxicity[15]	High; ideal for in vivo and live-cell applications[17][20]
Reaction Rate	Very fast (10⁻¹⁰ to 10⁻¹⁰ M⁻¹s⁻¹)[16]	Fast (10⁻² to 1 M⁻¹s⁻¹), but generally slower than CuAAC[16]
Product	Single 1,4-disubstituted regioisomer[8]	Mixture of regioisomers[17]
Typical Use Case	In vitro bioconjugation, material science, synthesis[13]	Live-cell imaging, in vivo labeling, ADC development[14][15]

Experimental Protocols

Protocol 1: CuAAC Reaction with a Terminal Alkyne

This protocol provides a general method for conjugating Azide-PEG8-Tos to a molecule containing a terminal alkyne.

Materials:

• Azide-PEG8-Tos

• Alkyne-functionalized molecule (e.g., protein, peptide, small molecule)

• Copper(II) Sulfate (CuSO₄) stock solution (e.g., 100 mM in water)[21]

• Ligand stock solution (e.g., 200 mM THPTA in water)[21]

• Sodium Ascorbate (NaAsc) stock solution (freshly prepared, 100 mM in water)[21]

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or other amine-free buffer

• Solvent: DMSO or DMF for dissolving reagents if necessary

• Purification system: Size-exclusion chromatography (SEC) column or dialysis cassette

Procedure:

• Preparation: In a microcentrifuge tube, dissolve the alkyne-functionalized molecule in the reaction buffer to a final concentration of 1-10 mg/mL.

• Reagent Addition: Add Azide-PEG8-Tos to the solution. A 10- to 50-fold molar excess relative to the alkyne molecule is a common starting point.[22]

• Catalyst Premix: In a separate tube, prepare the catalyst solution by mixing CuSO₄ and the THPTA ligand in a 1:2 to 1:5 molar ratio.[12][21] Let it stand for 2-3 minutes.

• Reaction Initiation: Add the Cu(I)/THPTA complex to the main reaction mixture. Initiate the cycloaddition by adding the freshly prepared sodium ascorbate solution.

• Incubation: Gently mix and incubate the reaction at room temperature for 1-4 hours.[13] Protect the reaction from light.

• Purification: Remove excess reagents and catalyst using an appropriate method. For proteins, a desalting column (SEC) or dialysis is effective.[22]

• Analysis & Storage: Characterize the conjugate using methods like SDS-PAGE or Mass Spectrometry. Store the purified conjugate under conditions suitable for the parent biomolecule.

Caption: Experimental workflow for the CuAAC protocol. (Max Width: 760px)

Typical CuAAC Reaction Parameters

Parameter	Recommended Value	Notes
Molar Excess of Azide-PEG8-Tos	10 - 50 fold	Optimize based on the desired degree of labeling.[22]
Final Copper (CuSO₄) Conc.	50 - 250 µM	Higher concentrations can increase speed but also risk protein damage.[12]
Ligand to Copper Ratio	2:1 to 5:1	The ligand stabilizes the Cu(I) state and accelerates the reaction.[12]
Final Sodium Ascorbate Conc.	1 - 5 mM	A slight excess ensures the copper remains in the reduced Cu(I) state.[12]
Reaction Time	1 - 4 hours	Monitor progress by LC-MS or other appropriate methods.[13]
Reaction Temperature	Room Temperature or 37°C	Higher temperatures can accelerate the reaction.[13]

Protocol 2: SPAAC Reaction with a Cyclooctyne

This protocol describes the copper-free conjugation of Azide-PEG8-Tos to a molecule functionalized with a cyclooctyne like DBCO.

Materials:

• Azide-PEG8-Tos

• Cyclooctyne-functionalized molecule (e.g., DBCO-antibody)

• Reaction Buffer: PBS, pH 7.4, or other appropriate buffer

• Solvent: DMSO or DMF (if needed, keep final concentration <10%)[15]

• Purification system: SEC column, dialysis cassette, or protein concentrator

Procedure:

• Preparation: Dissolve the cyclooctyne-functionalized molecule in the reaction buffer.

• Reagent Addition: Add a 2- to 20-fold molar excess of Azide-PEG8-Tos to the solution.[15] If the azide is dissolved in an organic solvent, add it dropwise while gently mixing.

• Incubation: Incubate the mixture for 2-24 hours at room temperature or 4°C with gentle agitation.[15] The reaction time depends on the specific cyclooctyne used and reactant concentrations.

• Purification: Purify the conjugate to remove the unreacted Azide-PEG8-Tos using a desalting column, dialysis, or a protein concentrator.[15]

• Analysis & Storage: Characterize the final product and store it under appropriate conditions.

Caption: Experimental workflow for the SPAAC protocol. (Max Width: 760px)

Typical SPAAC Reaction Parameters

Parameter	Recommended Value	Notes
Molar Excess of Azide-PEG8-Tos	2 - 20 fold	Lower excess is often needed compared to CuAAC due to high efficiency.[15]
Reaction Time	2 - 24 hours	Reaction kinetics are concentration-dependent.[15]
Reaction Temperature	4°C to 37°C	Can be performed at physiological temperatures for live-cell labeling.[14]
Solvent	Aqueous buffer (e.g., PBS)	Keep organic co-solvent (e.g., DMSO) below 10% to maintain protein integrity.[15]

Applications in Research and Drug Development

The versatility of Azide-PEG8-Tos makes it a valuable reagent for numerous applications.

• Antibody-Drug Conjugates (ADCs): The linker can be used to attach a potent cytotoxic drug to an antibody, enabling targeted drug delivery to cancer cells.[21] The PEG spacer can improve the ADC's pharmacokinetic profile.

• PROTAC Development: Azide-PEG8-Tos can serve as a PEG linker in the synthesis of Proteolysis-Targeting Chimeras (PROTACs).[1]

• Biomolecule Labeling: Fluorophores, biotin, or other tags functionalized with an alkyne can be conjugated to azide-modified biomolecules for use in imaging, flow cytometry, and affinity purification assays.[20]

• Surface Functionalization: The azide group can be used to immobilize biomolecules onto alkyne-modified surfaces for applications in biosensors, diagnostic arrays, and biomaterials.

Caption: Logical workflow for ADC synthesis using Azide-PEG8-Tos. (Max Width: 760px)

References

• 1. Azide-PEG8-Tos | CAS:857892-34-3 | AxisPharm [axispharm.com]
• 2. N3-PEG8-Tos CAS#: 857892-34-3 [amp.chemicalbook.com]
• 3. Azide PEG, Azide linker for Click Chemistry Reactions | AxisPharm [axispharm.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 8. Click Chemistry [organic-chemistry.org]
• 9. Click chemistry - Wikipedia [en.wikipedia.org]
• 10. interchim.fr [interchim.fr]
• 11. broadpharm.com [broadpharm.com]
• 12. jenabioscience.com [jenabioscience.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 17. New breakthroughs in click chemistry series product | Biopharma PEG [biochempeg.com]
• 19. encapsula.com [encapsula.com]
• 20. benchchem.com [benchchem.com]
• 21. axispharm.com [axispharm.com]
• 22. benchchem.com [benchchem.com]

Application of Azide-PEG8-Tos in Hydrogel Formation: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the use of Azide-PEG8-Tosyl, a heterobifunctional linker, in the formation of polyethylene (B3416737) glycol (PEG)-based hydrogels. These hydrogels are valuable biomaterials for a range of applications, including drug delivery, tissue engineering, and 3D cell culture, owing to their biocompatibility and tunable physical properties.

Introduction to Azide-PEG8-Tos

Azide-PEG8-Tosyl (Azide-polyethylene glycol-Tosyl) is a versatile chemical tool featuring two distinct functional groups separated by an 8-unit PEG spacer. This structure allows for orthogonal chemical reactions, making it a powerful component in the design of advanced hydrogel networks.

• Azide (B81097) Group (-N₃): This moiety readily participates in "click chemistry" reactions, most notably the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). These reactions are highly efficient and bioorthogonal, meaning they proceed with high specificity in the presence of biological molecules, making them ideal for encapsulating cells or sensitive therapeutics.

• Tosyl Group (-OTs): The tosyl group is an excellent leaving group, facilitating nucleophilic substitution reactions. This allows for the conjugation of the PEG linker to molecules bearing nucleophilic groups such as amines (-NH₂) or thiols (-SH), commonly found on proteins, peptides, or other polymers. This feature enables the incorporation of bioactive signals or the attachment of the hydrogel to functionalized surfaces.

• PEG8 Spacer: The 8-unit polyethylene glycol chain provides a hydrophilic and flexible spacer, enhancing the solubility of the molecule in aqueous solutions and minimizing steric hindrance between conjugated molecules. The length of the PEG chain influences the physical properties of the resulting hydrogel, such as swelling and mechanical stiffness.

Hydrogel Formation Mechanisms

The primary application of the azide group in Azide-PEG8-Tos is for hydrogel crosslinking via azide-alkyne cycloaddition. This can be achieved through two main pathways:

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne (B158145) (e.g., dibenzocyclooctyne - DBCO, or bicyclononyne - BCN) as the reaction partner for the azide. The high ring strain of the cyclooctyne significantly lowers the activation energy of the reaction, allowing it to proceed rapidly at physiological conditions without the need for a cytotoxic copper catalyst. This makes SPAAC particularly well-suited for applications involving living cells.[1] Hydrogels formed via SPAAC can gel within minutes.[2][3]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient reaction between an azide and a terminal alkyne, catalyzed by copper(I) ions. This reaction is known for its high yield and specificity, forming a stable triazole linkage. While effective, the potential cytotoxicity of copper has limited its direct use for in situ cell encapsulation without the use of chelating ligands to minimize copper exposure.[4][5]

Quantitative Data Summary

The physical properties of hydrogels are critical for their application. The following tables provide representative data for PEG-based hydrogels formed via click chemistry. While specific data for PEG8 is limited, these tables offer a guide to the expected properties. The mechanical properties of PEG hydrogels are influenced by the PEG molecular weight and concentration, with lower molecular weight and higher concentration generally leading to stiffer hydrogels.[6][7]

Table 1: Representative Gelation Times for SPAAC-based Hydrogels

Polymer System	Polymer Concentration (w/v)	Gelation Time	Reference
Hyaluronic Acid-BCN + PEG-Azide	1%	~3 minutes	[2]
4-arm PEG-Azide + Di-cyclooctyne Peptide	5%	< 5 minutes	[1]
Dendronized PEG-Azide + PEG-Cyclooctyne	Low	Seconds to Minutes	[8]

Table 2: Representative Mechanical Properties of PEG-based Hydrogels

PEG Molecular Weight (kDa)	Polymer Concentration (w/v)	Compressive Modulus (kPa)	Reference
3.4	15%	~233	[7]
8	15%	~100-150	[7]
12	15%	~50-100	[7]
10	10%	~30	[6]
10	20%	~90	[6]

Experimental Protocols

The following are detailed protocols for the use of Azide-PEG8-Tos in hydrogel formation and bioconjugation.

Protocol 1: Hydrogel Formation via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol describes the formation of a hydrogel by reacting Azide-PEG8-Tos (as part of a multi-arm PEG-azide precursor) with a cyclooctyne-functionalized crosslinker.

Materials:

• Multi-arm PEG-Azide (synthesized using Azide-PEG8-Tos or commercially available)

• Multi-arm PEG-DBCO or other strained cyclooctyne

• Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, nuclease-free water

Procedure:

• Prepare Precursor Solutions:

  • Dissolve the multi-arm PEG-Azide in PBS to the desired concentration (e.g., 10% w/v).

  • Separately, dissolve the multi-arm PEG-DBCO in PBS to a concentration that results in a 1:1 molar ratio of azide to DBCO groups.

• Hydrogel Formation:

  • To initiate gelation, rapidly and thoroughly mix equal volumes of the PEG-Azide and PEG-DBCO precursor solutions.

  • Immediately transfer the mixed solution into a mold or the desired application site.

• Gelation:

  • Allow the mixture to stand at room temperature or 37°C. Gelation should occur within minutes. The exact time will depend on the concentration and reactivity of the precursors.

• Equilibration:

  • Once the hydrogel has formed, add PBS or cell culture medium to keep it hydrated. Allow the hydrogel to equilibrate for at least one hour before use.

Cell Encapsulation Modification:

• Resuspend the desired cell type in the multi-arm PEG-Azide precursor solution at the desired cell density before mixing with the PEG-DBCO solution. Ensure all steps are performed under sterile conditions.

Protocol 2: Hydrogel Formation via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol outlines the formation of a hydrogel using a copper-catalyzed click reaction.

Materials:

• Multi-arm PEG-Azide (synthesized using Azide-PEG8-Tos or commercially available)

• Multi-arm PEG-Alkyne

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, as a copper-chelating ligand to reduce cytotoxicity)

• PBS, pH 7.4

Procedure:

• Prepare Stock Solutions:

  • Prepare a 100 mM stock solution of CuSO₄ in deionized water.

  • Freshly prepare a 200 mM stock solution of sodium ascorbate in deionized water.

  • (Optional) Prepare a 100 mM stock solution of THPTA in deionized water.

• Prepare Precursor Solutions:

  • Dissolve the multi-arm PEG-Azide in PBS to the desired concentration.

  • Dissolve the multi-arm PEG-Alkyne in PBS to achieve a 1:1 molar ratio of azide to alkyne groups.

• Hydrogel Formation:

  • In a microcentrifuge tube, combine the PEG-Azide and PEG-Alkyne solutions.

  • (Optional) Add THPTA to the precursor mixture.

  • To initiate the reaction, add the CuSO₄ solution followed immediately by the sodium ascorbate solution. The final concentration of copper is typically in the low millimolar range.

  • Mix thoroughly and quickly transfer to a mold.

• Gelation and Purification:

  • Gelation will occur over several minutes to an hour.

  • After gelation, wash the hydrogel extensively with PBS containing EDTA to remove residual copper ions, followed by several washes with PBS.

Protocol 3: Conjugation to the Tosyl Group of Azide-PEG8-Tos

This protocol describes the conjugation of a biomolecule containing a primary amine (e.g., a protein or peptide) to the tosyl-activated end of the PEG linker.

Materials:

• Azide-PEG8-Tos

• Amine-containing biomolecule

• Coupling Buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

• Prepare Solutions:

  • Dissolve the amine-containing biomolecule in the coupling buffer to a desired concentration (e.g., 5-10 mg/mL).

  • Dissolve Azide-PEG8-Tos in the coupling buffer or a compatible organic solvent like DMSO.

• Conjugation Reaction:

  • Add a 10- to 50-fold molar excess of the Azide-PEG8-Tos solution to the biomolecule solution with gentle mixing.

  • Incubate the reaction mixture for 4-24 hours at room temperature or 4°C.

• Quenching:

  • Add the quenching solution to the reaction mixture to consume any unreacted Azide-PEG8-Tos. Incubate for 30-60 minutes.

• Purification:

  • Purify the resulting Azide-PEG8-biomolecule conjugate using size-exclusion chromatography or dialysis to remove unreacted PEG linker and quenching reagents.

• Characterization:

  • Confirm the successful conjugation using techniques such as SDS-PAGE, mass spectrometry, or HPLC.

Visualizations

Diagram 1: Hydrogel Formation Workflow

Caption: Workflow for hydrogel synthesis and characterization.

Diagram 2: SPAAC and CuAAC Reaction Schemes

Caption: Comparison of SPAAC and CuAAC click chemistry reactions.

Diagram 3: Dual Functionality of Azide-PEG8-Tos

Caption: Dual reactivity of the Azide-PEG8-Tos linker.

References

• 1. Versatile Cell Culture Scaffolds: Bio-orthogonal Click [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Click Chemistry-Based Injectable Hydrogels and Bioprinting Inks for Tissue Engineering Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. Cartilage-like mechanical properties of poly (ethylene glycol)-diacrylate hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Poly(ethylene glycol) Hydrogels with Adaptable Mechanical and Degradation Properties for Use in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reproducible Dendronized PEG Hydrogels via SPAAC Cross-Linking - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Azide-PEG8-Tos Conjugation

Welcome to the technical support center for Azide-PEG8-Tos conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experiments. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to help you optimize your reaction conditions and achieve successful conjugation.

Reaction Overview: The Chemistry of Azide-PEG8-Tos Conjugation

Azide-PEG8-Tos is a heterobifunctional linker composed of an azide (B81097) group, an 8-unit polyethylene (B3416737) glycol (PEG) spacer, and a tosyl (p-toluenesulfonyl) group.[1][2] The primary conjugation reaction involves the nucleophilic substitution of the tosyl group, which is an excellent leaving group.[3][4] A nucleophile from a target molecule, such as the amine group on a lysine (B10760008) residue or the thiol group on a cysteine, attacks the carbon atom adjacent to the tosyl group, displacing the tosylate and forming a stable covalent bond.[5][6] This process, known as PEGylation, attaches the Azide-PEG8 moiety to the target molecule. The azide group remains available for subsequent "click chemistry" reactions.[1][7]

Caption: General SN2 reaction for Azide-PEG8-Tos conjugation.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for Azide-PEG8-Tos conjugation? The conjugation proceeds via a bimolecular nucleophilic substitution (SN2) reaction.[5][8] In this mechanism, a nucleophile (like an amine or thiol on your molecule of interest) directly attacks the carbon atom attached to the tosylate group, leading to the displacement of the tosylate and the formation of a new covalent bond.[5]

Q2: What are the most critical parameters to control during the conjugation reaction? The most critical parameters are pH, temperature, and the molar ratio of reactants. pH affects the nucleophilicity of your target molecule and the stability of the tosyl group.[9][10] Temperature influences the rates of both the desired conjugation and the competing hydrolysis side reaction.[3] The molar ratio of Azide-PEG8-Tos to your target molecule is key to controlling the extent of PEGylation.[6][9]

Q3: Why is the choice of buffer so important? It is crucial to use a non-nucleophilic buffer to prevent the buffer itself from reacting with the Azide-PEG8-Tos. Buffers containing primary amines, such as Tris, should be avoided as they will compete with the target molecule.[3][9] Recommended buffers include phosphate, HEPES, and bicarbonate/carbonate.[9]

Q4: What is the primary side reaction, and how can it be minimized? The primary side reaction is the hydrolysis of the tosyl group, where water attacks and cleaves the tosylate, replacing it with an unreactive hydroxyl (-OH) group.[3][9] This reduces the amount of active reagent available for conjugation. Hydrolysis is accelerated at higher pH and temperatures.[3] To minimize it, use a pH that balances reactivity with stability (see Table 1), perform reactions at lower temperatures (e.g., 4°C or room temperature), and always prepare the Azide-PEG8-Tos solution immediately before use.[3][9]

Q5: How can I control the degree of PEGylation (e.g., achieve mono-PEGylation)? To favor mono-PEGylation and avoid the formation of multiple PEGylated species, you should reduce the molar excess of the Azide-PEG8-Tos linker and shorten the reaction time.[3][10] Titration experiments are recommended to find the optimal molar ratio for your specific target molecule.

Q6: How do I stop (quench) the reaction? The reaction can be stopped by adding a quenching reagent that contains a high concentration of a primary amine, such as Tris buffer or glycine.[9][10] This will react with any remaining unreacted Azide-PEG8-Tos, preventing further conjugation.

Q7: What analytical techniques can confirm successful conjugation? Successful conjugation can be confirmed using several methods. Size-Exclusion Chromatography (SEC) or High-Performance Liquid Chromatography (HPLC) will show a new peak with a different retention time corresponding to the higher molecular weight conjugate.[6][9] For protein conjugations, SDS-PAGE will show a band shift, and Mass Spectrometry (MS) can be used to determine the exact mass of the conjugate, confirming the addition of the PEG linker.[6][11]

Quantitative Data Summary

For optimal results, reaction conditions should be tailored to the specific nucleophile on the target molecule. The tables below summarize key quantitative parameters.

Table 1: Recommended Reaction pH for Different Nucleophiles

Nucleophile	Recommended pH Range	Rationale & Key Considerations
Primary Amines (e.g., Lysine)	8.0 - 9.5	In this range, the amine is sufficiently deprotonated and more nucleophilic. However, the rate of tosylate hydrolysis also increases at higher pH.[6][10]

| Thiols (e.g., Cysteine) | 7.0 - 8.5 | This range provides a good balance for thiol reactivity while minimizing side reactions. Thiols must be in a reduced state.[3][6][9] |

Table 2: General Reaction Condition Guidelines

Parameter	Recommended Range/Condition	Key Considerations
Molar Ratio (Linker:Target)	2:1 to 20:1	Start with a 3-5 fold molar excess and optimize.[6][9][11] A high excess can lead to multiple PEGylations.[3]
Temperature	4°C to Room Temperature (20-25°C)	Lower temperatures slow the rate of tosylate hydrolysis, which is often the preferred strategy.[3][9]
Reaction Time	1 - 4 hours (Room Temp) or Overnight (4°C)	Reaction progress should be monitored to determine the optimal duration.[3][10][11]

| Solvent for Linker | Anhydrous DMSO or DMF | Dissolve the Azide-PEG8-Tos in a small amount of anhydrous organic solvent before adding it to the aqueous reaction buffer.[3][9] |

Troubleshooting Guide

Encountering issues during your experiment is common. This guide provides a logical workflow and addresses specific problems in a question-and-answer format.

Caption: A logical workflow for troubleshooting common issues.

Problem: Low or no conjugation efficiency.

Possible Cause	Recommended Solution
Suboptimal Reaction pH	The nucleophilicity of your target is pH-dependent. Carefully verify that the buffer pH is within the optimal range for your nucleophile (see Table 1).[6]
Hydrolyzed Azide-PEG8-Tos	The tosyl group is susceptible to hydrolysis.[3] Ensure all reagents and solvents are anhydrous where possible, and always prepare the linker solution immediately before use.[9]
Inactive Target Molecule	Ensure the nucleophilic groups on your target are available and not sterically hindered. For proteins, confirm proper folding. For thiols, ensure they are in a reduced state (not forming disulfide bonds).[6]
Incorrect Stoichiometry	The molar ratio of the linker to the target molecule may be too low. Perform a titration experiment to find the optimal molar excess. A 3-5 fold excess is a good starting point.[6][9]

Problem: Formation of multiple PEGylated species (polydispersity).

Possible Cause	Recommended Solution
High Molar Excess of PEG Linker	A large excess of the linker can drive the reaction to modify multiple sites. Reduce the molar ratio of Azide-PEG8-Tos to your target molecule.[3][6]
Multiple Reactive Sites on Target	Your target molecule may have several nucleophilic sites with similar reactivity (e.g., multiple lysine residues). To favor mono-PEGylation, reduce the molar ratio and shorten the reaction time.[6][10]
Prolonged Reaction Time	Longer reaction times can lead to the modification of less reactive sites. Monitor the reaction over time to find the optimal duration that maximizes the desired conjugate while minimizing multiple additions.[6]

Detailed Experimental Protocol: Protein Conjugation

This section provides a general protocol for the conjugation of Azide-PEG8-Tos to a protein via primary amine groups.

Caption: Step-by-step workflow for protein conjugation.

1. Materials Required

• Protein of interest

• Azide-PEG8-Tos

• Conjugation Buffer: Amine-free buffer, e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0.[9]

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[9]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine.[9][10]

• Purification system (e.g., Size-Exclusion Chromatography column).

2. Reagent Preparation

• Protein Solution: Prepare the protein solution at a concentration of 1-10 mg/mL in the Conjugation Buffer.[11] If the protein is in a different buffer (like Tris), perform a buffer exchange.

• Azide-PEG8-Tos Solution: Calculate the amount of linker required to achieve the desired molar excess (e.g., 5- to 20-fold).[11] Immediately before use, dissolve the Azide-PEG8-Tos in a minimal volume of anhydrous DMSO or DMF.[3]

3. Conjugation Reaction

• Add the freshly prepared Azide-PEG8-Tos solution to the protein solution while gently stirring. The final concentration of the organic solvent should ideally be below 10% (v/v) to avoid protein denaturation.[3]

• Incubate the reaction mixture. Typical incubation times are 1-4 hours at room temperature or overnight at 4°C.[3][11] The optimal time should be determined empirically by monitoring the reaction progress.

4. Quenching the Reaction

• Add the Quenching Buffer to the reaction mixture to a final concentration of 20-50 mM.[9]

• Incubate for at least 30-60 minutes at room temperature to ensure all unreacted Azide-PEG8-Tos is neutralized.[4]

5. Purification

• Purify the PEGylated protein from unreacted linker, quenched linker, and unmodified protein using an appropriate chromatography method. Size-Exclusion Chromatography (SEC) is highly effective for removing low molecular weight reagents.[9][10]

6. Characterization

• Analyze the purified conjugate using SDS-PAGE to visualize the increase in molecular weight and estimate purity.

• Confirm the identity and mass of the conjugate using mass spectrometry.[11]

• Use RP-HPLC to assess the purity of the final product and quantify the degree of PEGylation.[6]

References

• 1. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Azide | BroadPharm [broadpharm.com]
• 8. Tosylated and azidated inulins as key substrates for further chemical modifications to access inulin-based advanced materials: an inulin-based glycocluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Common side reactions with Azide-PEG8-Tos

Welcome to the technical support center for Azide-PEG8-Tos. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Azide-PEG8-Tos in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter, helping you to prevent and troubleshoot side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Reactivity and Handling of the Tosyl Group

Q1: What are the most common side reactions involving the tosyl group of Azide-PEG8-Tos?

A1: The most common side reactions are the hydrolysis of the tosyl group and reactions with unintended nucleophiles. The tosyl group is an excellent leaving group, making it susceptible to nucleophilic attack by water, which leads to the formation of an unreactive hydroxyl-PEG (Azide-PEG8-OH).[1][2] This side reaction consumes the starting material and reduces the yield of the desired conjugate. Additionally, if other nucleophiles are present in the reaction mixture, such as amine-containing buffers (e.g., Tris), they can compete with the target molecule for reaction with the tosyl group.[3]

Q2: How can I prevent the hydrolysis of the tosyl group?

A2: To minimize hydrolysis, it is crucial to control the reaction conditions.[1][4]

• Work in anhydrous (dry) solvents whenever possible.

• If aqueous buffers are necessary, maintain a pH between 7.0 and 8.5 . The rate of hydrolysis increases significantly under more basic or acidic conditions.[1][4]

• Store Azide-PEG8-Tos in a dry, cool, and dark place to prevent degradation before use.[3]

• Use freshly prepared solutions of the reagent for best results.

Q3: My PEGylation reaction with an amine or thiol has a low yield. What are the likely causes and how can I troubleshoot this?

A3: Low yield in PEGylation reactions can stem from several factors:

• Inactive Reagent: The Azide-PEG8-Tos may have hydrolyzed due to improper storage or handling. It is recommended to use a fresh vial of the reagent.[3]

• Suboptimal pH: The nucleophilicity of amines and thiols is pH-dependent. For thiols, a pH of 7.5-8.5 is generally optimal, while for amines, a pH of 8.5-9.5 is preferred to ensure they are deprotonated and thus more nucleophilic.[3]

• Steric Hindrance: The nucleophilic site on your target molecule may be sterically hindered, slowing down the reaction. To address this, you can try increasing the reaction time, increasing the molar excess of Azide-PEG8-Tos, or using a longer PEG linker.[3]

• Low Temperature: If the reaction is too slow, a gradual increase in temperature can help. However, this should be monitored carefully as higher temperatures can also increase the rate of side reactions like hydrolysis.[3]

Reactivity and Handling of the Azide (B81097) Group (Click Chemistry)

Q4: I am performing a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction and observing a significant amount of a byproduct with a mass corresponding to my starting azide being reduced to an amine. What is causing this?

A4: The reduction of the azide to a primary amine is a known side reaction in CuAAC, often caused by an excess of the reducing agent, such as sodium ascorbate (B8700270), used to generate the active Cu(I) catalyst. To prevent this, use the minimum effective concentration of the reducing agent. Alternatively, you can use a Cu(I) source directly (e.g., CuI, CuBr) to eliminate the need for a reducing agent, though Cu(I) salts are sensitive to oxidation.

Q5: My CuAAC reaction has a low yield. What are the common reasons for this?

A5: Low yields in CuAAC reactions can be attributed to several factors:

• Catalyst Inactivity: The active Cu(I) catalyst is susceptible to oxidation by dissolved oxygen. Ensure your reaction is properly degassed and, if possible, performed under an inert atmosphere (e.g., nitrogen or argon).

• Poor Ligand Choice: The use of a copper-chelating ligand, such as THPTA or TBTA, is crucial for stabilizing the Cu(I) catalyst and accelerating the reaction. For aqueous systems, THPTA is a good choice, while TBTA is often used in organic solvents.[5]

• Reagent Quality: Ensure your Azide-PEG8-Tos and alkyne-containing molecule have not degraded. Azides can be unstable and should be stored properly.

Q6: I am observing the formation of an alkyne homocoupling (Glaser coupling) byproduct. How can I minimize this?

A6: Alkyne homocoupling is promoted by the presence of oxygen and Cu(II). To minimize this side reaction, it is important to:

• Maintain Anaerobic Conditions: Rigorously degas your solvents and run the reaction under an inert atmosphere.

• Use a Reducing Agent: Ensure an adequate amount of a reducing agent like sodium ascorbate is present to keep the copper in the Cu(I) state.

• Use a Copper(I) Source: Starting with a Cu(I) salt can reduce the initial amount of Cu(II) present.

Quantitative Data

The following tables provide representative data on factors influencing common side reactions and reaction yields. Note that the exact values can vary depending on the specific substrates and reaction conditions.

Table 1: Representative Data on the Effect of pH on the Hydrolysis Rate of a Tosylated PEG.

pH	Temperature (°C)	Half-life (t½) of Tosyl Group (hours)
5.0	25	> 100
7.4	25	~ 48
8.5	25	~ 12
9.5	25	~ 2

This table illustrates the trend of increasing hydrolysis rate with increasing pH. Actual rates will vary with the specific molecule.

Table 2: Representative Yields for Amine PEGylation with Tosyl-PEG at Different Molar Ratios.

Molar Ratio (Tosyl-PEG : Amine)	Reaction Time (hours)	Temperature (°C)	Representative Yield (%)
1.2 : 1	24	25	65
2 : 1	24	25	80
5 : 1	24	25	90
2 : 1	4	25	45

This table shows that increasing the molar excess of the tosyl-PEG reagent can drive the reaction to completion, and that sufficient reaction time is necessary.[6]

Table 3: Representative Data on the Effect of Ligand on CuAAC Reaction Yield.

Copper Source	Ligand (Ligand:Cu Ratio)	Reducing Agent	Representative Yield (%)
CuSO₄	None	Sodium Ascorbate	40
CuSO₄	THPTA (5:1)	Sodium Ascorbate	> 95
CuI	None	None	75
CuI	TBTA (2:1)	None	> 95

This table demonstrates the significant improvement in reaction yield when a stabilizing ligand is used in CuAAC reactions.[5]

Experimental Protocols

Protocol 1: General Procedure for Conjugation of Azide-PEG8-Tos to a Protein via Amine PEGylation

Materials:

• Protein of interest

• Azide-PEG8-Tos

• Reaction Buffer (e.g., Phosphate-Buffered Saline, pH 8.0)

• Anhydrous, water-miscible organic solvent (e.g., DMSO or DMF)

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., Size-Exclusion Chromatography)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

• PEGylation Reagent Preparation: Immediately before use, dissolve Azide-PEG8-Tos in a minimal amount of the anhydrous organic solvent to create a concentrated stock solution.

• PEGylation Reaction: Add a 5 to 20-fold molar excess of the Azide-PEG8-Tos stock solution to the protein solution. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction mixture at room temperature for 1-4 hours with gentle stirring. The reaction progress can be monitored by SDS-PAGE or mass spectrometry.

• Quenching: Add the quenching reagent in excess to stop the reaction by consuming any unreacted Azide-PEG8-Tos.

• Purification: Purify the PEGylated protein from unreacted PEG and protein using size-exclusion chromatography or another suitable purification method.[7]

Protocol 2: General Procedure for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Materials:

• Azide-PEG8-functionalized molecule

• Alkyne-containing molecule

• Reaction Buffer (e.g., PBS, pH 7.4)

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (e.g., 20 mM in water)

• Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

• Copper-chelating ligand (e.g., THPTA) stock solution (e.g., 50 mM in water)

Procedure:

• Reaction Setup: In a reaction vessel, combine the azide- and alkyne-containing molecules in the reaction buffer.

• Catalyst Preparation: In a separate tube, pre-mix the CuSO₄ and THPTA stock solutions. A 1:5 molar ratio of Cu:ligand is often recommended.

• Add Catalyst: Add the copper/ligand mixture to the reaction vessel.

• Initiate Reaction: Add the freshly prepared sodium ascorbate solution to initiate the click reaction.

• Incubation: Allow the reaction to proceed at room temperature for 1-4 hours. The reaction should be protected from oxygen.

• Purification: Purify the conjugate using a suitable method, such as dialysis, size-exclusion chromatography, or affinity purification, to remove the copper catalyst and excess reagents.[1][4]

Visualizations

Caption: Troubleshooting workflow for low yield in tosyl-PEGylation reactions.

Caption: Overview of desired and common side reactions in CuAAC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Azide-PEG8-Tos Click Chemistry

Welcome to the technical support center for Azide-PEG8-Tos click chemistry applications. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on improving the efficiency of their experiments. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, and optimized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the role of each component in the Azide-PEG8-Tos click chemistry reaction?

A1: The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction involves several key components:

• Azide-PEG8-Tos: This is your PEGylating agent, containing the azide (B81097) group that will react with an alkyne. The tosyl group is a good leaving group, which can be used for subsequent reactions but may also participate in side reactions.

• Alkyne-functionalized molecule: This is the molecule you wish to PEGylate. It must contain a terminal alkyne for the click reaction to occur.

• Copper(II) Sulfate (CuSO₄): This is the source of the copper catalyst.

• Sodium Ascorbate (B8700270): A reducing agent used to convert Cu(II) to the active Cu(I) catalyst in situ.[1]

• Ligand (e.g., THPTA or TBTA): A stabilizing agent for the Cu(I) catalyst, preventing its oxidation and improving reaction efficiency.

Q2: My reaction yield is consistently low. What are the most common causes?

A2: Low yields in CuAAC reactions can stem from several factors:

• Catalyst Inactivation: The active Cu(I) catalyst is easily oxidized to inactive Cu(II) by oxygen.

• Reagent Degradation: Azides and alkynes can be unstable if not stored properly.

• Suboptimal Reaction Conditions: Incorrect concentrations of reactants, catalyst, or ligand, as well as inappropriate solvent or pH, can significantly hinder the reaction.

• Side Reactions: The presence of the tosyl group on your Azide-PEG8-Tos molecule can lead to competing nucleophilic substitution reactions.

Q3: Can the tosyl group on my Azide-PEG8-Tos molecule interfere with the click reaction?

A3: Yes, the tosyl group is an excellent leaving group and can be susceptible to nucleophilic attack.[2][3][4][5] Under the click reaction conditions, nucleophiles present in the reaction mixture (including the azide reagent itself, though less likely under standard click conditions) could potentially displace the tosyl group, leading to undesired side products and reduced yield of the intended conjugate.

Troubleshooting Guide

This guide provides solutions to common problems encountered during Azide-PEG8-Tos click chemistry experiments.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Oxidation of Cu(I) catalyst: The active catalyst is Cu(I), which is sensitive to oxygen.[1]	- Degas all solvents and solutions thoroughly before use.- Prepare the sodium ascorbate solution fresh for each experiment.- Consider working under an inert atmosphere (e.g., nitrogen or argon).
Incorrect order of reagent addition: Premature reduction of Cu(II) can lead to catalyst precipitation.	- Pre-mix the CuSO₄ and the ligand before adding them to the solution containing the azide and alkyne.- Add the sodium ascorbate solution last to initiate the reaction.
Suboptimal reactant concentrations: Incorrect stoichiometry can lead to incomplete reactions.	- Optimize the molar ratio of your azide and alkyne. A slight excess of one reagent may be beneficial.- Ensure you are using the recommended catalyst, ligand, and reducing agent concentrations (see protocol below).
Inhibitory buffer components: Buffers containing chelating agents like Tris can inhibit the copper catalyst.	- Use non-coordinating buffers such as phosphate, HEPES, or MOPS.[2]
Presence of Unexpected Side Products	Nucleophilic substitution of the tosyl group: The tosyl group is a good leaving group and can be displaced by nucleophiles.[2][3][4][5]	- Keep the reaction temperature at or below room temperature to minimize the rate of substitution reactions.- Use the minimum necessary reaction time.- If your alkyne-containing molecule has strong nucleophilic groups, consider protecting them if possible.
Alkyne homocoupling (Glaser coupling): This side reaction can occur in the presence of oxygen.	- Ensure thorough deoxygenation of your reaction mixture.
Difficulty Purifying the Final Product	Excess reagents and catalyst: Residual copper and unreacted starting materials can co-elute with the product.	- After the reaction, consider a wash with an EDTA solution to chelate and remove residual copper.- Choose a purification method appropriate for your product's properties (e.g., size-exclusion chromatography for biomolecules, column chromatography for small molecules).

Experimental Protocols

Protocol 1: General Procedure for Azide-PEG8-Tos Click Chemistry

This protocol provides a starting point for the copper-catalyzed cycloaddition of Azide-PEG8-Tos to an alkyne-functionalized molecule. Optimization may be required for your specific substrates.

Materials:

• Azide-PEG8-Tos

• Alkyne-functionalized molecule

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Degassed Phosphate Buffer (e.g., 100 mM, pH 7.4)

• DMSO (if needed for solubility)

Stock Solutions:

• Azide-PEG8-Tos: 10 mM in DMSO or buffer.

• Alkyne-molecule: 10 mM in a compatible solvent.

• CuSO₄: 20 mM in water.

• THPTA: 100 mM in water.

• Sodium Ascorbate: 100 mM in water (prepare fresh).

Reaction Procedure:

• In a microcentrifuge tube, add the alkyne-functionalized molecule and Azide-PEG8-Tos to the reaction buffer. A 1.1 to 2-fold excess of the less critical reagent is often beneficial.

• In a separate tube, pre-mix the CuSO₄ and THPTA solutions. A 5:1 ligand to copper ratio is recommended to stabilize the catalyst.

• Add the copper/ligand mixture to the tube containing the alkyne and azide.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Gently mix and allow the reaction to proceed at room temperature for 1-4 hours.

• Monitor the reaction progress by an appropriate analytical method (e.g., LC-MS, HPLC, or TLC).

Quantitative Data Summary

The following table provides a starting point for optimizing your reaction conditions. These are general recommendations and may need to be adjusted for your specific application.

Parameter	Recommended Range	Notes
Azide:Alkyne Molar Ratio	1:1 to 1:2 (or 2:1)	A slight excess of the less precious reagent can drive the reaction to completion.
Copper (CuSO₄) Concentration	50 µM - 1 mM	50-100 µM is often sufficient for bioconjugation.
Ligand:Copper Ratio	≥ 5:1	A higher ratio helps to stabilize the Cu(I) catalyst and protect biomolecules.
Sodium Ascorbate Concentration	5 - 10 fold molar excess over copper	Ensure a fresh solution is used for each reaction.
Reaction Temperature	4°C to Room Temperature	Lower temperatures may require longer reaction times but can minimize side reactions involving the tosyl group.
pH	7.0 - 8.5	Neutral to slightly basic conditions are generally optimal.

Visualizing Reaction Pathways

To better understand the chemistry involved, the following diagrams illustrate the intended click chemistry pathway and a potential side reaction involving the tosyl group.

Caption: Intended copper-catalyzed azide-alkyne cycloaddition (CuAAC) pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Troubleshooting low yield in tosylate displacement reactions

Technical Support Center: Tosylate Displacement Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues leading to low yields in tosylate displacement reactions.

Frequently Asked Questions (FAQs)

Section 1: Reagent and Starting Material Issues

Q1: My Sₙ2 reaction has a low yield, and I suspect a problem with my starting materials. Where should I start?

A: Problems with reagents are a frequent cause of low reaction yields. Here’s a checklist for your starting materials:

• Alcohol Purity: Ensure the starting alcohol is pure and dry. Contaminants can interfere with the initial tosylation step.

• Tosyl Chloride (TsCl) Quality: Tosyl chloride can hydrolyze over time to p-toluenesulfonic acid, which is unreactive.[1] It is best to use fresh or recently purified TsCl. For hindered alcohols or sensitive substrates, recrystallizing the TsCl from hexane (B92381) can significantly improve yields by removing impurities.[2]

• Base Quality: The base, typically pyridine (B92270) or triethylamine (B128534) (TEA), is crucial for scavenging the HCl generated during tosylation. These bases are hygroscopic; absorbed water will react with TsCl.[1] Always use freshly distilled or anhydrous bases.

• Solvent Anhydrousness: The solvent must be strictly anhydrous. Any moisture can lead to the hydrolysis of tosyl chloride, reducing the amount available to form the desired tosylate.[1]

• Nucleophile Purity: Ensure your nucleophile is pure and has not decomposed.

Q2: I used triethylamine (TEA) as a base during tosylation and noticed an unexpected chlorinated side product instead of my desired displaced product. What happened?

A: This is a known side reaction. When TEA is used as a base, it reacts with the HCl byproduct to form triethylammonium (B8662869) hydrochloride. The chloride ion (Cl⁻) is a competent nucleophile and can displace the tosylate group in situ, especially if the tosylate is formed on an activated carbon (e.g., benzylic, allylic).[3] This leads to the formation of an alkyl chloride, which may be unreactive to your intended nucleophile.

Mitigation Strategies:

• Use Pyridine: Pyridine is less likely to cause this issue, though it can still occur.[4]

• Use p-Toluenesulfonic Anhydride (B1165640): For sensitive substrates like allylic alcohols, using p-toluenesulfonic anhydride instead of TsCl can eliminate the formation of nucleophilic chloride ions.[5]

• Two-Step Procedure: Isolate and purify the tosylate first before reacting it with the nucleophile in a separate step. This removes the chloride source from the displacement reaction.

Section 2: Reaction Conditions and Optimization

Q3: My starting tosylate is being consumed, but the yield of my desired product is low, with significant formation of an alkene. How can I fix this?

A: You are observing a competing E2 (elimination) reaction, a very common issue, especially with secondary and tertiary tosylates.[6][7] The outcome of the Sₙ2 vs. E2 competition is highly dependent on the reaction conditions.

Key Factors Influencing Sₙ2 vs. E2:

• Nucleophile/Base Character: Strongly basic, sterically hindered nucleophiles (e.g., t-BuOK, DBU) heavily favor E2 elimination.[8] To favor Sₙ2, use a nucleophile that is a weak base (e.g., Br⁻, I⁻, N₃⁻, CN⁻).[7][8]

• Substrate Structure: The reaction is fastest for primary tosylates. For secondary tosylates, Sₙ2 and E2 are competitive. For tertiary tosylates, E2 is almost always the major pathway.[7][8]

• Temperature: Higher temperatures favor elimination.[6] Run the displacement reaction at the lowest temperature that allows for a reasonable reaction rate. Often, starting at 0 °C or room temperature is recommended.

• Solvent: Polar aprotic solvents (e.g., DMF, DMSO, acetone) are ideal for Sₙ2 reactions. They solvate the cation but leave the anion nucleophile highly reactive.

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sm_no -> reagent_quality [label="Potential Cause"]; reagent_quality -> reaction_cond [label="If quality is OK"];

sm_yes -> check_side_products; check_side_products -> sp_yes [xlabel=" Yes"]; check_side_products -> sp_no [xlabel=" No / Minor"];

sp_yes -> alkene; sp_yes -> chloride; sp_yes -> other_sp;

alkene -> solve_e2 [label="Solution"]; chloride -> solve_cl [label="Solution"];

sp_no -> workup_issue; } A logical workflow for troubleshooting low-yield reactions.

Q4: My substrate is a hindered secondary alcohol, and the tosylation step itself is giving a low yield. What can I do?

A: Hindered alcohols react sluggishly with TsCl.[2] Several strategies can improve the yield of the tosylate intermediate:

• Elevate Temperature: While many tosylations are run at 0 °C to control side reactions, hindered alcohols may require higher temperatures (e.g., room temperature, or even heating to 60-80 °C in a solvent like pyridine).[2]

• Use a More Active Catalyst: Adding a catalytic amount of 4-Dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[2]

• Alternative Reagents: For very difficult cases, using the more reactive p-toluenesulfonic anhydride (Ts₂O) with a strong, non-nucleophilic base like sodium hydride (NaH) in an anhydrous solvent like DMF can be effective.[2]

• Increase Reaction Time: Simply allowing the reaction to stir for a longer period (e.g., 12-24 hours) may be sufficient. Monitor the reaction by TLC to track the consumption of the starting alcohol.

Data Presentation: Solvent Effects

The choice of solvent can dramatically impact the rate and yield of Sₙ2 reactions. Polar aprotic solvents are generally superior as they enhance nucleophilicity.

Solvent	Dielectric Constant (ε)	Typical Sₙ2 Rate (Relative)	Primary Benefit
Methanol (Protic)	33	1	Solvates and deactivates many nucleophiles.
Acetone (Aprotic)	21	~500	Good balance of polarity and volatility.
DMF (Aprotic)	37	~1,000	High polarity, effectively solvates cations.
DMSO (Aprotic)	47	~2,000	Highly polar, excellent for Sₙ2 but can be hard to remove.

Note: Relative rates are approximate and can vary significantly based on the specific substrate and nucleophile.

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// Edges sub -> path_sn2 [color="#4285F4", arrowhead=normal]; nuc -> path_sn2 [color="#4285F4", arrowhead=normal]; path_sn2 -> prod_sn2 [color="#4285F4", arrowhead=normal, label="Favored by:\n- Strong, non-basic Nu⁻\n- Primary > Secondary Substrate\n- Polar Aprotic Solvent\n- Low Temperature"];

sub -> path_e2 [color="#EA4335", arrowhead=normal]; nuc -> path_e2 [color="#EA4335", arrowhead=normal]; path_e2 -> prod_e2 [color="#EA4335", arrowhead=normal, label="Favored by:\n- Strong, bulky Base\n- Tertiary > Secondary Substrate\n- High Temperature"]; } Sₙ2 and E2 pathways are competitive for tosylates.

Experimental Protocols

Protocol 1: General Procedure for Tosylation of a Primary Alcohol

This protocol describes the conversion of a primary alcohol to its corresponding tosylate.

• Preparation: A clean, oven-dried round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: The alcohol (1.0 eq.) is dissolved in anhydrous dichloromethane (B109758) (DCM, approx. 10 volumes). The solution is cooled to 0 °C in an ice bath.[9]

• Base and TsCl: Triethylamine (1.5 eq.) or pyridine (1.5 eq.) is added, followed by the slow, portion-wise addition of p-toluenesulfonyl chloride (1.2 eq.).[9]

• Reaction: The reaction mixture is stirred at 0 °C for 2-4 hours. Progress is monitored by Thin Layer Chromatography (TLC) until the starting alcohol is consumed. If the reaction is sluggish, it can be allowed to warm to room temperature.

• Workup: The reaction is quenched by the addition of cold water. The layers are separated in a separatory funnel.

• Extraction: The aqueous layer is extracted twice with DCM.

• Washing: The combined organic layers are washed successively with 1M HCl (to remove excess base), saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure to yield the crude tosylate, which can be purified by recrystallization or chromatography.

Protocol 2: General Procedure for Sₙ2 Displacement of a Tosylate with Sodium Azide (B81097)

This protocol provides a method for displacing a tosylate to form an alkyl azide.

• Preparation: To a clean, dry flask under an inert atmosphere, add the purified alkyl tosylate (1.0 eq.) and sodium azide (NaN₃, 1.5 - 2.0 eq.).

• Solvent: Add anhydrous N,N-dimethylformamide (DMF) to dissolve the reagents.

• Reaction: Stir the mixture at room temperature. The reaction is often heated (e.g., to 50-70 °C) to increase the rate, particularly for secondary tosylates. Monitor the reaction by TLC until the tosylate is consumed.

• Workup: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and a suitable extraction solvent (e.g., diethyl ether or ethyl acetate).

• Extraction and Washing: Extract the aqueous layer multiple times with the organic solvent. Combine the organic layers and wash thoroughly with water to remove DMF, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure to obtain the crude alkyl azide.

• Purification: The product can be purified by flash column chromatography. Caution: Low molecular weight azides can be explosive; always handle with appropriate safety precautions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toward a method for synthesis of allylic tosylates [morressier.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. orgosolver.com [orgosolver.com]
• 9. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: Purification of Azide-PEG8-Tos Conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful purification of Azide-PEG8-Tos conjugates.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in a crude Azide-PEG8-Tos conjugation reaction mixture?

A1: A typical crude reaction mixture is heterogeneous and may contain the desired Azide-PEG8-Tos conjugate, unreacted starting materials (the molecule to be conjugated), excess Azide-PEG8-Tos reagent, and potential side products such as hydrolyzed Azide-PEG8-OH.[1][2] The presence of these impurities can interfere with downstream applications and analytics, making robust purification essential.

Q2: Which chromatographic technique is best suited for purifying my Azide-PEG8-Tos conjugate?

A2: The optimal purification strategy depends on the physicochemical properties of your target conjugate, including its size, polarity, and charge.[1]

• Reversed-Phase HPLC (RP-HPLC) is highly effective for purifying smaller, more hydrophobic conjugates like PEGylated peptides or small molecules due to its high resolving power.[3][4][5]

• Size Exclusion Chromatography (SEC) is the preferred method for purifying large biomolecules such as proteins and antibodies, as it separates based on hydrodynamic radius under non-denaturing conditions.[6][7][8]

• Hydrophilic Interaction Liquid Chromatography (HILIC) is a good alternative for very polar conjugates, offering a different selectivity compared to RP-HPLC.[1]

• Normal Phase Chromatography (NPC) can be used for hydrophobic compounds that are too strongly retained in reversed-phase systems.[9]

Q3: How does the attachment of the Azide-PEG8-Tos moiety affect the chromatographic behavior of my molecule?

A3: The covalent attachment of the Azide-PEG8-Tos linker alters the physicochemical properties of the parent molecule in several ways that are exploited for purification:

• Increased Size: The PEG chain significantly increases the hydrodynamic volume of the molecule, which is the basis for separation in Size Exclusion Chromatography (SEC).[][6]

• Altered Polarity/Hydrophobicity: The polar polyethylene (B3416737) glycol chain generally increases the overall polarity and reduces the hydrophobicity of the molecule. This leads to earlier elution times in Reversed-Phase HPLC compared to the unconjugated starting material.[1]

• Charge Shielding: For biomolecules like proteins, the flexible PEG chain can "shield" surface charges, potentially altering their interaction with ion-exchange resins.[5]

Q4: How can I monitor the success of my purification?

A4: The purity of the collected fractions should be assessed using appropriate analytical techniques. High-Performance Liquid Chromatography (HPLC) is a primary tool for this. Mass Spectrometry (MS) is crucial for confirming the molecular weight of the conjugate and verifying the attachment of the PEG linker.[8][11] For protein conjugates, SDS-PAGE can provide a visual confirmation of the increase in molecular weight upon PEGylation.[8]

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Azide-PEG8-Tos conjugates.

Problem	Potential Cause	Suggested Solution
Poor Peak Resolution	Suboptimal Chromatographic Conditions: The chosen mobile phase, gradient, or column may not be ideal for separating the conjugate from impurities.[5]	For RP-HPLC: - Adjust the gradient slope; a shallower gradient can improve resolution.[5] - Modify the mobile phase composition (e.g., change the organic solvent or additives). - Experiment with different column chemistries (e.g., C18 vs. C4).[3][5] For SEC: - Ensure the column has the appropriate pore size for the molecular weight range of your conjugate and impurities. - Optimize the flow rate; a lower flow rate can sometimes improve resolution.
Low Recovery of the Conjugate	Adsorption to Column or Surfaces: The conjugate may be irreversibly binding to the stationary phase or precipitating in the mobile phase.[5][12]	- For RP-HPLC: Adjust the mobile phase to improve solubility; for instance, lower the organic solvent concentration at the beginning of the gradient.[5] - Use low-protein-binding tubes and pipette tips.[12] - Consider adding a small percentage of an organic solvent like isopropanol (B130326) to the mobile phase in SEC to reduce non-specific interactions.[6]
Presence of Unreacted Azide-PEG8-Tos	Inefficient Removal: The purification method may not be adequately separating the small, unreacted PEG linker from the much larger conjugate.	- For large conjugates, a desalting column (a form of SEC) is highly effective at removing small molecules.[12] - Dialysis or ultrafiltration with an appropriate molecular weight cut-off (MWCO) membrane can also be used.[12]
Multiple Conjugated Species (e.g., di- or tri-PEGylated)	Reaction Conditions: A high molar excess of the Azide-PEG8-Tos reagent or prolonged reaction times can lead to multiple PEGylations if there are multiple reactive sites.[13]	- Optimize the stoichiometry of the conjugation reaction by reducing the molar excess of the PEG reagent.[13] - Reduce the reaction time and monitor the progress closely.[13] - Ion-exchange chromatography can sometimes be used to separate species with different degrees of PEGylation.[5]
Hydrolyzed PEG Reagent (Azide-PEG8-OH) Impurity	Improper Reagent Handling or Reaction Conditions: Azide-PEG8-Tos is susceptible to hydrolysis, especially in aqueous buffers at non-optimal pH.[2]	- Use anhydrous solvents for the reaction if possible.[2] - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2] - RP-HPLC can often separate the hydrolyzed PEG from the desired conjugate.

Experimental Protocols & Methodologies

General Workflow for Purification

The purification process for Azide-PEG8-Tos conjugates generally follows a systematic workflow.

Caption: A generalized workflow for the purification of Azide-PEG8-Tos conjugates.

Protocol 1: Purification of a PEGylated Peptide using Reversed-Phase HPLC (RP-HPLC)

This protocol is suitable for purifying Azide-PEG8-Tos conjugates of small molecules and peptides.

1. System Preparation:

• HPLC System: An HPLC system equipped with a UV detector.
• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.[5]
• Mobile Phase B: 0.1% TFA in acetonitrile.[5]
• Column Temperature: 30-45 °C.[5]
• Flow Rate: 1.0 mL/min.
• Detector: UV at 220 nm or 280 nm, depending on the peptide sequence.[5]

2. Sample Preparation:

• Quench the conjugation reaction if necessary.
• Dilute a small aliquot of the crude reaction mixture with Mobile Phase A.
• Filter the sample through a 0.22 µm syringe filter.

3. Chromatographic Run:

• Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 15 minutes.
• Inject the prepared sample.
• Run a linear gradient. An example gradient is:
• 5-65% Mobile Phase B over 30 minutes.
• 65-95% Mobile Phase B over 5 minutes (column wash).
• Hold at 95% Mobile Phase B for 5 minutes.
• 95-5% Mobile Phase B over 2 minutes.
• Re-equilibrate at 5% Mobile Phase B for 10 minutes.
• Collect fractions corresponding to the peaks. The PEGylated product typically elutes earlier than the more hydrophobic, un-PEGylated starting material.[1]

4. Purity Analysis:

• Analyze the collected fractions using analytical RP-HPLC and Mass Spectrometry (MS) to confirm purity and identity.
• Pool the fractions that meet the desired purity level (e.g., >95%).
• Lyophilize the pooled fractions to obtain the purified product.

Protocol 2: Purification of a PEGylated Protein using Size Exclusion Chromatography (SEC)

This protocol is ideal for purifying Azide-PEG8-Tos conjugates of proteins and other large biomolecules where preserving the native structure is important.[1]

1. System Preparation:

• HPLC System: An HPLC or FPLC system with a UV detector.
• Column: A size exclusion column with a fractionation range appropriate for the size of the PEGylated protein (e.g., Tosoh TSKgel G3000SWxl).
• Mobile Phase: A buffered saline solution, such as Phosphate-Buffered Saline (PBS), pH 7.4.
• Flow Rate: A flow rate appropriate for the column, typically 0.5-1.0 mL/min.[6]
• Detector: UV at 280 nm.[6]

2. Sample Preparation:

• Concentrate the crude reaction mixture if necessary using an ultrafiltration spin column.
• Filter the sample through a 0.22 µm syringe filter.

3. Chromatographic Run:

• Equilibrate the column with at least two column volumes of the mobile phase.
• Inject the sample. The injection volume should typically be less than 2-5% of the total column volume to ensure good resolution.
• Elute the sample isocratically with the mobile phase.
• Collect fractions based on the UV chromatogram. The larger PEGylated conjugate will elute first, followed by the smaller unreacted protein, and finally the very small unreacted Azide-PEG8-Tos.[1]

4. Purity Analysis:

• Analyze the collected fractions for purity using analytical SEC and SDS-PAGE to visualize the shift in molecular weight.
• Confirm the identity of the conjugate with Mass Spectrometry if possible.
• Pool the pure fractions. The purified protein can be buffer-exchanged or concentrated as needed.

Method Selection Logic

Choosing the correct purification strategy is critical for success. The following diagram illustrates a decision-making process for selecting the primary purification method.

Caption: A decision tree for selecting the primary purification method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. Normal Phase HPLC Columns | Phenomenex [phenomenex.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Preventing Protein Aggregation During PEGylation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of protein aggregation during the PEGylation process.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of protein aggregation during PEGylation?

Protein aggregation during PEGylation can be triggered by a combination of factors related to the protein itself, the PEG reagent, and the reaction conditions.[1][2] Key causes include:

• Intermolecular Cross-linking: Bifunctional PEG reagents can link multiple protein molecules together, leading to the formation of large aggregates.[1][3][4] The presence of bifunctional impurities in a monofunctional PEG reagent can also cause unintended cross-linking.[1][2][5]

• High Protein Concentration: Increased proximity of protein molecules at high concentrations enhances the likelihood of intermolecular interactions and aggregation.[1][2][3][4][5][6]

• Suboptimal Reaction Conditions: Deviations from a protein's optimal pH, temperature, and buffer composition can compromise its stability, leading to unfolding, exposure of hydrophobic regions, and subsequent aggregation.[1][2][3][4][6]

• PEG-Protein Interactions: While PEG is generally considered a stabilizer, interactions between the PEG polymer and the protein surface can sometimes induce conformational changes that promote aggregation. The size and structure of the PEG molecule can influence these interactions.[1][2][3][7]

• Poor Starting Material Quality: If the initial protein solution contains pre-existing aggregates, these can act as nucleation sites, accelerating the aggregation process during PEGylation.[8]

• Local Unfolding at the Conjugation Site: The chemical reaction of PEGylation itself can sometimes induce local unfolding of the protein structure, creating aggregation-prone regions.[1]

Q2: How can I detect and quantify protein aggregation after PEGylation?

A combination of analytical techniques is recommended for the accurate characterization and quantification of both soluble and insoluble protein aggregates.[8]

• Size Exclusion Chromatography (SEC): This is a primary method for separating and quantifying aggregates based on their larger size compared to the monomeric PEGylated protein. Aggregates will elute earlier from the column.[2][3][8]

• Dynamic Light Scattering (DLS): DLS is a highly sensitive technique used to measure the size distribution of particles in a solution, providing information on the presence of aggregates and the polydispersity of the sample.[3][8]

• SDS-PAGE (non-reducing): This technique can distinguish between covalent and non-covalent aggregates by separating molecules based on their molecular weight under denaturing conditions.[8]

• UV-Vis Spectroscopy: A simple and rapid method to detect the presence of large, light-scattering aggregates by measuring the turbidity of the solution at wavelengths between 340-600 nm.[8]

Q3: What role do excipients play in preventing aggregation during PEGylation?

Excipients are additives that can stabilize proteins and prevent aggregation during the PEGylation reaction.[1] They work through various mechanisms:

• Sugars and Polyols (e.g., Sucrose, Trehalose, Sorbitol): These act as protein stabilizers by promoting a more compact and stable protein conformation through a mechanism known as preferential exclusion.[1][4][7]

• Amino Acids (e.g., Arginine, Glycine): These can suppress non-specific protein-protein interactions and reduce the tendency for aggregation.[1][4]

• Surfactants (e.g., Polysorbate 20, Polysorbate 80): Low concentrations of non-ionic surfactants can prevent surface-induced aggregation and aggregation at interfaces.[1][4]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving protein aggregation issues encountered during PEGylation experiments.

Guide 1: Optimizing Reaction Conditions

Problem: Significant protein precipitation or turbidity is observed during or after the PEGylation reaction.

Solution: Systematically screen a range of reaction conditions to identify the optimal parameters for your specific protein.

Caption: A step-by-step workflow for troubleshooting protein aggregation during PEGylation.

Data Presentation: Screening Parameters for PEGylation Optimization

Parameter	Starting Range	Rationale
Protein Concentration	0.5 - 5 mg/mL	High concentrations increase intermolecular interactions.[6]
PEG:Protein Molar Ratio	1:1 to 20:1	A high excess of PEG can lead to over-PEGylation and cross-linking.[6]
pH	6.0 - 8.0	Protein stability is pH-dependent; screen a range around the protein's known optimal stability pH.[6]
Temperature	4°C - 25°C	Lower temperatures slow down the reaction rate, potentially reducing aggregation.[4][6]
Reaction Time	2 - 24 hours	Shorter reaction times may be sufficient and can minimize exposure to potentially destabilizing conditions.[1]

Experimental Protocol: Small-Scale Screening for Optimal Reaction Conditions

• Prepare Stock Solutions:

  • Protein stock solution (e.g., 10 mg/mL in a suitable buffer).

  • Activated PEG stock solution (e.g., 100 mg/mL in the reaction buffer).

• Set up Screening Reactions:

  • In a 96-well plate or microcentrifuge tubes, set up a matrix of small-scale reactions (50-100 µL).

  • Vary one parameter at a time (e.g., protein concentration, PEG:protein molar ratio) while keeping others constant.

• Incubation:

  • Incubate the reactions for a predetermined time (e.g., 2-4 hours or overnight) with gentle mixing.

• Analysis:

  • Assess the level of aggregation in each reaction. This can be done through visual inspection for turbidity, measuring absorbance at high wavelength (e.g., 350-600 nm), or for more quantitative analysis, using Size Exclusion Chromatography (SEC) or Dynamic Light Scattering (DLS).[6]

Guide 2: Incorporating Stabilizing Excipients

Problem: Aggregation persists even after optimizing primary reaction conditions.

Solution: Add stabilizing excipients to the reaction buffer.

Caption: Logical flow for choosing a stabilizing excipient.

Data Presentation: Common Stabilizing Excipients and Recommended Starting Concentrations

Excipient Class	Example	Starting Concentration	Mechanism of Action
Sugars/Polyols	Sucrose, Trehalose	250 - 500 mM	Promote protein stability through preferential exclusion.[1][4][7]
Amino Acids	Arginine, Glycine	100 - 250 mM	Suppress non-specific protein-protein interactions.[1][4]
Surfactants	Polysorbate 20/80	0.01% - 0.1% (w/v)	Prevent surface-induced aggregation.[1][4]

Experimental Protocol: Screening for an Effective Excipient

• Prepare Excipient Stock Solutions: Prepare concentrated stock solutions of the selected excipients in the optimized reaction buffer.

• Set up Reactions: To your optimized PEGylation reaction, add the excipient at the recommended starting concentration. Include a control reaction without any excipient.

• Incubate and Analyze: Incubate the reactions as previously determined and analyze for aggregation using a suitable method like SEC or DLS.

• Optimize Excipient Concentration: If a particular excipient shows a positive effect, perform a concentration optimization to find the most effective concentration.

Guide 3: Controlling the Reaction Rate

Problem: Rapid formation of aggregates upon addition of the PEG reagent.

Solution: A slower, more controlled reaction can favor intramolecular modification over intermolecular cross-linking, thereby reducing aggregation.[3]

• Lower the Temperature: Performing the reaction at a lower temperature, such as 4°C, will slow down the reaction rate.[3][4]

• Stepwise Addition of PEG: Instead of adding the entire volume of activated PEG at once, add it in smaller aliquots over a period of time (e.g., add 25% of the total volume every 30 minutes).[3]

Guide 4: Considering Alternative PEGylation Strategies

Problem: Aggregation is not resolved by optimizing conditions, adding excipients, or controlling the reaction rate.

Solution: It may be necessary to consider alternative strategies.

• Use Monofunctional PEG: If you are using a bifunctional PEG, switch to a monofunctional PEG to eliminate the possibility of intermolecular cross-linking.[3]

• Site-Specific PEGylation: If random PEGylation is leading to aggregation, consider site-specific PEGylation. This can be achieved by introducing a unique reactive group (e.g., a cysteine residue) at a specific site on the protein surface.[3]

• Change PEGylation Chemistry: The choice of conjugation chemistry can impact aggregation. If you are targeting a specific amino acid residue (e.g., lysine), explore chemistries that target other residues (e.g., cysteine, N-terminus).[2]

Detailed Methodologies for Key Experiments

Size Exclusion Chromatography (SEC) for Aggregate Analysis

Objective: To separate and quantify protein monomers, dimers, and higher-order aggregates.

Materials:

• An HPLC or FPLC system with a UV detector (set to 280 nm).

• A size exclusion column suitable for the molecular weight range of your protein and its potential aggregates.

• Mobile Phase: A buffer in which the protein is stable (e.g., Phosphate-Buffered Saline, pH 7.4).

Procedure:

• Column Equilibration: Equilibrate the SEC column with the mobile phase until a stable baseline is achieved.

• Sample Injection: Inject a known concentration of the PEGylated protein sample onto the column.

• Elution Monitoring: Monitor the elution profile using UV absorbance at 280 nm.

• Data Analysis: Identify and integrate the peaks corresponding to the high molecular weight aggregates, and the monomeric PEGylated protein. Aggregates will elute before the monomer. Calculate the percentage of aggregates relative to the total protein.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Welcome to the technical support center for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance, detailed protocols, and answers to frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in a CuAAC reaction?

A1: The most prevalent byproduct in CuAAC reactions is the homocoupled alkyne, which forms a 1,3-diyne structure.[1] This side reaction, known as Glaser coupling, is primarily caused by the presence of oxygen, which oxidizes the active Cu(I) catalyst to Cu(II).[2] Cu(II) species can then mediate the oxidative coupling of the terminal alkyne starting material, consuming it and reducing the yield of the desired triazole product.[3][4] Additionally, in biological settings, the reaction of copper, ascorbate (B8700270), and oxygen can generate reactive oxygen species (ROS) that may lead to the oxidative degradation of sensitive biomolecules like proteins and peptides.[5][6][7]

Q2: My CuAAC reaction has a low yield. What are the primary causes?

A2: Low yields in CuAAC reactions can stem from several factors:

• Catalyst Inactivation: The active catalyst is the Cu(I) ion. If it gets oxidized to the inactive Cu(II) state by dissolved oxygen, the reaction will halt.[8]

• Insufficient Reducing Agent: A reducing agent, typically sodium ascorbate, is crucial for reducing Cu(II) to the active Cu(I) state in situ. An inadequate amount will result in a low concentration of the active catalyst.

• Poor Reagent Quality: Impurities in the azide (B81097) or alkyne starting materials can interfere with the reaction. Azides, in particular, can be unstable.

• Suboptimal Reaction Conditions: Incorrect stoichiometry, temperature, solvent, or pH can significantly impact reaction efficiency.

• Ligand Issues: The choice and concentration of a stabilizing ligand are critical. An inappropriate ligand or an incorrect ligand-to-copper ratio can be detrimental.[5]

• Oxygen Contamination: Dissolved oxygen promotes the unwanted Glaser coupling side reaction, which consumes your alkyne.[2][9]

Q3: What is the role of a stabilizing ligand and which one should I choose?

A3: A stabilizing ligand is crucial for several reasons: it protects the Cu(I) catalyst from oxidation and disproportionation, it can accelerate the reaction rate, and in biological applications, it shields sensitive molecules from damage by reactive oxygen species.[8][10] The choice of ligand depends on the solvent and substrates. For reactions in organic solvents, TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is often used due to its high solubility.[10] For aqueous or biological systems, water-soluble ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) and BTTAA are preferred due to their higher biocompatibility and lower cytotoxicity.[10]

Q4: How can I remove the copper catalyst after the reaction?

A4: Residual copper can be toxic to cells and interfere with downstream applications, so its removal is often necessary. Common methods include:

• Chelation: Using a chelating agent like EDTA to form a water-soluble complex with copper, which can then be removed by aqueous extraction.

• Solid-Phase Extraction: Using solid-supported scavengers or resins that bind to copper.

• Chromatography: Standard purification techniques like column chromatography can separate the product from the copper catalyst.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during CuAAC reactions.

Issue: Low or No Product Yield

Caption: Troubleshooting workflow for low yield in CuAAC reactions.

Issue: Formation of Alkyne Homocoupling (Glaser) Byproduct

Caption: Reaction pathway showing the desired CuAAC product and the Glaser coupling side reaction.

Data Presentation: Byproduct & Yield Optimization

Table 1: Comparative Properties of Common CuAAC Accelerating Ligands

Property	BTTAA	BTTES	THPTA	TBTA
Reaction Kinetics	Very High	High	Moderate	Very High
Biocompatibility	Very High	Very High	Moderate	Low
Cytotoxicity	Very Low	Very Low	Moderate	High
Water Solubility	Moderate	High	High	Low
Organic Solubility	Moderate	Low	Low	Very High
Required Copper Conc.	Very Low	Low	Moderate	High
Stability in Bio. Systems	Very High	Very High	Moderate	Low
Data compiled from BenchChem.[10]

Table 2: Effect of Ligand on Protection Against Oxidative Damage

This table shows the protective effect of the THPTA ligand against the oxidation of N-benzoylhistidine, a model for a sensitive amino acid residue in bioconjugation reactions.

Ligand to Copper Ratio	% Oxidative Loss of N-benzoylhistidine (after 20 hours)
0:1 (No Ligand)	~65%
2:1	~15%
5:1	<5%
Data is derived from a study on the oxidation of N-benzoylhistidine in the presence of CuSO₄ and ascorbate.[5]

Experimental Protocols

Protocol 1: General CuAAC Reaction for Small Molecules

This protocol provides a general guideline for a standard CuAAC reaction in an organic solvent system.

Materials:

• Benzyl (B1604629) azide

• Phenylacetylene (B144264)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol (t-BuOH) and Deionized water (1:1 mixture)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve benzyl azide (1.0 equivalent) and phenylacetylene (1.0 equivalent) in a 1:1 mixture of t-butanol and water.

• Reagent Solution Preparation:

  • In a separate vial, prepare a fresh solution of sodium ascorbate (0.1 equivalents) in a minimal amount of water.

  • In another vial, prepare a solution of copper(II) sulfate pentahydrate (0.05 equivalents) in a minimal amount of water.

• Reaction Initiation: To the stirred solution of azide and alkyne, add the sodium ascorbate solution, followed by the copper(II) sulfate solution to initiate the reaction.[9]

• Reaction Monitoring: Stir the reaction vigorously at room temperature for 12-24 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • If the product precipitates, it can be collected by filtration.

  • If the product is soluble, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.[9]

Protocol 2: CuAAC for Bioconjugation in Aqueous Buffer

This protocol is adapted for conjugating molecules to sensitive biomolecules in an aqueous environment.

Materials:

• Alkyne-modified biomolecule (e.g., protein, ~10-100 µM final concentration)

• Azide-functionalized small molecule (2-10 equivalents)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM)

• THPTA ligand stock solution (e.g., 50 mM)

• Sodium ascorbate stock solution (e.g., 100 mM, must be prepared fresh )

• Aminoguanidine (optional, for protecting against ascorbate byproducts)

• Reaction Buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 7.0-7.5)

Procedure:

• Prepare Substrate Solution: In a microcentrifuge tube, combine the alkyne-modified biomolecule and the azide-functionalized small molecule in the reaction buffer.

• Prepare Catalyst Premix: In a separate tube, premix the CuSO₄ and THPTA ligand solutions. A 1:5 copper-to-ligand ratio is recommended to protect the biomolecule.[9] For example, mix 2.5 µL of 20 mM CuSO₄ with 5.0 µL of 50 mM THPTA. Let this mixture stand for 1-2 minutes.

• Add Catalyst: Add the catalyst premix to the substrate solution. The final copper concentration is typically 50-250 µM.

• Initiate Reaction: Add the freshly prepared sodium ascorbate solution to the reaction mixture to a final concentration of 1-5 mM. Mix gently by inverting the tube.[9]

• Incubation: Allow the reaction to proceed at room temperature for 1-4 hours. If using fluorescent reagents, protect the reaction from light.

• Purification: Purify the resulting conjugate to remove excess reagents and the copper catalyst using a method appropriate for the biomolecule, such as size exclusion chromatography (SEC), dialysis, or precipitation.[9]

References

• 1. researchgate.net [researchgate.net]
• 2. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extent of the Oxidative Side Reactions to Peptides and Proteins During the CuAAC Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anaerobic conditions to reduce oxidation of proteins and to accelerate the copper-catalyzed “Click” reaction with a water-soluble bis(triazole) ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: pH Optimization for Nucleophilic Substitution on Tosylates

Welcome to the Technical Support Center for pH optimization in nucleophilic substitution reactions involving tosylates. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is pH control crucial in nucleophilic substitution reactions on tosylates?

A1: The pH of the reaction medium plays a critical role in determining the rate and outcome of nucleophilic substitution on tosylates for several key reasons:

• Nucleophile Activity: Many nucleophiles are bases that can exist in protonated or deprotonated forms. The deprotonated, anionic form is generally a much stronger nucleophile. The concentration of this active nucleophile is directly dependent on the pH. For instance, for an amine nucleophile, a pH above its pKa will favor the more nucleophilic free amine form, while a pH below the pKa will result in the formation of the non-nucleophilic ammonium (B1175870) salt.[1]

• Substrate Stability: While tosylates are generally stable, extreme pH conditions can lead to their degradation. Under strongly acidic or basic conditions, hydrolysis of the tosylate can occur, reducing the yield of the desired substitution product.

• Side Reactions: The pH can significantly influence the competition between substitution (SN2) and elimination (E2) reactions. Basic conditions, which favor a high concentration of strong nucleophiles, can also promote E2 elimination, especially with sterically hindered substrates.[2][3] Conversely, acidic conditions can lead to side reactions if the substrate or product contains acid-sensitive functional groups.

Q2: What is the general effect of acidic and basic conditions on the reaction?

A2:

• Acidic Conditions (Low pH): In acidic media, basic nucleophiles will be protonated, which significantly reduces their nucleophilicity.[1] This will slow down or even inhibit the desired substitution reaction. For example, an amine (R-NH2) will be converted to its ammonium salt (R-NH3+), which is no longer nucleophilic.

• Neutral to Mildly Basic Conditions (pH 7-10): This range is often optimal for many nucleophilic substitution reactions. It provides a sufficient concentration of the deprotonated, active nucleophile without being overly basic to promote significant elimination or hydrolysis of the tosylate. For the tosylation of primary alcohols, maintaining a pH of around 10 has been shown to be effective while preventing the hydrolysis of tosyl chloride.

• Strongly Basic Conditions (High pH): While a higher pH increases the concentration of anionic nucleophiles, it also increases the rate of competing E2 elimination reactions, particularly with secondary and tertiary tosylates.[2][3] Furthermore, the risk of tosylate hydrolysis increases under strongly alkaline conditions.

Q3: How do I choose the optimal pH for my specific reaction?

A3: The optimal pH is a balance between maximizing the concentration of the active nucleophile and minimizing side reactions. Consider the following factors:

• pKa of the Nucleophile's Conjugate Acid: A good starting point is to maintain the pH at least one to two units above the pKa of the nucleophile's conjugate acid to ensure a high concentration of the active, deprotonated form.

• Steric Hindrance of the Substrate and Nucleophile: For sterically hindered substrates or nucleophiles, elimination (E2) becomes more competitive. In such cases, avoiding strongly basic conditions is crucial, and a pH closer to neutral may be preferable, even if it slows down the substitution reaction.

• Stability of the Tosylate and Product: Ensure that your starting material and desired product are stable at the chosen pH. If either contains acid- or base-labile functional groups, the pH range will be limited.

A preliminary small-scale experiment screening a range of pH values is highly recommended to determine the optimal conditions for your specific system.

Troubleshooting Guide

Observation	Potential Cause	Suggested Solution
Low or No Reaction	Nucleophile is protonated and non-nucleophilic.	Increase the pH of the reaction mixture. Ensure the pH is 1-2 units above the pKa of the nucleophile's conjugate acid.
Tosylate has hydrolyzed.	Check the pH of the reaction mixture. Avoid very high or very low pH. Ensure anhydrous conditions if the nucleophile is not used in an aqueous solution.
Low Yield of Substitution Product with Significant Amount of Elimination Product (Alkene)	Reaction conditions are too basic, favoring E2 elimination.	Lower the pH of the reaction. Use a weaker base or a buffer system to maintain a mildly basic pH. Consider running the reaction at a lower temperature.[4]
Formation of Alcohol Byproduct (from Tosylate Hydrolysis)	Presence of water and non-optimal pH.	Ensure anhydrous reaction conditions. If water is the solvent, carefully control the pH to minimize hydrolysis. A pH range of 7-9 is often a good starting point to balance nucleophilicity and hydrolysis.
Complex Mixture of Products	Multiple side reactions are occurring due to inappropriate pH.	Perform a pH optimization study. Start with a pH around the pKa of the nucleophile's conjugate acid and screen a range of +/- 2 pH units. Analyze the product mixture at each pH to identify the optimal window.

Data Presentation

Table 1: General pH Recommendations for Common Nucleophiles in Substitution Reactions on Tosylates

Nucleophile	Active Form	pKa of Conjugate Acid	General Recommended pH Range	Notes
Azide (N3-)	N3-	4.7	5 - 8	Azide is a good nucleophile and not strongly basic, allowing for a wider pH range.
Primary Amines (RNH2)	RNH2	~9 - 11	9 - 11	Maintain pH above the pKa to ensure the presence of the free amine.
Secondary Amines (R2NH)	R2NH	~10 - 11	10 - 12	Similar to primary amines, a basic pH is required to deprotonate the ammonium salt.
Thiolates (RS-)	RS-	~8 - 10	9 - 11	Thiols are more acidic than alcohols, so a milder base is needed to form the more nucleophilic thiolate.
Hydroxide (OH-)	OH-	15.7	> 12	Strongly basic conditions are required, but this significantly increases the risk of elimination and tosylate hydrolysis. Use with caution.
Cyanide (CN-)	CN-	9.2	> 10	A basic pH is necessary to have a sufficient concentration of the cyanide anion.

Note: These are general guidelines. The optimal pH can vary depending on the specific substrate, solvent, and reaction temperature.

Experimental Protocols

Protocol 1: General Procedure for pH Optimization of a Nucleophilic Substitution Reaction

This protocol outlines a general method for screening different pH conditions to find the optimal range for the reaction between an alkyl tosylate and a nucleophile.

Materials:

• Alkyl tosylate

• Nucleophile

• A series of buffers with varying pH values (e.g., phosphate (B84403) buffers for pH 6-8, borate (B1201080) buffers for pH 8-10, carbonate-bicarbonate buffers for pH 9-11)

• An appropriate organic co-solvent if the tosylate is not soluble in the aqueous buffer (e.g., THF, DMF, DMSO)

• Standard glassware and stirring equipment

• Analytical instrument for monitoring reaction progress and product distribution (e.g., HPLC, GC, TLC)

Procedure:

• Prepare Stock Solutions:

  • Prepare a stock solution of the alkyl tosylate in the chosen organic co-solvent.

  • Prepare a stock solution of the nucleophile in the same organic co-solvent or in water if it is soluble.

• Set up Parallel Reactions:

  • In a series of reaction vials, add a specific volume of each buffer solution.

  • If using a co-solvent, add the appropriate amount to each vial to maintain a consistent solvent ratio.

  • Add the nucleophile stock solution to each vial.

  • Initiate the reactions by adding the alkyl tosylate stock solution to each vial simultaneously.

• Reaction Monitoring:

  • Stir the reactions at a constant temperature.

  • At regular time intervals, withdraw a small aliquot from each reaction vial.

  • Quench the reaction in the aliquot (e.g., by adding a dilute acid).

  • Analyze the aliquots by the chosen analytical method to determine the consumption of the starting material and the formation of the desired product and any side products.

• Data Analysis:

  • Plot the yield of the desired product as a function of pH at a fixed reaction time.

  • Plot the formation of major side products as a function of pH.

  • The optimal pH is the one that gives the highest yield of the desired product with the lowest amount of side products in a reasonable timeframe.

Visualizations

Caption: Effect of pH on the equilibrium between a protonated (inactive) and deprotonated (active) nucleophile.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Understanding E2 versus SN2 Competition under Acidic and Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: The Tosyl Group in Organic Synthesis

Welcome to the technical support center for the use of the tosyl (Ts) group in organic synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common unwanted reactions associated with this versatile functional group.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Competing Elimination Reactions with Tosylates

Q1: My substitution reaction with a secondary tosylate is giving a significant amount of alkene byproduct. How can I favor substitution over elimination?

A1: The competition between substitution (SN2) and elimination (E2) is a common challenge, especially with secondary substrates. Several factors influence this competition. To favor substitution, consider the following:

• Choice of Base/Nucleophile: Use a good nucleophile that is a weak base. Strong, bulky bases like potassium tert-butoxide (t-BuOK) will strongly favor elimination. Azide (N₃⁻) and cyanide (CN⁻) are good examples of nucleophiles that are relatively weak bases.

• Temperature: Lowering the reaction temperature generally favors substitution over elimination, as elimination reactions often have a higher activation energy.[1]

• Solvent: Polar aprotic solvents like DMF, DMSO, or acetonitrile (B52724) are generally preferred for SN2 reactions as they solvate the cation of the nucleophilic salt without strongly solvating the anion, thus increasing its nucleophilicity.[1]

• Steric Hindrance: If the substrate is sterically hindered around the reaction center, elimination may be favored. If possible, consider an alternative synthetic route with a less hindered substrate.[1]

Troubleshooting Workflow for Substitution vs. Elimination

Caption: Troubleshooting workflow for favoring substitution over elimination.

Issue 2: Unwanted Chlorination of Benzyl (B1604629) Alcohols

Q2: I am trying to tosylate a benzyl alcohol, but I am isolating the corresponding benzyl chloride instead. Why is this happening and how can I prevent it?

A2: This is a known side reaction, particularly for benzyl alcohols bearing electron-withdrawing groups.[2][3][4][5][6] The initially formed benzyl tosylate is highly reactive towards nucleophilic substitution, and the chloride ion generated from tosyl chloride (or present as a salt in the base, e.g., triethylamine (B128534) hydrochloride) can act as a nucleophile to displace the tosylate group.[3][6]

To prevent this unwanted chlorination:

• Use a chloride-free base: Pyridine (B92270) is often a better choice than triethylamine, as the latter is frequently supplied as its hydrochloride salt. Ensure the pyridine is dry and of high purity.

• Control the stoichiometry: Use a minimal excess of tosyl chloride to reduce the concentration of chloride ions in the reaction mixture.

• Temperature control: Running the reaction at a lower temperature (e.g., 0 °C) can help to minimize the rate of the subsequent nucleophilic substitution by chloride.[7]

• Alternative Sulfonylating Agents: Consider using tosyl anhydride (B1165640) (Ts₂O) instead of tosyl chloride, as this avoids the introduction of chloride ions.

Mechanism of Unwanted Chlorination

Caption: Pathway for the unwanted chlorination of benzyl alcohols during tosylation.

Issue 3: N-Tosyl Group Deprotection is Proving Difficult

Q3: I am struggling to remove the tosyl group from a protected amine. The reaction is either incomplete or requires very harsh conditions that affect other functional groups in my molecule. What are my options?

A3: The N-tosyl group is notoriously robust and often requires harsh conditions for cleavage, which can be a significant drawback.[8] The stability of the sulfonamide bond makes it resistant to many reagents.

Recommended Deprotection Strategies:

• Reductive Cleavage: This is the most common and effective method.

  • Samarium(II) Iodide (SmI₂): This is a powerful single-electron transfer agent that can cleave N-tosyl groups under mild conditions, often at room temperature and with high yields.[8] It is known for its functional group tolerance.

  • Magnesium in Methanol (B129727) (Mg/MeOH): This is another effective reductive method that can deprotect N-tosyl amides, including those on hindered substrates.[9][10][11][12]

  • Sodium Naphthalenide: A strong reducing agent that can be used for the reductive cleavage of tosyl groups.

• Strongly Acidic Conditions: While harsh, refluxing in strong acids like HBr in acetic acid can be effective, but this method is not suitable for acid-labile substrates.

Troubleshooting Deprotection:

• Incomplete Reaction: If the reaction is not going to completion, consider increasing the equivalents of the reducing agent, extending the reaction time, or slightly increasing the temperature. For reductive methods, ensure all reagents and solvents are strictly anhydrous and the reaction is performed under an inert atmosphere.[8]

• Side Reactions: If other functional groups are being affected, a milder reductive method like SmI₂ is recommended. Careful monitoring of the reaction progress by TLC can help to minimize byproduct formation by stopping the reaction as soon as the starting material is consumed.[8]

Data Presentation

Table 1: Comparison of Sulfonate Leaving Group Reactivity

This table provides a comparison of common sulfonate leaving groups. The pKa of the conjugate acid is a good indicator of leaving group ability (a lower pKa means a better leaving group). Relative SN2 reaction rates are also provided for comparison.[13][14][15]

Leaving Group	Abbreviation	Conjugate Acid	pKa of Conjugate Acid	Relative SN2 Reaction Rate (approx.)	Key Characteristics
Triflate	-OTf	Triflic Acid	~ -14	~10⁴ - 10⁵	Extremely reactive, suitable for unreactive substrates.
Nosylate	-ONs	p-Nitrobenzenesulfonic Acid	-3.5	~10	More reactive than tosylate due to the electron-withdrawing nitro group.
Brosylate	-OBs	p-Bromobenzenesulfonic Acid	-2.9	Slightly more reactive than tosylate.	Reactivity is similar to tosylate.
Tosylate	-OTs	p-Toluenesulfonic Acid	-2.8	1	Good reactivity and stability, widely used.
Mesylate	-OMs	Methanesulfonic Acid	-1.9	~0.5	Less reactive than tosylate, often used interchangeably.

Table 2: Yields of Chlorination vs. Tosylation of Substituted Benzyl Alcohols

The following table summarizes the outcome of the reaction of various substituted benzyl alcohols with tosyl chloride, demonstrating the influence of substituents on the product distribution.[3][4][5][6]

Benzyl Alcohol Substituent	Product(s)	Yield (%)
p-NO₂	p-Nitrobenzyl chloride	52
m-NO₂	m-Nitrobenzyl chloride	45
o-NO₂	o-Nitrobenzyl chloride	38
p-Br	p-Bromobenzyl chloride	35
p-Cl	p-Chlorobenzyl chloride	30
None	Benzyl tosylate	53
None (with KI)	Benzyl iodide	49

Experimental Protocols

Protocol 1: General Procedure for the Tosylation of a Primary Alcohol

This protocol describes a standard procedure for the conversion of a primary alcohol to its corresponding tosylate, minimizing side reactions.[16]

Materials:

• Primary alcohol (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• Anhydrous pyridine (2.0 eq.)

• Anhydrous dichloromethane (B109758) (DCM) (10 volumes)

• Deionized water

• 1 M HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Dissolve the primary alcohol (1.0 eq.) in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Slowly add anhydrous pyridine (2.0 eq.) to the stirred solution.

• Add p-toluenesulfonyl chloride (1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC). If the reaction is sluggish, it can be allowed to warm to room temperature.

• Upon completion, quench the reaction by adding cold deionized water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate.

• The product can be purified by recrystallization or column chromatography if necessary.

Experimental Workflow for Tosylation

Caption: A typical experimental workflow for the tosylation of a primary alcohol.

Protocol 2: Reductive Deprotection of an N-Tosyl Amine using Mg/MeOH

This protocol provides a method for the cleavage of a stable N-tosyl group under reductive conditions.[9][11]

Materials:

• N-Tosyl amine (1.0 eq.)

• Magnesium turnings (10 eq.)

• Anhydrous methanol

• Anhydrous THF (optional, to aid solubility)

• Saturated NH₄Cl solution

• Ethyl acetate (B1210297) or other suitable organic solvent

Procedure:

• To a stirred suspension of magnesium turnings (10 eq.) in anhydrous methanol in a round-bottom flask under an inert atmosphere, add the N-tosyl amine (1.0 eq.). If the substrate has poor solubility in methanol, a co-solvent such as anhydrous THF can be used.

• Stir the reaction mixture at room temperature. The reaction is often complete within a few hours. Monitor the progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Filter the mixture to remove any remaining magnesium and inorganic salts.

• Extract the filtrate with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude amine.

• Purify the product by column chromatography or distillation as required.

References

• 1. benchchem.com [benchchem.com]
• 2. Treatment of alcohols with tosyl chloride does not always lead to the formation of tosylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. sciencemadness.org [sciencemadness.org]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Selective deprotection of esters using magnesium and methanol | Semantic Scholar [semanticscholar.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Stability and Handling of Azide-PEG8-Tos

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Azide-PEG8-Tos in various solvents. Below you will find frequently asked questions, troubleshooting guidance, and detailed experimental protocols to ensure the successful use of this reagent in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Azide-PEG8-Tos and what are its primary reactive groups?

A1: Azide-PEG8-Tos is a heterobifunctional linker molecule. It contains two primary reactive groups: an azide (B81097) group (-N₃) and a tosylate group (-OTs). The azide group is commonly used in "click chemistry," such as reacting with alkynes to form a stable triazole linkage.[1][2][3][4] The tosyl group is an excellent leaving group, making it highly susceptible to nucleophilic substitution by groups such as amines, thiols, and alcohols.[1][5][6][7][8] The polyethylene (B3416737) glycol (PEG) spacer enhances solubility in aqueous and many organic solvents.[2][7][8]

Q2: What are the recommended long-term and short-term storage conditions for Azide-PEG8-Tos?

A2: For long-term storage (months to years), Azide-PEG8-Tos should be stored at -20°C in a dry, dark environment.[1][2][9] For short-term storage (days to weeks), refrigeration at 2-8°C is generally sufficient.[2][9] The compound is stable enough for shipping at ambient temperatures for a few weeks.[1][2]

Q3: What are the main factors that can cause the degradation of Azide-PEG8-Tos?

A3: The stability of Azide-PEG8-Tos is primarily influenced by the chemical environment, specifically pH, temperature, and the presence of strong nucleophiles.[5][9][10] The tosylate group is the more labile part of the molecule and is susceptible to hydrolysis, particularly under basic conditions (pH > 9).[9][10] It can also be displaced by strong nucleophiles.[5] While the azide group is generally very stable, prolonged exposure to harsh acidic conditions or reducing agents should be avoided.[11][12]

Q4: In which types of solvents is Azide-PEG8-Tos expected to be soluble?

A4: Due to the hydrophilic PEG chain, Azide-PEG8-Tos is expected to be soluble in a range of polar organic solvents.[7] High solubility is anticipated in polar aprotic solvents like DMSO, DMF, and acetonitrile, as well as in chlorinated solvents such as dichloromethane (B109758) (DCM) and chloroform.[10] It should also have moderate to high solubility in alcohols like methanol (B129727) and ethanol.[10] While the PEG spacer enhances water solubility, the hydrophobic tosyl group may limit its solubility in purely aqueous solutions.[2][10]

Q5: Can I use buffers like Tris with Azide-PEG8-Tos?

A5: It is not recommended to use buffers containing nucleophiles, such as Tris, as the primary amine in Tris can react with the tosyl group, leading to the consumption of your reagent.[13] It is better to use non-nucleophilic buffers like phosphate (B84403) or HEPES buffers for reactions involving the tosylate end of the molecule.[13]

Stability in Different Solvents: A Summary

Solvent Category	Example Solvents	Expected Stability of Tosyl Group	Potential Issues
Polar Aprotic	DMSO, DMF, Acetonitrile (ACN)	High	Hygroscopic solvents can introduce water, leading to slow hydrolysis over time. Ensure use of anhydrous solvents.[14]
Chlorinated	Dichloromethane (DCM), Chloroform	High	Generally stable, good for reactions at room temperature.[10]
Alcohols	Methanol, Ethanol	Moderate	Alcohols are weak nucleophiles and can potentially displace the tosyl group, especially at elevated temperatures.
Aqueous	Water, Phosphate-Buffered Saline (PBS)	Low to Moderate	The tosyl group is susceptible to hydrolysis, which is accelerated by basic pH and higher temperatures.[9][13] Optimal stability is in the neutral to slightly acidic pH range (pH 6-7.5).[6][10]
Ethers	Tetrahydrofuran (THF), Diethyl ether	Moderate	Generally stable, but ensure solvents are peroxide-free as this could affect the PEG backbone.
Nonpolar	Hexanes, Toluene	High (but low solubility)	While chemically stable, the low solubility of the molecule in nonpolar solvents makes them impractical for most applications.[10]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with Azide-PEG8-Tos, potentially related to its stability.

Issue 1: Low or no yield in a conjugation reaction involving the tosyl group.

• Possible Cause: The Azide-PEG8-Tos may have degraded due to improper storage or handling, leading to the hydrolysis of the tosyl group into a non-reactive hydroxyl group (-OH).[13]

  • Solution: Use a fresh vial of the reagent. Ensure that it has been stored at -20°C and protected from moisture.

• Possible Cause: The pH of the reaction is not optimal for the nucleophile.[13]

  • Solution: Adjust the pH to optimize the nucleophilicity of your target functional group. For instance, reactions with amines are typically more efficient at a pH of 8.0 to 9.5.[6][7]

• Possible Cause: The buffer contains competing nucleophiles (e.g., Tris).[13]

  • Solution: Switch to a non-nucleophilic buffer such as HEPES or phosphate buffer.[13]

Issue 2: Multiple products are observed in the reaction mixture.

• Possible Cause: Your target molecule has multiple nucleophilic sites that are reacting with the tosyl group.[13]

  • Solution: Adjust the reaction pH to favor reaction with the desired nucleophile (e.g., thiols can react at a lower pH than amines).[6] Alternatively, consider using protecting groups for other nucleophilic sites.[13]

• Possible Cause: The reaction temperature is too high, leading to side reactions.

  • Solution: Lower the reaction temperature and increase the reaction time. Monitor the reaction progress closely using an appropriate analytical technique like TLC or LC-MS.[5]

Issue 3: The azide group is not reacting in a "click chemistry" reaction.

• Possible Cause: While the azide group is very stable, other components in your reaction mixture may be interfering.[11][12]

  • Solution: Ensure all reagents are pure. If using a copper-catalyzed reaction, ensure the catalyst has not been oxidized.

• Possible Cause: The reaction conditions are not optimal for the specific type of click chemistry being performed.

  • Solution: Review the protocol for your specific reaction (e.g., CuAAC or SPAAC) and optimize parameters such as catalyst concentration, solvent, and temperature.

Caption: Troubleshooting workflow for low product yield.

Experimental Protocols

Protocol: Forced Degradation Study of Azide-PEG8-Tos

This protocol outlines a general method to assess the stability of Azide-PEG8-Tos under various stress conditions. The goal is to identify potential degradation pathways.[9]

1. Materials:

• Azide-PEG8-Tos

• Solvents: Acetonitrile (HPLC grade), Water (HPLC grade), DMSO, DCM

• Stress reagents: 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂

• Validated stability-indicating HPLC method (e.g., RP-HPLC with UV and/or MS detection)

• pH meter

• Temperature-controlled chambers or water baths

2. Sample Preparation:

• Prepare a stock solution of Azide-PEG8-Tos in a suitable solvent where it is known to be stable, such as acetonitrile, at a concentration of 1 mg/mL.

• Aliquot the stock solution into separate vials for each stress condition.

3. Stress Conditions:

• Control: Keep one sample at the recommended storage condition (-20°C) and another at room temperature, protected from light.

• Acid Hydrolysis: Add 0.1 M HCl to a sample vial. Store at an elevated temperature (e.g., 60°C).[9]

• Base Hydrolysis: Add 0.1 M NaOH to a sample vial. Store at room temperature.[9]

• Oxidation: Add 3% H₂O₂ to a sample vial. Store at room temperature, protected from light.[9]

• Thermal Degradation: Store a sample of the stock solution and a sample of the solid material at an elevated temperature (e.g., 60°C).[9]

4. Time Points:

• Analyze the control and stressed samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours). The exact time points may need to be adjusted based on the observed rate of degradation.

5. Analysis:

• At each time point, quench the reaction if necessary (e.g., neutralize the acidic and basic samples).

• Dilute the samples to an appropriate concentration for HPLC analysis.

• Analyze the samples using the validated HPLC method.

• Compare the chromatograms of the stressed samples to the control sample to identify degradation products (new peaks) and quantify the loss of the parent Azide-PEG8-Tos peak.

Caption: Experimental workflow for a forced degradation study.

References

• 1. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 2. medkoo.com [medkoo.com]
• 3. Azide-PEG8-Tos | CAS:857892-34-3 | AxisPharm [axispharm.com]
• 4. Azide-PEG12-Tos - CD Bioparticles [cd-bioparticles.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. precisepeg.com [precisepeg.com]
• 8. Tosylate PEG, Tos PEG, Ts PEG | AxisPharm [axispharm.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 12. Azide | BroadPharm [broadpharm.com]
• 13. benchchem.com [benchchem.com]
• 14. vectorlabs.com [vectorlabs.com]

Technical Support Center: Monitoring Azide-PEG8-Tos Reactions

Welcome to the technical support center for monitoring the progress of Azide-PEG8-Tos reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice on tracking your reaction, troubleshooting common issues, and interpreting analytical data.

Frequently Asked Questions (FAQs)

Q1: What is the Azide-PEG8-Tos reaction?

The Azide-PEG8-Tos reaction is a nucleophilic substitution reaction where a tosylated polyethylene (B3416737) glycol (PEG) molecule (a PEG chain with a tosyl group, -OTs) reacts with an azide (B81097) source, typically sodium azide (NaN₃). The azide ion (N₃⁻) acts as a nucleophile and displaces the tosylate, which is an excellent leaving group, to form an Azide-PEG8 product. This reaction is a common and efficient way to introduce an azide functional group onto a PEG linker, which can then be used in "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC).[1][2]

Q2: Why is it crucial to monitor this reaction?

Monitoring the reaction is essential to determine its completion, optimize reaction conditions (like time and temperature), and identify the formation of any side products.[3][4] Incomplete reactions will leave unreacted Tos-PEG8 starting material, which can complicate downstream purification and conjugation steps.[5] Proper monitoring ensures a higher yield and purity of the desired Azide-PEG8 product.

Q3: What are the primary analytical techniques for monitoring this reaction?

The most common and effective techniques for monitoring the Azide-PEG8-Tos reaction are Thin-Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).[6] Each offers distinct advantages in tracking the consumption of the starting material and the formation of the product.

Troubleshooting Guide

Issue 1: The reaction appears incomplete or stalled when checked by TLC.

• Possible Cause 1: Insufficient Nucleophile or Reagent Quality. The stoichiometry of sodium azide to the tosylated PEG is critical. An inadequate amount of the azide nucleophile will lead to an incomplete reaction.[3] The purity of your reagents, including the Azide-PEG8-Tos and sodium azide, is also crucial, as contaminants can interfere with the reaction.[3]

  • Solution: Increase the equivalents of sodium azide (e.g., from 1.5 eq. to 2.0 or 3.0 eq.). Ensure all reagents are of high purity and handled under anhydrous conditions if possible, as water can lead to hydrolysis of the tosyl group.[3]

• Possible Cause 2: Suboptimal Reaction Conditions. The reaction rate is significantly influenced by temperature and solvent.[3] SN2 reactions, like this azide substitution, are favored by polar aprotic solvents which solvate the cation but not the nucleophilic anion.[7][8]

  • Solution: If the reaction is slow at room temperature, consider increasing the temperature in increments of 10-20 °C (e.g., to 40-80 °C) and continue to monitor by TLC.[2][3] Ensure you are using an appropriate polar aprotic solvent like DMF or DMSO.[2]

Issue 2: My NMR spectrum is complex and difficult to interpret.

• Possible Cause 1: Presence of Multiple PEG Species. The reaction mixture may contain the starting material (Tos-PEG8), the product (Azide-PEG8), and potentially hydrolyzed starting material (HO-PEG8). The broad signals from the PEG backbone can make the spectrum look crowded.[9]

  • Solution: Focus on the diagnostic peaks. For the starting material, look for the aromatic protons of the tosyl group (~7.4-7.8 ppm). For the product, the key signal is the methylene (B1212753) protons adjacent to the newly formed azide group (-CH₂-N₃), which will have a distinct chemical shift compared to the methylene protons next to the tosylate (-CH₂-OTs). Comparing the integration of these key peaks will give you the reaction conversion.

• Possible Cause 2: Overlapping Signals. The chemical shifts of the methylene protons adjacent to the azide can sometimes overlap with the satellite peaks of the main PEG backbone signal, making quantification difficult.[9]

  • Solution: Using a higher field NMR spectrometer can help resolve overlapping peaks. Additionally, 2D NMR techniques like HMQC or HMBC can be used to definitively assign proton and carbon signals.[10][11]

Issue 3: Mass spectrometry data shows multiple distributions of peaks.

• Possible Cause: Inherent Polydispersity of PEG. Polyethylene glycol is a polymer and naturally has a distribution of molecular weights. Therefore, even a pure sample of Azide-PEG8 will show a series of peaks in the mass spectrum, each differing by the mass of one ethylene (B1197577) glycol unit (44 Da).[12][13]

  • Solution: This is normal. The key is to identify the correct distribution. Calculate the expected average molecular weight of your Azide-PEG8 product and see if the main distribution in your spectrum centers around this value. You can also compare this to the spectrum of your Tos-PEG8 starting material; the product's distribution should be shifted by the mass difference between an azide group and a tosyl group.

Experimental Protocols & Data Interpretation

Thin-Layer Chromatography (TLC)

TLC is a rapid and effective method for qualitatively monitoring the reaction. The polarity of the compounds decreases as the reaction proceeds (HO-PEG > Tos-PEG > Azide-PEG).

Protocol:

• Plate Preparation: On a silica (B1680970) gel TLC plate, draw a baseline in pencil approximately 1 cm from the bottom.

• Spotting: Apply small spots of your reaction mixture at different time points. It is highly recommended to also spot the starting Tos-PEG8 material as a reference.

• Development: Place the plate in a sealed chamber containing an appropriate solvent system. A common mobile phase for PEG compounds is a mixture of Dichloromethane (DCM) and Methanol (B129727) (MeOH).[14][15] Start with a high DCM ratio (e.g., 95:5 DCM:MeOH) and increase the methanol concentration if the spots do not move.

• Visualization: After the solvent front nears the top, remove the plate and dry it. Visualize the spots. PEG compounds are often not UV-active, so staining is required. A potassium permanganate (B83412) (KMnO₄) stain is effective for visualizing PEG derivatives.

Data Interpretation: As the reaction progresses, the spot corresponding to the starting material (Tos-PEG8) will diminish in intensity, while a new, less polar spot (higher Rf value) corresponding to the Azide-PEG8 product will appear and intensify.[6]

Compound	Expected Polarity	Expected Rf Value
Azide-PEG8-OH (Starting Material)	High	Low
Azide-PEG8-Tos	Medium	Medium
Azide-PEG8-N₃ (Product)	Low	High

Table 1: Relative polarities and expected TLC retention factors (Rf) for reactants and products.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR provides quantitative information about the reaction's progress by allowing you to measure the disappearance of starting material signals and the appearance of product signals.

Protocol:

• Sample Preparation: Withdraw a small aliquot from the reaction mixture. Remove the solvent under reduced pressure or by passing it through a small plug of silica with a strong eluent.

• Dissolution: Dissolve the dried sample in a suitable deuterated solvent, such as CDCl₃ or DMSO-d₆.

• Acquisition: Acquire the ¹H NMR spectrum.

Data Interpretation: Monitor the key diagnostic peaks. The conversion can be calculated by comparing the integration of the product peaks to the sum of the product and remaining starting material peaks.

Functional Group	Protons	Expected Chemical Shift (ppm)	Notes
Tosyl (Starting Material)	Aromatic (Ar-H)	~7.8 and ~7.4 (two doublets)	Disappears as reaction proceeds.[16]
Tosyl (Starting Material)	Methyl (Ar-CH₃)	~2.4	Disappears as reaction proceeds.
Tosyl (Starting Material)	Methylene (-CH₂-OTs)	~4.1-4.3	Signal shifts upon substitution.[9]
PEG Backbone	Methylene (-O-CH₂-CH₂-O-)	~3.4-3.7	Large, broad signal. Remains constant.
Azide (Product)	Methylene (-CH₂-N₃)	~3.3-3.4	Appears as reaction proceeds.[9]

Table 2: Characteristic ¹H NMR chemical shifts for monitoring the Azide-PEG8-Tos reaction.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the identity of the final product by verifying its molecular weight. ESI-MS (Electrospray Ionization Mass Spectrometry) is commonly used for PEG analysis.[12]

Protocol:

• Sample Preparation: Dilute a small aliquot of the final reaction mixture (or the purified product) in a suitable solvent, such as methanol or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) acetate (B1210297) to promote ionization.

• Analysis: Infuse the sample directly into the mass spectrometer or analyze it via LC-MS.[13][17]

Data Interpretation: The mass spectrum will show a distribution of peaks, with each peak separated by 44 Da (the mass of an ethylene glycol unit).[13] You should confirm that the most abundant peaks in the distribution correspond to the expected mass of your Azide-PEG8 product.

• Mass of Tosyl Group (C₇H₇SO₂): ~155.02 Da

• Mass of Azide Group (N₃): ~42.01 Da

• Expected Mass Shift: The product's mass distribution should be approximately 113 Da less than the starting material's distribution.

Visual Workflow and Troubleshooting Logic

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// Troubleshooting Path incomplete [label="Reaction Incomplete", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; troubleshoot [label="Troubleshooting Steps", fillcolor="#F1F3F4", fontcolor="#202124"]; increase_temp [label="Increase Temperature\n(e.g., to 50°C)", fillcolor="#FBBC05", fontcolor="#202124"]; add_reagent [label="Add More NaN3\n(e.g., 0.5 eq.)", fillcolor="#FBBC05", fontcolor="#202124"];

// Success Path complete [label="Reaction Complete", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; workup [label="Aqueous Workup &\nExtraction", fillcolor="#F1F3F4", fontcolor="#202124"]; purify [label="Purify Product\n(e.g., Column Chromatography)", fillcolor="#F1F3F4", fontcolor="#202124"]; analyze [label="Characterize by\nNMR & Mass Spec", fillcolor="#4285F4", fontcolor="#FFFFFF"]; final_product [label="Pure Azide-PEG8-N3", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> monitor; monitor -> check_tlc;

check_tlc -> incomplete [label=" No ", color="#EA4335"]; incomplete -> troubleshoot [color="#EA4335"]; troubleshoot -> increase_temp [label=" Check Temp "]; troubleshoot -> add_reagent [label=" Check Stoichiometry "]; increase_temp -> monitor [color="#202124"]; add_reagent -> monitor [color="#202124"];

check_tlc -> complete [label=" Yes ", color="#34A853"]; complete -> workup [color="#34A853"]; workup -> purify; purify -> analyze; analyze -> final_product; } end_dot

Caption: A workflow for monitoring and troubleshooting the Azide-PEG8-Tos reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and facile end‐group quantification of functionalized PEG azides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 11. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. ingenieria-analitica.com [ingenieria-analitica.com]
• 14. benchchem.com [benchchem.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Dealing with Steric Hindrance in Azide-PEG8-Tos Conjugations

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with steric hindrance during Azide-PEG8-Tos conjugations. This guide provides practical troubleshooting advice and detailed protocols to help you optimize your experiments for successful outcomes.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance in the context of an Azide-PEG8-Tos conjugation?

A1: Steric hindrance refers to the spatial obstruction that slows down or prevents a chemical reaction due to the size and shape of the molecules involved. In an Azide-PEG8-Tos conjugation, this typically occurs when a bulky nucleophile has difficulty accessing the carbon atom to which the tosylate leaving group is attached on the PEG8 chain. The three-dimensional structure of the substrate molecule to which the azide (B81097) is being conjugated can also physically block the reactive azide group from attacking the tosylated PEG.[1][2]

Q2: What are the common signs that steric hindrance is affecting my Azide-PEG8-Tos conjugation?

A2: Common indicators of steric hindrance in your conjugation reaction include:

• Low or no conjugation yield: The amount of final product is significantly lower than theoretically expected.[2][3]

• Incomplete reaction: Even with a large excess of one reagent, a significant amount of the starting material remains unreacted.[4]

• Slow reaction rates: The conjugation proceeds much slower than anticipated, requiring extended reaction times.

• Formation of side products: Under harsh conditions used to overcome steric hindrance (e.g., high temperatures), side reactions like elimination may become more prevalent.[5]

Q3: How does the structure of my target molecule contribute to steric hindrance with Azide-PEG8-Tos?

A3: The accessibility of the nucleophilic group (e.g., an amine or thiol) on your target molecule is critical. If the nucleophile is located within a sterically crowded region, such as a pocket or a dense cluster of bulky residues on a protein, the Azide-PEG8-Tos molecule may be too large to approach and react efficiently.

Q4: Is the tosyl group on Azide-PEG8-Tos a good leaving group?

A4: Yes, the tosylate (tosyl) group is an excellent leaving group because its negative charge is well-stabilized by resonance after it detaches. This makes the carbon it is attached to highly susceptible to nucleophilic attack, which is a key requirement for an efficient SN2 reaction.[6][7] The primary challenge in these conjugations is often the accessibility of this reaction site, not the quality of the leaving group.

Troubleshooting Guide

Problem: Low Conjugation Yield

Low or negligible yield of the desired conjugate is the most common issue when dealing with sterically hindered substrates.

Potential Cause	Recommended Solution
Steric hindrance around the nucleophilic site	1. Increase Reaction Time: Allow the reaction to proceed for a longer duration (e.g., 24-48 hours) at a controlled temperature. 2. Increase Reaction Temperature: Cautiously increase the temperature in small increments (e.g., from room temperature to 37°C or 50°C). Monitor the stability of your biomolecule at higher temperatures. 3. Increase Molar Excess of Azide-PEG8-Tos: A higher concentration of the PEG reagent can increase the likelihood of a successful reaction. Start with a 5-10 fold molar excess and titrate upwards.[8]
Suboptimal Reaction Conditions	1. Optimize pH: For amine nucleophiles, a pH of 8.5-9.5 is often optimal to ensure the amine is deprotonated and thus more nucleophilic. For thiols, a pH of 7.5-8.5 is generally preferred.[5] 2. Solvent Selection: Use a polar aprotic solvent such as DMF or DMSO, which can help to solvate the reactants and facilitate an SN2 reaction. Ensure your target molecule is soluble and stable in the chosen solvent.
Hydrolysis of Azide-PEG8-Tos	The tosyl group can be susceptible to hydrolysis, especially at higher pH and temperatures, leading to the formation of inactive Azide-PEG8-OH.[5] 1. Use Anhydrous Solvents: If possible, perform the reaction in dry solvents to minimize water content. 2. Control pH: Avoid excessively high pH conditions that can accelerate hydrolysis.

Experimental Protocols

Protocol 1: General Procedure for Azide-PEG8-Tos Conjugation to a Sterically Hindered Amine

• Dissolve the Substrate: Dissolve your amine-containing substrate in a suitable anhydrous polar aprotic solvent (e.g., DMF or DMSO) to a final concentration of 1-10 mg/mL.

• Add Base: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA), at a 2-3 fold molar excess relative to the amine groups on your substrate. This will deprotonate the amine, increasing its nucleophilicity.

• Prepare Azide-PEG8-Tos: Dissolve Azide-PEG8-Tos in the same anhydrous solvent to create a stock solution (e.g., 100 mM).

• Initiate the Reaction: Add the desired molar excess (e.g., 10-fold) of the Azide-PEG8-Tos solution to the substrate solution.

• Incubate: Allow the reaction to proceed at room temperature with gentle stirring for 24-48 hours. If the reaction is slow, consider increasing the temperature to 37°C.

• Monitor Progress: Monitor the reaction by an appropriate analytical technique such as RP-HPLC or LC-MS to observe the formation of the product and consumption of starting materials.[9][10]

• Purification: Once the reaction is complete, purify the conjugate using size-exclusion chromatography (SEC) or RP-HPLC to remove unreacted PEG reagent and other impurities.[9]

Protocol 2: Monitoring Conjugation by RP-HPLC

• Column: C18 reverse-phase column.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

• Flow Rate: 1 mL/min.

• Detection: UV detection at a wavelength appropriate for your substrate (e.g., 220 nm or 280 nm for proteins).

• Analysis: The PEGylated conjugate will typically have a longer retention time than the unconjugated substrate due to the increased hydrophobicity of the PEG chain.

Visual Guides

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Purification after PEGylation

This guide provides troubleshooting advice and frequently asked questions regarding the removal of excess Azide-PEG8-Tos from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted Azide-PEG8-Tos?

Failure to remove excess Azide-PEG8-Tos can lead to several complications in downstream applications. These include inaccurate characterization of the conjugate, interference with biological assays leading to non-specific interactions, and difficulties in subsequent analytical steps.[1] The unreacted PEG linker can compete with the conjugated molecule in binding assays and complicate the interpretation of results.

Q2: What are the primary methods for removing excess Azide-PEG8-Tos?

The most effective purification strategies capitalize on the significant size difference between the typically large conjugated biomolecule (like a protein or antibody) and the small Azide-PEG8-Tos linker (Molecular Weight ≈ 550 Da).[2][3] The primary methods include:

• Size Exclusion Chromatography (SEC) / Gel Filtration: This technique separates molecules based on their size or hydrodynamic radius.[][5]

• Dialysis / Diafiltration: This method uses a semi-permeable membrane with a specific molecular weight cut-off (MWCO) to separate molecules.[1][]

• Ion Exchange Chromatography (IEX): This technique separates molecules based on differences in their net surface charge.[1][][6]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A high-resolution chromatography method that separates molecules based on their hydrophobicity.[1][7]

Q3: How do I select the best purification method for my experiment?

The choice of method depends on several factors, including the properties of your target molecule, the scale of the reaction, available equipment, and the desired final purity. For instance, SEC is very efficient at removing small molecules like excess PEG linkers from much larger proteins.[][5] Dialysis is a simple and cost-effective method for buffer exchange and removing small impurities, especially for larger sample volumes.[1] IEX is useful when the PEGylation process alters the charge of the target molecule, allowing for separation from the un-PEGylated form and the neutral excess PEG.[][8]

Method Selection Guide

The following diagram provides a decision-making workflow to help you select the most appropriate purification strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. Azide | BroadPharm [broadpharm.com]
• 3. PEG Azide, Azide linker, Click Chemistry tools | BroadPharm [broadpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. US8889837B2 - Purification of pegylated polypeptides - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Reproducible preparation and effective separation of PEGylated recombinant human granulocyte colony-stimulating factor with novel "PEG-pellet" PEGylation mode and ion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of temperature on Azide-PEG8-Tos reaction kinetics

Welcome to the technical support center for Azide-PEG8-Tos. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing Azide-PEG8-Tos in your experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter, with a focus on the impact of temperature on reaction kinetics.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism of Azide-PEG8-Tos?

Azide-PEG8-Tos is a polyethylene (B3416737) glycol (PEG) reagent featuring a terminal azide (B81097) group and a tosyl group. The tosyl group is an excellent leaving group, making the molecule highly reactive towards nucleophiles in a bimolecular nucleophilic substitution (SN2) reaction.[1] This allows for the covalent attachment of the Azide-PEG8 moiety to various molecules. The azide group can then be used in "click chemistry" reactions with alkynes or cyclooctynes.[2]

Q2: How does temperature impact the reaction rate of Azide-PEG8-Tos with a nucleophile?

As with most chemical reactions, the rate of reaction between Azide-PEG8-Tos and a nucleophile increases with temperature.[3] Reactions are often run at room temperature (20-25°C), but gentle heating can significantly shorten the reaction time.[3] However, it is crucial to monitor the reaction closely at elevated temperatures as side reactions can also be accelerated.

Q3: What is the optimal temperature range for this reaction?

A common temperature range for the reaction of tosylated PEGs with nucleophiles is between room temperature and 50°C.[3] Some protocols for similar reactions may even call for temperatures as high as 60-80°C to drive the reaction to completion, particularly with less reactive nucleophiles.[2][4] The ideal temperature will depend on the specific nucleophile, solvent, and desired reaction time.

Q4: What are the common side reactions associated with Azide-PEG8-Tos, and how are they affected by temperature?

The most common side reaction is the hydrolysis of the tosyl group to form Azide-PEG8-OH, especially in the presence of water. This side reaction is accelerated at higher pH and higher temperatures.[1] Another potential side reaction, though less common with primary tosylates, is an elimination (E2) reaction, which can be favored at elevated temperatures with sterically hindered or strongly basic nucleophiles.[1]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low or No Product Yield	Low Reaction Temperature: The reaction may be too slow at room temperature.	Gradually increase the reaction temperature in increments (e.g., to 40°C or 50°C) while monitoring the reaction progress.[1][3]
Inactive Azide-PEG8-Tos: The reagent may have hydrolyzed due to improper storage.	Use a fresh vial of the reagent. Ensure storage at -20°C in a dry, dark place.[3]
Suboptimal pH: The nucleophile may not be sufficiently deprotonated.	For amine nucleophiles, ensure the pH is in the range of 8.0-9.5.[1]
Presence of Side Products	Hydrolysis of Tosyl Group: Reaction temperature is too high or reaction time is too long.	Reduce the reaction temperature. If a higher temperature is needed for the main reaction, shorten the reaction time and monitor closely.[1]
Work under anhydrous (dry) conditions whenever possible.[1]
Reaction with Unintended Nucleophiles: Buffer components (e.g., Tris) may be reacting.	Use a non-nucleophilic buffer such as phosphate (B84403) or HEPES.[1]
Reaction is Too Slow	Low Temperature: The activation energy barrier is not being sufficiently overcome.	Increase the reaction temperature. Refer to the data tables below for expected changes in reaction time.
Steric Hindrance: The nucleophilic site on the target molecule is sterically hindered.	Increase the reaction temperature and/or reaction time. Consider using a larger excess of Azide-PEG8-Tos.

Data Presentation

Table 1: Effect of Temperature on Reaction Time and Yield for Nucleophilic Substitution of a Primary Tosylate with Sodium Azide

Temperature (°C)	Reaction Time (hours)	Yield (%)
Room Temperature (20-25°C)	12-24	Moderate to High
60°C	3	90[5]
80°C	Overnight	85[2]

This data is compiled from analogous reactions and should be used as a guideline. Optimal conditions for your specific substrate should be determined empirically.

Experimental Protocols

General Protocol for the Reaction of Azide-PEG8-Tos with a Primary Amine

This protocol describes a general method for the covalent attachment of the Azide-PEG8 moiety to a molecule containing a primary amine.

Materials:

• Azide-PEG8-Tos

• Amine-containing molecule

• Anhydrous aprotic solvent (e.g., Dimethylformamide - DMF)

• Non-nucleophilic base (e.g., Triethylamine - TEA or Diisopropylethylamine - DIPEA)

• Reaction vessel and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Quenching reagent (e.g., a small amount of water or primary amine scavenger)

• Purification system (e.g., HPLC, column chromatography)

Procedure:

• Preparation: Ensure all glassware is dry. Under an inert atmosphere, dissolve the amine-containing molecule (1 equivalent) and the non-nucleophilic base (1.5-2.0 equivalents) in the anhydrous solvent.

• In a separate vial, dissolve Azide-PEG8-Tos (1.1-1.5 equivalents) in the same anhydrous solvent.

• Reaction: Slowly add the Azide-PEG8-Tos solution to the stirring solution of the amine-containing molecule.

• The reaction can be carried out at room temperature for 12-24 hours. To increase the reaction rate, the mixture can be heated to a desired temperature (e.g., 40-60°C).[3][4]

• Monitoring: Monitor the progress of the reaction using an appropriate analytical technique such as TLC, LC-MS, or HPLC.

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. Quench any unreacted Azide-PEG8-Tos by adding a small amount of a quenching reagent. The crude product can be purified by a suitable chromatographic method.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the conjugation of Azide-PEG8-Tos.

Impact of Temperature on Reaction Outcomes

Caption: The dual effect of temperature on reaction rate and potential side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. US7301003B2 - Method of preparing polymers having terminal amine groups - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Minimizing disulfide bond reduction during thiol conjugation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when minimizing disulfide bond reduction during thiol conjugation experiments.

Troubleshooting Guide

This section addresses specific problems that may arise during the thiol conjugation process, offering potential causes and solutions.

Issue 1: Unintended reduction of structurally critical disulfide bonds.

Q: My protein is showing fragmentation or loss of activity after the conjugation procedure, suggesting unintended disulfide bond reduction. What could be the cause and how can I fix it?

A: Unintended disulfide bond reduction can compromise the structural integrity and function of your protein. Several factors could be responsible for this issue.

Potential Causes and Solutions:

• Carryover of Reducing Agents: Incomplete removal of reducing agents used to generate free thiols for conjugation can lead to the unwanted reduction of other disulfide bonds.[1]

  • Solution: Ensure complete removal of the reducing agent after the initial reduction step. Methods like desalting columns (e.g., Sephadex G-25) or spin columns are rapid and effective for separating the protein from small molecules like TCEP or DTT.[2][3] Dialysis is another option, though it can be less efficient.[]

• Harsh Reaction Conditions: The conditions for conjugation, particularly alkaline pH (pH 8-9), can promote disulfide bond scrambling and reduction, especially in IgG2 and IgG4 antibody subclasses.[1]

  • Solution: Optimize the pH of the conjugation reaction. A pH range of 6.5-7.5 is optimal for the thiol-maleimide reaction, as it is chemoselective for thiols.[5][6] At pH 7.0, the reaction with thiols is about 1,000 times faster than with amines.[5][6]

• Cellular Reducing Components: During the manufacturing of biologics, cell lysis can release intracellular reducing enzymes like thioredoxin, which can reduce the disulfide bonds of the antibody.[1]

  • Solution: If disulfide bond reduction is occurring during cell culture and harvesting, consider adding a controlled amount of hydrogen peroxide to the clarified harvest to quench the activity of these reducing components.[1]

• Depletion of Dissolved Oxygen: A lack of sufficient dissolved oxygen during cell culture or processing can create a reducing environment.[1]

  • Solution: Ensure adequate aeration during cell culture and processing steps to maintain an oxidizing environment that favors disulfide bond stability.

Issue 2: Low or no conjugation efficiency.

Q: I am observing a low yield of my desired conjugate. What are the potential causes and how can I improve the efficiency?

A: Low conjugation efficiency is a common problem that can stem from several factors related to the availability of reactive thiol groups and the stability of the reagents.[7]

Potential Causes and Solutions:

• Insufficient Free Thiols: The conjugation reaction, especially with maleimide (B117702) chemistry, depends on the presence of free sulfhydryl (-SH) groups.[7] Disulfide bonds within the protein must be adequately reduced to generate these reactive thiols.[8]

  • Solution: Verify the presence of free thiols before conjugation using Ellman's reagent (DTNB) to quantify their concentration.[1][7] Optimize the disulfide bond reduction step by adjusting the choice and concentration of the reducing agent.[7]

• Re-oxidation of Thiols: Free thiols are susceptible to re-oxidation back to disulfide bonds, particularly in the presence of oxygen or metal ions.[7]

  • Solution: Degas buffers by applying a vacuum or bubbling an inert gas like nitrogen or argon through the solution.[7] Include a chelating agent like EDTA (1-5 mM) in your reaction buffer to sequester metal ions that can catalyze thiol oxidation.[7]

• Maleimide Instability: Maleimide reagents are sensitive to moisture and can hydrolyze over time, rendering them unreactive.[6]

  • Solution: Prepare aqueous stock solutions of maleimide reagents immediately before use.[6] For longer-term storage, dissolve the maleimide in a dry, aprotic solvent like DMSO or DMF and store at -20°C, protected from moisture.[6]

• Suboptimal Molar Ratio: An insufficient molar excess of the maleimide reagent can result in an incomplete reaction.[6]

  • Solution: Optimize the molar ratio of the maleimide reagent to the protein. A 10- to 20-fold molar excess of the maleimide reagent is often a good starting point.[2][6]

Issue 3: Heterogeneity in the final product.

Q: My final conjugate product is heterogeneous, with a wide distribution of drug-to-antibody ratios (DAR). How can I improve the homogeneity?

A: Product heterogeneity is a significant challenge in cysteine-based conjugation, often arising from non-selective reduction and disulfide scrambling.[7]

Potential Causes and Solutions:

• Non-selective Reduction: Using a strong reducing agent or harsh conditions can lead to the reduction of both interchain and intrachain disulfide bonds, resulting in a heterogeneous product.[9]

  • Solution: Employ milder reducing agents like 2-mercaptoethylamine (2-MEA) or carefully control the concentration of TCEP and the reaction time to selectively reduce the more accessible interchain disulfides.[7] Immobilized TCEP on agarose (B213101) beads has also been shown to achieve selective and nearly quantitative reduction of specific disulfide bonds.[9]

• Disulfide Bond Scrambling: Alkaline pH conditions can promote the rearrangement of disulfide bonds, especially for IgG2 and IgG4 antibodies.[1]

  • Solution: Perform the conjugation at a slightly acidic to neutral pH (6.5-7.5) to minimize scrambling.[1][7]

• Site-Specific Conjugation: For a more homogeneous product with a defined DAR, consider using engineered antibodies with accessible cysteine residues (e.g., THIOMABs).[2][10] This approach allows for precise control over the conjugation site and stoichiometry.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a thiol-maleimide reaction and why is it so critical?

A1: The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5.[6] This range is crucial for balancing reaction efficiency and selectivity.[6] Below pH 6.5, the thiol group is mostly protonated and less nucleophilic, slowing the reaction.[6] Above pH 7.5, the maleimide ring is more susceptible to hydrolysis, and it can start to react with primary amines like lysine (B10760008) residues, leading to a loss of selectivity.[5][6]

Q2: Which reducing agent should I use, TCEP or DTT?

A2: The choice of reducing agent is critical.[7]

• TCEP (tris(2-carboxyethyl)phosphine): This is often preferred because it is stable, odorless, and does not contain thiols itself, meaning it generally doesn't need to be removed before adding a maleimide reagent.[7][11] It is effective over a wide pH range.[3][7]

• DTT (dithiothreitol): This is a strong reducing agent, but its activity is optimal at a pH greater than 7.[7] Since it contains thiols, any excess DTT must be removed before conjugation to prevent it from competing with the protein's thiols for the maleimide reagent.[2][7]

Feature	TCEP (Tris(2-carboxyethyl)phosphine)	DTT (Dithiothreitol)
Chemistry	Thiol-free reductant	Thiol-containing reductant
Effective pH Range	Wide (1.5 - 8.5)[3]	Narrow (pH > 7)[3]
Stability	More stable, resistant to air oxidation[3]	Less stable, sensitive to oxidation[3]
Odor	Odorless[3]	Strong, unpleasant odor[3]
Downstream Reaction	Does not typically require removal for maleimide reactions[3][11]	Must be removed before thiol-reactive conjugation[2][3]

Q3: How can I confirm that the disulfide bonds in my protein have been reduced?

A3: You can use a couple of analytical methods to assess the status of disulfide bonds:

• Non-reducing SDS-PAGE: This technique can visualize protein fragmentation resulting from disulfide bond reduction.[1] You would run two samples of your protein: one with a non-reducing sample buffer and one with a reducing sample buffer (as a control).[1] If the disulfide bonds are intact in the non-reducing sample, you should see a single band corresponding to the full-size protein.[1] The presence of lower molecular weight bands indicates disulfide bond reduction.[1]

• Ellman's Assay: This assay quantifies the number of free thiols in your sample.[1][12] Ellman's reagent (DTNB) reacts with free sulfhydryl groups to produce a yellow-colored product that can be quantified by measuring its absorbance at 412 nm.[1][12] An increase in free thiols compared to a non-reduced control indicates disulfide bond reduction.[12]

Q4: Is the bond formed from a thiol-maleimide reaction stable?

A4: The thioether bond formed from the maleimide reaction can be a concern as it is susceptible to a retro-Michael reaction, especially in the presence of other thiols like albumin in the bloodstream.[2] This can lead to premature release of the conjugated payload.[2] To address this, more stable maleimide variants and other linker technologies have been developed.[13][]

Experimental Protocols

Protocol 1: Selective Reduction of Antibody Interchain Disulfide Bonds

This protocol describes the reduction of interchain disulfide bonds in an IgG antibody using TCEP.[2]

Materials:

• IgG antibody solution (1-10 mg/mL)[2]

• Phosphate-buffered saline (PBS), pH 7.2-7.4, degassed[2]

• TCEP hydrochloride (e.g., 10 mM stock solution)[2]

• Inert gas (Nitrogen or Argon)[2]

• Desalting column (e.g., Sephadex G-25)[2]

Procedure:

• Prepare the antibody solution at a concentration of 1-10 mg/mL in degassed PBS.[2]

• Add a 10 to 100-fold molar excess of TCEP to the antibody solution.[2] For an antibody at 2 mg/mL (~13.3 µM), you would add TCEP to a final concentration of ~133 µM.[2]

• Incubate the reaction for 30-60 minutes at room temperature.[7] The exact time and TCEP concentration may need to be optimized for your specific antibody.

• Immediately proceed to the removal of the excess reducing agent using a desalting column to prevent re-formation of disulfide bonds.[2]

Protocol 2: Thiol-Maleimide Conjugation

This protocol outlines the general steps for conjugating a maleimide-activated payload to a reduced antibody.

Materials:

• Reduced antibody solution (from Protocol 1)

• Maleimide-activated payload

• Anhydrous DMSO or DMF[6][15]

• Reaction buffer: PBS or 10-100 mM Tris or HEPES, pH 7.0-7.5, degassed[2]

• Desalting column (e.g., Sephadex G-25) for purification[2]

Procedure:

• Prepare Payload Solution: Allow the vial of the maleimide-activated payload to warm to room temperature. Prepare a 10 mM stock solution in anhydrous DMSO or DMF.[15]

• Perform Conjugation: While gently stirring, add a 10-20 fold molar excess of the maleimide-activated payload to the reduced antibody solution.[2]

• Incubation: Protect the reaction mixture from light and incubate for 2 hours at room temperature or overnight at 4°C.[2][15]

• Purification: Separate the antibody conjugate from unreacted payload and byproducts using a desalting column or size-exclusion chromatography.[2]

Protocol 3: Characterization of Antibody Conjugates

A. Non-Reducing SDS-PAGE

This protocol allows for the visualization of protein fragmentation resulting from disulfide bond reduction.[1]

Procedure:

• Sample Preparation: Prepare two aliquots of your protein sample at a concentration of 1 mg/mL.

  • Non-reducing sample: To one aliquot, add 4X non-reducing Laemmli sample buffer.[1]

  • Reducing sample (Control): To the second aliquot, add 4X reducing Laemmli sample buffer (containing a reducing agent like β-mercaptoethanol or DTT).[1]

• Electrophoresis: Heat the samples and load them onto a polyacrylamide gel along with a molecular weight marker.[1] Run the gel according to the manufacturer's instructions.[1]

• Staining and Visualization: Stain the gel with a suitable protein stain (e.g., Coomassie Brilliant Blue), destain, and visualize the protein bands.[1]

• Interpretation: In the non-reducing lane, an intact antibody should show a single band at a high molecular weight.[1] The presence of lower molecular weight bands indicates disulfide bond reduction.[1] The reducing lane should show the constituent polypeptide chains (e.g., heavy and light chains).[1]

B. Ellman's Assay for Free Thiol Quantification

This assay quantifies the concentration of free sulfhydryl groups.[1]

Materials:

• Reaction Buffer (e.g., 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0)

• Ellman's Reagent (DTNB) solution (4 mg/mL in reaction buffer)[6]

• Cysteine or another thiol standard for generating a standard curve[1][6]

Procedure:

• Standard Curve: Prepare a series of known concentrations of a thiol standard.[1] React each standard with the DTNB solution and measure the absorbance at 412 nm.[1] Plot a standard curve of absorbance vs. thiol concentration.[1]

• Sample Measurement: Add 50 µL of your protein sample (at a known concentration) to 950 µL of reaction buffer.[1] Add 50 µL of the DTNB solution.[1]

• Incubation: Incubate at room temperature for 15 minutes.[1][6]

• Measurement: Measure the absorbance at 412 nm.[1]

• Calculation: Determine the concentration of free thiols in your sample using the standard curve or by using the molar extinction coefficient of the product (14,150 M⁻¹cm⁻¹).[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. Selective disulfide reduction for labeling and enhancement of Fab antibody fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Engineering THIOMABs for site-specific conjugation of thiol-reactive linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. tandfonline.com [tandfonline.com]
• 15. biotium.com [biotium.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Characterizing Azide-PEG8-Tos Conjugates

For researchers, scientists, and drug development professionals, the precise characterization of bioconjugates is a critical step to ensure efficacy, safety, and reproducibility. Azide-PEG8-Tos is a heterobifunctional linker that incorporates an azide (B81097) for "click chemistry" and a tosylate group, which is an excellent leaving group for nucleophilic substitution reactions.[1][2] The robust analysis of conjugates formed using this linker is essential to confirm successful synthesis, purity, and structural integrity.

This guide provides an objective comparison of the primary analytical techniques used to characterize Azide-PEG8-Tos conjugates. It includes detailed experimental protocols and quantitative data to aid in method selection and implementation.

Performance Comparison of Key Analytical Techniques

The comprehensive characterization of Azide-PEG8-Tos conjugates requires an orthogonal approach, utilizing a combination of analytical techniques.[3] Each method provides unique and complementary information regarding the structure, purity, and molecular weight of the conjugate.

Parameter	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)	High-Performance Liquid Chromatography (HPLC)	Fourier-Transform Infrared (FTIR) Spectroscopy
Primary Information	Detailed molecular structure, functional group confirmation, and purity assessment.[4][5]	High-resolution molecular weight and confirmation of elemental composition.[3][6]	Assessment of purity, separation of different PEGylated species, and quantification.[3][7]	Identification and confirmation of key functional groups.[8]
Structural Detail	High: Provides detailed information on the chemical environment of each atom, confirming the integrity of the PEG backbone and the presence of terminal groups.[5][9]	Moderate: Provides fragmentation patterns (in MS/MS) that can infer structure and identify conjugation sites.[3][6]	Low: Provides no direct structural information beyond size (in SEC mode).[5]	Low: Confirms the presence or absence of specific bonds but does not provide information on the overall molecular architecture.[8]
Functional Group Confirmation	Excellent: Directly observes protons and carbons of the azide and tosyl-related moieties, allowing for unambiguous confirmation.[4][9]	Indirect: Inferred from mass shifts corresponding to the addition of the linker and the loss of the tosyl leaving group.[6]	None: Does not provide direct information on functional groups.	Excellent: Provides direct evidence of the azide functional group via its characteristic strong, sharp absorption peak.[8][10]
Purity Assessment	Good: Can quantify impurities if their signals are resolved from the main compound.[4]	Good: Can detect impurities with different mass-to-charge ratios.	Excellent: High-resolution separation of the conjugate from starting materials, reagents, and by-products.[3][]	Poor: Not suitable for quantitative purity assessment.
Key Advantages	Provides the most definitive structural elucidation.[5]	Highly sensitive, provides precise mass determination, and can identify sites of PEGylation.[6][12]	Highly reproducible and quantitative, ideal for quality control and separating different PEGylated species.[]	Fast, non-destructive, and excellent for confirming the presence of the critical azide functional group.[13]
Key Considerations	Lower sensitivity compared to MS; requires higher sample concentration (mg).[5]	Polydispersity in traditional PEGs can complicate spectra, though less of an issue with discrete PEGs.[14]	PEG conjugates lack strong UV chromophores, often requiring specialized detectors like ELSD or CAD.[15][16]	Provides limited structural information and is not suitable for complex mixture analysis.

Experimental Protocols

Detailed and reproducible protocols are essential for the successful characterization of bioconjugates.[17] The following are methodologies for the key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol is for confirming the chemical structure and purity of the Azide-PEG8-Tos conjugate.

• Sample Preparation: Dissolve 5-10 mg of the conjugate in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial.[5][8] Transfer the solution to a 5 mm NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.[8]

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse.

  • Number of Scans: 16-32.

  • Data Analysis: Process the spectrum and integrate the peaks. Confirm the presence of signals corresponding to the PEG backbone (typically around 3.6 ppm), methylene (B1212753) protons adjacent to the azide group, and protons of the conjugated molecule.[8][9] The disappearance of the tosyl group's aromatic signals (around 7.4-7.8 ppm) confirms its displacement.[9]

Mass Spectrometry (MS)

This protocol is for determining the precise molecular weight of the conjugate. LC-ESI-MS is often preferred for bioconjugates.[6]

• Sample Preparation: Prepare a dilute solution (e.g., 1-10 µg/mL) of the conjugate in a solvent compatible with ESI-MS, such as acetonitrile (B52724)/water with 0.1% formic acid.[5]

• Instrumentation: An Electrospray Ionization Mass Spectrometer (ESI-MS), often coupled with a liquid chromatography system (LC-MS).[6][14]

• Data Acquisition:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode.[6]

  • MS1 Scan: Acquire a full scan to detect the multiply charged ions of the conjugate.

  • Data Analysis: Use deconvolution software to convert the multiply charged spectrum into a zero-charge mass.[6] The expected mass increase upon successful conjugation corresponds to the mass of the Azide-PEG8 moiety (mass of Azide-PEG8-Tos minus the mass of the tosyl leaving group, ~155.02 Da).[6]

High-Performance Liquid Chromatography (HPLC)

This protocol is for assessing the purity of the conjugate and separating it from unreacted starting materials.

• Sample Preparation: Dissolve a small amount of the sample in the HPLC mobile phase.[8]

• Instrumentation: An HPLC system equipped with a suitable column (e.g., C4 or C18 reversed-phase for peptides/proteins, or Size-Exclusion for larger molecules) and a detector.[3][18] An Evaporative Light Scattering Detector (ELSD) is recommended as PEG does not have a strong UV chromophore.[16][19]

• Method:

  • Mobile Phase: A typical mobile phase would be a gradient of water with 0.1% TFA (Mobile Phase A) and acetonitrile with 0.1% TFA (Mobile Phase B).

  • Gradient: A common gradient runs from 5% to 95% Mobile Phase B over 20-30 minutes to elute the conjugate.[8]

  • Data Analysis: Determine the purity by calculating the relative area of the main peak compared to the total area of all peaks in the chromatogram.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy

This protocol is for the rapid confirmation of the azide functional group.

• Sample Preparation: If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid or liquid sample directly onto the ATR crystal.[8]

• Instrumentation: An FTIR spectrometer, preferably with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.[8]

  • Data Analysis: Identify the characteristic strong and sharp absorption peak for the asymmetric stretch of the azide group, which appears around 2100 cm⁻¹.[8][10] The presence of this peak confirms the successful incorporation of the azide moiety.

Visualizing the Analytical Workflow

A logical workflow is crucial for the efficient and comprehensive characterization of the synthesized conjugate. The following diagram illustrates the interrelation of the analytical techniques described.

Caption: Workflow for the characterization of Azide-PEG8-Tos conjugates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemrxiv.org [chemrxiv.org]
• 14. enovatia.com [enovatia.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. waters.com [waters.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. agilent.com [agilent.com]

A Comparative Guide to the Mass Spectrometry Analysis of Proteins Modified with Azide-PEG8-Tos

For researchers, scientists, and drug development professionals, the precise characterization of modified proteins is a critical aspect of therapeutic development and proteomics research. The use of polyethylene (B3416737) glycol (PEG) linkers, such as Azide-PEG8-Tos, offers a powerful tool for bioconjugation, enabling improved pharmacokinetics, targeted delivery, and the introduction of bioorthogonal handles for further functionalization. This guide provides an objective comparison of the mass spectrometry analysis of proteins modified with Azide-PEG8-Tos against common alternative PEGylation reagents. We present supporting experimental data, detailed methodologies for key experiments, and visualizations to clarify complex workflows and logical relationships.

Introduction to Azide-PEG8-Tos

Azide-PEG8-Tos is a heterobifunctional linker featuring a terminal azide (B81097) group and a tosyl (tosylate) group, connected by an 8-unit discrete PEG (dPEG®) chain. The tosyl group is an excellent leaving group, making it reactive towards nucleophilic residues on proteins, primarily the side chains of lysine (B10760008) and cysteine, as well as the N-terminus. The azide group serves as a bioorthogonal handle for "click chemistry," allowing for the highly specific and efficient attachment of reporter molecules, such as biotin (B1667282) or fluorescent dyes, for enrichment and detection. The discrete nature of the PEG8 linker simplifies mass spectrometry analysis by avoiding the complex spectra associated with polydisperse PEG reagents.[1]

Performance Comparison with Alternative Crosslinkers

The performance of a protein modification reagent in a mass spectrometry workflow is assessed based on its reactivity, specificity, and the ease of identifying the modified peptides. Here, we compare the expected performance of Azide-PEG8-Tos with two widely used classes of PEGylation reagents: NHS-ester PEGs and Maleimide-PEGs.

Key Performance Insights:

• Specificity: Maleimide-PEGs offer the highest specificity by targeting the relatively rare cysteine residues, often leading to a more homogeneous product.[2] NHS-ester PEGs react with the more abundant lysine residues, which can result in a heterogeneous mixture of PEGylated species.[3] Azide-PEG8-Tos, with its tosyl group, can react with multiple nucleophiles, potentially leading to a heterogeneous product, but offers the unique advantage of a bioorthogonal azide handle for subsequent specific reactions.[4]

• Reaction Conditions: The optimal pH for the reactions differs. Maleimide-PEGs react efficiently at a neutral pH (6.5-7.5), while NHS-ester PEGs and Tos-PEGs prefer a slightly basic pH (7.2-8.5) for reaction with amines.[2][3]

• Enrichment Capabilities: The key advantage of Azide-PEG8-Tos is the presence of the azide group, which enables the selective enrichment of modified proteins or peptides from complex mixtures using click chemistry.[5][6] This can significantly enhance the detection of low-abundance modified species, a feature not inherent to NHS-ester or Maleimide-PEGs unless they are also functionalized with an enrichment tag.[7]

• Mass Spectrometry Analysis: The discrete PEG8 linker in Azide-PEG8-Tos simplifies the mass spectra compared to polydisperse PEGs.[1] The identification of modified peptides is facilitated by the predictable mass shift and the potential for enrichment. However, the heterogeneity of modification sites with the tosyl group can still present a challenge in data analysis.

Quantitative Data Summary

The following table summarizes key quantitative performance metrics for Azide-PEG8-Tos in comparison to alternative PEGylation reagents. The data is compiled from studies on analogous reagents and represents expected performance.

Feature	Azide-PEG8-Tos	m-PEG-NHS Ester	m-PEG-Maleimide
Target Residue(s)	Lysine, Cysteine, N-terminus	Lysine, N-terminus	Cysteine
Reaction pH	7.2 - 8.5 (for amines)	7.2 - 8.5	6.5 - 7.5
Typical Molar Excess	10- to 50-fold	5- to 20-fold	10- to 20-fold
Reaction Time	1 - 4 hours	30 - 60 minutes	2 - 4 hours
Specificity	Moderate	Moderate	High
Enrichment Handle	Yes (Azide)	No (unless added)	No (unless added)
MS Data Complexity	Moderate (site heterogeneity)	High (site heterogeneity)	Low (site-specific)

Experimental Protocols

Protocol 1: Protein Modification with Azide-PEG8-Tos

This protocol outlines the general steps for labeling a target protein with Azide-PEG8-Tos.

Materials:

• Purified protein sample in an amine-free buffer (e.g., PBS, pH 7.4)

• Azide-PEG8-Tos

• Anhydrous DMSO

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Protein Preparation: Ensure the protein sample is at a concentration of 1-5 mg/mL in an appropriate amine-free buffer.

• Reagent Preparation: Immediately before use, dissolve Azide-PEG8-Tos in anhydrous DMSO to a concentration of 25 mM.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the Azide-PEG8-Tos stock solution to the protein solution.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50 mM. Incubate for an additional 15 minutes at room temperature.

• Purification: Remove excess, unreacted reagent by using a desalting column.

• Verification: Confirm successful labeling by intact mass analysis using LC-MS. The expected mass increase is the mass of Azide-PEG8-Tos (approx. 494.22 Da) minus the mass of the tosyl group (approx. 155.02 Da), resulting in a net mass addition of approximately 339.20 Da per modification.[1]

Protocol 2: Enrichment of Azide-PEG8-Tos Modified Peptides via Click Chemistry

This protocol describes the enrichment of azide-containing peptides using a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction with a biotin-alkyne probe.

Materials:

• Azide-labeled protein digest

• Biotin-Alkyne probe

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Streptavidin-coated magnetic beads

• Wash buffers (e.g., PBS with 0.1% Tween-20, high salt buffer, water)

• Elution buffer (e.g., 0.1% TFA)

Procedure:

• Click Reaction: To the peptide mixture, add biotin-alkyne, CuSO₄, sodium ascorbate, and THPTA.[8] Incubate the reaction for 1-2 hours at room temperature.

• Desalting: Remove excess reagents by desalting the sample using a C18 StageTip or a similar method.

• Affinity Purification: Incubate the desalted peptide mixture with streptavidin-coated magnetic beads for 1 hour to capture the biotinylated (and thus azide-containing) peptides.

• Washing: Wash the beads extensively with a series of buffers to remove non-specifically bound peptides.[9]

• Elution: Elute the enriched peptides from the beads using an acidic elution buffer.

• Sample Preparation for MS: Desalt the eluted peptides again before LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of Enriched Peptides

This protocol provides a general workflow for the analysis of the enriched PEGylated peptides by LC-MS/MS.

Materials:

• Enriched and desalted peptide sample

• LC-MS grade water and acetonitrile (B52724) with 0.1% formic acid

• A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a nano-flow liquid chromatography system

• C18 reversed-phase column

Procedure:

• Chromatography: Inject the peptide sample onto the C18 column. Separate the peptides using a gradient of increasing acetonitrile concentration.[10]

• Mass Spectrometry: Acquire mass spectra in a data-dependent acquisition mode, where the most intense precursor ions are selected for fragmentation by collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).[2]

• Data Analysis: Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to search the acquired MS/MS spectra against the protein sequence database. Include the mass of the Azide-PEG8 moiety (approximately 339.20 Da) as a variable modification on lysine and cysteine residues in the search parameters. Manually validate the identification of PEGylated peptides by inspecting the MS/MS spectra for characteristic fragment ions, including the neutral loss of ethylene (B1197577) glycol units (44.0262 Da).[1]

Mandatory Visualization

Caption: Experimental workflow for the analysis of Azide-PEG8-Tos modified proteins.

Caption: Logical relationships between reagent choice, specificity, and MS data complexity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Selective Enrichment and Identification of Azide-tagged Cross-linked Peptides Using Chemical Ligation and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical reagents for the enrichment of modified peptides in MS-based identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. lcms.cz [lcms.cz]

Confirming Azide-PEG8-Tos Conjugation: An NMR-Based Comparative Guide

For researchers, scientists, and drug development professionals, the successful conjugation of molecules using linkers like Azide-PEG8-Tos is a critical step that demands rigorous verification. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for confirming this conjugation, supported by experimental data and detailed protocols. NMR spectroscopy offers an unparalleled advantage in providing precise structural information, allowing for the unambiguous confirmation of the covalent attachment and the integrity of the linker.

Quantitative Data Comparison: NMR vs. Alternative Methods

The choice of analytical technique for confirming conjugation depends on the specific requirements of the experiment, such as the need for detailed structural information, quantification, or high-throughput screening. While methods like HPLC and mass spectrometry provide valuable information, ¹H NMR spectroscopy offers a definitive confirmation of the covalent bond formation by observing the disappearance of signals from the tosyl leaving group and the appearance of new signals from the conjugated molecule.

Analytical Method	Information Provided	Resolution	Throughput	Key Advantages	Key Limitations
¹H NMR Spectroscopy	Precise structural confirmation, degree of substitution, purity	Atomic level	Low	Provides unambiguous evidence of covalent bond formation and structural integrity.	Requires higher sample concentration and is not suitable for high-throughput screening.
HPLC (RP/SEC)	Purity, presence of starting materials and byproducts, degree of PEGylation[1]	High (for separation of species)	High	Excellent for quantifying purity and separating reaction components.[]	Does not directly confirm the chemical structure of the conjugate.[]
Mass Spectrometry (MS)	Molecular weight of the conjugate, confirmation of mass shift upon conjugation	High (for mass determination)	High	Confirms the addition of the PEG linker to the target molecule.	Does not provide information on the specific site of conjugation or the integrity of the linker's functional groups.

¹H NMR Spectral Data for Azide-PEG8-Tos Conjugation

The confirmation of Azide-PEG8-Tos conjugation by ¹H NMR is primarily based on the disappearance of the signals corresponding to the tosyl group and the appearance of new signals characteristic of the newly formed conjugate. The following table summarizes the key ¹H NMR chemical shifts for the Azide-PEG8-Tos linker before and after a typical conjugation reaction.

Functional Group	Protons	Expected Chemical Shift (δ) for Azide-PEG8-Tos (in DMSO-d₆)[3]	Expected Change Upon Conjugation
Tosyl Group	Aromatic (Ar-H)	7.78 (d, 2H), 7.48 (d, 2H)	Disappearance
Tosyl Group	Methyl (Ar-CH₃)	2.41 (s, 3H)	Disappearance
Methylene (B1212753) adjacent to Tosyl	-CH₂-OTs	4.1 (t, 2H)	Shift upfield
PEG Backbone	-(O-CH₂-CH₂-)₈-	~3.5 (s, broad)	Minor shifts possible
Methylene adjacent to Azide (B81097)	-CH₂-N₃	3.39 (t, 2H)	Remains present

Note: The exact chemical shifts of the PEG backbone and the methylene group adjacent to the azide may experience minor changes depending on the solvent and the nature of the conjugated molecule.

Experimental Protocol: ¹H NMR Analysis

A standardized protocol is essential for obtaining high-quality, reproducible NMR data for the confirmation of Azide-PEG8-Tos conjugation.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified conjugate in 0.6-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent is critical as it can affect the chemical shifts of labile protons.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be used if necessary.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire ¹H NMR spectra on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.

• A standard one-pulse experiment is typically sufficient.

• Key acquisition parameters to consider:

  • Number of scans: 16 to 64 scans are generally adequate for achieving a good signal-to-noise ratio.

  • Relaxation delay (d1): A delay of 1-2 seconds is typically used.

  • Acquisition time (aq): 2-4 seconds.

  • Spectral width (sw): A spectral width of 12-16 ppm is usually sufficient to cover all relevant signals.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the raw data.

• Reference the spectrum using the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm).

• Integrate all relevant peaks. The integration of the PEG backbone protons can be used as an internal reference to determine the degree of conjugation.

• Analyze the chemical shifts and multiplicities of the signals to confirm the disappearance of the tosyl group signals and the presence of signals corresponding to the azide-PEG8 moiety and the newly conjugated molecule.

Workflow for Confirmation of Azide-PEG8-Tos Conjugation

The following diagram illustrates the logical workflow for confirming the successful conjugation of Azide-PEG8-Tos to a target molecule using NMR spectroscopy as the primary verification method.

Caption: Workflow for NMR-based confirmation of Azide-PEG8-Tos conjugation.

References

• 1. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Navigating the Maze: A Comparative Guide to HPLC Purification and Analysis of PEGylated Peptides

For researchers, scientists, and drug development professionals, the purification and analysis of PEGylated peptides is a critical, yet often challenging, step in the development of novel therapeutics. The covalent attachment of polyethylene (B3416737) glycol (PEG) to a peptide can enhance its solubility, stability, and in vivo half-life. However, the inherent heterogeneity of the PEGylation reaction mixture necessitates robust and reliable analytical and purification methods. High-Performance Liquid Chromatography (HPLC) stands as the cornerstone technique for ensuring the purity and characterization of these complex molecules. This guide provides an objective comparison of the primary HPLC methods used for PEGylated peptides, supported by experimental data and detailed protocols.

The PEGylation process often results in a complex mixture of the desired mono-PEGylated peptide, unreacted native peptide, excess PEG reagent, and potentially di- or multi-PEGylated species and positional isomers.[1][] The choice of HPLC method is therefore crucial for effectively separating these components and ensuring the quality of the final product. The most commonly employed HPLC techniques for this purpose are Reversed-Phase HPLC (RP-HPLC), Size-Exclusion Chromatography (SEC), and Ion-Exchange Chromatography (IEX). Each method separates molecules based on different physicochemical properties, offering unique advantages and disadvantages in the context of PEGylated peptide analysis.

At a Glance: Performance Comparison of HPLC Methods

The selection of an appropriate HPLC method depends on the specific analytical goal, whether it be routine purity assessment, separation of isomers, or quantification of aggregates. The following table summarizes the key performance characteristics of the most common HPLC modes for PEGylated peptide analysis.

Feature	Reversed-Phase HPLC (RP-HPLC)	Size-Exclusion Chromatography (SEC)	Ion-Exchange Chromatography (IEX)
Primary Separation Principle	Hydrophobicity	Hydrodynamic Radius (Size)	Net Surface Charge
Primary Application	Purity assessment, separation of positional isomers, quantification of unreacted peptide.[][3]	Quantification of aggregates, separation of species with significant size differences (e.g., PEGylated vs. non-PEGylated).[4]	Separation of species with different degrees of PEGylation, purification from free PEG.[5][6]
Resolution	High; can often resolve positional isomers.[3][7]	Moderate; may have limited resolution between species of similar size.[4]	Moderate to High; depends on the charge difference between species.[]
Throughput	Moderate	High	Moderate
Key Strengths	Excellent for resolving closely related species with differing hydrophobicity.[3]	Robust and reliable for aggregate analysis.[8]	Effective for separating based on the number of attached PEG chains.[]
Common Challenges	Peak broadening due to PEG heterogeneity and conformational flexibility.[9] Potential for on-column precipitation of highly PEGylated species.[10]	Co-elution of free PEG with the PEGylated peptide can occur.	Requires careful method development to optimize salt gradients.

The Workflow: From Crude Mixture to Purified Product

The general process for the purification and analysis of a PEGylated peptide using HPLC involves several key steps, from initial sample preparation to final characterization of the purified fractions.

General experimental workflow for HPLC purification and analysis of PEGylated peptides.

Deep Dive: Experimental Protocols

Detailed and optimized experimental protocols are fundamental to achieving successful separation and analysis. Below are representative protocols for the key HPLC methods discussed.

Protocol 1: Reversed-Phase HPLC (RP-HPLC) for Purification and Analysis

RP-HPLC is a powerful technique that separates molecules based on their hydrophobicity.[] The attachment of a hydrophilic PEG chain generally alters the retention time of the peptide, and this method is particularly effective at separating positional isomers, as the location of the PEG chain can subtly affect the molecule's overall hydrophobicity.[3]

System Preparation:

• HPLC System: An Agilent 1100 or equivalent system is suitable.[10]

• Column: A Jupiter C18, 300 Å, 5 µm, 150 x 4.6 mm column is a common choice. For larger PEGs (20-40 kDa), a C18 column often provides better separation, while for smaller PEGs (<1 kDa), a C4 column may yield better resolution.[9][11]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.[10] Formic acid can be used as an alternative for LC-MS applications to avoid ion suppression, though it may result in poorer peak shape.[9]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[9]

• Column Temperature: 45 °C. Elevated temperatures can improve peak shape and resolution.[3][9]

• Flow Rate: 1.0 mL/min for analytical columns.[3]

• Detector: UV, set to 214 nm or 280 nm.[9]

Sample Preparation:

• Dissolve the crude PEGylation reaction mixture or purified sample in Mobile Phase A to a final concentration of approximately 0.5-1.0 mg/mL.[10]

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.[9]

Chromatographic Run (Analytical):

• Equilibrate the column with the initial mobile phase conditions (e.g., 95% Mobile Phase A, 5% Mobile Phase B) for at least 10 column volumes.[9]

• Inject 10-20 µL of the prepared sample.[10]

• Run a shallow linear gradient, for example, from 20% to 65% Mobile Phase B over 25-30 minutes. A shallow gradient of 1-2% B/min is often optimal for resolving closely eluting species.[1][3]

• Include a high-organic wash step (e.g., 90% Mobile Phase B) for 5 minutes to elute any strongly retained components.[3]

• Re-equilibrate the column at the initial conditions for 10-15 minutes before the next injection.[9]

Data Analysis: The unmodified peptide will typically have a different retention time than the PEGylated species. The degree of PEGylation can also influence retention time.[1]

Protocol 2: Size-Exclusion Chromatography (SEC) for Aggregate and Purity Analysis

SEC separates molecules based on their hydrodynamic volume in solution.[4] As PEGylation significantly increases the size of a peptide, SEC is well-suited for separating the PEGylated product from the smaller, unmodified peptide and for quantifying high molecular weight aggregates.[4][8]

System Preparation:

• HPLC System: A system equipped with a UV detector is required. A refractive index (RI) detector can be added for the detection of free PEG, which lacks a strong UV chromophore.[4][12]

• Column: A column suitable for the molecular weight range of the analytes, such as a Zenix SEC-150 (300 x 7.8 mm, 3 µm) or a Superdex 200 (10 x 300 mm).[12]

• Mobile Phase: A buffer that minimizes non-specific interactions, such as 150 mM phosphate (B84403) buffer, pH 7.0.

• Column Temperature: Ambient.

• Flow Rate: 1.0 mL/min.

• Detector: UV, set to 214 nm or 280 nm.

Sample Preparation:

• Dilute the sample in the mobile phase to a concentration of approximately 1-2 mg/mL.[13]

• Filter the sample through a 0.22 µm filter before injection.[13]

Chromatographic Run:

• Equilibrate the column with the mobile phase for at least 15 minutes.[10]

• Inject 10-20 µL of the prepared sample.[13]

• Run the analysis isocratically (i.e., with a constant mobile phase composition).

Data Analysis: Larger molecules, such as aggregates and the PEGylated peptide, will elute earlier than smaller molecules like the unreacted peptide.

Protocol 3: Ion-Exchange Chromatography (IEX) for Purification

IEX separates molecules based on their net surface charge.[13] The attachment of PEG chains can shield charged residues on the peptide surface, altering its overall charge and allowing for the separation of species with different degrees of PEGylation.[] It can be particularly useful for removing unreacted, free PEG.[6]

System Preparation:

• HPLC System: A standard HPLC system with a UV detector.

• Column: An appropriate ion-exchange column (e.g., cation or anion exchange) based on the peptide's isoelectric point (pI).

• Mobile Phase A: 20 mM MES, pH 6.0 (for cation exchange).[13]

• Mobile Phase B: 20 mM MES, 1 M NaCl, pH 6.0 (for cation exchange).[13]

• Column Temperature: Ambient.[13]

• Flow Rate: 0.8 mL/min.[13]

• Detector: UV, set to 280 nm.[10]

Sample Preparation:

• Dilute the sample in Mobile Phase A to a suitable concentration (e.g., 0.1-0.5 mg/mL).[10]

• Ensure the pH of the sample is appropriate for binding to the column.

Chromatographic Run:

• Equilibrate the column with 100% Mobile Phase A for at least 15 minutes.[10]

• Inject the prepared sample.

• Run a linear gradient from 0% to 50% Mobile Phase B over 30-40 minutes.[10][13]

• Include a high-salt wash step (100% B) and a re-equilibration step.[10]

Data Analysis: The elution order will depend on the net charge of the different species at the operating pH.

Conclusion

The successful purification and analysis of PEGylated peptides are critical for the development of safe and effective biotherapeutics. A thorough understanding of the principles and practical considerations of different HPLC methods is essential. While RP-HPLC often provides the highest resolution for closely related species, SEC is invaluable for aggregate analysis, and IEX offers an alternative separation mechanism based on charge. The choice of the optimal method or combination of methods will ultimately depend on the specific properties of the PEGylated peptide and the analytical information required. The protocols and comparative data presented in this guide serve as a valuable starting point for researchers to develop and optimize their purification and analysis strategies for these complex and promising molecules.

References

• 1. benchchem.com [benchchem.com]
• 3. blob.phenomenex.com [blob.phenomenex.com]
• 4. benchchem.com [benchchem.com]
• 5. Use of ion-exchange chromatography and hydrophobic interaction chromatography in the preparation and recovery of polyethylene glycol-linked proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What Peptide Purification Methods Do You Use? | AmbioPharm | AmbioPharm [ambiopharm.com]
• 7. RP-HPLC Peptide Mapping to Determine Pegylation Sites of PEG-rhGH [journal11.magtechjournal.com]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. biopharminternational.com [biopharminternational.com]
• 13. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Azide-PEG8-Tos and Azide-PEG4-Tos in Antibody-Drug Conjugate (ADC) Development

For Researchers, Scientists, and Drug Development Professionals

The linker connecting a monoclonal antibody to a cytotoxic payload is a critical determinant of an Antibody-Drug Conjugate's (ADC) therapeutic index. Among the various linker technologies, polyethylene (B3416737) glycol (PEG) has become an integral component for optimizing the physicochemical and pharmacological properties of ADCs. The length of the PEG chain is a key design parameter that can be modulated to fine-tune an ADC's stability, pharmacokinetics (PK), and efficacy.

This guide provides an objective comparison of two discrete heterobifunctional PEG linkers, Azide-PEG8-Tos and Azide-PEG4-Tos, in the context of ADC development. The primary difference between these two linkers lies in the length of the PEG spacer—eight versus four ethylene (B1197577) glycol units. This seemingly minor structural change can significantly influence the ADC's performance, creating a trade-off between in vitro potency and in vivo stability and efficacy.

The Role and Chemistry of Azide-PEG-Tos Linkers

Azide-PEG-Tos linkers are heterobifunctional molecules that enable a two-step conjugation process. The tosyl (Tos) group is an excellent leaving group, readily undergoing nucleophilic substitution by functional groups on a payload molecule. The azide (B81097) (N3) group facilitates covalent attachment to a modified antibody via "click chemistry," such as the strain-promoted alkyne-azide cycloaddition (SPAAC), which is bioorthogonal and highly efficient. The PEG spacer imparts hydrophilicity, which is crucial for mitigating the aggregation often associated with hydrophobic payloads and for improving the ADC's pharmacokinetic profile.[1][2]

Comparative Analysis of ADC Performance: PEG8 vs. PEG4

The selection of PEG linker length is a critical optimization step in ADC design. A longer PEG chain generally provides a more substantial hydrophilic shield for the cytotoxic payload. This can lead to improved pharmacokinetics and in vivo efficacy; however, it may also introduce steric hindrance that can slightly reduce in vitro potency.[3][4]

Quantitative Data Summary

The following tables summarize representative preclinical data comparing the performance of ADCs constructed with PEG4 and PEG8 linkers. It is important to note that this data is compiled from multiple studies and serves to illustrate general trends.

Table 1: In Vitro Cytotoxicity (IC50)

ADC Linker	Target Cell Line	IC50 (ng/mL)	Key Observation
ADC-PEG4	HER2-Positive	~77	Potent cytotoxic activity.
ADC-PEG8	HER2-Positive	~80-100	A slight reduction in potency is sometimes observed with longer PEG chains, potentially due to steric hindrance affecting target binding or internalization.[3][4][5]

Table 2: In Vitro Plasma Stability

ADC Linker	Time Point (hours)	% Payload Loss (in Mouse Plasma)	Key Observation
ADC-PEG4	24	22%	Demonstrates moderate stability.
ADC-PEG8	24	12%	The longer PEG8 linker offers greater protection against premature payload deconjugation, showing nearly half the payload loss compared to the PEG4 linker.

Table 3: Pharmacokinetic Parameters (Rodent Model)

ADC Linker	Clearance Rate (mL/day/kg)	Half-Life (t½)	Area Under the Curve (AUC)	Key Observation
ADC-PEG4	~7	Moderate	Moderate	Provides improved PK over non-PEGylated ADCs.[5][6]
ADC-PEG8	~5	Increased	Increased	The longer PEG chain significantly reduces clearance and prolongs circulation time, leading to greater drug exposure.[5][6] A PEG length of eight units is often considered a threshold for achieving optimal PK profiles.[7]

Table 4: In Vivo Efficacy (Xenograft Model)

ADC Linker	Tumor Growth Inhibition (TGI)	Tolerability	Key Observation
ADC-PEG4	35-45%	Moderate	Effective, but rapid clearance may limit overall efficacy. ADCs with PEGs smaller than PEG8 have been shown to be poorly tolerated at higher doses.[4]
ADC-PEG8	75-85%	Improved	The superior pharmacokinetic profile translates to significantly enhanced tumor accumulation and greater anti-tumor activity in vivo.[4]

Visualizing Key Processes in ADC Development

Experimental Protocols

Detailed methodologies are crucial for the rational design and comparative evaluation of ADCs. Below are representative protocols for key experiments.

Protocol 1: ADC Synthesis and Characterization

This protocol outlines a general strategy for synthesizing ADCs using an Azide-PEG-Tos linker and click chemistry.

• Antibody Modification:

  • Introduce an alkyne handle (e.g., DBCO) onto the antibody via reaction with a corresponding NHS ester (e.g., DBCO-PEG4-NHS) targeting lysine (B10760008) residues.

  • Alternatively, use enzymatic methods for site-specific installation of an alkyne group.

  • Purify the alkyne-modified antibody using a desalting column to remove excess reagents.[8]

• Linker-Payload Preparation:

  • Dissolve the cytotoxic payload (containing a nucleophilic group like a thiol or amine) and the Azide-PEG-Tos linker (PEG4 or PEG8 variant) in an anhydrous organic solvent (e.g., DMSO).

  • React the payload with the tosyl group of the linker via nucleophilic substitution to form the Azide-PEG-Payload construct.

• Conjugation Reaction:

  • Add the Azide-PEG-Payload construct to the alkyne-modified antibody in a suitable reaction buffer (e.g., PBS, pH 7.4).

  • Allow the strain-promoted azide-alkyne cycloaddition (SPAAC) reaction to proceed for 2-4 hours at room temperature or 4°C overnight.[]

• Purification:

  • Purify the resulting ADC using Size-Exclusion Chromatography (SEC) to remove unreacted linker-payload constructs and other impurities.[10]

  • Exchange the purified ADC into a suitable formulation buffer.

• Characterization:

  • Drug-to-Antibody Ratio (DAR): Determine the average DAR using methods such as Hydrophobic Interaction Chromatography (HIC) or reverse-phase liquid chromatography-mass spectrometry (RP-LC-MS).[11]

  • Aggregation Analysis: Assess the percentage of high molecular weight species (aggregates) using SEC-HPLC.[1][10]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability following ADC treatment.[11][12]

• Cell Culture: Culture target antigen-positive cancer cells in appropriate media.

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADCs (PEG4 and PEG8 variants), unconjugated antibody, and free payload controls. Add the diluted compounds to the cells.

• Incubation: Incubate the plates for 72 to 120 hours.

• Viability Assessment: Add MTT solution to each well and incubate for 2-4 hours. Solubilize the resulting formazan (B1609692) crystals with DMSO or another suitable solvent.

• Data Analysis: Measure the absorbance at 570 nm. Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 3: In Vivo Pharmacokinetic (PK) Study

This study evaluates the clearance, half-life, and exposure of an ADC in a rodent model.[6][11]

• Animal Model: Use female BALB/c mice or Sprague-Dawley rats (6-8 weeks old).

• Dosing: Administer a single intravenous (IV) dose of the ADC (e.g., 3-5 mg/kg) to a cohort of animals.

• Blood Sampling: Collect blood samples from the tail vein or other appropriate site at predetermined time points (e.g., 5 min, 1, 4, 8, 24, 48, 96, 168 hours post-dose).

• Plasma Preparation: Process the blood samples by centrifugation to separate the plasma and store at -80°C until analysis.

• Quantification: Determine the concentration of the total antibody or conjugated ADC in the plasma samples using a validated enzyme-linked immunosorbent assay (ELISA) or LC-MS/MS method.

• Data Analysis: Plot the mean plasma concentration versus time. Calculate key pharmacokinetic parameters (e.g., clearance, half-life, AUC) using non-compartmental analysis.

Protocol 4: In Vivo Efficacy Study (Xenograft Model)

This study evaluates the anti-tumor activity of the ADC in a tumor-bearing animal model.[3][11]

• Model Establishment: Subcutaneously implant human tumor cells into the flank of immunocompromised mice (e.g., nude or SCID).

• Tumor Growth and Randomization: Once tumors reach a specified volume (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, ADC-PEG4, ADC-PEG8).

• Dosing: Administer the ADCs and controls intravenously at a specified dosing schedule.

• Monitoring: Measure tumor volumes and body weights 2-3 times per week to assess efficacy and tolerability.

• Endpoint: Conclude the study when tumors in the control group reach a predetermined maximum size.

• Data Analysis: Calculate the Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control and perform statistical analysis.

Conclusion

The choice between an Azide-PEG8-Tos and an Azide-PEG4-Tos linker is a critical decision in ADC design that requires a careful balance of competing properties. The experimental data strongly suggest that the longer PEG8 linker offers significant advantages in terms of in vivo performance, including improved plasma stability, a more favorable pharmacokinetic profile, and enhanced anti-tumor efficacy.[3][4] This is often accompanied by better tolerability, a crucial factor for a successful therapeutic.[4]

However, a potential trade-off with a slight reduction in in vitro potency may exist for certain antibody-payload combinations, likely due to steric effects.[3] Therefore, a systematic and empirical evaluation of a range of PEG linker lengths is essential in the preclinical development of any new ADC. By carefully weighing the in vitro and in vivo data, researchers can rationally select the optimal linker to maximize the therapeutic index and develop a safer, more effective antibody-drug conjugate.

References

• 1. lcms.cz [lcms.cz]
• 2. Overview: Mechanism of Action of ADC – Creative Biolabs ADC Blog [creative-biolabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Site-Specific Antibody Conjugation Strategy to Functionalize Virus- Based Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Azide-PEG8-Tos with Alternative Click Chemistry Linkers for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation and drug development, the choice of a chemical linker is a critical determinant of the efficacy, stability, and homogeneity of the final product. Among the diverse array of available tools, Azide-PEG8-Tos has emerged as a versatile heterobifunctional linker, offering the unique combination of an azide (B81097) for "click chemistry" and a tosylate for nucleophilic substitution. This guide provides an objective and data-driven comparison of Azide-PEG8-Tos with other prominent click chemistry linkers, supported by experimental data and detailed methodologies to inform the rational design of bioconjugates.

The Dual Reactivity of Azide-PEG8-Tos

Azide-PEG8-Tos is a polyethylene (B3416737) glycol (PEG) linker featuring two distinct reactive moieties.[1][2] The azide group serves as a handle for bioorthogonal click chemistry reactions, namely the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[3] The tosylate group, a good leaving group, is susceptible to nucleophilic attack by functional groups such as amines and thiols, enabling an alternative conjugation strategy.[1][2] The eight-unit PEG spacer enhances water solubility and provides spatial separation between the conjugated molecules.[4]

Performance Comparison of Click Chemistry Linkers

The selection of a click chemistry linker is a trade-off between reaction kinetics, biocompatibility, and the nature of the desired linkage. This section provides a quantitative comparison of Azide-PEG8-Tos with other commonly used click chemistry linkers.

Table 1: Quantitative Comparison of Key Performance Metrics for Click Chemistry Linkers

Feature	Azide-PEG8-Tos (CuAAC)	Azide-PEG8-Tos (SPAAC with DBCO)	DBCO-PEG-X*
Target Functional Group	Terminal Alkyne	Azide	Azide
Reaction Principle	Copper(I)-catalyzed [3+2] cycloaddition	Strain-promoted [3+2] cycloaddition	Strain-promoted [3+2] cycloaddition
Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	~1 - 100[5][6]	~0.90 (with model azides)[6]	~1.0 - 2.0[7]
Biocompatibility	Limited in vivo due to copper cytotoxicity[5]	Excellent, catalyst-free[5]	Excellent, catalyst-free[7]
Typical Reaction Time	30 minutes - 12 hours[5]	1 - 24 hours[5]	1 - 24 hours
Typical Yield	80 - 99%[5]	70 - 95%[5]	High
Bond Formed	Stable 1,2,3-triazole	Stable 1,2,3-triazole	Stable 1,2,3-triazole
Key Advantage	Fast kinetics with simple alkynes	High biocompatibility for in vivo applications	Fast kinetics in a bioorthogonal setting
Key Disadvantage	Copper toxicity	Slower than CuAAC	Bulky and hydrophobic nature of DBCO

Note: "X" represents a second functional group for further conjugation (e.g., NHS ester, Maleimide). The data presented is based on studies with similar PEG linkers and model systems and serves as a reliable proxy for the expected performance.

The Tosylate Functionality: An Alternative Conjugation Handle

Beyond click chemistry, the tosylate group on Azide-PEG8-Tos provides an additional modality for conjugation through nucleophilic substitution. This allows for the attachment of molecules containing primary amines (e.g., lysine (B10760008) residues in proteins) or thiols (e.g., cysteine residues).

Table 2: Performance Comparison of Tosylate vs. Other Amine-Reactive Linkers

Feature	Azide-PEG8-Tos (Tosylate)	NHS-Ester-PEG-Y*
Target Functional Group	Primary Amines, Thiols	Primary Amines
Reaction Principle	Nucleophilic Substitution	Acyl Substitution
Reaction pH	7.4 - 9.0	7.0 - 8.5
Reaction Speed	Variable, dependent on nucleophile	Relatively fast (30-60 minutes)
Bond Formed	Stable secondary amine or thioether	Stable amide
Stability of Linkage	High	High
Key Advantage	Reacts with multiple nucleophiles	Well-established and efficient chemistry
Key Disadvantage	Potential for lower selectivity	Hydrolytically unstable, requires anhydrous conditions for storage

Note: "Y" represents a second functional group for further conjugation (e.g., Maleimide, Alkyne).

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful bioconjugation. The following are representative protocols for utilizing the dual functionality of Azide-PEG8-Tos and for comparison with an alternative click chemistry linker.

Protocol 1: Sequential Conjugation using Azide-PEG8-Tos

This protocol describes a two-step conjugation strategy, first utilizing the tosylate group and then the azide group.

Step 1: Conjugation via the Tosylate Group

• Preparation of Biomolecule: Dissolve the amine-containing biomolecule (e.g., an antibody) in an amine-free buffer (e.g., PBS, pH 8.0) to a concentration of 1-10 mg/mL.

• Linker Preparation: Prepare a 10-50 mM stock solution of Azide-PEG8-Tos in anhydrous DMSO.

• Conjugation Reaction: Add a 10- to 50-fold molar excess of the Azide-PEG8-Tos stock solution to the biomolecule solution. The final DMSO concentration should be kept below 10% (v/v).

• Incubation: Gently mix and incubate the reaction for 4-12 hours at room temperature or overnight at 4°C.

• Purification: Remove excess linker by size-exclusion chromatography (SEC) or dialysis. The resulting product is an azide-functionalized biomolecule.

Step 2: Click Chemistry with the Azide-Functionalized Biomolecule (CuAAC)

• Preparation of Reactants: Prepare a stock solution of the alkyne-containing payload in DMSO.

• Reaction Setup: In a microcentrifuge tube, combine the azide-functionalized biomolecule, the alkyne-payload (typically a 5- to 20-fold molar excess), and a copper(I)-stabilizing ligand (e.g., THPTA).

• Initiation of Click Reaction: Add a freshly prepared solution of copper(II) sulfate (B86663) and a reducing agent (e.g., sodium ascorbate) to initiate the reaction. Final concentrations are typically in the range of 1-2 mM for copper/ligand and 5-10 mM for sodium ascorbate.

• Incubation: Incubate at room temperature for 1-4 hours, protected from light.

• Purification: Purify the final conjugate using SEC to remove excess reagents and the copper catalyst.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with a DBCO-Linker

This protocol details the copper-free click chemistry reaction between a DBCO-functionalized molecule and an azide-containing payload.

• Preparation of Reactants: Prepare a solution of the DBCO-functionalized molecule (e.g., 1-5 mg/mL in PBS, pH 7.4). Prepare a stock solution of the azide-PEG-payload in DMSO.

• Conjugation: Add a 3- to 5-fold molar excess of the azide-PEG-payload to the DBCO-functionalized molecule solution.

• Incubation: Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification: Purify the resulting conjugate using an SEC column to remove the unreacted payload.

Visualizing the Chemistry and Workflows

Diagrams illustrating the chemical reactions and experimental workflows provide a clear understanding of the conjugation strategies.

Caption: Workflow for sequential bioconjugation using Azide-PEG8-Tos.

Caption: Comparison of CuAAC and SPAAC reaction pathways.

Conclusion

Azide-PEG8-Tos stands out as a highly versatile bifunctional linker, offering researchers the flexibility of two distinct and powerful conjugation chemistries. The azide moiety provides access to the robust and efficient world of click chemistry, with the choice between the rapid, copper-catalyzed CuAAC for in vitro applications and the highly biocompatible, catalyst-free SPAAC for in vivo studies. Concurrently, the tosylate group offers a reliable method for conjugation to common biological nucleophiles like amines and thiols.

The choice between Azide-PEG8-Tos and other click chemistry linkers, such as those featuring DBCO or other strained alkynes, will ultimately depend on the specific requirements of the application. For sequential conjugations or when a non-click chemistry approach is also desired, the dual functionality of Azide-PEG8-Tos presents a clear advantage. In contrast, for applications demanding the fastest possible copper-free reaction kinetics, a dedicated DBCO-based linker may be the preferred choice. By carefully considering the quantitative data and experimental protocols presented in this guide, researchers can make informed decisions to select the optimal linker for the successful development of novel bioconjugates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Azide-PEG8-Tos, 857892-34-3 | BroadPharm [broadpharm.com]
• 3. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Optimal Balance: Advantages of the PEG8 Spacer in Bioconjugation

In the intricate world of therapeutic and diagnostic bioconjugate design, the selection of a chemical linker is a critical decision that profoundly influences efficacy, stability, and pharmacokinetic profiles. Among the arsenal (B13267) of available options, polyethylene (B3416737) glycol (PEG) spacers have become a gold standard. This guide provides an objective comparison of the eight-unit polyethylene glycol spacer (PEG8) against shorter and longer PEG alternatives, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions.

The PEG8 spacer, a discrete and monodisperse linker, offers a unique equilibrium of properties, making it a frequently chosen component in advanced bioconjugates like antibody-drug conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs).[1][2][3] Its core advantages lie in its ability to enhance solubility, improve pharmacokinetic profiles, reduce immunogenicity, and provide optimal spatial separation between conjugated molecules.[4][5]

At a Glance: Key Advantages of the PEG8 Spacer

Feature	Advantage of PEG8 Spacer
Solubility & Aggregation	The hydrophilic nature of the PEG8 spacer improves the solubility of hydrophobic payloads, preventing aggregation and enhancing the stability of the bioconjugate in aqueous environments.[2][3][4]
Pharmacokinetics (PK)	PEG8 provides a sufficient hydrodynamic shield to reduce renal clearance and prolong circulation half-life, leading to improved drug exposure at the target site.[4][5][6]
Immunogenicity	The flexible PEG8 chain can create a "stealth" effect, masking immunogenic epitopes and reducing the risk of an undesired immune response.[4][5]
Steric Hindrance	The defined length of the PEG8 spacer provides adequate distance between the conjugated molecules, minimizing steric hindrance and ensuring that each component can function optimally.[4][7]
Drug-to-Antibody Ratio (DAR)	In ADC development, hydrophilic PEG linkers like PEG8 can facilitate higher and more uniform DARs by solubilizing hydrophobic payloads.[5][8]

Quantitative Comparison of PEG Spacer Performance

The optimal PEG spacer length is often a trade-off between various parameters. The following tables summarize quantitative data from multiple studies, comparing the impact of different PEG spacer lengths on key performance indicators.

Table 1: Impact of PEG Spacer Length on Binding Affinity

Spacer Length	Dissociation Constant (Kd) in nM	IC50 (nM) of a ⁶⁸Ga-Labeled Bombesin Antagonist Analog[1]
No Spacer	15.1 ± 2.1[9]	-
PEG2	-	3.1 ± 0.2
PEG3	-	3.9 ± 0.3
PEG4	10.2 ± 1.5[9]	5.4 ± 0.4
PEG6	-	5.8 ± 0.3
PEG8	8.9 ± 1.2 [9]	-
PEG12	-	-
PEG24	7.8 ± 1.1[9]	-
Alkyl C12	25.4 ± 3.5[9]	-

A lower Kd or IC50 value indicates higher binding affinity. For smaller targeting molecules, shorter PEG linkers may be preferred to minimize interference with receptor binding.[1] However, for larger molecules, a slightly longer spacer like PEG8 can provide a good balance between maintaining affinity and conferring other benefits.

Table 2: Representative In Vitro Cytotoxicity of Antibody-Drug Conjugates (ADCs) with Different PEG Spacers

PEG Spacer in Linker	Payload	Target Cell Line	IC50 (nM)
PEG4-Val-Cit	MMAE	HER2+	~0.8[1]
PEG8-Val-Cit	MMAE	HER2+	~1.2 [1]
PEG12	MMAE	CD30+ Lymphoma	~15-50[10]

This table presents representative data. Absolute IC50 values are highly dependent on the specific antibody, payload, linker chemistry, and target cell line. While longer PEG chains can enhance hydrophilicity, they may sometimes lead to a slight decrease in in vitro cytotoxicity compared to shorter linkers.[1]

Visualizing the Role of PEG8 in Bioconjugates

Diagrams are essential for understanding the structural and functional relationships in complex bioconjugates.

Caption: General structure of an Antibody-Drug Conjugate.[11]

This diagram illustrates how the PEG8 spacer connects the antibody to the cytotoxic payload, providing spatial separation.

Caption: Mechanism of targeted protein degradation by a PROTAC.[4]

In PROTACs, the length and flexibility of the PEG8 spacer are critical for the formation of a stable ternary complex, which leads to the degradation of the target protein.[3][4]

Experimental Protocols

Reproducible and standardized experimental protocols are crucial for the accurate comparison of bioconjugates with different PEG spacer lengths.

Protocol 1: General Procedure for Protein Labeling with NHS-Ester-PEG Linkers

This protocol outlines a general method for conjugating an amine-reactive PEG linker to a protein, such as an antibody.[1]

Materials:

• Protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• NHS-Ester-PEGn reagent (e.g., NHS-PEG8-Maleimide)

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Prepare the protein solution at a concentration of 1-10 mg/mL in an amine-free buffer.

• PEG Reagent Preparation: Immediately before use, dissolve the NHS-Ester-PEGn reagent in DMSO or DMF to a stock concentration of 10 mM.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved PEG reagent to the protein solution. The final concentration of the organic solvent should not exceed 10% of the total reaction volume.

  • Incubate the reaction for 30-60 minutes at room temperature or 2 hours on ice, with gentle mixing.[1]

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature.

• Purification: Remove excess, unreacted PEG reagent and byproducts by size-exclusion chromatography.

• Characterization: Analyze the labeled protein using methods such as SDS-PAGE and mass spectrometry to determine the degree of labeling.

Protocol 2: In Vitro Cytotoxicity Assay (IC50 Determination)

This protocol is used to determine the concentration of an ADC required to inhibit the growth of a cancer cell line by 50%.[11]

Materials:

• Target cancer cell line (e.g., HER2-positive cells)

• Complete cell culture medium

• ADCs with different PEG spacer lengths

• Cell viability reagent (e.g., CellTiter-Glo®)

• 96-well clear-bottom plates

• Plate reader

Procedure:

• Cell Seeding: Seed the target cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• ADC Treatment: Prepare serial dilutions of the ADCs in complete cell culture medium. Remove the old medium from the cells and add the ADC dilutions. Include untreated cells as a control.

• Incubation: Incubate the plate for 72-120 hours.

• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence or fluorescence using a plate reader.

• Data Analysis: Normalize the data to the untreated control. Plot the cell viability against the logarithm of the ADC concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Caption: Workflow for evaluating ADCs with different PEG linkers.[1][11]

Conclusion

The selection of the optimal PEG spacer length is a critical, context-dependent decision in bioconjugate design. While shorter PEGs may offer advantages in maintaining high binding affinity for smaller molecules, and longer PEGs can provide enhanced pharmacokinetic benefits, the PEG8 spacer often represents a "goldilocks" solution. It provides a crucial balance of improved solubility, favorable pharmacokinetics, reduced immunogenicity, and sufficient spatial separation to mitigate steric hindrance, without significantly compromising in vitro potency. The systematic evaluation of a range of PEG spacer lengths, using robust experimental protocols, is essential to achieving the optimal therapeutic index for any novel bioconjugate. The recently approved ADC, Zynlonta®, incorporates a PEG8 chain in its linker, highlighting the clinical relevance of this well-balanced spacer.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Tosylate and Other Leaving Groups in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a leaving group is a critical determinant in the design and synthesis of effective bioconjugates, particularly in the burgeoning field of antibody-drug conjugates (ADCs). The proficiency of the leaving group dictates the efficiency of linker attachment to biomolecules and can significantly influence the stability of the final conjugate. This guide provides an objective comparison of tosylate versus other commonly employed leaving groups, supported by established chemical principles and available data.

Executive Summary

Tosylate (p-toluenesulfonate, OTs) is a well-regarded leaving group in organic synthesis, prized for its good reactivity and stability. In the context of bioconjugation, it offers a viable option for the derivatization of hydroxyl and amine groups on payloads, linkers, or biomolecules themselves. However, its performance must be weighed against a spectrum of other leaving groups, each with its own distinct advantages and disadvantages. This comparison focuses on sulfonate esters (mesylate, nosylate, brosylate, triflate) and halides, which are frequently utilized in the development of therapeutic bioconjugates.

The reactivity of a leaving group is inversely related to the pKa of its conjugate acid; a more stable anion (the conjugate base of a strong acid) is a better leaving group.[1][2] This principle governs the general order of reactivity for sulfonate esters: Triflate > Nosylate > Tosylate > Mesylate.[3][4] While highly reactive leaving groups can facilitate rapid conjugation, they may also lead to decreased stability of the precursor molecule and potential off-target reactions.[3][4] Conversely, less reactive groups may require harsher reaction conditions, potentially compromising the integrity of sensitive biomolecules.[3]

Data Presentation: Quantitative Comparison of Leaving Groups

The following table summarizes the key characteristics of common leaving groups used in bioconjugation, based on data from general organic chemistry literature. Direct comparative data in a bioconjugation context is limited, and performance can vary depending on the specific biomolecule, nucleophile, and reaction conditions.

Leaving Group	Abbreviation	Conjugate Acid	pKa of Conjugate Acid	Relative Reactivity (SN2, Approximate)	Key Characteristics in Bioconjugation
Sulfonate Esters
Triflate (Trifluoromethanesulfonate)	-OTf	Triflic Acid	~ -14	~10⁴ - 10⁵	Extremely reactive, suitable for unreactive substrates. May have lower precursor stability.[3]
Nosylate (p-Nitrobenzenesulfonate)	-ONs	p-Nitrobenzenesulfonic Acid	-3.5	~10	More reactive than tosylate due to the electron-withdrawing nitro group.[3]
Tosylate (p-Toluenesulfonate)	-OTs	p-Toluenesulfonic Acid	-2.8	1	Good balance of reactivity and stability, widely used. Good for derivatization of alcohols and amines. [3][4]
Brosylate (p-Bromobenzenesulfonate)	-OBs	p-Bromobenzenesulfonic Acid	-2.9	Slightly more reactive than tosylate	Reactivity is similar to tosylate.[3]
Mesylate (Methanesulfonate)	-OMs	Methanesulfonic Acid	-1.9	~0.5	Less reactive than tosylate, often used interchangeably.[3]
Halides
Iodide	-I	Hydroiodic Acid	-10	~10⁻¹ - 10⁻²	Good nucleofuge, but the iodide ion itself can be a good nucleophile, potentially leading to side reactions.[3]
Bromide	-Br	Hydrobromic Acid	-9	~10⁻² - 10⁻³	Common leaving group in alkylating agents.[3]
Chloride	-Cl	Hydrochloric Acid	-7	~10⁻⁴ - 10⁻⁵	Less reactive than bromide and iodide.[3]

Mandatory Visualization

Caption: Relative reactivity of common leaving groups.

Caption: A generalized workflow for bioconjugation.

Experimental Protocols

Objective: To compare the reaction kinetics and yield of peptide conjugation using linkers activated with different leaving groups (e.g., tosylate, mesylate, iodoacetamide).

Materials:

• Peptide: A cysteine-containing peptide (e.g., GGGGCGGGG)

• Linkers:

  • Tosylate-activated linker (e.g., Tosyl-PEG-Maleimide)

  • Mesylate-activated linker (e.g., Mesyl-PEG-Maleimide)

  • Iodoacetamide-activated linker (e.g., Iodoacetyl-PEG-Maleimide)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, degassed.

• Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) if the peptide has formed disulfide bonds.

• Quenching Reagent: L-cysteine or N-acetylcysteine.

• Analytical Equipment: High-Performance Liquid Chromatography (HPLC) with UV detection and a Mass Spectrometer (LC-MS).

Protocol:

• Peptide Preparation:

  • Dissolve the cysteine-containing peptide in the reaction buffer to a final concentration of 1 mg/mL.

  • If necessary, add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature to reduce any disulfide bonds. Remove the TCEP using a desalting column.

• Linker Preparation:

  • Dissolve each linker in a minimal amount of a compatible organic solvent (e.g., DMF or DMSO) before diluting into the reaction buffer to the desired stock concentration.

• Conjugation Reaction:

  • In separate reaction vials, add the peptide solution.

  • To each vial, add a 5-fold molar excess of the respective linker stock solution (tosylate, mesylate, or iodoacetamide).

  • Incubate the reactions at room temperature with gentle mixing.

• Time-Course Analysis:

  • At various time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 24 hr), withdraw an aliquot from each reaction mixture.

  • Immediately quench the reaction by adding a 100-fold molar excess of the quenching reagent.

• Sample Analysis by LC-MS:

  • Analyze the quenched reaction aliquots by reverse-phase HPLC coupled to a mass spectrometer.

  • Use a suitable gradient of water and acetonitrile (B52724) with 0.1% formic acid to separate the unconjugated peptide, the conjugated peptide, and other reaction components.

  • Monitor the reaction progress by integrating the peak areas of the unconjugated peptide and the desired bioconjugate at a specific wavelength (e.g., 220 nm or 280 nm).

  • Confirm the identity of the product by mass spectrometry.

• Data Analysis:

  • Calculate the percentage of peptide conjugation at each time point for each leaving group.

  • Plot the percentage of conjugation versus time to determine the reaction kinetics for each leaving group.

  • Compare the final conjugation yields after a set period (e.g., 24 hours).

Stability of the Resulting Bioconjugate:

The stability of the formed covalent bond is also a critical parameter. For instance, a thioether bond formed from the reaction of a thiol with an activated linker is generally stable.[5] However, the stability can be influenced by the local chemical environment.[5]

Protocol for Assessing Plasma Stability:

• Incubation: Incubate the purified bioconjugate in human or mouse plasma at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 24, 48, 96, 168 hours).

• Analysis: Analyze the aliquots by a suitable method, such as LC-MS, to quantify the amount of intact bioconjugate remaining.

• Data Analysis: Calculate the half-life of the bioconjugate in plasma.

Conclusion

The choice of a leaving group in bioconjugation is a balance between reactivity, stability of the activated molecule, and the desired reaction conditions. Tosylate offers a good compromise of reactivity and stability, making it a versatile tool for bioconjugation. For applications requiring very rapid conjugation or for less reactive nucleophiles, more reactive leaving groups like triflates may be considered, with the caveat of potentially lower precursor stability. For less sensitive biomolecules or when slower, more controlled conjugation is desired, mesylates or halides can be employed. Ultimately, the optimal leaving group should be determined empirically for each specific bioconjugation application, taking into account the nature of the biomolecule, the linker-payload, and the desired attributes of the final bioconjugate.

References

• 1. Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Approaches for peptide and protein cyclisation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Bioconjugation: The Role of Azide-PEG8-Tos and Its Alternatives

For researchers, scientists, and drug development professionals, the precise and stable covalent linkage of molecules is a cornerstone of innovation in therapeutics, diagnostics, and research tools. The choice of a chemical linker is critical, dictating the efficiency, specificity, and in vivo stability of the resulting bioconjugate. This guide provides an objective comparison of key bioconjugation strategies, with a focus on the utility of azide-functionalized polyethylene (B3416737) glycol (PEG) linkers like Azide-PEG8-Tos. We will delve into the performance of different conjugation chemistries, supported by experimental data and detailed protocols, to inform the selection of the optimal strategy for your research needs.

Comparing Bioconjugation Techniques

The selection of a bioconjugation strategy hinges on several key performance indicators, including reaction efficiency, specificity for the target functional group, and the stability of the resulting linkage under physiological conditions. While Azide-PEG8-Tos is a component used in "click chemistry," it's important to understand the broader landscape of available techniques.

Feature	NHS Ester Chemistry	Maleimide-Thiol Chemistry	Click Chemistry (CuAAC & SPAAC)	Oxime Ligation
Target Residue(s)	Primary amines (Lysine, N-terminus)	Thiols (Cysteine)	Azide or Alkyne (introduced via unnatural amino acids or enzymatic modification)	Aldehydes/Ketones and Hydrazines/Alkoxyamines
Selectivity	Random	Generally site-specific (if free cysteines are limited)	Highly site-specific	High
Typical Efficiency	5-50%	70-90%[1]	>90%[1]	Moderate to high
Reaction pH	7.2-8.5[1]	6.5-7.5[1]	Physiological pH, aqueous buffer, catalyst-free (SPAAC)	pH 4.5-7; can be slow at neutral pH but can be catalyzed
Bond Stability	Amide bond (stable)	Thioether bond (stable)	Triazole bond (highly stable)	Oxime bond (stable, can be cleaved under acidic conditions)
Key Advantages	Simple, widely used	High efficiency, good for site-specific conjugation	Bioorthogonal, very high efficiency and specificity	High chemoselectivity, biocompatible
Key Disadvantages	Lack of site-specificity, potential for hydrolysis	Potential for maleimide (B117702) hydrolysis and reaction with other nucleophiles	CuAAC requires a potentially cytotoxic copper catalyst; SPAAC reagents can be complex to synthesize	Slower reaction rates compared to click chemistry

The Role of the PEG Linker: In Vitro vs. In Vivo Stability

The "PEG8" portion of Azide-PEG8-Tos refers to an eight-unit polyethylene glycol chain. PEG linkers are crucial for improving the solubility, bioavailability, and circulation half-life of a therapeutic molecule while reducing its immunogenicity.[2][3][4] The stability of the linker is paramount to the performance of the bioconjugate.

Linker Chemistry	In Vitro Stability	In Vivo Stability	Key Considerations
Ether	Highly Stable	Highly Stable	Non-cleavable under physiological conditions, providing long circulation times.[2]
Amide	Generally Stable	Generally Stable	Susceptible to enzymatic cleavage by proteases.
Thioether	Highly Stable	Highly Stable	Robust and common in bioconjugation.
Triazole (from Click Chemistry)	Highly Stable	Highly Stable	Formed via click chemistry, known for its exceptional stability.[5]
Disulfide	Stable in plasma	Cleaved in reducing environments	Designed for cleavage in the reducing intracellular environment.[3]
Valine-Citrulline (vc)	Stable in plasma	Cleaved by lysosomal enzymes	A common cleavable linker for antibody-drug conjugates (ADCs).[3]

Note: Direct comparative studies across a wide range of PEGylated linkers under identical conditions are limited. The data presented is a synthesis of findings from multiple studies and should be interpreted with consideration of the different experimental systems.[3]

A study on folate-linked liposomal formulations found that while the length of the PEG-linker did not show a significant difference in cellular uptake in vitro, the in vivo tumor accumulation of particles significantly increased with longer PEG-linker lengths.[6] This highlights the importance of considering the biological environment when designing bioconjugates.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable bioconjugation. Below are protocols for common click chemistry reactions relevant to the use of Azide-PEG8-Tos.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) In Vitro

This protocol describes a general method for labeling an alkyne-modified protein with an azide-PEG-linked molecule.[7]

Materials:

• Alkyne-functionalized molecule

• Azide-PEG linker (e.g., Azide-PEG8-Tos, where the tosyl group has been replaced by a payload)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Copper(II) Sulfate (CuSO₄)

• Reducing agent: Sodium Ascorbate (B8700270)

• Copper-chelating ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Size-exclusion chromatography (SEC) column for purification

Procedure:

• Prepare Stock Solutions:

  • Alkyne-Molecule: Prepare a stock solution in the reaction buffer.

  • Azide-PEG Linker: Prepare a stock solution in the reaction buffer.

  • Copper(II) Sulfate: Prepare a 10 mM stock solution in deionized water.

  • Ligand (THPTA): Prepare a 50 mM stock solution in deionized water.

  • Sodium Ascorbate: Prepare a 100 mM stock solution in deionized water (prepare fresh).

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-molecule and the azide-PEG linker in the desired molar ratio (e.g., 1:1.2).

  • Add the copper/ligand complex to the mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1 mM.

• Incubation: Gently mix the reaction components and incubate at room temperature for 1-4 hours.[7]

• Purification: Purify the labeled protein from excess reagents using a desalting column or dialysis.[5]

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live Cell Labeling

This protocol outlines a general method for labeling azide-modified biomolecules on the surface of live cells with a DBCO-functionalized fluorescent dye.[5]

Materials:

• Live cells with surface-expressed azide-modified biomolecules

• DBCO-functionalized fluorescent dye

• Cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Preparation: Culture cells to the desired confluency.

• Labeling:

  • Prepare a solution of the DBCO-functionalized dye in cell culture medium at the desired final concentration.

  • Remove the existing cell culture medium and add the labeling solution to the cells.

  • Incubate the cells for 30-60 minutes at 37°C.

• Washing:

  • Remove the labeling solution.

  • Wash the cells three times with fresh cell culture medium or PBS to remove any unreacted dye.

• Analysis: The labeled cells can now be analyzed by fluorescence microscopy or flow cytometry.

Visualizing Workflows and Pathways

Diagrams generated using the DOT language can help visualize complex experimental workflows and signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. dovepress.com [dovepress.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Characterizing the Drug-to-Antibody Ratio (DAR) of ADCs Synthesized with Azide-PEG Linkers

In the rapidly advancing field of antibody-drug conjugates (ADCs), precise characterization of the drug-to-antibody ratio (DAR) is a critical quality attribute (CQA) that profoundly influences therapeutic efficacy, safety, and pharmacokinetic profiles. For researchers and drug development professionals utilizing heterobifunctional linkers such as Azide-PEG8-Tos in a "click chemistry" approach to ADC synthesis, a thorough understanding of the available analytical techniques for DAR determination is paramount. This guide provides an objective comparison of the principal analytical methods for DAR assessment, complete with experimental protocols and supporting data, to aid in the selection of the most appropriate strategy.

While Azide-PEG8-Tos serves as a valuable tool for conjugating a payload to an antibody, the characterization of the resulting ADC's DAR is performed using a distinct set of analytical techniques. This guide will explore the most common and robust methods for this purpose: Hydrophobic Interaction Chromatography (HIC), Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Mass Spectrometry (MS), and UV/Vis Spectroscopy.

Hypothetical Workflow for ADC Synthesis using Azide-PEG8-Tos

The synthesis of an ADC using a linker like Azide-PEG8-Tos typically involves a two-step process. First, the antibody is modified to introduce an alkyne group. Subsequently, the azide-functionalized linker-payload is conjugated to the antibody via a copper-catalyzed or strain-promoted alkyne-azide cycloaddition (CuAAC or SPAAC), commonly referred to as "click chemistry."

Figure 1: Hypothetical ADC synthesis workflow.

Comparison of Key Methods for DAR Determination

The choice of analytical technique for DAR determination depends on the specific characteristics of the ADC, the desired level of detail, and the available instrumentation. The following table provides a comparative overview of the most common methods.

Method	Principle	Advantages	Disadvantages	Typical Throughput
Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on hydrophobicity, which increases with drug load.	- Resolves different DAR species- Non-denaturing conditions preserve protein structure	- Incompatible with MS due to high salt concentrations- May not resolve species with the same DAR but different conjugation sites	Moderate
Reversed-Phase HPLC (RP-HPLC)	Separates ADC components (light and heavy chains) under denaturing conditions based on hydrophobicity.	- High resolution- Compatible with MS- Can provide site-specific conjugation information	- Denaturing conditions may alter the ADC	High
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of intact or fragmented ADC to determine the mass of conjugated drugs.	- High accuracy and sensitivity- Provides detailed molecular weight information- Can identify conjugation sites	- Can be complex to interpret- May require specialized instrumentation	Moderate to High
UV/Vis Spectroscopy	Measures the absorbance of the ADC at two different wavelengths (typically 280 nm for the antibody and a specific wavelength for the drug) to calculate the average DAR.	- Simple and rapid- Non-destructive	- Only provides an average DAR, no distribution information- Prone to interference from other absorbing species	Very High

Experimental Protocols

Hydrophobic Interaction Chromatography (HIC) for DAR Analysis

Principle: HIC separates molecules based on their hydrophobicity. In the case of ADCs, the addition of hydrophobic drug-linker moieties increases the overall hydrophobicity of the antibody. By using a high-salt mobile phase to promote hydrophobic interactions with the stationary phase and then eluting with a decreasing salt gradient, species with different numbers of conjugated drugs can be separated.

Protocol:

• Column: A HIC column (e.g., TSKgel Butyl-NPR) is equilibrated with a high-salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0).

• Sample Preparation: The ADC sample is diluted in the equilibration buffer.

• Injection and Separation: The sample is injected onto the column. A linear gradient from the high-salt buffer to a low-salt buffer (e.g., 50 mM sodium phosphate, pH 7.0) is applied over a set time to elute the ADC species.

• Detection: The elution profile is monitored by UV absorbance at 280 nm.

• Data Analysis: The peak area for each species (DAR0, DAR2, DAR4, etc.) is integrated. The weighted average DAR is calculated using the following formula: Average DAR = Σ(% Peak Area of each species * Number of drugs for that species) / 100

Figure 2: HIC experimental workflow.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for DAR Analysis

Principle: RP-HPLC separates molecules based on their hydrophobicity under denaturing conditions. For ADCs, the antibody is typically reduced to separate the light and heavy chains. The drug-conjugated chains are more hydrophobic and will have longer retention times on a reversed-phase column.

Protocol:

• Sample Reduction: The ADC sample is incubated with a reducing agent (e.g., dithiothreitol, DTT) to cleave the interchain disulfide bonds.

• Column: A reversed-phase column (e.g., C4 or C8) is equilibrated with a mobile phase containing an organic solvent (e.g., acetonitrile) and an ion-pairing agent (e.g., trifluoroacetic acid, TFA).

• Injection and Separation: The reduced sample is injected onto the column. A gradient of increasing organic solvent concentration is used to elute the light chains, heavy chains, and their drug-conjugated forms.

• Detection: The elution profile is monitored by UV absorbance at 280 nm.

• Data Analysis: The peak areas for the unconjugated and conjugated light and heavy chains are integrated. The weighted average DAR is calculated based on the relative peak areas and the number of drugs conjugated to each chain.

A Comparative Guide to MALDI-TOF Analysis of Bioconjugation with Azide-PEG8-Tos and its Alternatives

For researchers, scientists, and drug development professionals, the precise and efficient conjugation of biomolecules is paramount for creating advanced therapeutics and research tools. The choice of PEGylation reagent significantly impacts the outcome of bioconjugation, influencing reaction efficiency, stability of the final product, and the ability to accurately characterize the conjugate. This guide provides an objective comparison of Azide-PEG8-Tos for bioconjugation with other common PEGylation chemistries, supported by experimental data and detailed protocols for analysis by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry.

Introduction to PEGylation Chemistries

PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to biomolecules, is a widely used strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutics. This is achieved through various chemical strategies that target specific functional groups on the biomolecule.

Azide-PEG8-Tos utilizes "click chemistry," a class of reactions known for their high efficiency and specificity.[1] The azide (B81097) group on the PEG linker reacts with an alkyne-functionalized biomolecule in a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC) to form a stable triazole linkage.[1][2] The tosyl group is an excellent leaving group, facilitating nucleophilic substitution reactions.[3][4]

Alternative PEGylation strategies commonly involve:

• N-hydroxysuccinimide (NHS) esters: These reagents react with primary amines (e.g., lysine (B10760008) residues and the N-terminus of proteins) to form stable amide bonds. This is a well-established and rapid method, though it can sometimes lead to a heterogeneous mixture of products due to the presence of multiple reactive sites.[2][5]

• Maleimides: These are highly specific for thiol groups (cysteine residues), forming stable thioether bonds. This allows for more site-specific conjugation.[2][6]

Quantitative Comparison of PEGylation Chemistries

The selection of a bioconjugation strategy is often a trade-off between reaction efficiency, the stability of the resulting linkage, and the reaction conditions required. The following tables provide a summary of key performance indicators for Azide-PEG8-Tos (via click chemistry) and its alternatives.

Parameter	Azide-PEG-Tos (Click Chemistry)	PEG-NHS Ester	PEG-Maleimide
Target Functional Group	Alkyne or Strained Alkyne	Primary Amine (-NH₂)	Thiol (-SH)
Reaction Kinetics	Very fast (often complete in < 1 hour)[1]	Fast (typically 30-60 minutes at room temperature)[1]	Very fast (minutes to a few hours at room temperature)[1]
Typical Reaction pH	Wide range (typically 4-11)[1]	7.0 - 9.0 (Optimal ~8.0-8.5)[4]	6.5 - 7.5[1]
Specificity & Stoichiometry	Highly specific and bioorthogonal, allowing for precise 1:1 stoichiometry[1]	Can react with multiple lysine residues, potentially leading to heterogeneity[2]	Highly selective for thiols, enabling site-specific conjugation[6]
Biocompatibility	SPAAC is catalyst-free and ideal for in vivo applications. CuAAC requires a copper catalyst that may need to be removed.[2]	Generally good for in vitro applications.[1]	The resulting thioether bond can be susceptible to retro-Michael addition in the presence of other thiols in vivo.[1]

Linkage Stability	Description
Triazole (from Click Chemistry)	The triazole ring formed is highly stable and considered irreversible.[1]
Amide (from NHS Ester)	The amide bond is highly stable under physiological conditions.[1]
Thioether (from Maleimide)	The thioether bond can be unstable and reversible, particularly in vivo.[1]

Experimental Protocols

Detailed methodologies for bioconjugation and subsequent MALDI-TOF analysis are crucial for obtaining reliable and reproducible results.

Protocol 1: Bioconjugation with Azide-PEG8-Tos (CuAAC Click Chemistry)

This protocol outlines the copper-catalyzed click chemistry conjugation of an alkyne-modified protein with Azide-PEG8-Tos.

Materials:

• Alkyne-modified protein

• Azide-PEG8-Tos

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Copper(I) source: Copper(II) sulfate (B86663) (CuSO₄)

• Reducing agent: Sodium ascorbate

• Copper-chelating ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Purification system: Size-Exclusion Chromatography (SEC)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified protein (final concentration 1-10 mg/mL) and Azide-PEG8-Tos (10-20 molar excess) in the reaction buffer.

• Catalyst Preparation: Prepare a fresh solution of CuSO₄, sodium ascorbate, and THPTA in the reaction buffer.

• Initiate Reaction: Add the catalyst solution to the protein-PEG mixture.

• Incubation: Gently mix and incubate at room temperature for 1-2 hours.

• Purification: Purify the conjugate using an SEC column to remove excess reagents and catalyst.

Protocol 2: MALDI-TOF MS Analysis of PEGylated Protein

This protocol provides a general guideline for the analysis of a PEGylated protein.

Materials and Reagents:

• PEGylated protein sample

• Unmodified protein (for reference)

• Matrix: Sinapinic acid or α-Cyano-4-hydroxycinnamic acid (CHCA)

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Ultrapure water

Sample and Matrix Preparation:

• Matrix Solution: Prepare a saturated solution of sinapinic acid in 50:50 ACN:water with 0.1% TFA.[7]

• Sample Dilution: Dilute the PEGylated protein sample to a final concentration of 1-10 pmol/µL in 0.1% TFA.[7]

• Sample-Matrix Mixture: Mix the diluted sample and the matrix solution in a 1:1 ratio.[7]

Data Acquisition:

• Spot 1 µL of the sample-matrix mixture onto the MALDI target plate and allow it to air dry.[7]

• Insert the target plate into the MALDI-TOF mass spectrometer.

• Acquire the mass spectrum in linear positive ion mode, optimizing the laser power to achieve a good signal-to-noise ratio.[7]

Data Analysis:

The resulting mass spectrum will show a series of peaks. The peak corresponding to the unmodified protein will be observed, along with a distribution of peaks at higher molecular weights representing the protein conjugated with one or more PEG chains. The mass difference between the peaks will correspond to the mass of the attached PEG moiety. For m-PEG8-Tos, the expected mass increase is approximately 339.19 Da (the mass of m-PEG8-Tos minus the tosyl leaving group).[8]

Visualizing Workflows and Mechanisms

Experimental Workflow for Protein PEGylation and Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Functional Assays for Validating Conjugated Biomolecule Activity

For researchers, scientists, and drug development professionals, the validation of a conjugated biomolecule's activity is a critical step in the development of novel therapeutics. This guide provides an objective comparison of essential functional assays, with a focus on Antibody-Drug Conjugates (ADCs), a prominent class of bioconjugates. The principles and assays discussed are broadly applicable to other conjugated biomolecules where targeted delivery and subsequent action are paramount. We will provide supporting experimental data, detailed methodologies for key experiments, and visual diagrams of workflows and pathways.

The mechanism of action for a typical ADC begins with the antibody binding to a specific antigen on a tumor cell's surface.[1] This is followed by the internalization of the ADC-antigen complex, trafficking to lysosomes, and the subsequent release of the cytotoxic payload, which ultimately leads to cell death.[1] Functional assays are designed to interrogate each key step of this process.[1]

Core Functional Assays: A Comparative Overview

A comprehensive assessment of a bioconjugate involves a suite of in vitro assays to characterize its efficacy, stability, and mechanism of action.[2] The primary assays for an ADC include those for cytotoxicity, internalization, and the bystander effect.[1][2]

Target Binding and Internalization Assays

Before a bioconjugate can act, it must bind to its target cell and be internalized. The ability of an antibody to be internalized is a critical indicator for the early screening of ADC drugs.[3]

• Target Binding: Assays such as ELISA and Surface Plasmon Resonance (SPR) are used to confirm that the conjugation process has not negatively impacted the antibody's ability to bind its target antigen.[4][5]

• Internalization: This is a crucial step for ADCs, as successful internalization ensures the payload is delivered to the target cell.[3] Efficient antibody internalization is required to deliver the cytotoxic payload into target tumor cells.[3]

Comparison of Internalization Assay Methods

Assay Type	Specific Assay	Principle	Typical Readout	Pros	Cons
Fluorescence-Based	pH-Sensitive Dye Assay (e.g., pHrodo)	A pH-sensitive dye is conjugated to the antibody. The dye is non-fluorescent at neutral extracellular pH but fluoresces brightly in the acidic environment of endosomes and lysosomes following internalization.[1][6]	Increase in fluorescence intensity over time, measured by flow cytometry or high-content imaging.[1]	Quantitative; allows for kinetic measurements; no wash steps required.[1][6]	Requires specialized fluorescent dyes and instrumentation.[1]
Toxin-Based	Fab-ZAP Internalization Assay	A secondary antibody fragment (Fab) conjugated to a toxin (saporin) is added with the primary antibody. Internalization of the complex leads to cell death, which is then measured.[3][7]	Cell viability (measured by assays like MTT or CellTiter-Glo).	Functional readout of payload delivery; high sensitivity.	Indirect measurement of internalization; requires a longer incubation time.
Quench-Based	Antibody Quenching Assay	An antibody is labeled with a fluorescent dye. A quenching antibody that binds the dye is added to the extracellular medium, which extinguishes the signal from non-internalized antibodies.[6]	Fluorescence from internalized antibodies, measured by flow cytometry or imaging.	Allows for clear distinction between surface-bound and internalized antibodies.[6]	Requires an additional quenching reagent; potential for incomplete quenching.

ADC Mechanism of Action

The following diagram illustrates the sequential steps of an ADC's mechanism of action, from target binding to cell death.

Caption: The sequential mechanism of action for a typical Antibody-Drug Conjugate (ADC).

Cytotoxicity Assays

The primary function of most ADCs is to kill target cancer cells.[1] Therefore, cytotoxicity assays are fundamental for assessing their biological activity. These assays measure the metabolic activity of viable cells, which correlates with the number of living cells.[1]

Comparison of Common Cytotoxicity Assays

Assay	Principle	Readout	Pros	Cons
MTT / MTS	Mitochondrial dehydrogenases in living cells convert a tetrazolium salt (MTT or MTS) into a colored formazan (B1609692) product.[1][8]	Absorbance	Inexpensive, well-established, high-throughput.[1]	Indirect measurement of viability; can be affected by changes in cell metabolism.[1]
CellTiter-Glo®	Quantifies ATP, an indicator of metabolically active cells. The reagent lyses cells and generates a luminescent signal proportional to the amount of ATP.[9]	Luminescence	Highly sensitive, fast ("add-mix-measure" format), suitable for HTS.[9][10]	More expensive than colorimetric assays; signal can be affected by ATPases.
Resazurin (alamarBlue)	Resazurin (blue and non-fluorescent) is reduced to the highly fluorescent resorufin (B1680543) by viable, metabolically active cells.	Fluorescence	Homogeneous assay, non-toxic to cells (allowing for kinetic monitoring), high sensitivity.	Can be sensitive to culture medium components; potential for photobleaching.

Quantitative Data Example: ADC Cytotoxicity

The following table presents hypothetical data comparing the in vitro cytotoxicity (IC50, the concentration required to inhibit cell growth by 50%) of ADCs with linkers of varying lengths. This illustrates the trade-off between in vitro potency and other properties like stability.[2]

Bioconjugate	Linker	Target Cell Line	IC50 (nM)
ADC-1	Thiol-PEG3-acid	HER2+ (SK-BR-3)	0.8
ADC-2	Thiol-PEG6-acid	HER2+ (SK-BR-3)	1.5
ADC-3	Thiol-PEG12-acid	HER2+ (SK-BR-3)	3.2
Control Antibody	N/A	HER2+ (SK-BR-3)	> 1000

Data is illustrative and based on trends where shorter linkers can sometimes lead to higher in vitro potency.[2]

Experimental Workflow: Cytotoxicity Assay

The diagram below outlines the typical workflow for a cell viability assay used to determine the IC50 of a conjugated biomolecule.

Caption: Standard experimental workflow for an in vitro cytotoxicity assay.

Bystander Effect Assays

The "bystander effect" is a critical mechanism where the cytotoxic payload, released from the target antigen-positive (Ag+) cell, diffuses and kills neighboring antigen-negative (Ag-) tumor cells.[11] This is particularly important for treating heterogeneous tumors with varied antigen expression.[11] This effect occurs when the payload can cross the cell membrane and enter adjacent cells.[11][12]

There are two primary methods for assessing the bystander effect in vitro: the co-culture assay and the conditioned medium transfer assay.[11][13]

Quantitative Data Example: Bystander Effect

This table shows hypothetical results from a co-culture bystander assay, demonstrating the killing of antigen-negative cells only when cultured with antigen-positive cells in the presence of an ADC.

Cell Culture Condition	ADC Treatment	% Viability of Ag- Cells	Bystander Effect
Ag- Cells Only (Monoculture)	100 nM	95%	No
Ag+ Cells Only (Monoculture)	100 nM	5%	N/A
Co-culture (1:1 Ag+ to Ag-)	No ADC	100%	No
Co-culture (1:1 Ag+ to Ag-)	100 nM	45%	Yes

Signaling Pathway: ADC Bystander Killing

This diagram illustrates how a payload from a target cell can affect a neighboring non-target cell.

Caption: Proposed pathway of ADC-mediated bystander killing.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of bioconjugate efficacy.[14]

Protocol 1: Cell Viability (MTS) Assay

This protocol is adapted from standard methods for determining ADC potency.[1]

Materials:

• Target (antigen-positive) and control (antigen-negative) cell lines.

• Complete cell culture medium.

• ADC and relevant controls (e.g., unconjugated antibody, free payload).

• 96-well flat-bottom tissue culture plates.

• MTS reagent (e.g., CellTiter 96® AQueous One Solution).[1]

• Microplate reader (490 nm absorbance).[1]

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Include wells for "cells only" (maximum viability) and "medium only" (background) controls.[1]

• Adhesion: Incubate the plate at 37°C, 5% CO₂ for 18-24 hours to allow cells to attach.[1]

• ADC Treatment: Prepare 2x serial dilutions of the ADC and controls. Remove the existing medium and add 100 µL of the ADC dilutions to the appropriate wells.[1]

• Incubation: Incubate the plate for 72-120 hours at 37°C, 5% CO₂.[1]

• Reagent Addition: Add 20 µL of MTS reagent directly to each well.[1]

• Signal Development: Incubate for 1-4 hours at 37°C until sufficient color development is observed.[1]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Subtract the background absorbance, normalize the data to the "cells only" control, and plot the results as percent viability versus ADC concentration. Calculate the IC50 value using a suitable curve-fitting software.

Protocol 2: Bystander Effect (Conditioned Medium Transfer) Assay

This protocol assesses whether a cytotoxic payload is released into the culture medium and can kill bystander cells.[2][11]

Materials:

• Antigen-positive (Ag+) cell line.

• Antigen-negative (Ag-) cell line.

• Complete cell culture medium.

• ADC.

• 96-well plates.

• Cell viability reagent (e.g., MTS or CellTiter-Glo®).

Procedure:

• Generate Conditioned Medium: Seed Ag+ cells in a culture flask or plate. Once adhered, treat them with the ADC at a high concentration (e.g., 10x the IC50 for Ag+ cells) for 48-72 hours. Include an untreated control group of Ag+ cells.[2][11]

• Collect Supernatant: Collect the culture supernatant (conditioned medium) from both ADC-treated and untreated Ag+ cells.[2][11]

• Process Supernatant: Centrifuge the conditioned medium to remove any detached cells and debris. Filtering through a 0.22 µm filter is recommended.[2][11]

• Treat Bystander Cells: Seed Ag- cells in a 96-well plate and allow them to adhere overnight. Remove their medium and replace it with the collected conditioned medium.[11]

• Incubation: Incubate the Ag- cells with the conditioned medium for 48-72 hours.[11]

• Data Acquisition and Analysis: Assess the viability of the Ag- cells using a standard method like an MTS assay. A significant reduction in the viability of Ag- cells treated with conditioned medium from ADC-treated Ag+ cells (compared to medium from untreated Ag+ cells) indicates a bystander effect.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 抗体のインターナリゼーション | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Unlocking the Secrets of Antibody‑Drug Conjugates – Inside the World of Antibody Internalization-DIMA BIOTECH [dimabio.com]
• 8. CellTiter 96® AQueous One Solution Cell Proliferation Assay | MTS Assay | MTT Assay [worldwide.promega.com]
• 9. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. benchchem.com [benchchem.com]
• 12. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. benchchem.com [benchchem.com]

Click Chemistry's Triazole Linkage: A Comparative Guide to Unmatched Stability

For researchers, scientists, and drug development professionals, the stability of a chemical linkage is paramount. In the realm of bioconjugation and drug design, the 1,2,3-triazole ring, forged through the highly efficient "click chemistry," has emerged as a gold standard. This guide provides an objective comparison of the triazole linkage's stability against other common chemical bonds, supported by experimental data, to inform the selection of the most robust conjugation strategies.

The advent of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions has revolutionized the synthesis of complex biomolecules. The resulting 1,2,3-triazole linkage is renowned for its exceptional inertness under a wide array of physiological and chemical conditions, ensuring the integrity of the conjugated molecule.

At a Glance: Comparative Stability of Common Bioconjugation Linkages

The following table summarizes the stability of the 1,2,3-triazole linkage in comparison to other frequently employed linkages in bioconjugation. The data underscores the superior resilience of the triazole ring.

Linkage Type	Chemistry	Stability Highlights	Stability Concerns	Representative Half-life (in biological media)
1,2,3-Triazole	Azide-Alkyne Cycloaddition	Highly resistant to hydrolysis across a wide pH range, enzymatic degradation, and redox conditions.[1] Considered a robust mimic of the amide bond.[2][3][4][5]	Generally stable, though some studies suggest potential for cleavage under high mechanical force (ultrasonication).	High; e.g., triazole-modified bombesin (B8815690) analogs showed half-lives of 27-66 hours in blood serum.[6] A minigastrin analog with a triazole link had a half-life of 2.2 hours in human blood plasma.[7]
Amide	Activated Ester + Amine	Exceptionally stable to hydrolysis.	Susceptible to cleavage by specific proteases, a key differentiator from the triazole linkage.[1]	Generally high, but can be significantly shortened in the presence of proteases.
Ester	Carboxylic Acid + Alcohol	Readily cleavable, which can be advantageous for prodrug design.	Prone to hydrolysis, especially at non-neutral pH, and rapidly cleaved by esterases present in biological fluids.[1]	Short; often in the range of minutes to a few hours in plasma.
Disulfide	Thiol-Disulfide Exchange	Stable at neutral pH in the absence of reducing agents.	Readily cleaved by reducing agents such as glutathione (B108866), which is abundant intracellularly.[1]	Short in the reducing environment of the cytoplasm.
Oxime	Aldehyde/Ketone + Hydroxylamine	Generally more stable than hydrazones.	Can be susceptible to hydrolysis, particularly at acidic pH.[1]	Moderately stable, but pH-dependent.
Thioether (from Maleimide)	Michael Addition	Generally stable.	Can be prone to retro-Michael reaction and exchange with thiols like glutathione or serum albumin, leading to conjugate degradation.[1]	Variable; can be subject to exchange reactions in biological media.

The Chemical Basis of Triazole's Stability

The remarkable stability of the 1,2,3-triazole ring stems from its aromatic character and high resonance energy. This inherent chemical inertness makes it an ideal linker for applications demanding long-term stability in complex biological environments.[1] Its structure, featuring a five-membered ring with three nitrogen atoms, is resistant to the common degradation pathways that affect other linkages.

Experimental Protocols for Stability Assessment

To ensure reproducible and comparable stability data, standardized experimental protocols are crucial. The following are detailed methodologies for key experiments cited in the evaluation of linkage stability.

Protocol 1: Stability in Human Serum or Plasma

Objective: To assess the stability of the bioconjugate in a biologically relevant matrix containing a plethora of enzymes and other reactive species.

Materials:

• Bioconjugate of interest

• Pooled human serum or plasma

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Protein precipitation solution (e.g., acetonitrile, methanol)

• Centrifuge

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) system

Procedure:

• Sample Preparation: Prepare a stock solution of the bioconjugate in PBS.

• Incubation: Add the bioconjugate stock solution to pre-warmed human serum or plasma to achieve the desired final concentration.

• Time Points: Incubate the mixture at 37°C. At various time points (e.g., 0, 1, 4, 8, 24, 48 hours), withdraw an aliquot of the sample.

• Protein Precipitation: To quench the reaction and remove proteins, add a sufficient volume of cold protein precipitation solution to the aliquot.

• Centrifugation: Vortex the mixture and centrifuge at high speed to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by HPLC-MS to quantify the amount of intact bioconjugate remaining. The degradation half-life can be calculated from the rate of disappearance of the parent compound.

Protocol 2: Hydrolytic Stability Assessment

Objective: To determine the stability of the linkage to hydrolysis under acidic, neutral, and basic conditions.

Materials:

• Bioconjugate of interest

• Buffers of varying pH (e.g., pH 4, 7.4, 9)

• Incubator at a controlled temperature (e.g., 37°C)

• HPLC-MS system

Procedure:

• Sample Preparation: Prepare solutions of the bioconjugate in each of the different pH buffers.

• Incubation: Incubate the solutions at the desired temperature.

• Time Points: At regular intervals, take aliquots from each solution.

• Analysis: Directly analyze the aliquots by HPLC-MS to measure the concentration of the intact bioconjugate. The rate of degradation at each pH can then be determined.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the comparative stability analysis of different chemical linkages.

Caption: Workflow for comparing the stability of different bioconjugation linkages.

Logical Pathway for Linkage Selection

The decision-making process for selecting an appropriate chemical linkage in drug development often involves a trade-off between stability and desired reactivity. The following diagram illustrates a simplified logical pathway.

Caption: Decision tree for selecting a chemical linkage based on stability requirements.

References

• 1. Enzymatic Macrocyclization of 1,2,3-Triazole Peptide Mimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics of hydrolysis of 1-benzoyl-1,2,4-triazole in aqueous solution as a function of temperature near the temperature of maximum density, and the isochoric controversy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,2,3-Triazoles as Biomimetics in Peptide Science - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,2,3-Triazoles as Biomimetics in Peptide Science - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Impact of PEGylation on Protein Function: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The covalent attachment of polyethylene (B3416737) glycol (PEG) to therapeutic proteins, a process known as PEGylation, is a widely adopted strategy in drug development to enhance the pharmacokinetic and pharmacodynamic properties of biopharmaceuticals.[1] This modification can lead to a range of benefits, including increased drug stability, extended circulation half-life, and reduced immunogenicity.[2][3] However, the impact of PEGylation on a protein's biological function is not always straightforward and requires careful assessment.[1][4] This guide provides an objective comparison of the performance of PEGylated proteins with their non-PEGylated counterparts, supported by experimental data, detailed methodologies for key experiments, and visual representations of relevant pathways and workflows.

The Double-Edged Sword of PEGylation: Enhanced Stability vs. Potential Activity Loss

PEGylation confers several advantages by increasing the hydrodynamic size of the protein. This "steric shielding" protects the protein from proteolytic degradation and reduces renal clearance, leading to a significantly longer presence in the bloodstream.[5][6] Additionally, the hydrophilic nature of PEG can improve the protein's solubility and stability.[2][7]

However, this protective shield can also have drawbacks. The same steric hindrance that offers protection can mask the protein's active site or receptor-binding domains, potentially leading to a partial or complete loss of biological activity.[1][7] The extent of this activity loss is influenced by several factors, including the size and structure (linear vs. branched) of the PEG molecule, the number of PEG chains attached, and the specific site of conjugation.[8] Therefore, a thorough evaluation of the impact of PEGylation on protein function is a critical step in the development of any PEGylated therapeutic.

Quantitative Comparison of PEGylated vs. Non-PEGylated Proteins

The decision to PEGylate a therapeutic protein involves a trade-off between gains in stability and in vivo persistence and a potential reduction in specific activity. The following tables summarize quantitative data from various studies, comparing key performance parameters of PEGylated proteins with their native forms.

Therapeutic Protein	Parameter	Non-PEGylated	PEGylated	Key Findings
α-Chymotrypsin	Catalytic Turnover (kcat)	Baseline	Decreased by up to 50%	The decrease in activity was dependent on the amount of PEG bound to the enzyme.[9]
Substrate Affinity (KM)	0.05	Increased to 0.19	A higher KM value indicates lower substrate affinity.[9]
Tissue Inhibitor of Metalloproteinases-1 (TIMP-1)	Plasma Half-Life (mice)	1.1 hours	28 hours	PEGylation with a 20 kDa mPEG chain significantly extended the circulation time.[10][11]
Inhibitory Activity (vs. MMP-9)	Complete	Partial	While still active, the PEGylated form showed reduced inhibitory activity against full-length MMP-9.[10][11]
Asparaginase	Incidence of Anti-drug Antibodies (ADAs)	Common	Reduced	PEGylation shields immunogenic epitopes, leading to a lower incidence of antibody formation.[12]
Granulocyte Colony-Stimulating Factor (G-CSF)	Incidence of Anti-G-CSF Antibodies	Low but detectable	Similar to non-PEGylated	The incidence of treatment-emergent ADAs is generally low for both forms.[12]

Experimental Protocols for Functional Assessment

A comprehensive assessment of a PEGylated protein requires a suite of analytical techniques to characterize its structure and function.

Determination of PEGylation Extent and Purity

a) Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE)

• Objective: To visualize the increase in molecular weight upon PEGylation and to assess the heterogeneity of the PEGylated product.

• Principle: SDS-PAGE separates proteins based on their molecular weight. PEGylation increases the hydrodynamic radius of the protein, causing it to migrate slower than its non-PEGylated counterpart.

• Protocol:

  • Prepare polyacrylamide gels of an appropriate percentage to resolve the expected molecular weight range.

  • Denature non-PEGylated and PEGylated protein samples by boiling in SDS-PAGE sample buffer containing a reducing agent (e.g., β-mercaptoethanol or DTT).

  • Load the samples into the wells of the gel alongside a molecular weight marker.

  • Apply an electric current to separate the proteins.

  • Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue) to visualize the protein bands. The PEGylated protein will appear as a band or a smear at a higher apparent molecular weight than the unmodified protein.[13]

b) Size Exclusion Chromatography (SEC)

• Objective: To separate the PEGylated protein from the native protein and any free PEG, and to detect the presence of aggregates.

• Principle: SEC separates molecules based on their hydrodynamic volume. Larger molecules, such as PEGylated proteins and aggregates, elute earlier from the column than smaller molecules like the native protein and free PEG.

• Protocol:

  • Equilibrate an appropriate SEC column with a suitable mobile phase.

  • Inject the PEGylated protein sample onto the column.

  • Monitor the elution profile using a UV detector.

  • The peak areas can be used to quantify the relative amounts of each species in the sample.[14]

Characterization of Molecular Weight and PEGylation Sites

a) Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry

• Objective: To determine the precise molecular weight of the PEGylated protein and to identify the number of attached PEG chains.

• Principle: MALDI-TOF MS measures the mass-to-charge ratio of ionized molecules. The resulting spectrum will show a distribution of peaks corresponding to the different PEGylated species.

• Protocol:

  • Co-crystallize the PEGylated protein sample with a suitable matrix on a MALDI target plate.

  • Irradiate the sample with a laser, causing desorption and ionization of the protein molecules.

  • The ions are accelerated in an electric field and their time-of-flight to the detector is measured, which is proportional to their mass-to-charge ratio.[13][15]

Assessment of Biological Activity

a) Enzyme Activity Assay (General Protocol)

• Objective: To determine the kinetic parameters (Km and Vmax) of the PEGylated and non-PEGylated enzyme to assess the impact of PEGylation on its catalytic function.

• Principle: This assay measures the rate of substrate conversion to product, which is indicative of the enzyme's catalytic activity.

• Protocol:

  • Prepare a series of substrate concentrations in an appropriate assay buffer.

  • Add a fixed concentration of the PEGylated or non-PEGylated enzyme to initiate the reaction.

  • Monitor the formation of the product over time using a spectrophotometer or fluorometer.

  • Calculate the initial reaction velocities for each substrate concentration.

  • Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax.[1]

b) Receptor Binding Assay (e.g., ELISA-based)

• Objective: To evaluate the affinity of a PEGylated ligand (e.g., a cytokine or antibody) for its receptor.

• Principle: An ELISA-based binding assay measures the interaction between the PEGylated protein and its immobilized receptor.

• Protocol:

  • Coat the wells of a microplate with the receptor of interest.

  • Block non-specific binding sites.

  • Add serial dilutions of the PEGylated and non-PEGylated protein to the wells and incubate.

  • Wash the wells to remove unbound protein.

  • Add a primary antibody that recognizes the protein, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a substrate that produces a colorimetric or chemiluminescent signal.

  • Measure the signal intensity, which is proportional to the amount of bound protein. The binding affinity (e.g., KD) can be calculated from the resulting binding curve.

Visualizing the Impact and Process

Diagrams can be powerful tools for understanding the complex biological pathways affected by PEGylated therapeutics and the workflows involved in their characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. The impact of PEGylation on biological therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Applications of PEGylation Reagents | Biopharma PEG [biochempeg.com]
• 4. cris.technion.ac.il [cris.technion.ac.il]
• 5. creativepegworks.com [creativepegworks.com]
• 6. What is the future of PEGylated therapies? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Enzymatic activity and thermal stability of PEG-α-chymotrypsin conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PEGylation Extends Circulation Half-Life While Preserving In Vitro and In Vivo Activity of Tissue Inhibitor of Metalloproteinases-1 (TIMP-1) | PLOS One [journals.plos.org]
• 11. PEGylation extends circulation half-life while preserving in vitro and in vivo activity of tissue inhibitor of metalloproteinases-1 (TIMP-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. walshmedicalmedia.com [walshmedicalmedia.com]

Heterobifunctional Linkers in Antibody-Drug Conjugates: A Comparative Analysis

For researchers, scientists, and drug development professionals, the selection of a linker is a pivotal decision in the design of an effective and safe antibody-drug conjugate (ADC). The linker, the chemical bridge between the monoclonal antibody and the potent cytotoxic payload, dictates the ADC's stability in circulation, its drug-release mechanism, and ultimately, its therapeutic index. This guide provides an in-depth, objective comparison of common heterobifunctional linkers, supported by experimental data and detailed methodologies to inform rational ADC design.

Heterobifunctional linkers possess two distinct reactive moieties, allowing for a controlled, sequential conjugation of the antibody to the payload.[1] This design is crucial for preventing the formation of undesirable homodimers of either the antibody or the payload molecule.[1] The choice of linker chemistry primarily revolves around the targeted amino acid residues on the antibody and the desired mechanism of payload release. The most prevalent strategies involve amine-reactive linkers, which target lysine (B10760008) residues, and thiol-reactive linkers, which target cysteine residues.[1] Furthermore, linkers are broadly classified as either cleavable or non-cleavable, a distinction that fundamentally alters the ADC's mechanism of action.[2][3]

At a Glance: A Comparative Overview of Linker Chemistries

The initial choice of a heterobifunctional linker is often dictated by the conjugation strategy—targeting either the abundant lysine residues or the less frequent but strategically located cysteine residues.

Feature	Maleimide (B117702) Chemistry (Thiol-Reactive)	NHS Ester Chemistry (Amine-Reactive)
Target Residue	Cysteine (thiol group, -SH)	Lysine (primary amine, -NH2)
Reaction Type	Michael Addition	Acylation
Resulting Bond	Thioether Bond	Amide Bond
Optimal Reaction pH	6.5 - 7.5	7.2 - 8.5
Specificity	High for thiols within the optimal pH range.	High for primary amines.
Bond Stability	Generally stable, but can be susceptible to a retro-Michael reaction, leading to potential deconjugation.	Highly stable and resistant to hydrolysis under physiological conditions.
Key Advantage	Enables site-specific conjugation, leading to a more homogeneous ADC population.	Targets abundant and accessible lysine residues.
Key Disadvantage	Potential for conjugate instability due to the reversibility of the thioether bond.	Can result in a heterogeneous product with a random distribution of linkages.

Table 1: Head-to-Head Comparison of Maleimide and NHS Ester Crosslinking Chemistries. Data synthesized from multiple sources.[4]

Visualizing the Conjugation Process

The following diagram illustrates the fundamental difference in the conjugation workflow between an amine-reactive (NHS-ester) and a thiol-reactive (maleimide) linker.

A high-level comparison of ADC conjugation workflows.

Cleavable vs. Non-Cleavable Linkers: A Fundamental Divide in ADC Strategy

The choice between a cleavable and a non-cleavable linker has profound implications for an ADC's efficacy, safety, and pharmacokinetic profile.[5]

Cleavable linkers are designed to be stable in the bloodstream but are susceptible to cleavage by specific triggers within the tumor microenvironment or inside the cancer cell.[3][6] This can include enzymatic cleavage (e.g., by cathepsins), a lower pH in endosomes and lysosomes, or a higher concentration of reducing agents like glutathione.[6][7] A key advantage of cleavable linkers is their potential to induce a "bystander effect," where the released, cell-permeable payload can diffuse out of the target cell and kill neighboring antigen-negative cancer cells.[6][8] This is particularly beneficial for treating heterogeneous tumors.[2]

Non-cleavable linkers , in contrast, rely on the complete lysosomal degradation of the antibody backbone to release the payload, which remains attached to the linker and a residual amino acid.[3][8] This generally results in enhanced plasma stability and a wider therapeutic window due to reduced off-target toxicity.[3][7] However, the bystander effect of ADCs with non-cleavable linkers is typically limited because the released payload-linker complex is often charged and less membrane-permeable.[8]

Payload release mechanisms for cleavable and non-cleavable linkers.

Comparative Performance Data

The selection of a linker technology significantly impacts the therapeutic index of an ADC. The following tables summarize quantitative data from preclinical studies, offering a comparative view of ADCs with different linkers across key performance parameters.

In Vitro Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an ADC against cancer cell lines, with lower values indicating higher potency.

Linker Type	Linker Chemistry	Payload	Target Cell Line	Target Antigen	IC50 (nM)
Cleavable	Val-Cit	MMAE	SK-BR-3	HER2	~0.5 - 1.5
Non-cleavable	Thioether (MCC)	DM1	SK-BR-3	HER2	~1.0 - 3.0
Cleavable	Val-Cit	MMAE	Raji	CD22	~0.1 - 0.5
Non-cleavable	Thioether (MCC)	DM1	Raji	CD22	~0.5 - 2.0

Table 2: Comparative In Vitro Cytotoxicity of ADCs with Different Linkers. Note: IC50 values are approximate and can vary based on specific experimental conditions, including drug-to-antibody ratio (DAR) and assay duration. Data synthesized from multiple sources.[6][9]

Plasma Stability

Linker stability is crucial for preventing premature payload release and the associated off-target toxicity.

Linker Type	Linker Chemistry	Species	Stability Metric	Observation
Cleavable	Val-Cit-PABC	Human	% Intact ADC after 7 days	>90%
Cleavable	Hydrazone	Human	Plasma Half-life (t1/2)	~2 days
Non-cleavable	Thioether (SMCC)	Human	% Intact ADC after 7 days	>95%
Cleavable	Disulfide (SPP)	Rat	ADC Clearance	Faster clearance compared to thioether linker
Non-cleavable	Thioether (MCC)	Rat	ADC Clearance	Slower clearance compared to disulfide linker

Table 3: Comparative Plasma Stability of Different ADC Linkers. Data synthesized from multiple sources.[8][10][11][12]

In Vivo Efficacy (Xenograft Models)

Preclinical xenograft models are instrumental in evaluating the anti-tumor activity of ADCs.

ADC	Linker Type	Tumor Model	Dosing	Outcome
Anti-CD22-DM1	Cleavable (Disulfide)	Human Lymphoma Xenograft	Single dose, 3 mg/kg	Tumor regression
Anti-CD22-DM1	Non-cleavable (SMCC)	Human Lymphoma Xenograft	Single dose, 3 mg/kg	Less active than cleavable linker ADC
Trastuzumab-MMAE	Cleavable (Val-Cit)	HER2+ Breast Cancer	Single dose, 1 mg/kg	Significant tumor growth inhibition
Trastuzumab-DM1 (Kadcyla®)	Non-cleavable (SMCC)	HER2+ Breast Cancer	Single dose, 1 mg/kg	Efficacy observed, but less potent than some cleavable linker ADCs at the same dose

Table 4: Comparative In Vivo Efficacy of ADCs with Different Linkers. Data synthesized from multiple sources.[12][13]

Experimental Protocols

For the successful evaluation and comparison of ADC linker technologies, robust and reproducible experimental protocols are essential.

Protocol 1: General ADC Conjugation using an SMCC (Amine-to-Sulfhydryl) Linker

This protocol describes the conjugation of a thiol-containing small molecule drug to an antibody via its lysine residues.

Materials:

• Antibody (1-5 mg/mL in PBS, pH 7.2-7.5)

• SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Thiol-containing cytotoxic drug

• Desalting column

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Buffer: 1M Tris-HCl, pH 8.0

Procedure:

• Antibody Modification with SMCC:

  • Dissolve SMCC in DMF or DMSO to a concentration of 10 mM immediately before use.[14]

  • Add the SMCC solution to the antibody solution at a specific molar excess (e.g., 10-fold).

  • Incubate the reaction for 30-60 minutes at room temperature.[14]

  • Remove excess, unreacted SMCC using a desalting column equilibrated with the Reaction Buffer.[14]

• Payload Conjugation:

  • Immediately combine the purified, maleimide-activated antibody with the thiol-containing cytotoxic drug.[14] The molar ratio will depend on the desired final Drug-to-Antibody Ratio (DAR).

  • Incubate the reaction for 1-2 hours at room temperature.[15]

  • Quench any unreacted maleimide groups by adding a quenching buffer or a thiol-containing molecule like N-acetylcysteine.

• Purification and Characterization:

  • Purify the resulting ADC using size-exclusion chromatography (SEC) or other suitable methods to remove unconjugated payload and other impurities.

  • Characterize the ADC for DAR, purity, and aggregation state using techniques such as Hydrophobic Interaction Chromatography (HIC), Reversed-Phase Liquid Chromatography (RP-LC), and Mass Spectrometry (MS).[16]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability after ADC treatment.

Methodology:

• Cell Seeding: Seed cancer cells (both antigen-positive and antigen-negative for specificity testing) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).[9] Allow cells to adhere overnight.[9]

• ADC Treatment: Prepare serial dilutions of the ADC and relevant controls (e.g., unconjugated antibody, isotype control ADC). Add the dilutions to the cells and incubate for a period of 3-5 days.[17]

• Cell Viability Measurement: Add MTT reagent to each well and incubate for 1-4 hours. The metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[6]

• Data Analysis: Solubilize the formazan crystals and measure the absorbance at 570 nm.[9] Calculate the percentage of cell viability for each concentration relative to the untreated control and plot a dose-response curve to determine the IC50 value.[6][17]

Protocol 3: In Vivo Xenograft Efficacy Study

This protocol evaluates the anti-tumor efficacy of an ADC in a mouse xenograft model.

Methodology:

• Tumor Implantation: Subcutaneously implant human tumor cells into the flank of immunodeficient mice.[3]

• Tumor Growth: Monitor tumor growth until the average tumor volume reaches a predetermined size (e.g., 100-200 mm³).[3]

• Randomization and Dosing: Randomize the mice into treatment groups (e.g., vehicle control, unconjugated antibody, ADC at different doses). Administer the treatments intravenously according to the planned dosing schedule.[13]

• Efficacy Assessment: Measure tumor volume and body weight regularly (e.g., twice weekly). The primary endpoint is often tumor growth inhibition (TGI) or tumor regression.[2]

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate TGI and assess the statistical significance of the differences between treatment groups.[3]

References

• 1. proteochem.com [proteochem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Preclinical Pharmacokinetic Considerations for the Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. SMCC and Sulfo-SMCC for Cross-Linking and Conjugation [biosyn.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Azide-PEG8-Tos

For researchers, scientists, and drug development professionals, the safe handling and disposal of specialized chemical reagents like Azide-PEG8-Tos is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step plan for its proper disposal, focusing on mitigating the risks associated with its azide (B81097) functional group.

The primary hazard of Azide-PEG8-Tos stems from the azide group, which is known for its potential toxicity and the ability to form explosive compounds.[1][2] The polyethylene (B3416737) glycol (PEG) and tosylate components are generally less hazardous, but the entire molecule must be treated with caution due to the azide's properties. Adherence to the following procedures is essential for ensuring a safe laboratory environment.

Core Safety Precautions and Handling

Before beginning any disposal process, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) and to work in a designated safe area.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields or goggles, a laboratory coat, and chemical-resistant gloves (e.g., nitrile).[2][3][4]

• Ventilation: All handling and disposal procedures for Azide-PEG8-Tos must be conducted within a certified chemical fume hood.[1][2][5]

• Avoid Incompatibilities:

  • Metals: Avoid all contact with metals, particularly heavy metals like copper, lead, silver, or mercury, to prevent the formation of dangerously unstable and shock-sensitive metal azides.[1][2] Do not use metal spatulas or other metal utensils.[2][6][7]

  • Acids: Contact with acids can lead to the formation of highly toxic and explosive hydrazoic acid.[2][5] Azide waste must be segregated from acidic waste.[5][8]

  • Halogenated Solvents: Avoid using halogenated solvents such as dichloromethane (B109758) and chloroform (B151607) with azides due to the potential for creating explosive compounds.[2]

Disposal Decision Workflow

The primary decision for disposing of Azide-PEG8-Tos is whether to proceed with direct disposal as hazardous waste or to perform chemical deactivation first. For most research laboratory settings, direct disposal is the recommended and safest method.[1]

Disposal decision workflow for Azide-PEG8-Tos waste.

Step-by-Step Disposal Procedures

Two primary methods exist for the disposal of Azide-PEG8-Tos waste. The choice depends on your facility's capabilities and regulations.

Method 1: Direct Disposal as Hazardous Waste (Recommended)

This is the most straightforward and safest method for laboratories.

• Container Selection: Collect all Azide-PEG8-Tos waste (including contaminated labware like pipette tips and gloves) in a designated, leak-proof, and sealable hazardous waste container.[3] The container must be made of a non-metallic material such as glass, polypropylene, or polyethylene.[2][9]

• Waste Segregation: It is critical to collect azide-containing waste separately. Do not mix it with other waste streams, especially acidic waste.[5][8]

• Labeling: Clearly label the waste container as "Hazardous Waste" and include the full chemical name: "Azide-PEG8-Tos".[2][9] Also, list any solvents or other chemicals present in the waste.

• Storage: Securely seal the container and store it in a cool, well-ventilated, designated satellite accumulation area for hazardous waste.[1] Ensure it is stored away from incompatible materials.

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) department to arrange for the pickup and final disposal of the hazardous waste.[1]

Prohibited Action: NEVER dispose of Azide-PEG8-Tos or any azide-containing waste down the drain.[5][6][10][11][12] This can lead to the formation of highly explosive metal azides in the plumbing.[1][2][13]

Method 2: Chemical Deactivation (For Trained Personnel Only)

This procedure should only be performed by trained personnel in a controlled laboratory environment with appropriate safety measures in place, including the use of a blast shield.[1][5] The goal is to reduce the azide to a more stable amine.

Experimental Protocol: Staudinger Reaction for Azide Reduction

• Setup: Perform the entire procedure in a chemical fume hood over a stirrer plate.

• Dilution: Dilute the Azide-PEG8-Tos waste with a suitable aprotic solvent (e.g., Tetrahydrofuran - THF) in a round-bottom flask.

• Reduction: While stirring the solution, slowly add a molar excess (at least 1.5 equivalents) of triphenylphosphine (B44618) (PPh₃). The reaction is typically performed at room temperature.

• Reaction Time: Allow the reaction to stir until the azide is fully consumed. This can take several hours to overnight.[1]

• Verification of Deactivation: Before proceeding, it is crucial to verify that all the azide has been converted. This can be confirmed using an appropriate analytical method, such as Thin-Layer Chromatography (TLC) or Infrared (IR) spectroscopy (monitoring the disappearance of the characteristic azide peak).

• Waste Collection: Once deactivation is complete and verified, the resulting amine solution must still be collected as hazardous waste.[1] Transfer it to a properly labeled hazardous waste container.

• Final Disposal: Arrange for the collection of the deactivated waste through your institution's EHS department.[1]

Parameter	Guideline / Specification	Rationale
Primary Disposal Route	Collection by a licensed chemical waste disposal contractor via EHS.[1][4]	Safest and most compliant method for laboratory settings.
Drain Disposal	Strictly Prohibited.[5][6][10][11][12][13]	Prevents formation of explosive heavy metal azides in plumbing.[1][2]
Waste Container Material	Glass or Polyethylene (Non-metallic).[2][9]	Avoids reaction with metals to form shock-sensitive azides.
Waste Segregation	Keep separate from acidic waste streams.[5][8]	Prevents formation of toxic and explosive hydrazoic acid.[2]
PPE Requirement	Safety glasses, lab coat, chemical-resistant gloves.[2][3]	Protects personnel from chemical exposure.
Handling Area	Certified Chemical Fume Hood.[1][2][5]	Minimizes inhalation risk and contains potential reactions.
Deactivation Reagent	Triphenylphosphine (Staudinger Reaction).[1]	An effective and common method for reducing azides to amines.
Deactivation Verification	Mandatory (e.g., TLC, IR Spectroscopy).[1]	Ensures complete destruction of the hazardous azide functionality.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Article - Standard Operating Procedur... [policies.unc.edu]
• 7. artscimedia.case.edu [artscimedia.case.edu]
• 8. safety.pitt.edu [safety.pitt.edu]
• 9. benchchem.com [benchchem.com]
• 10. chemistry.unm.edu [chemistry.unm.edu]
• 11. unomaha.edu [unomaha.edu]
• 12. benchchem.com [benchchem.com]
• 13. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling Azide-PEG8-Tos

Hazard Identification and Summary

Azide-PEG8-Tos is a molecule that combines a polyethylene (B3416737) glycol (PEG) spacer with a terminal azide (B81097) group and a tosylate leaving group. The primary hazards are associated with the azide functional group, which is an energetic material.[1][3][4] The tosylate is a good leaving group, making the compound reactive in nucleophilic substitution reactions.[6][7] While the PEG chain increases the molecular weight and the carbon-to-nitrogen ratio, which generally improves the stability of organic azides, all compounds containing the azide functional group should be treated with caution.[3][8][9]

Hazard Summary Table

Hazard Type	Description	Mitigation Measures
Explosive Potential	Organic azides can be sensitive to heat, shock, friction, and light, and may decompose explosively.[1][2][3][8]	Handle with care, avoid grinding or scratching, do not heat unless necessary and with proper shielding. Use non-metal spatulas.[3][10][11]
Toxicity	The azide ion has a toxicity comparable to cyanide.[5][12] It can be absorbed through the skin.[12][13]	Avoid all direct contact. Use appropriate personal protective equipment (PPE), including double gloves.[2][14]
Reactivity	Reacts with acids to form hydrazoic acid, which is highly toxic, volatile, and explosive.[3][12][13] Forms explosive heavy metal azides with lead, copper, and other metals.[11][13][15] Can react with halogenated solvents (e.g., DCM, chloroform) to form explosive di- and tri-azidomethanes.[3][5][8][12]	Store away from acids and heavy metals.[10][16] Do not dispose of down the drain.[8][11][13] Avoid use of halogenated solvents.[3][8][12]
Irritation	May cause skin and eye irritation upon contact.[17][18]	Wear appropriate PPE, including safety goggles and gloves.[17][18]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the first line of defense against chemical exposure. All handling of Azide-PEG8-Tos should be performed in a certified chemical fume hood.[2][14][15]

PPE Requirements Table

Task	Required PPE	Additional Recommendations
Receiving & Unpacking	• Safety glasses• Nitrile gloves• Lab coat	Inspect the container for damage in a well-ventilated area.
Weighing & Aliquoting	• Safety goggles• Face shield• Double nitrile gloves• Lab coat	Work within a chemical fume hood.[14][15] Use anti-static weigh boats and non-metal (plastic or ceramic) spatulas.[8][10] A blast shield is mandatory.[2][13]
Solution Preparation & Reaction	• Safety goggles• Face shield• Double nitrile gloves• Lab coat	Work within a chemical fume hood behind a blast shield.[2][13] Avoid ground glass joints.[3][8]
Waste Disposal	• Safety goggles• Chemical-resistant gloves (nitrile)• Lab coat	Handle all waste in a designated and well-ventilated area, preferably within a fume hood.
Spill Cleanup	• Safety goggles• Face shield• Chemical-resistant gloves• Chemical-resistant apron• Respiratory protection (if spill is large or outside a fume hood)	Have a spill kit appropriate for azide compounds readily available.[8]

Operational and Handling Plan

A systematic approach to handling Azide-PEG8-Tos is crucial for safety.

Step-by-Step Handling Protocol:

• Preparation : Before starting, ensure an appropriate spill kit is available and the safety shower and eyewash station are accessible and operational.[16] Prepare a designated work area inside a chemical fume hood.

• Weighing : Use the smallest amount of material necessary.[2] When weighing the solid, do so within the fume hood. Use non-metallic spatulas and anti-static weighing boats to prevent ignition from static discharge or friction.[8][10]

• Dissolving : Add the solid to the solvent slowly while stirring. Do not use halogenated solvents like dichloromethane (B109758) or chloroform.[3][5][8][12]

• Reaction : Perform all reactions in a chemical fume hood behind a blast shield.[2][13] Avoid heating the compound unless absolutely necessary and with appropriate safety measures in place. Do not use rotary evaporators to concentrate solutions containing azides.[3][10]

• Storage : Store Azide-PEG8-Tos in a tightly closed container in a cool, dry, well-ventilated area, away from heat, light, and incompatible materials such as acids and heavy metals.[3][10][16] Storage below room temperature is recommended.[3][10][13]

Diagram 1: General Handling Workflow for Azide-PEG8-Tos

Disposal and Decontamination Plan

Proper disposal is critical to prevent the formation of explosive metal azides in plumbing.[8][11][13]

Waste Segregation:

• Aqueous Waste : Collect all aqueous waste containing Azide-PEG8-Tos in a dedicated, sealed, and clearly labeled non-metal container.[8]

• Solid Waste : All contaminated solid waste (e.g., gloves, pipette tips, weighing paper) must be collected in a separate, sealed, and labeled plastic bag or container.[8][14][16]

• NEVER pour azide-containing solutions down the drain.[8][11][13][15]

Experimental Protocol: Quenching of Aqueous Azide Waste

This protocol is for deactivating residual azides in aqueous solutions before final disposal. This procedure must be performed in a chemical fume hood.[19][20][21]

Objective : To convert residual azide into nitrogen gas.

Materials :

• Aqueous waste containing no more than 5% azide.[13][19][21]

• Sodium nitrite (B80452) (NaNO₂) solution (20% w/v).

• Sulfuric acid (H₂SO₄) solution (20% v/v).

• Starch-iodide paper.

• Three-necked flask equipped with a stirrer, dropping funnel, and a gas outlet vented into the fume hood flue.

Procedure :

• Place the aqueous azide waste into the three-necked flask and ensure the concentration does not exceed 5%. Dilute with water if necessary.[19][21]

• With vigorous stirring, add the 20% sodium nitrite solution. Use approximately 1.5 g of sodium nitrite for every 1 g of sodium azide estimated to be in the waste.[19][21]

• Slowly add the 20% sulfuric acid solution dropwise from the addition funnel. Gas evolution (N₂ and NO) will occur. Continue adding acid until the gas evolution ceases and the solution is acidic when tested with pH paper.[12][19][21]

• Test the solution for excess nitrite by placing a drop of the solution onto starch-iodide paper. A blue-black color indicates that the decomposition of the azide is complete.[12][19][21]

• Once the reaction is complete, neutralize the solution with sodium hydroxide (B78521) to a pH between 6 and 9.[13]

• The neutralized solution can then be collected as hazardous aqueous waste for disposal through your institution's Environmental Health & Safety (EHS) office.

Experimental Protocol: Decontamination of Glassware

• Rinse glassware with a suitable organic solvent (e.g., ethanol) to remove the bulk of the organic material. Collect this rinse as organic waste.

• Perform the azide quenching procedure described above within the glassware if significant residual azide is suspected.

• Alternatively, for routine cleaning, rinse the glassware multiple times with an alkaline water solution (pH > 9) to hydrolyze any remaining tosylate and prevent the formation of hydrazoic acid.[10][14]

• Wash with soap and water, followed by final rinses with deionized water.

Diagram 2: Azide Waste Management Workflow

Emergency Procedures

Immediate and appropriate action is required in the event of an emergency.

Emergency Response Table

Situation	Action
Small Spill (in fume hood)	• Alert others in the immediate area.[16] • Wearing appropriate PPE, cover liquid spills with absorbent material; gently cover solid spills with paper towels and wet with alkaline water (pH > 9).[10][14] • Use non-metal tools to collect the absorbed material into a labeled, non-metal container for hazardous waste.[11][15] • Decontaminate the spill area with a soap and water solution, followed by 70% ethanol.[10][14][16]
Large Spill (or any spill outside fume hood)	• Evacuate the laboratory immediately.[8][10] • Alert your supervisor and institutional EHS office.[8] • Prevent entry to the contaminated area.[8][10] • Await the arrival of trained response personnel.
Skin Contact	• Immediately go to the nearest emergency shower or sink.[16] • Flush the affected skin with copious amounts of water for at least 15 minutes.[14][16] • Remove contaminated clothing while rinsing.[16] • Seek immediate medical attention.[16]
Eye Contact	• Immediately go to the nearest emergency eyewash station.[16] • Flush eyes for at least 15 minutes, holding the eyelids open.[14][16] • Seek immediate medical attention.[16]
Inhalation	• Move to fresh air immediately.[16] • Seek immediate medical attention.[16]
Fire	• If the fire is small and you are trained, use a standard ABC dry powder extinguisher.[16] • For larger fires or if in doubt, evacuate and activate the fire alarm.

By adhering to these safety protocols, researchers can mitigate the risks associated with handling Azide-PEG8-Tos, ensuring a safe laboratory environment for themselves and their colleagues. Always consult your institution's specific safety guidelines and EHS office for any questions.

References

• 1. A novel approach for assessment of thermal stability of organic azides through prediction of their temperature of maximum mass loss | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ucd.ie [ucd.ie]
• 6. researchgate.net [researchgate.net]
• 7. orgosolver.com [orgosolver.com]
• 8. benchchem.com [benchchem.com]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. uvic.ca [uvic.ca]
• 11. chem.washington.edu [chem.washington.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chemistry.unm.edu [chemistry.unm.edu]
• 14. uthsc.edu [uthsc.edu]
• 15. safety.duke.edu [safety.duke.edu]
• 16. ehs.yale.edu [ehs.yale.edu]
• 17. benchchem.com [benchchem.com]
• 18. carlroth.com [carlroth.com]
• 19. reddit.com [reddit.com]
• 20. benchchem.com [benchchem.com]
• 21. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]